2,2-Dibromo-3-methylbutane

• CAS: 62127-60-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Reactivity of 2,2-Dibromo-3-methylbutane

Abstract

This technical guide provides a comprehensive overview of 2,2-dibromo-3-methylbutane, a sterically hindered geminal dihalide. While specific experimental data for this compound is limited in publicly accessible literature, this document synthesizes information from analogous compounds and established chemical principles to offer a detailed profile for researchers, scientists, and drug development professionals. This guide covers its physicochemical properties, a proposed synthetic route, predicted spectroscopic data for characterization, and a discussion of its expected reactivity in key organic transformations. Safety and handling protocols are also addressed based on data for structurally related organobromine compounds.

Introduction

2,2-Dibromo-3-methylbutane, with the chemical formula C₅H₁₀Br₂, is a halogenated alkane characterized by the presence of two bromine atoms on the same carbon atom, specifically at the 2-position of a 3-methylbutane backbone.[1] Its structure, featuring a bulky isopropyl group adjacent to the gem-dibrominated carbon, imparts significant steric hindrance, which is expected to profoundly influence its chemical reactivity. Geminal dihalides are versatile intermediates in organic synthesis, serving as precursors to alkynes, carbonyl compounds, and other functional groups. Understanding the properties and reactivity of sterically encumbered examples like 2,2-dibromo-3-methylbutane is crucial for their effective utilization in the synthesis of complex molecular architectures.

Physicochemical Properties

Property	Predicted/Estimated Value	Source/Basis
Molecular Formula	C₅H₁₀Br₂	[1]
Molecular Weight	229.94 g/mol	[1]
IUPAC Name	2,2-dibromo-3-methylbutane	[1]
CAS Number	62127-60-0	[1]
Boiling Point	~180-190 °C	Based on trends for similar molecular weight bromoalkanes.
Density	~1.6 - 1.7 g/cm³	Estimated from related gem-dibromoalkanes.
Refractive Index	~1.50 - 1.52	Estimated from related gem-dibromoalkanes.

Synthesis of 2,2-Dibromo-3-methylbutane

A plausible and efficient method for the synthesis of 2,2-dibromo-3-methylbutane is the reaction of the corresponding ketone, 3-methyl-2-butanone, with a suitable brominating agent. The Corey-Fuchs reaction, which utilizes carbon tetrabromide and triphenylphosphine, is a well-established method for converting aldehydes and ketones into gem-dibromoalkenes. A variation of this approach, or direct bromination under acidic conditions, can be employed to generate the target gem-dibromoalkane.

Proposed Synthetic Protocol: Bromination of 3-Methyl-2-butanone

This protocol is adapted from established procedures for the α-bromination of ketones.[2][3]

Reaction:

Step-by-Step Methodology:

• Reaction Setup: In a four-necked, round-bottomed flask equipped with a mechanical stirrer, a thermometer, a reflux condenser with a drying tube, and a pressure-equalizing dropping funnel, charge 3-methyl-2-butanone (1.0 equivalent) and a suitable solvent such as anhydrous methanol.

• Cooling: Cool the stirred solution to 0-5 °C in an ice-salt bath.

• Bromine Addition: Add a solution of bromine (2.0 equivalents) in the same solvent dropwise from the dropping funnel. The rate of addition should be controlled to maintain the temperature below 10 °C.

• Reaction Monitoring: The disappearance of the red bromine color indicates the progress of the reaction. The reaction is typically stirred for several hours at low temperature.

• Workup: Quench the reaction by the slow addition of water. The product can then be extracted with a suitable organic solvent like diethyl ether.

• Purification: The organic layer should be washed with an aqueous solution of a weak base (e.g., 10% potassium carbonate) to remove any acidic byproducts, followed by washing with water and brine. After drying over an anhydrous drying agent (e.g., calcium chloride), the solvent is removed under reduced pressure. The crude product can be purified by vacuum distillation to yield 2,2-dibromo-3-methylbutane.

Causality Behind Experimental Choices:

• Low Temperature: The bromination of ketones can be exothermic. Maintaining a low temperature is crucial to control the reaction rate and prevent the formation of over-brominated or other side products.

• Anhydrous Conditions: The use of anhydrous solvent is recommended to avoid side reactions of bromine with water.

• Aqueous Workup and Base Wash: This is essential to remove unreacted bromine, hydrobromic acid, and any phosphorus-containing byproducts.

Caption: Synthetic workflow for 2,2-dibromo-3-methylbutane.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show three distinct signals.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.2	Doublet	6H	(CH₃ )₂CH-
~2.1	Singlet	3H	CH₃ -C(Br)₂-
~2.8	Septet	1H	(CH₃)₂CH -

Rationale:

• The two methyl groups of the isopropyl moiety are diastereotopic due to the adjacent chiral center (even though the molecule is achiral overall, the local environment is asymmetric) but are expected to be nearly equivalent and appear as a doublet due to coupling with the methine proton.

• The methyl group attached to the gem-dibrominated carbon is a singlet as it has no adjacent protons.

• The methine proton of the isopropyl group will be split into a septet by the six protons of the two methyl groups.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum is predicted to exhibit four unique carbon signals.

| Predicted Chemical Shift (δ, ppm) | Assignment | | :--- | :--- | :--- | | ~18-22 | (C H₃)₂CH- | | ~30-35 | C H₃-C(Br)₂- | | ~40-45 | (CH₃)₂C H- | | ~55-65 | -C (Br)₂- |

Rationale:

• The chemical shifts are estimated based on standard values for alkanes, with downfield shifts caused by the electron-withdrawing effect of the bromine atoms. The carbon atom bearing the two bromine atoms is expected to be the most deshielded.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by C-H and C-C bond vibrations.

Predicted Absorption Range (cm⁻¹)	Vibration
2970-2870	C-H stretching (sp³ hybridized carbons)
1470-1450	C-H bending (CH₂ and CH₃)
1385-1365	C-H bending (gem-dimethyl group)
~600-500	C-Br stretching

Rationale:

• The C-Br stretching vibrations are typically found in the fingerprint region and can be weak. The most prominent peaks will be the C-H stretching and bending modes.[5]

Mass Spectrometry

The mass spectrum is expected to show a molecular ion peak and characteristic fragmentation patterns.

m/z	Interpretation
228, 230, 232	Molecular ion peak (M⁺) showing the characteristic isotopic pattern for two bromine atoms.
151, 149	[M - Br]⁺
69	[M - 2Br - H]⁺ (likely base peak)
43	[CH(CH₃)₂]⁺

Rationale:

• The presence of two bromine atoms (⁷⁹Br and ⁸¹Br) will result in a characteristic M, M+2, M+4 isotopic cluster for the molecular ion.

• Loss of a bromine radical is a common fragmentation pathway for bromoalkanes.

• The base peak is often the most stable carbocation that can be formed. In this case, cleavage of the C-C bond between the gem-dibrominated carbon and the isopropyl group would lead to a stable isopropyl cation.

Chemical Reactivity

The reactivity of 2,2-dibromo-3-methylbutane is largely dictated by the presence of the two bromine atoms and the significant steric hindrance around the reaction center.

Dehydrobromination

Treatment with a strong, sterically hindered base like potassium tert-butoxide is expected to induce elimination of HBr. Due to the steric bulk of both the substrate and the base, the kinetically favored Hofmann product (the less substituted alkene) is anticipated to be the major product.

Caption: Expected major product of dehydrobromination.

Reaction with Organolithium Reagents

Reaction with two equivalents of an organolithium reagent, such as n-butyllithium, is a standard method for converting gem-dibromides into alkynes via a Fritsch-Buttenberg-Wiechell rearrangement.[6][7] However, the steric hindrance in 2,2-dibromo-3-methylbutane may hinder this reaction or lead to alternative pathways.

Expected Reaction Pathway:

• Lithium-Halogen Exchange: The first equivalent of n-BuLi will undergo lithium-halogen exchange to form a bromo-lithio intermediate.

• Elimination and Rearrangement: This intermediate can then eliminate lithium bromide to form a carbene, which would then undergo a 1,2-hydride shift to form the internal alkyne, 3-methyl-1-butyne.

Caption: Proposed mechanism for reaction with n-butyllithium.

Considerations due to Steric Hindrance:

• The rate of the lithium-halogen exchange may be reduced.

• Side reactions, such as deprotonation at the adjacent methine position, may become more competitive.

Safety and Handling

As a specific Safety Data Sheet (SDS) for 2,2-dibromo-3-methylbutane is not available, the following precautions are based on data for analogous bromoalkanes such as 2-bromopentane.[8][9] Organobromine compounds should be handled with care as they can be irritants and may have unknown toxicological properties.

• Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles.

  • Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).

  • Respiratory Protection: If working outside of a fume hood or if vapors are likely to be generated, use a respirator with an appropriate organic vapor cartridge.

• First Aid:

  • In case of skin contact: Immediately wash with soap and plenty of water.

  • In case of eye contact: Rinse cautiously with water for several minutes.

  • If inhaled: Move to fresh air.

  • If swallowed: Do not induce vomiting. Seek immediate medical attention.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and strong bases. Keep containers tightly closed.

Conclusion

2,2-Dibromo-3-methylbutane presents an interesting case study in the reactivity of sterically hindered geminal dihalides. While a lack of direct experimental data necessitates a predictive approach to its properties and reactivity, established principles of organic chemistry allow for a robust theoretical framework. The synthetic and reactive pathways outlined in this guide provide a solid foundation for researchers looking to explore the chemistry of this and related compounds. As with any chemical, appropriate safety precautions should be taken during its handling and use. Further experimental investigation is warranted to fully elucidate the chemical and physical properties of this compound.

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2,2-Dibromo-3-methylbutane IUPAC name and structure

An In-Depth Technical Guide to 2,2-Dibromo-3-methylbutane: Nomenclature, Structure, and Synthesis

Abstract

This technical guide provides a comprehensive overview of 2,2-Dibromo-3-methylbutane, a geminal dihalide. The document elucidates the systematic IUPAC nomenclature, details its molecular structure, and summarizes its key physicochemical properties. A significant focus is placed on a plausible synthetic route from its corresponding ketone precursor, 3-methyl-2-butanone, including a detailed experimental protocol and mechanistic insights. This guide is intended for researchers, chemists, and professionals in drug development who require a technical understanding of halogenated alkanes and their synthesis.

IUPAC Nomenclature and Structural Elucidation

The systematic name "2,2-Dibromo-3-methylbutane" is assigned according to the rules established by the International Union of Pure and Applied Chemistry (IUPAC), which ensures a unique and unambiguous identification of the molecule's structure.[1][2][3]

Deconstruction of the IUPAC Name:

• Parent Chain Identification : The longest continuous chain of carbon atoms in the molecule is identified. In this case, the longest chain consists of four carbon atoms, which corresponds to the parent alkane name "butane".[1][4]

• Numbering the Parent Chain : The chain is numbered from the end that gives the substituents the lowest possible locants (numbers).[2][5] Numbering from right to left in the standard representation gives the bromine atoms the locant '2' and the methyl group the locant '3'. Numbering from the opposite direction would yield locants '2' for the methyl group and '3' for the bromines. The "first point of difference" rule is applied; the set '2,2,3' is lower than '2,3,3', making the former the correct numbering scheme.

• Identifying and Naming Substituents :

  • There are two bromine atoms attached to the same carbon. The prefix "di-" is used to indicate two identical substituents, and "bromo" is the name for the bromine substituent.

  • There is one methyl group (-CH₃).

• Assembling the Full Name : The substituents are listed in alphabetical order (bromo before methyl). Their positions are indicated by the locants. Therefore, the name is constructed as 2,2-Dibromo-3-methylbutane .

Molecular Structure

2,2-Dibromo-3-methylbutane is a saturated haloalkane. Its core structure is a butane chain with two bromine atoms geminally substituted on the second carbon and a methyl group on the third carbon.

Caption: 2D Structure of 2,2-Dibromo-3-methylbutane

Physicochemical Properties

The properties of 2,2-Dibromo-3-methylbutane are determined by its molecular structure, including its molecular weight and the presence of polar C-Br bonds. The following table summarizes its key computed properties.

Property	Value	Source
Molecular Formula	C₅H₁₀Br₂	PubChem[4]
Molecular Weight	229.94 g/mol	PubChem[4]
CAS Number	62127-60-0	PubChem[4]
Boiling Point (estimated)	189°C	ChemicalBook[1]
Melting Point (estimated)	-28.63°C	ChemicalBook[1]
Density (estimated)	1.68 g/cm³	ChemicalBook[1]
SMILES	CC(C)C(C)(Br)Br	PubChem[4]
InChIKey	LWGBKTJXLPHGPA-UHFFFAOYSA-N	PubChem[4]

Synthesis of 2,2-Dibromo-3-methylbutane

Geminal dibromides, such as 2,2-Dibromo-3-methylbutane, are most commonly synthesized from the corresponding ketones. The reaction involves the replacement of the carbonyl oxygen atom with two bromine atoms. A standard and effective reagent for this transformation is phosphorus pentabromide (PBr₅).

The precursor required for this synthesis is 3-methyl-2-butanone (also known as methyl isopropyl ketone).[6][7] This ketone possesses the necessary carbon skeleton which, upon reaction with PBr₅, yields the target gem-dihalide.

Reaction Mechanism Insight

The reaction of a ketone with phosphorus pentabromide is a robust method for forming gem-dihalides. While the precise mechanism can be complex, it is generally understood to proceed through the formation of an enol or enolate intermediate, followed by bromination. PBr₅ acts as a potent brominating agent and a Lewis acid, activating the carbonyl group. The reaction with PBr₅ is often preferred over using elemental bromine for converting ketones to gem-dibromides to avoid α-bromination at the more substituted carbon.[8]

Caption: Logical Workflow for the Synthesis of 2,2-Dibromo-3-methylbutane

Experimental Protocol: Synthesis from 3-Methyl-2-butanone

This protocol describes a representative procedure for the synthesis of 2,2-Dibromo-3-methylbutane. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• 3-Methyl-2-butanone (CAS: 563-80-4)[9]

• Phosphorus pentabromide (PBr₅) (CAS: 7789-69-7)

• Carbon tetrachloride (CCl₄), anhydrous

• Ice water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup : Equip a 250 mL three-neck round-bottom flask with a mechanical stirrer, a dropping funnel, and a reflux condenser fitted with a drying tube (containing CaCl₂).

• Reactant Charging : In the flask, dissolve phosphorus pentabromide (e.g., 0.1 mol) in 100 mL of anhydrous carbon tetrachloride. Cool the resulting slurry to 0°C in an ice bath.

• Addition of Ketone : Slowly add a solution of 3-methyl-2-butanone (e.g., 0.1 mol) in 25 mL of anhydrous CCl₄ to the stirred PBr₅ slurry via the dropping funnel over a period of 30-45 minutes. Maintain the temperature at 0-5°C during the addition to control the exothermic reaction.

• Reaction Progression : After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional hour.

• Reflux : Heat the reaction mixture to reflux and maintain for 2-3 hours to ensure the reaction goes to completion. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) if desired.

• Quenching : Cool the reaction mixture back to 0°C in an ice bath. Very slowly and carefully, pour the mixture onto 200 g of crushed ice in a large beaker to quench the reaction and hydrolyze any remaining PBr₅. This step is highly exothermic and will release HBr gas; adequate ventilation is critical.

• Workup : Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 100 mL of cold water, 100 mL of saturated NaHCO₃ solution (to neutralize acidic byproducts), and finally with 100 mL of brine.

• Drying and Isolation : Dry the organic layer over anhydrous magnesium sulfate. Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to remove the CCl₄ solvent.

• Purification : Purify the resulting crude oil by vacuum distillation to obtain pure 2,2-Dibromo-3-methylbutane.

Reactivity and Spectroscopic Characterization

Reactivity: Geminal dihalides are valuable synthetic intermediates. A key reaction is their hydrolysis under basic conditions, which regenerates the ketone, demonstrating a potential protecting group strategy.[10] They can also undergo double dehydrohalogenation with a strong base to form alkynes, although this is not possible for 2,2-Dibromo-3-methylbutane due to the lack of a hydrogen on an adjacent carbon.

Spectroscopic Analysis (Expected): While specific experimental spectra for this compound are not readily available, its structure allows for the prediction of key spectroscopic features:

• ¹H NMR : The proton NMR spectrum is expected to be complex due to the chiral center at C3 (created by the bulky C(Br)₂(CH₃) group). One would expect to see distinct signals for the three methyl groups. The single proton on C3 would appear as a multiplet.

• ¹³C NMR : The carbon NMR spectrum would show five distinct signals corresponding to each carbon atom in the unique electronic environments. The signal for C2, bonded to two bromine atoms, would be significantly downfield.

• IR Spectroscopy : The infrared spectrum would be dominated by C-H stretching and bending vibrations. It would lack a strong carbonyl (C=O) stretch around 1715 cm⁻¹, confirming the conversion from the ketone precursor. The C-Br stretching vibrations would appear in the fingerprint region, typically between 500-600 cm⁻¹.

Conclusion

2,2-Dibromo-3-methylbutane is a geminal dihalide whose structure is precisely described by IUPAC nomenclature. Its synthesis is reliably achieved through the reaction of 3-methyl-2-butanone with phosphorus pentabromide, a standard transformation in organic synthesis. Understanding the structure, properties, and synthesis of such halogenated compounds is fundamental for their application as intermediates in the development of more complex molecules for the pharmaceutical and agrochemical industries.

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Synthesis of 2,2-Dibromo-3-methylbutane from 3-methyl-2-butanone

An In-depth Technical Guide to the

Abstract

The conversion of ketones to geminal dihalides is a pivotal transformation in organic synthesis, yielding versatile intermediates for subsequent chemical manipulations such as hydrolysis to ketones or dehydrohalogenation to alkynes.[1][2] This technical guide provides a comprehensive methodology for the synthesis of 2,2-dibromo-3-methylbutane from 3-methyl-2-butanone. The core of this process involves the direct conversion of the carbonyl group into a dibromomethylene group. This guide elucidates the mechanistic underpinnings of this transformation, details a robust experimental protocol, and addresses critical safety considerations, targeting researchers and professionals in chemical and pharmaceutical development.

Introduction: Beyond Alpha-Bromination

The synthesis of halogenated organic compounds is a cornerstone of medicinal and materials chemistry. While the alpha-halogenation of ketones is a well-established reaction, typically proceeding through an enol or enolate intermediate under acidic or basic conditions, the direct conversion of a ketone's carbonyl group to a geminal dihalide requires a distinct strategic approach.[3] For an unsymmetrical ketone like 3-methyl-2-butanone, standard acid-catalyzed bromination favors substitution at the more substituted alpha-carbon, yielding 3-bromo-3-methyl-2-butanone.[4]

To achieve the synthesis of the target molecule, 2,2-dibromo-3-methylbutane, the carbonyl oxygen atom must be replaced by two bromine atoms. This guide focuses on a powerful method utilizing phosphorus-based reagents to effect this transformation, a strategy that circumvents the limitations of traditional enol-based chemistry.[5]

Mechanistic Rationale and Reagent Selection

The direct conversion of the carbonyl C=O bond to a CBr₂ group can be efficiently achieved by reacting the ketone with a combination of triphenyl phosphite and bromine.[5] This method is advantageous as it proceeds under relatively mild conditions and offers a direct, one-step synthesis.

The reaction mechanism is initiated by the formation of a reactive phosphonium species from triphenyl phosphite and bromine. This species then activates the carbonyl oxygen of 3-methyl-2-butanone, converting it into an excellent leaving group. Subsequent nucleophilic attack by bromide ions facilitates the replacement of the activated oxygen, ultimately yielding the geminal dibromide. This pathway is distinct from the acid-catalyzed enolization mechanism common in alpha-bromination.[3]

Figure 1: Conceptual Reaction Pathway. This diagram illustrates the key stages of the synthesis, beginning with the activation of phosphorus-based reagents, followed by the activation of the ketone's carbonyl group and its subsequent conversion to the final gem-dibromide product.

Detailed Experimental Protocol

This section provides a step-by-step methodology for the synthesis of 2,2-dibromo-3-methylbutane.

3.1. Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
3-Methyl-2-butanone	C₅H₁₀O	86.13	8.61 g (10.6 mL)	0.10	1.0
Triphenyl phosphite	C₁₈H₁₅O₃P	310.28	34.13 g (28.7 mL)	0.11	1.1
Bromine	Br₂	159.81	17.58 g (5.6 mL)	0.11	1.1
Dichloromethane (DCM)	CH₂Cl₂	84.93	200 mL	-	-
Sodium Bicarbonate (Sat. Sol.)	NaHCO₃	84.01	100 mL	-	-
Sodium Bisulfite (10% Sol.)	NaHSO₃	104.06	50 mL	-	-
Brine (Sat. NaCl Sol.)	NaCl	58.44	50 mL	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~10 g	-	-

3.2. Safety Precautions

• General: This procedure must be performed in a well-ventilated chemical fume hood. Appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and heavy-duty, chemically resistant nitrile gloves, must be worn at all times.[6]

• Bromine (Br₂): Bromine is highly toxic, corrosive, and dangerous for the environment.[7][8] Inhalation of vapors can cause severe respiratory damage, and direct contact leads to severe chemical burns.[9][10] Always handle liquid bromine with extreme care.[6] Keep a quenching solution, such as 1 M sodium thiosulfate, readily available in case of spills.[6]

• Phosphorus Reagents: Phosphorus tribromide (PBr₃), a related compound, is corrosive, toxic, and reacts violently with water.[11] Similar precautions should be taken with the reagents in this synthesis. The reaction can be exothermic.

• Dichloromethane (DCM): DCM is a volatile solvent and a suspected carcinogen. Avoid inhalation and skin contact.

3.3. Reaction Procedure

• Setup: Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a pressure-equalizing dropping funnel, and a reflux condenser fitted with a gas outlet connected to a trap (e.g., a bubbler containing sodium thiosulfate solution) to neutralize any evolved HBr gas. Ensure the entire apparatus is dry.

• Reagent Preparation: In the flask, dissolve 3-methyl-2-butanone (1.0 eq) and triphenyl phosphite (1.1 eq) in 150 mL of anhydrous dichloromethane.

• Initial Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• Bromine Addition: Slowly add a solution of bromine (1.1 eq) in 50 mL of anhydrous dichloromethane to the reaction mixture via the dropping funnel over a period of 60-90 minutes. Maintain the internal temperature below 5 °C throughout the addition to control the exothermic reaction. A color change from dark red/brown to a lighter yellow or colorless solution may be observed upon completion.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for an additional 2-4 hours, monitoring the reaction's progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Quenching:

  • Cool the reaction mixture again in an ice bath.

  • Slowly and carefully pour the mixture into a separatory funnel containing 100 mL of cold water.

  • To quench any unreacted bromine, add 10% sodium bisulfite solution dropwise until the reddish-brown color of bromine is no longer visible in the organic layer.

  • Wash the organic layer sequentially with 100 mL of saturated sodium bicarbonate solution (to neutralize any acidic byproducts) and 50 mL of brine.

• Isolation:

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the dichloromethane.

• Purification: The crude product, a yellowish oil, can be purified by vacuum distillation or column chromatography on silica gel to yield pure 2,2-dibromo-3-methylbutane.

Figure 2: Experimental Workflow. A step-by-step flowchart outlining the synthesis from initial setup to final product purification.

Product Characterization

The final product, 2,2-dibromo-3-methylbutane, is identified by its unique chemical and physical properties.[12]

• IUPAC Name: 2,2-dibromo-3-methylbutane

• CAS Number: 62127-60-0[12]

• Molecular Formula: C₅H₁₀Br₂[12]

• Molar Mass: 229.94 g/mol [12]

Expected analytical data would include:

• ¹H NMR: Distinct signals corresponding to the methyl groups and the single methine proton. The isopropyl group's protons will show characteristic splitting patterns.

• ¹³C NMR: A signal for the quaternary carbon bonded to the two bromine atoms (C2), along with signals for the other carbons in the structure.

• Mass Spectrometry: A molecular ion peak pattern characteristic of a dibrominated compound due to the isotopes of bromine (⁷⁹Br and ⁸¹Br).

Conclusion

This guide details an effective and direct synthesis of 2,2-dibromo-3-methylbutane from 3-methyl-2-butanone. By employing a phosphorus-based reagent system, the transformation of the carbonyl group to a gem-dibromide is achieved, a reaction not possible through standard alpha-bromination techniques. The provided protocol, grounded in established chemical principles and supported by rigorous safety guidelines, offers a reliable pathway for researchers to access this valuable synthetic intermediate. Adherence to the detailed experimental steps and safety precautions is paramount for the successful and safe execution of this synthesis.

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• When 3(R)-methyl-2-butanone (1) is treated with one equivalent of bromine in acetic acid, 2 and 3 are obtained as the major products of the reaction. - Chegg. (2020).
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• (PDF) Bromination of ketones with H2O2–HBr “on water” - ResearchGate. (n.d.).
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Physical properties of 2,2-Dibromo-3-methylbutane

An In-Depth Technical Guide to the Physical Properties of 2,2-Dibromo-3-methylbutane

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,2-Dibromo-3-methylbutane is a halogenated alkane of interest in synthetic organic chemistry. This document provides a comprehensive overview of its physical and chemical properties, drawing from available data and theoretical principles. It is intended to serve as a technical resource for researchers and professionals in drug development and other scientific fields who may consider this compound as a synthetic intermediate. The guide covers molecular characteristics, estimated physical properties, expected spectroscopic signatures, a proposed synthetic pathway, and essential safety and handling protocols.

Introduction and Molecular Overview

2,2-Dibromo-3-methylbutane, a geminal dihalide, possesses the chemical formula C₅H₁₀Br₂.[1][2][3] Its structure features two bromine atoms attached to the same carbon atom, which is adjacent to a carbon bearing an isopropyl group. This structural arrangement imparts specific reactivity and physical characteristics to the molecule. As with many haloalkanes, it is used as a solvent for relatively non-polar compounds and as a starting material for the synthesis of a wide range of organic compounds.[4]

The carbon atom bonded to the two bromine atoms is sp³ hybridized.[5] The presence of two bulky and electronegative bromine atoms on a single carbon atom creates significant steric hindrance and influences the molecule's polarity and intermolecular forces. This guide will delve into these properties to provide a foundational understanding for its application in a laboratory setting.

Physicochemical Properties

Precise experimental data for 2,2-Dibromo-3-methylbutane is not widely available in the literature. The following table summarizes its key physicochemical properties, primarily based on estimated values from chemical databases. These values provide a useful starting point for experimental design and handling.

Property	Value	Source(s)
Molecular Formula	C₅H₁₀Br₂	[1][2][3]
Molecular Weight	229.94 g/mol	[1][2][3]
CAS Number	62127-60-0	[3][6]
Melting Point	-28.63°C (estimate)	[1][7][8]
Boiling Point	189°C (estimate)	[1][7][8]
Density	1.680 g/mL (estimate)	[1][7][8]
Refractive Index	1.5090 (estimate)	[1][7][8]

Spectroscopic Characterization (Theoretical)

While experimental spectra for 2,2-Dibromo-3-methylbutane are not readily accessible, its structure allows for the prediction of its key spectroscopic features.

• ¹H NMR: The proton NMR spectrum is expected to be relatively simple. The nine protons of the two methyl groups in the isopropyl moiety would likely appear as a doublet. The single proton of the isopropyl group would be a multiplet due to coupling with the adjacent methyl protons. The three protons of the methyl group attached to the dibrominated carbon would appear as a singlet.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for each of the five carbon atoms in the molecule, with the carbon atom bonded to the two bromine atoms being significantly downfield.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong C-H stretching and bending vibrations. The C-Br stretching vibrations would appear in the fingerprint region, typically between 500 and 600 cm⁻¹.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight. A characteristic isotopic pattern for two bromine atoms (approximately 1:2:1 ratio for M, M+2, and M+4 peaks) would be a key identifying feature.

Synthesis, Purification, and Handling

Proposed Synthetic Workflow

A plausible synthetic route to 2,2-Dibromo-3-methylbutane could involve the bromination of 3-methyl-2-butanone. The following diagram illustrates a potential two-step process involving the formation of a phosphorus ylide followed by reaction with bromine.

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Introduction: Unveiling the Potential of a Gem-Dibrominated Building Block

An In-Depth Technical Guide to 2,2-Dibromo-3-methylbutane

For Researchers, Scientists, and Drug Development Professionals

2,2-Dibromo-3-methylbutane, identified by the CAS Number 62127-60-0 , is a halogenated organic compound featuring a geminal dibromide structure on a tertiary carbon adjacent to an isopropyl group.[1] While not as extensively documented as some common reagents, its unique structural motif presents significant opportunities in synthetic chemistry and drug design. Gem-dibromides are valuable precursors for the synthesis of alkynes, ketones, and other functional groups. Furthermore, the incorporation of bromine into molecular scaffolds is a recognized strategy in medicinal chemistry to enhance therapeutic properties through mechanisms like halogen bonding.[2][3]

This guide provides a comprehensive overview of 2,2-Dibromo-3-methylbutane, synthesizing available data with established chemical principles to offer insights into its properties, synthesis, reactivity, and potential applications for a scientific audience.

Physicochemical and Computed Properties

Quantitative data for 2,2-Dibromo-3-methylbutane is primarily based on computed estimates, which are crucial for planning experimental work. The following table summarizes its key properties.

Property	Value	Source
CAS Number	62127-60-0	PubChem[1]
Molecular Formula	C₅H₁₀Br₂	PubChem[1]
Molecular Weight	229.94 g/mol	PubChem[1]
IUPAC Name	2,2-dibromo-3-methylbutane	PubChem[1]
Boiling Point	189°C (estimate)	ChemicalBook[4][5]
Melting Point	-28.63°C (estimate)	ChemicalBook[4][5]
Density	1.68 g/cm³ (estimate)	ChemicalBook[4][5]
Refractive Index	1.5090 (estimate)	ChemicalBook[4][5]
XLogP3	3.4	PubChem[1]

Synthesis: A Mechanistic Approach to Halogenation

The most direct and efficient synthesis of 2,2-Dibromo-3-methylbutane involves the hydrobromination of a corresponding alkyne, specifically 3-methyl-1-butyne. This reaction proceeds via an electrophilic addition mechanism.

Core Principle: Markovnikov Addition

The reaction relies on the sequential addition of two equivalents of hydrogen bromide (HBr) across the carbon-carbon triple bond. The first addition follows Markovnikov's rule, where the bromine atom adds to the more substituted carbon of the alkyne, and the hydrogen adds to the less substituted carbon, forming a vinyl bromide intermediate. The second addition of HBr also follows this principle, with the bromine adding to the same carbon, resulting in the gem-dibromide product. The use of excess HBr drives the reaction to completion.

Caption: Proposed synthesis workflow for 2,2-Dibromo-3-methylbutane.

Experimental Protocol: Synthesis of 2,2-Dibromo-3-methylbutane

This protocol is a representative procedure based on established methods for alkyne hydrobromination.

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a condenser fitted with a drying tube (e.g., filled with CaCl₂), dissolve 3-methyl-1-butyne (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane or glacial acetic acid). Cool the flask to 0°C in an ice bath.

• HBr Addition: Bubble anhydrous hydrogen bromide gas (HBr) slowly through the solution or add a solution of HBr in acetic acid (2.2 eq) dropwise over 1-2 hours. Causality: A slow, controlled addition at low temperature is crucial to manage the exothermic nature of the reaction and prevent side reactions.

• Reaction Monitoring: Allow the reaction to stir at 0°C for an additional hour and then warm to room temperature. Monitor the reaction's progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting alkyne is consumed.

• Work-up: Carefully pour the reaction mixture into a separatory funnel containing cold water and ice. Extract the aqueous layer with dichloromethane (3x). Combine the organic layers.

• Purification: Wash the combined organic extracts sequentially with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize excess acid, followed by a saturated sodium chloride (brine) solution. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Isolation: Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude product can be purified by vacuum distillation to yield pure 2,2-Dibromo-3-methylbutane. Self-Validation: The purity and identity of the final product should be confirmed using ¹H NMR, ¹³C NMR, and mass spectrometry.

Reactivity and Applications in Drug Development

The synthetic utility of 2,2-Dibromo-3-methylbutane stems from the reactivity of the gem-dibromo group. It can serve as a precursor to various functional groups, making it a versatile intermediate.

Synthetic Transformations

• Alkyne Formation: Treatment with a strong base, such as sodium amide (NaNH₂) or potassium tert-butoxide, can induce a double dehydrobromination to regenerate the parent alkyne, 3-methyl-1-butyne. This transformation is useful for protecting/deprotecting strategies in multi-step syntheses.

• Ketone Synthesis: While less common for tertiary gem-dibromides, hydrolysis under specific conditions can potentially lead to ketone formation, though rearrangement is a significant competing pathway.[6]

Caption: Key elimination pathways from 2,2-Dibromo-3-methylbutane.

Role in Drug Design: The Halogen Bond

The introduction of bromine into a molecule is a strategic tool in drug design.[2] Bromine atoms can participate in "halogen bonds," a non-covalent interaction where the electropositive region on the halogen (the σ-hole) interacts with a nucleophilic atom (like oxygen or nitrogen) in a biological target such as a protein.[3]

• Enhanced Binding Affinity: These interactions can increase the binding affinity and selectivity of a drug for its target receptor, potentially leading to higher potency.[3]

• Improved Pharmacokinetics: Bromination can favorably alter a drug's metabolic profile, potentially increasing its duration of action.[3]

2,2-Dibromo-3-methylbutane can be used as a starting material to build more complex molecules where the bromine atoms are retained to leverage these effects.

Safety and Handling

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with side-shields, and a lab coat.[7][8] All handling should be performed in a well-ventilated fume hood.[9]

• Handling: Avoid contact with skin and eyes.[7] Avoid inhalation of vapors.[8] Keep away from heat, sparks, and open flames.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[7][9]

• First Aid: In case of skin contact, wash immediately with plenty of soap and water.[7] For eye contact, rinse cautiously with water for several minutes.[7] If inhaled, move the person to fresh air.[8] In all cases of significant exposure, seek immediate medical attention.

Conclusion

2,2-Dibromo-3-methylbutane is a specialized chemical intermediate with considerable, albeit underexplored, potential. Its value lies in its capacity to be transformed into other functional groups and its potential use in constructing novel molecular architectures for drug discovery. The principles of its synthesis are well-grounded in classic organic reaction mechanisms, and its potential application in medicinal chemistry through halogen bonding aligns with modern drug design strategies. This guide serves as a foundational resource for researchers looking to harness the synthetic utility of this versatile building block.

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• Synthesis of 1-bromo-3-methylbutane from 2-bromo-3-methylbutane. Reddit. [Link]

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A Technical Guide to the Predicted Spectroscopic Data of 2,2-Dibromo-3-methylbutane

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the predicted spectroscopic data for 2,2-Dibromo-3-methylbutane (CAS No. 62127-60-0), a halogenated alkane with the molecular formula C₅H₁₀Br₂.[1] Due to a scarcity of published experimental spectra for this specific compound, this document leverages fundamental principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) to forecast its spectral characteristics. By examining its molecular structure and drawing comparisons with analogous compounds, we offer a robust, theory-grounded framework for the identification and structural elucidation of 2,2-Dibromo-3-methylbutane. This guide is intended for researchers, chemists, and professionals in drug development who require a detailed understanding of the spectroscopic signatures of halogenated organic molecules.

Molecular Structure and Spectroscopic Overview

The structural analysis of an organic molecule is the cornerstone of predicting its spectroscopic behavior. The IUPAC name 2,2-Dibromo-3-methylbutane describes a five-carbon butane chain with two bromine atoms on carbon 2 (a gem-dibromide) and a methyl group on carbon 3, forming an isopropyl group.

Structural Features

• Gem-Dibromide: The presence of two bromine atoms on the same carbon (C2) creates a highly electronegative center, which significantly influences the electronic environment of nearby atoms.

• Steric Hindrance: The bulky isopropyl group adjacent to the quaternary, dibrominated carbon (C2) introduces steric strain that can affect bond angles and rotational freedom.

• Asymmetry: The molecule contains four distinct carbon environments and three unique proton environments, which dictates the number of signals expected in its ¹³C and ¹H NMR spectra, respectively.

Caption: Molecular structure of 2,2-Dibromo-3-methylbutane with carbon numbering.

Predicted ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is predicted to exhibit three distinct signals, corresponding to the three non-equivalent proton environments in the molecule. The chemical shifts are heavily influenced by the deshielding effect of the two bromine atoms.

Predicted ¹H NMR Data

Signal Label	Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
a	-C(Br)₂-CH₃	2.0 – 2.5	Singlet (s)	3H
b	-CH (CH₃)₂	3.5 – 4.5	Septet (sept)	1H
c	-CH(CH₃ )₂	1.1 – 1.3	Doublet (d)	6H

Rationale and Interpretation

• Signal (a) - Singlet at ~2.0-2.5 ppm: These three protons are on a methyl group (C1) attached to the quaternary carbon (C2) bearing two bromines. The strong electron-withdrawing nature of the halogens deshields these protons, shifting them significantly downfield compared to a standard methyl group (which typically appears around 0.9 ppm). With no adjacent protons, the signal is a singlet.

• Signal (b) - Septet at ~3.5-4.5 ppm: This single methine proton (C3) is directly adjacent to the CBr₂ group, placing it in a highly deshielded environment and resulting in a large downfield chemical shift. It is coupled to the six equivalent protons of the isopropyl methyl groups (n=6), resulting in a predicted septet according to the n+1 rule.

• Signal (c) - Doublet at ~1.1-1.3 ppm: These six protons belong to the two equivalent methyl groups of the isopropyl moiety (C4). Being further from the electronegative bromines, they are the most shielded protons in the molecule and appear furthest upfield. They are coupled to the single methine proton (n=1), splitting the signal into a characteristic doublet.

Predicted ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

A proton-decoupled ¹³C NMR spectrum is expected to show four signals, one for each of the chemically distinct carbon environments. The chemical shift of the carbon atom bonded to the two bromines (C2) will be a key identifying feature.

Predicted ¹³C NMR Data

Carbon Label	Carbon Type	Predicted Chemical Shift (δ, ppm)
C1	Primary (CH₃)	30 – 40
C2	Quaternary (CBr₂)	40 – 70
C3	Tertiary (CH)	50 – 60
C4	Primary (CH₃)	20 – 25

Rationale and Interpretation

• C1 Signal (~30-40 ppm): This methyl carbon is attached to the heavily substituted C2. While it is a primary carbon, its proximity to the electron-withdrawing center shifts it downfield from a typical terminal methyl group.

• C2 Signal (~40-70 ppm): This quaternary carbon is directly bonded to two bromine atoms. The strong deshielding effect of the halogens causes a significant downfield shift. Quaternary carbons often exhibit weaker signals in ¹³C NMR due to a lack of Nuclear Overhauser Effect (NOE) enhancement.[2]

• C3 Signal (~50-60 ppm): The tertiary methine carbon of the isopropyl group is adjacent to the CBr₂ center, resulting in a substantial downfield shift.

• C4 Signal (~20-25 ppm): The two equivalent methyl carbons of the isopropyl group are the most shielded carbons in the structure, giving rise to the most upfield signal.

Predicted Infrared (IR) Spectroscopy

The IR spectrum will be dominated by absorptions corresponding to C-H and C-Br bond vibrations. The absence of bands associated with functional groups like hydroxyl (-OH) or carbonyl (C=O) is also a key diagnostic feature.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Notes
2870–2960	C-H Stretch (sp³)	Strong, Sharp	Characteristic of all alkane structures.[3][4]
~1465 & ~1375	C-H Bend (CH₃/CH)	Medium	Isopropyl group may show a distinctive doublet near 1370 cm⁻¹.
500–650	C-Br Stretch	Strong	A key diagnostic peak for bromoalkanes. The presence of two bromines on one carbon may lead to a complex or split band in this region.[5]

Interpretation

The most informative region for confirming the identity of 2,2-Dibromo-3-methylbutane, beyond the standard alkane C-H stretches, is the low-wavenumber region of the fingerprint area. A strong, distinct absorption between 500 and 650 cm⁻¹ is a highly reliable indicator of the C-Br stretching vibration. The overall simplicity of the spectrum, particularly the lack of peaks above 3000 cm⁻¹, confirms the saturated alkane framework.

Predicted Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) will induce fragmentation of the molecule. The resulting mass spectrum is predicted to have a unique and highly informative molecular ion cluster and a fragmentation pattern dominated by the formation of stable carbocations.

Molecular Ion (M⁺)

The presence of two bromine atoms is the most critical factor for the molecular ion peak. Bromine has two abundant isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 natural abundance. This results in a characteristic triplet of peaks for the molecular ion (and any fragment containing two bromine atoms) with a relative intensity ratio of approximately 1:2:1.

• m/z 228: [C₅H₁₀⁷⁹Br₂]⁺

• m/z 230: [C₅H₁₀⁷⁹Br⁸¹Br]⁺

• m/z 232: [C₅H₁₀⁸¹Br₂]⁺

Predicted Fragmentation Pathway

The fragmentation of the molecular ion is driven by the cleavage of the weakest bonds to form the most stable possible fragments.[6]

Caption: Predicted major fragmentation pathways for 2,2-Dibromo-3-methylbutane in EI-MS.

Major Predicted Fragments

• [M - Br]⁺ (m/z 149, 151): Loss of a single bromine radical is a common pathway for bromoalkanes. This fragment will appear as a doublet with a ~1:1 intensity ratio.

• [C₃H₇]⁺ (m/z 43): Alpha-cleavage of the C2-C3 bond is highly probable, as it results in the formation of a stable secondary isopropyl carbocation. This ion is predicted to be the base peak (the most abundant fragment).

• [M - C₃H₇]⁺ or [C₂H₃Br₂]⁺ (m/z 185, 187, 189): The other product of the same alpha-cleavage event. This fragment retains both bromine atoms and would exhibit the characteristic 1:2:1 isotopic pattern.

General Experimental Protocols

While this guide focuses on predicted data, the following outlines standard methodologies for acquiring empirical data for a liquid sample like 2,2-Dibromo-3-methylbutane.

NMR Spectroscopy Acquisition

• Sample Preparation: Dissolve ~5-10 mg of 2,2-Dibromo-3-methylbutane in ~0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to serve as the internal reference (δ = 0.00 ppm).

• Instrumentation: Transfer the solution to a 5 mm NMR tube.

• Data Acquisition: Place the tube in a high-field NMR spectrometer (e.g., 400 MHz or higher). Acquire a ¹H spectrum followed by a proton-decoupled ¹³C spectrum. Standard pulse programs are typically sufficient.

• Processing: Fourier transform the raw data, phase correct the spectra, and integrate the ¹H signals.

IR Spectroscopy Acquisition

• Sample Preparation: As the compound is likely a liquid, a neat sample can be analyzed.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Apply a small drop of the neat liquid onto the ATR crystal.

• Background Scan: Run a background spectrum of the clean, empty ATR crystal.

• Sample Scan: Acquire the sample spectrum over a range of 4000–400 cm⁻¹. The instrument software will automatically ratio the sample scan against the background.

Mass Spectrometry Acquisition

• Sample Introduction: Introduce a dilute solution of the sample (e.g., in methanol or hexane) into the mass spectrometer via a direct injection port or through a gas chromatography (GC-MS) system for separation and purification.

• Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV.

• Analysis: The ionized fragments are separated by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The detector records the abundance of each ion at its specific mass-to-charge (m/z) ratio, generating the mass spectrum.

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An In-depth Technical Guide to 2,2-Dibromo-3-methylbutane: Synthesis, Properties, and Applications in Drug Discovery

This technical guide provides a comprehensive overview of 2,2-Dibromo-3-methylbutane, a geminal dihalide with potential applications in organic synthesis and drug development. This document is intended for researchers, scientists, and professionals in the pharmaceutical and chemical industries, offering in-depth information on its molecular characteristics, synthesis, spectroscopic profile, and putative role in medicinal chemistry.

Core Molecular Attributes

2,2-Dibromo-3-methylbutane is a halogenated alkane characterized by the presence of two bromine atoms on the same carbon atom adjacent to a bulky isopropyl group. Its molecular structure gives rise to specific chemical properties and reactivity that are of interest in synthetic chemistry.

Molecular Formula and Weight

The chemical formula for 2,2-Dibromo-3-methylbutane is C₅H₁₀Br₂ [1]. Its molecular weight is 229.94 g/mol [1].

Structural Representation

The structure of 2,2-Dibromo-3-methylbutane is depicted below:

Caption: 2D structure of 2,2-Dibromo-3-methylbutane.

Physicochemical Properties

While experimental data for 2,2-Dibromo-3-methylbutane is not widely available in the literature, computational models provide valuable estimates of its physical and chemical properties. These predicted values are useful for guiding experimental design and purification strategies.

Property	Predicted Value	Source
Melting Point	-28.63 °C	ChemicalBook
Boiling Point	189 °C	ChemicalBook
Density	1.680 g/cm³	ChemicalBook
Refractive Index	1.509	ChemicalBook
XLogP3	3.4	PubChem[1]

Synthesis of 2,2-Dibromo-3-methylbutane

The synthesis of gem-dibromides can be challenging, often requiring specific precursors and reaction conditions to avoid the formation of isomeric byproducts. A plausible and efficient method for the preparation of 2,2-Dibromo-3-methylbutane is the hydrobromination of a terminal alkyne.

Proposed Synthetic Pathway: Hydrobromination of 3-Methyl-1-butyne

The reaction of 3-methyl-1-butyne with an excess of hydrogen bromide (HBr) is expected to yield 2,2-Dibromo-3-methylbutane, following Markovnikov's rule. The reaction proceeds in two steps: the first addition of HBr forms the vinyl bromide intermediate, and the second addition yields the gem-dibromide.

Caption: Proposed synthesis of 2,2-Dibromo-3-methylbutane.

Experimental Protocol (Hypothetical)

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, dissolve 3-methyl-1-butyne in a suitable inert solvent (e.g., dichloromethane).

• Addition of HBr: Cool the solution in an ice bath and slowly add a solution of HBr in acetic acid or bubble HBr gas through the solution. The reaction is exothermic and should be controlled.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, quench the reaction with a saturated solution of sodium bicarbonate. Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product by fractional distillation to obtain pure 2,2-Dibromo-3-methylbutane.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show three distinct signals:

• A doublet for the two methyl groups of the isopropyl moiety.

• A multiplet (septet) for the single proton of the isopropyl group.

• A singlet for the methyl group attached to the dibrominated carbon.

¹³C NMR Spectroscopy

The carbon NMR spectrum is predicted to show four signals corresponding to the four unique carbon environments in the molecule. The carbon atom bonded to the two bromine atoms would appear significantly downfield.

Infrared (IR) Spectroscopy

The IR spectrum of 2,2-Dibromo-3-methylbutane would be dominated by C-H stretching and bending vibrations characteristic of alkanes. A key feature would be the C-Br stretching vibrations, which are typically observed in the fingerprint region (around 500-600 cm⁻¹).

Mass Spectrometry (MS)

The mass spectrum would show a molecular ion peak (M+) and characteristic isotopic peaks for the two bromine atoms (M, M+2, M+4). Fragmentation would likely involve the loss of bromine atoms and cleavage of the alkyl chain, with the base peak potentially corresponding to a stable carbocation.

Role in Drug Development and Medicinal Chemistry

Brominated organic compounds are valuable intermediates in the synthesis of pharmaceuticals. The introduction of bromine atoms can significantly alter the physicochemical properties of a molecule, which can be leveraged in drug design.

Synthetic Utility

Gem-dibromides like 2,2-Dibromo-3-methylbutane can serve as precursors to a variety of functional groups. For instance, they can be converted to ketones, alkynes, or used in carbon-carbon bond-forming reactions. This versatility makes them attractive building blocks in the synthesis of complex molecular scaffolds for drug candidates.

Modulation of Pharmacokinetic Properties

The presence of bromine atoms can increase the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and the blood-brain barrier. This is a crucial consideration in the development of drugs targeting the central nervous system.

Enhancement of Biological Activity

In some cases, the bromine atom itself can contribute to the biological activity of a drug molecule by forming halogen bonds with target proteins. This can lead to increased binding affinity and potency.

Safety and Handling

As with all halogenated hydrocarbons, 2,2-Dibromo-3-methylbutane should be handled with appropriate safety precautions in a well-ventilated fume hood.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Skin and Body Protection: A lab coat and appropriate protective clothing.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

• Skin Contact: Immediately wash the affected area with soap and plenty of water.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Storage and Disposal

Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials. Dispose of the chemical in accordance with local, state, and federal regulations.

Conclusion

2,2-Dibromo-3-methylbutane is a geminal dihalide with significant potential as a synthetic intermediate in organic chemistry and drug discovery. While experimental data on this specific compound is limited, its predicted properties and the known reactivity of related compounds suggest that it could be a valuable tool for medicinal chemists. Further research into its synthesis, reactivity, and applications is warranted to fully explore its potential.

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The Propensity for Molecular Reorganization: A Guide to Carbocation Rearrangements in Reactions of 2,2-Dibromo-3-methylbutane

An In-depth Technical Guide

Abstract

Carbocation rearrangements represent a fundamental concept in organic chemistry, where transient, high-energy intermediates seek greater stability through structural reorganization. These shifts, while predictable, are critical determinants of product distribution in reactions proceeding through Sₙ1 and E1 pathways. This technical guide provides an in-depth analysis of the potential carbocation rearrangements in reactions involving 2,2-dibromo-3-methylbutane. We will explore the formation of the initial secondary carbocation, the thermodynamic driving forces favoring a 1,2-hydride shift to a more stable tertiary carbocation, and the resulting product profiles. This document is intended for researchers, chemists, and drug development professionals, offering mechanistic insights grounded in established principles and providing actionable experimental protocols for the validation and analysis of such rearrangement phenomena.

The Principle of Carbocation Stability: The Driving Force for Rearrangement

Carbocations are highly reactive intermediates characterized by a carbon atom with a positive formal charge and only six valence electrons.[1] Their transient nature makes them susceptible to rapid reactions or rearrangements to achieve a more stable electronic state. The stability of simple alkyl carbocations is primarily governed by two factors: hyperconjugation and inductive effects.

• Inductive Effects: Alkyl groups are weakly electron-donating and can push electron density toward the positively charged carbon, thus dispersing the charge.

• Hyperconjugation: The overlap of adjacent C-H or C-C sigma bonds with the empty p-orbital of the carbocation provides a stabilizing interaction.[2][3]

The cumulative effect of these factors establishes a clear hierarchy of stability: tertiary (3°) > secondary (2°) > primary (1°) > methyl . This stability gradient is the thermodynamic driving force behind carbocation rearrangements. If a less stable carbocation can reorganize into a more stable one through the migration of an adjacent group, this process is often rapid and kinetically favored.[4][5] Such rearrangements typically occur via a 1,2-shift, where a group on an adjacent carbon moves to the carbocation center.[6][7]

Mechanistic Analysis of 2,2-Dibromo-3-methylbutane

The structure of 2,2-dibromo-3-methylbutane, CH₃-C(Br)₂-CH(CH₃)-CH₃, provides a classic scaffold for observing a predictable carbocation rearrangement. Under reaction conditions favoring unimolecular pathways (Sₙ1/E1), such as solvolysis in a polar protic solvent, the reaction is initiated by the departure of a bromide leaving group.

Formation of the Initial Secondary Carbocation

The first mechanistic step is the heterolytic cleavage of a C-Br bond. This rate-determining step generates a bromide ion and an initial carbocation intermediate.

CH₃-C(Br)₂-CH(CH₃)-CH₃ → CH₃-C⁺(Br)-CH(CH₃)-CH₃ + Br⁻

The carbocation formed, the 2-bromo-3-methylbutan-2-yl cation , is a secondary (2°) carbocation. This intermediate is positioned adjacent to a tertiary (3°) carbon (C3), which bears a hydrogen atom. This specific arrangement sets the stage for a highly favorable rearrangement.

The 1,2-Hydride Shift: A Path to Greater Stability

The secondary carbocation can undergo a rapid reorganization to form a more stable tertiary carbocation. This occurs via a 1,2-hydride shift , where the hydrogen atom on the adjacent C3 migrates with its pair of bonding electrons to the electron-deficient C2.[1][8]

The transition state for this shift involves a three-center, two-electron bond bridging the two carbons. The driving force for this process is the formation of the significantly more stable 2-bromo-2-methylbutan-3-yl cation , a tertiary (3°) carbocation.[9][10][11]

Figure 1: Mechanism of initial carbocation formation followed by a rapid 1,2-hydride shift.

Product Profile Analysis

The final product distribution is a direct consequence of the reactions of both the unrearranged (minor pathway) and rearranged (major pathway) carbocation intermediates. A nucleophilic solvent (Solv-H) can either attack the carbocation (Sₙ1) or act as a base to abstract a proton from an adjacent carbon (E1).[12]

Products from the Rearranged (3°) Carbocation (Major Pathway)

• Sₙ1 Product: The nucleophilic solvent attacks the tertiary carbocation at C3.

  • Product: 3-Bromo-2-methylbutan-2-ol (where Solv-H = H₂O)

• E1 Products: A proton is removed from an adjacent carbon. According to Zaitsev's rule, the more substituted alkene is generally the major elimination product.

  • Major E1 Product (Zaitsev): 2-Bromo-3-methylbut-2-ene

  • Minor E1 Product (Hofmann): 3-Bromo-2-methylbut-1-ene

Products from the Unrearranged (2°) Carbocation (Minor Pathway)

While less favorable, a small fraction of the initial secondary carbocation may be trapped by the solvent before it can rearrange.

• Sₙ1 Product: The nucleophilic solvent attacks the secondary carbocation at C2.

  • Product: 2-Bromo-3-methylbutan-2-ol (where Solv-H = H₂O)

• E1 Products: A proton is removed from an adjacent carbon (C1 or C3).

  • Product 1: 2,2-Dibromo-3-methylbut-1-ene

  • Product 2: 2-Bromo-3-methylbut-2-ene (Note: this is identical to the major Zaitsev product from the rearranged carbocation)

Table 1: Summary of Potential Products

Carbocation Intermediate	Reaction	Product Name	Expected Status
Rearranged (3°)	Sₙ1	3-Bromo-2-methylbutan-2-ol	Major Sₙ1 Product
Rearranged (3°)	E1 (Zaitsev)	2-Bromo-3-methylbut-2-ene	Major E1 Product
Rearranged (3°)	E1 (Hofmann)	3-Bromo-2-methylbut-1-ene	Minor E1 Product
Unrearranged (2°)	Sₙ1	2-Bromo-3-methylbutan-2-ol	Minor Sₙ1 Product
Unrearranged (2°)	E1	2,2-Dibromo-3-methylbut-1-ene	Minor E1 Product

Experimental Protocol: Validation and Analysis

To empirically validate these mechanistic predictions, a controlled solvolysis experiment can be performed, followed by rigorous analytical characterization of the product mixture. This protocol serves as a self-validating system, where the observed product ratios directly inform the underlying mechanistic pathways.

Step-by-Step Solvolysis Protocol

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add 50 mL of 80:20 ethanol:water (v/v). This polar protic solvent mixture facilitates carbocation formation.

• Substrate Addition: Add 2.0 g of 2,2-dibromo-3-methylbutane to the solvent.

• Reaction Conditions: Gently heat the mixture to a reflux of approximately 80°C for 4-6 hours. The elevated temperature provides the necessary activation energy for the rate-limiting C-Br bond cleavage.[13]

• Workup: Cool the reaction mixture to room temperature. Transfer the solution to a separatory funnel and add 50 mL of diethyl ether.

• Extraction: Wash the organic layer sequentially with 50 mL of deionized water, 50 mL of saturated sodium bicarbonate solution (to neutralize any HBr formed), and finally 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product mixture.

Analytical Workflow

The definitive confirmation of rearrangement requires distinguishing between the structural isomers in the product mixture.[13] A combination of Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy is essential.

Figure 2: Analytical workflow for product identification and quantification.

• GC-MS Analysis: This technique separates the components of the mixture based on their boiling points and provides a mass spectrum for each. The rearranged and unrearranged products will have distinct retention times and fragmentation patterns, allowing for their identification and relative quantification based on peak area.

• NMR Spectroscopy (¹H and ¹³C): NMR provides unambiguous structural information. For example, the major rearranged alcohol product (3-Bromo-2-methylbutan-2-ol) would show a characteristic singlet in the ¹H NMR for the two methyl groups on the carbinol carbon, whereas the unrearranged alcohol would show a singlet for the C1 methyl group and more complex splitting for the isopropyl group.

Conclusion

The reaction of 2,2-dibromo-3-methylbutane under Sₙ1/E1 conditions serves as an exemplary case of carbocation rearrangement. The initial formation of a secondary carbocation is followed by a rapid and highly favorable 1,2-hydride shift to generate a more stable tertiary carbocation. This rearrangement dictates the product landscape, leading predominantly to substitution and elimination products with a reorganized carbon skeleton. The principles and experimental workflows detailed in this guide provide a robust framework for predicting, validating, and analyzing such fundamental transformations in organic synthesis and drug development.

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Stereochemistry of 2,2-Dibromo-3-methylbutane

An In-Depth Technical Guide to the

This guide provides a comprehensive analysis of the stereochemical properties of 2,2-dibromo-3-methylbutane, designed for researchers, scientists, and professionals in drug development. The content herein is structured to deliver not just technical data, but also the underlying scientific reasoning that governs the molecule's three-dimensional nature.

Executive Summary: An Achiral Molecule

At the heart of stereochemistry lies the concept of chirality, the property of a molecule that makes it non-superimposable on its mirror image. A primary determinant of chirality is the presence of a stereocenter, most commonly a carbon atom bonded to four distinct groups. A thorough analysis of the structure of 2,2-dibromo-3-methylbutane reveals that it lacks any such stereocenters. Consequently, 2,2-dibromo-3-methylbutane is an achiral molecule. This fundamental characteristic dictates that it does not possess enantiomers or diastereomers and therefore does not exhibit optical activity.

Structural Analysis: The Absence of Chirality

To comprehend the stereochemistry of 2,2-dibromo-3-methylbutane, a systematic examination of its molecular structure is essential. The IUPAC name defines a butane backbone with two bromine atoms and a methyl group as substituents.

The condensed structural formula is: (CH₃)₂CH-C(Br)₂-CH₃

A detailed breakdown of the bonding at each carbon atom of the main chain elucidates the absence of any chiral centers:

• Carbon-1 (C1): This terminal methyl carbon is bonded to three hydrogen atoms and one carbon atom. It is not a stereocenter.

• Carbon-2 (C2): This carbon is bonded to two bromine atoms, a methyl group (C1), and an isopropyl group (-CH(CH₃)₂). For a carbon to be a stereocenter, it must be attached to four different groups. Since C2 is bonded to two identical bromine atoms, it does not meet this requirement and is therefore not a chiral center.

• Carbon-3 (C3): This carbon is bonded to a hydrogen atom, two methyl groups, and the C(Br)₂CH₃ group. The presence of two identical methyl groups disqualifies C3 as a stereocenter.

Because no stereocenters are present within the molecule, 2,2-dibromo-3-methylbutane is achiral. This can be further understood by recognizing the presence of a plane of symmetry that can be passed through the H-C3 bond and the C3-C2 bond, bisecting the two methyl groups of the isopropyl moiety and the two bromine atoms. Molecules with a plane of symmetry are always achiral.

Visualizing the Molecular Structure

The following diagram illustrates the connectivity of atoms in 2,2-dibromo-3-methylbutane, highlighting the key structural features that result in its achiral nature.

Caption: Molecular graph of 2,2-dibromo-3-methylbutane.

Implications for Isomerism

The absence of chirality in 2,2-dibromo-3-methylbutane has direct consequences for the types of isomers it can form.

• Enantiomers: These are non-superimposable mirror images. As an achiral molecule, 2,2-dibromo-3-methylbutane is superimposable on its mirror image, and therefore, it does not have an enantiomer. It exists as a single structural entity.

• Diastereomers: These are stereoisomers that are not mirror images of each other. The existence of diastereomers requires a molecule to have at least two stereocenters. Since 2,2-dibromo-3-methylbutane has no stereocenters, it cannot have diastereomers.

Physicochemical Properties

The key physicochemical properties of 2,2-dibromo-3-methylbutane are summarized in the table below. These properties are consistent for the single, achiral form of the molecule.

Property	Value	Source
Molecular Formula	C₅H₁₀Br₂	PubChem[1]
Molecular Weight	229.94 g/mol	PubChem[1]
IUPAC Name	2,2-dibromo-3-methylbutane	PubChem[1]
CAS Number	62127-60-0	PubChem[1]
Boiling Point (estimated)	189°C	ChemicalBook[2]
Density (estimated)	1.6800 g/cm³	ChemicalBook[2]
Refractive Index (estimated)	1.5090	ChemicalBook[2]

Synthesis and Spectroscopic Characterization

Spectroscopic techniques are crucial for the structural elucidation of 2,2-dibromo-3-methylbutane.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum would be expected to show distinct signals corresponding to the different proton environments. The methyl group at C1 would likely appear as a singlet. The isopropyl group's methine proton would be a multiplet, and its two methyl groups might appear as a doublet.

  • ¹³C NMR: The carbon NMR spectrum would show distinct peaks for each of the non-equivalent carbon atoms in the molecule.

• Mass Spectrometry (MS): Mass spectrometry would reveal the molecular ion peak and characteristic fragmentation patterns, including the isotopic signature of the two bromine atoms.

Conclusion

The stereochemical analysis of 2,2-dibromo-3-methylbutane is straightforward. The absence of any chiral centers renders the molecule achiral. This fundamental structural property means that it does not exhibit enantiomerism or diastereomerism. For researchers in fields such as medicinal chemistry and materials science, where stereochemistry can have profound effects on biological activity and material properties, understanding that 2,2-dibromo-3-methylbutane exists as a single, achiral compound is a critical piece of information for its application and study.

References

• PubChem. (n.d.). 2,2-Dibromo-3-methylbutane. National Center for Biotechnology Information. Retrieved from [Link]

• Chegg. (2019, April 8). Propose an efficient synthesis of 2-bromo-3-methylbutane using 2-methyl-2-butene. Retrieved from [Link]

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• 3. Solved Propose an efficient synthesis of | Chegg.com [chegg.com]

Thermochemical Data for 2,2-Dibromo-3-methylbutane: A Methodological Guide for Researchers

This technical guide provides a comprehensive overview of the available thermochemical data for 2,2-Dibromo-3-methylbutane and presents detailed methodologies for its experimental and computational determination. This document is intended for researchers, scientists, and professionals in drug development and chemical engineering who require accurate thermochemical parameters for process design, safety analysis, and molecular modeling.

Introduction: The Significance of Thermochemical Data

Thermochemical data, such as the enthalpy of formation, heat of combustion, and bond dissociation energies, are fundamental to understanding the energetic properties of a molecule. For a halogenated alkane like 2,2-Dibromo-3-methylbutane, these values are critical for predicting its reactivity, stability, and behavior in various chemical processes. Accurate thermochemical data are indispensable for reaction modeling, hazard assessment, and the design of synthetic routes.

While extensive databases of thermochemical properties exist for many common organic compounds, data for more complex or less common molecules like 2,2-Dibromo-3-methylbutane are often scarce. This guide addresses this gap by not only presenting the available information but also by providing a clear roadmap for researchers to determine these crucial parameters.

Available Data for 2,2-Dibromo-3-methylbutane

Direct experimental thermochemical data for 2,2-Dibromo-3-methylbutane is limited in the public domain. However, some basic physical and chemical properties have been reported.

Property	Value	Source
Molecular Formula	C₅H₁₀Br₂	PubChem[1]
Molecular Weight	229.94 g/mol	PubChem[1]
CAS Number	62127-60-0	ChemicalBook[2][3], PubChem[1]
Melting Point	-28.63 °C (estimate)	ChemicalBook[2][3]
Boiling Point	189 °C (estimate)	ChemicalBook[2][3]
Density	1.6800 g/cm³ (estimate)	ChemicalBook[2][3]
Refractive Index	1.5090 (estimate)	ChemicalBook[2][3]

It is important to note that the melting point, boiling point, density, and refractive index are estimated values and should be used with caution until experimentally verified. The NIST WebBook contains reaction thermochemistry data for an isomer, 2,3-dibromo-2-methylbutane, but not for the 2,2-dibromo isomer.[4][5]

Experimental Determination of Thermochemical Properties

For obtaining reliable thermochemical data, experimental methods remain the gold standard. The following section details the primary experimental techniques applicable to 2,2-Dibromo-3-methylbutane.

Enthalpy of Combustion via Bomb Calorimetry

The standard enthalpy of combustion (ΔH°c) is a key thermochemical parameter that can be determined with high accuracy using a bomb calorimeter. From this value, the standard enthalpy of formation (ΔH°f) can be calculated using Hess's Law.

Principle: A known mass of the substance is completely combusted in a constant-volume container (the "bomb") filled with excess oxygen under pressure. The heat released by the combustion reaction is absorbed by the surrounding water bath, and the temperature change is precisely measured.

Experimental Protocol:

• Sample Preparation: A precisely weighed sample of 2,2-Dibromo-3-methylbutane is placed in a crucible inside the bomb. A fuse wire is positioned to contact the sample.

• Assembly and Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

• Calorimeter Setup: The bomb is submerged in a known volume of water in the calorimeter. The system is allowed to reach thermal equilibrium.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis: The heat capacity of the calorimeter is predetermined by combusting a standard substance with a known heat of combustion, such as benzoic acid. The heat released by the combustion of 2,2-Dibromo-3-methylbutane is then calculated from the temperature rise and the heat capacity of the calorimeter. Corrections are applied for the heat of ignition and the formation of nitric acid from residual nitrogen in the bomb.

• Calculation of ΔH°c and ΔH°f: The enthalpy of combustion at constant volume (ΔU°c) is determined from the experimental data. This is then converted to the enthalpy of combustion at constant pressure (ΔH°c) using the equation: ΔH°c = ΔU°c + Δn_gasRT, where Δn_gas is the change in the number of moles of gas in the combustion reaction. The standard enthalpy of formation is then calculated using the known standard enthalpies of formation of the combustion products (CO₂, H₂O, and HBr).

Diagram of the Bomb Calorimetry Workflow

Caption: Workflow for determining the enthalpy of formation using bomb calorimetry.

Bond Dissociation Energies

The carbon-bromine (C-Br) bond dissociation energy (BDE) is a measure of the strength of the C-Br bond. It is the enthalpy change required to break the bond homolytically in the gas phase. While direct experimental determination for a specific molecule can be challenging, established techniques can provide this data.

Methods for Determining BDE:

• Pyrolysis with a Toluene Carrier Gas: This classical method involves flowing a dilute mixture of the organobromine compound in a large excess of toluene through a heated quartz tube. The rate of the unimolecular decomposition of the R-Br bond to form R· and Br· radicals is measured by the rate of formation of HBr from the reaction of Br· with toluene. The activation energy for this process is equated to the C-Br BDE.[6][7]

• Photoacoustic Calorimetry: This technique measures the heat released following photoinitiated radical reactions. By studying the kinetics and thermodynamics of these reactions, BDEs can be determined.

• Mass Spectrometric Techniques: Appearance energy measurements in mass spectrometry can be used to determine the energy required to form a specific fragment ion, which can be related to the BDE.

The typical C-Br bond dissociation energy is around 276 kJ/mol.[8] However, the specific value for 2,2-Dibromo-3-methylbutane will be influenced by the molecular structure, including steric effects from the tert-butyl group.

Computational Thermochemistry

In the absence of experimental data, computational chemistry provides a powerful tool for estimating thermochemical properties. High-accuracy ab initio methods can predict enthalpies of formation and bond dissociation energies with a reasonable degree of accuracy.

Ab Initio Calculations

High-level ab initio methods, such as G3, G4, and W1, are composite methods that approximate the results of very high-level calculations by combining the results of several lower-level calculations. These methods are capable of providing thermochemical data with "chemical accuracy" (typically within 1-2 kcal/mol of experimental values).

Computational Workflow:

• Geometry Optimization: The three-dimensional structure of 2,2-Dibromo-3-methylbutane is optimized using a reliable quantum mechanical method, such as density functional theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G(d)).

• Frequency Calculation: A frequency calculation is performed at the same level of theory to confirm that the optimized structure is a true minimum on the potential energy surface (i.e., no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections.

• Single-Point Energy Calculations: A series of single-point energy calculations are performed using higher levels of theory and larger basis sets to extrapolate to the complete basis set limit.

• Calculation of Enthalpy of Formation: The enthalpy of formation is typically calculated using an isodesmic or hypohomodesmotic reaction scheme. These are hypothetical reactions where the number and types of bonds are conserved on both sides of the reaction, which helps to cancel out systematic errors in the calculations. The enthalpy of reaction is calculated from the computed energies of the reactants and products. The enthalpy of formation of the target molecule can then be determined if the enthalpies of formation of the other species in the reaction are known experimentally.

Diagram of the Computational Workflow for Enthalpy of Formation

Caption: A generalized workflow for the computational determination of the enthalpy of formation.

Summary and Recommendations

The thermochemical data for 2,2-Dibromo-3-methylbutane are not well-established in the scientific literature. This guide has outlined the established experimental and computational methodologies that can be employed to determine these crucial parameters.

For the highest accuracy, it is recommended that the enthalpy of formation be determined experimentally via bomb calorimetry . This will provide a benchmark value for this compound.

Computational methods , particularly high-accuracy composite methods like G4, can provide reliable estimates in the absence of experimental data or can be used to validate experimental results. When using computational methods, the use of isodesmic or similar reaction schemes is highly recommended to minimize computational errors.

The determination of the C-Br bond dissociation energies will provide valuable insight into the thermal stability and decomposition pathways of 2,2-Dibromo-3-methylbutane.

By following the methodologies outlined in this guide, researchers can obtain the necessary thermochemical data to confidently proceed with their research and development activities involving 2,2-Dibromo-3-methylbutane.

References

• ResearchGate. Thermochemistry of Halogenated Organic Compounds. [Link]

• Pearson. The dissociation energy of a carbon-bromine bond is typically. [Link]

• NSF Public Access Repository. Extensive High-Accuracy Thermochemistry and Group Additivity Values for Automated Generation of Halocarbon Combustion Models. [Link]

• Accounts of Chemical Research. Bond Dissociation Energies of Organic Molecules. [Link]

• National Institutes of Health. Halogen Thermochemistry Assessed with Density Functional Theory: Systematic Errors, Swift Corrections and Effects on Electrochemistry. [Link]

• R Discovery. The C—Br bond dissociation energy in halogenated bromomethanes. [Link]

• IUPAC. Thermochemical, Thermodynamic, and Transport Properties of Halogenated Hydrocarbons and Mixtures. [Link]

• Semantic Scholar. Thermochemistry of halogen-containing organic compounds with influence on atmospheric chemistry. [Link]

• Semantic Scholar. The C—Br bond dissociation energy in halogenated bromomethanes. [Link]

• NIST WebBook. 2,3-dibromo-2-methylbutane. [Link]

• CRC Handbook of Chemistry and Physics. Bond Dissociation Energies. [Link]

• NIST WebBook. 2,3-dibromo-2-methylbutane. [Link]

• NIST WebBook. 2-bromo-3-methyl-2-butene. [Link]

• PubChem. 2,2-Dibromo-3-methylbutane. [Link]

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Solubility of 2,2-Dibromo-3-methylbutane in organic solvents

An In-depth Technical Guide to the Solubility of 2,2-Dibromo-3-methylbutane in Organic Solvents

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2,2-Dibromo-3-methylbutane, a halogenated alkane with potential applications in organic synthesis and drug development. In the absence of extensive published quantitative solubility data for this specific compound, this document synthesizes foundational principles of solubility, predicts a qualitative solubility profile based on molecular structure, and presents a detailed, field-proven experimental protocol for the quantitative determination of its solubility in various organic solvents. This guide is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of this compound's behavior in solution for process development, reaction optimization, and formulation.

Introduction to 2,2-Dibromo-3-methylbutane

2,2-Dibromo-3-methylbutane is a vicinal dibromoalkane with the chemical formula C₅H₁₀Br₂.[1] Its structure, featuring a bulky isopropyl group adjacent to a carbon atom bearing two bromine atoms, suggests a molecule with significant steric hindrance and a distinct electronic profile. While not as commonly cited as other haloalkanes, its utility may be found in synthetic pathways where a gem-dibromo moiety is required for subsequent transformations, such as in the formation of alkynes or in certain coupling reactions. An understanding of its solubility is paramount for its effective use as a reagent or intermediate in a laboratory or industrial setting.

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₅H₁₀Br₂	[1]
Molecular Weight	229.94 g/mol	[1]
XLogP3	3.4	[1]
IUPAC Name	2,2-dibromo-3-methylbutane	[1]

Theoretical Framework for Solubility

The solubility of a compound is fundamentally governed by the principle of "like dissolves like," which underscores the importance of similarities in polarity and intermolecular forces between the solute and the solvent.[2][3] For haloalkanes such as 2,2-Dibromo-3-methylbutane, the primary intermolecular forces at play are London dispersion forces and dipole-dipole interactions.

Haloalkanes are generally considered to be sparingly soluble in water because they cannot form hydrogen bonds.[4] The energy required to break the strong hydrogen bonds between water molecules is not sufficiently compensated by the formation of weaker dipole-dipole interactions between the haloalkane and water.[4]

Conversely, haloalkanes tend to be readily soluble in organic solvents.[2][4][5] This is because the intermolecular forces in both the haloalkane (solute) and the organic solvent are of a similar nature and magnitude. The dissolution process, which involves the breaking of solute-solute and solvent-solvent interactions and the formation of solute-solvent interactions, is therefore energetically favorable.[5][6]

For 2,2-Dibromo-3-methylbutane, the presence of two electronegative bromine atoms on the same carbon creates a polar C-Br bond, leading to a molecular dipole moment. However, the overall polarity is tempered by the nonpolar alkyl framework. The branched structure of the tert-butyl group may also influence solubility through steric effects and by affecting how efficiently the molecule can be solvated.

Predicted Solubility Profile

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Nonpolar	Hexane, Toluene, Carbon Tetrachloride	High / Miscible	The dominant intermolecular forces are London dispersion forces, which are similar to those in 2,2-Dibromo-3-methylbutane.
Polar Aprotic	Acetone, Tetrahydrofuran (THF), Dichloromethane (DCM)	High / Miscible	These solvents have dipole moments and can engage in dipole-dipole interactions with the C-Br bonds of the solute, in addition to dispersion forces.
Polar Protic	Ethanol, Methanol	Moderate to High	While these solvents can form hydrogen bonds, their alkyl portions can interact favorably with the solute via dispersion forces. Solubility is expected to be lower than in aprotic or nonpolar solvents of similar polarity.

Experimental Determination of Solubility

Given the lack of published quantitative data, an experimental approach is necessary to determine the precise solubility of 2,2-Dibromo-3-methylbutane. The following is a robust, step-by-step protocol for the gravimetric determination of solubility, a reliable and widely used method.

Experimental Workflow Diagram

Caption: Experimental workflow for the gravimetric determination of solubility.

Detailed Experimental Protocol

Materials and Equipment:

• 2,2-Dibromo-3-methylbutane (solute)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Sealable glass vials with PTFE-lined caps

• Thermostatically controlled shaker bath or incubator

• Airtight syringes and needles

• Pre-weighed evaporating dishes

• Fume hood or vacuum oven

Procedure:

• Preparation of Saturated Solution:

  • Tare a clean, dry sealable vial on the analytical balance.

  • Add approximately 5 mL of the chosen organic solvent to the vial and record the exact mass.

  • Add 2,2-Dibromo-3-methylbutane in small portions until an excess of the solid/liquid phase is observed, ensuring the solution is saturated.

  • Seal the vial tightly.

• Equilibration:

  • Place the vial in a thermostatically controlled shaker bath set to the desired temperature (e.g., 298.15 K / 25 °C).

  • Allow the solution to equilibrate for at least 24 hours to ensure that the solvent is fully saturated with the solute. Longer times (e.g., 48 hours) may be necessary and should be validated.

• Sampling:

  • After equilibration, stop the shaker and allow the vial to remain in the constant temperature bath for at least 2 hours for the excess solute to settle.

  • Tare an airtight syringe.

  • Carefully draw a sample of the clear supernatant into the syringe, avoiding any undissolved solute.

  • Immediately reweigh the filled syringe to determine the exact mass of the saturated solution withdrawn.

• Gravimetric Analysis:

  • Tare a clean, dry evaporating dish.

  • Dispense the contents of the syringe into the evaporating dish.

  • Gently evaporate the solvent in a fume hood or under a gentle stream of nitrogen. A vacuum oven at a temperature below the boiling point of the solute can also be used for efficient and controlled solvent removal.

  • Once the solvent has completely evaporated, place the dish in a desiccator to cool to room temperature.

  • Weigh the evaporating dish containing the dried solute. Repeat the drying and weighing cycle until a constant mass is obtained.

• Calculation of Solubility:

  • The solubility can be expressed in various units. A common representation is grams of solute per 100 grams of solvent.

  • Mass of dissolved solute = (Mass of dish + solute) - (Mass of empty dish)

  • Mass of solvent in the sample = (Total mass of saturated solution sample) - (Mass of dissolved solute)

  • Solubility ( g/100 g solvent) = (Mass of dissolved solute / Mass of solvent in the sample) * 100

Safety and Handling

While a specific safety data sheet for 2,2-Dibromo-3-methylbutane is not widely available, general precautions for handling halogenated alkanes should be strictly followed. Many compounds in this class are irritants and may be harmful if inhaled or absorbed through the skin.[7][8][9]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[7]

• Ventilation: All handling of 2,2-Dibromo-3-methylbutane should be conducted in a well-ventilated laboratory fume hood.[7]

• Spill and Disposal: In case of a spill, absorb with an inert material and dispose of it as hazardous waste. Follow all local regulations for the disposal of halogenated organic compounds.

Conclusion

2,2-Dibromo-3-methylbutane is expected to exhibit high solubility in nonpolar and polar aprotic organic solvents, with moderate to high solubility in polar protic solvents. This profile is governed by the interplay of London dispersion forces and dipole-dipole interactions. For applications requiring precise concentrations, the lack of published quantitative data necessitates experimental determination. The detailed gravimetric protocol provided in this guide offers a reliable and accurate method for generating this critical data, enabling the effective use of this compound in research and development.

References

• PubChem. (n.d.). 2,2-Dibromo-3-methylbutane. National Center for Biotechnology Information. Retrieved from [Link]

• Request PDF. (n.d.). Influence of Solvent Nature on the Solubility of Halogenated Alkanes. Retrieved from [Link]

• LookChem. (n.d.). 2-BROMO-3-METHYLBUTANE. Retrieved from [Link]

• ChemSynthesis. (n.d.). 2,3-dibromo-2-methylbutane. Retrieved from [Link]

• Quora. (2017). Why do haloalkanes dissolve in organic solvents?. Retrieved from [Link]

• CK-12 Foundation. (2023). Physical Properties of Haloalkanes and Haloarenes. Retrieved from [Link]

• Filo. (2024). Why haloalkanes are easily dissolved in organic solvent. Retrieved from [Link]

• Chemsrc. (n.d.). 2-Bromo-3-methylbutane. Retrieved from [Link]

• Brainly.in. (2019). haloalkanes easily dissolve in organic solvents give reason?. Retrieved from [Link]

• NIST. (n.d.). 2,3-dibromo-2-methylbutane. Retrieved from [Link]

• Molbase. (n.d.). 2,2-dibromo-3-methyl-butane. Retrieved from [Link]

• NCERT. (n.d.). Haloalkanes and Haloarenes. Retrieved from [Link]

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A Technical Guide to 2,2-Dibromo-3-methylbutane: Properties, Synthesis, and Commercial Sourcing Challenges

Executive Summary

This technical guide provides a comprehensive overview of 2,2-Dibromo-3-methylbutane (CAS No. 62127-60-0), a halogenated organic compound with potential applications as a synthetic intermediate in pharmaceutical and chemical research. The document details its physicochemical properties, explores plausible synthetic routes, and critically assesses its current commercial availability. Our analysis indicates that 2,2-Dibromo-3-methylbutane is not a readily available, off-the-shelf chemical. Researchers seeking this compound will likely need to engage with custom synthesis providers. This guide offers a proposed sourcing workflow and a detailed theoretical synthesis protocol to facilitate its acquisition and use in a laboratory setting. The potential for isomeric confusion with related compounds is also addressed to ensure precise procurement and application.

Compound Identification and Physicochemical Properties

2,2-Dibromo-3-methylbutane is a geminal dihalide, meaning both bromine atoms are attached to the same carbon atom. Its structure contains a chiral center at the third carbon, implying the existence of two enantiomers.

Identifier	Value	Source
IUPAC Name	2,2-dibromo-3-methylbutane	PubChem[1]
CAS Number	62127-60-0	PubChem[1]
Molecular Formula	C₅H₁₀Br₂	PubChem[1]
Molecular Weight	229.94 g/mol	PubChem[1]
Canonical SMILES	CC(C)C(C)(Br)Br	PubChem[1]
Melting Point	-28.63°C (estimate)	ChemicalBook[2]
Boiling Point	189°C (estimate)	ChemicalBook[2]
Density	1.6800 g/cm³ (estimate)	ChemicalBook[2]
Refractive Index	1.5090 (estimate)	ChemicalBook[2]

Note: The physical properties listed are estimates from chemical databases and should be confirmed experimentally.

Commercial Availability and Sourcing Strategy

A thorough search of major chemical supplier catalogs reveals that 2,2-Dibromo-3-methylbutane is not a standard stock item. Its scarcity necessitates a strategic approach for acquisition, typically involving custom synthesis.

A primary challenge in sourcing this compound is the high potential for confusion with its more common isomers, such as:

• 2,3-Dibromo-2-methylbutane (CAS: 594-51-4)[3][4]

• 1-Bromo-3-methylbutane (CAS: 107-82-4)[5]

• 2-Bromo-3-methylbutane (CAS: 18295-25-5)[6]

• 1-Bromo-2,2-dimethylpropane (a primary bromide isomer)[7]

It is imperative for researchers to verify the CAS number (62127-60-0) when making inquiries. The following workflow is recommended for procuring rare chemical intermediates like 2,2-Dibromo-3-methylbutane.

Caption: Recommended workflow for sourcing non-commercially available chemical reagents.

Proposed Synthetic Route and Methodology

Given the absence of a commercially available source, a reliable synthetic protocol is essential. While no specific literature procedure for 2,2-Dibromo-3-methylbutane was identified in the preliminary search, a plausible and robust method involves the alpha-bromination of a suitable ketone precursor, 3-methyl-2-butanone, using phosphorus pentabromide (PBr₅).

Causality of Experimental Choices:

• Starting Material: 3-methyl-2-butanone is a readily available and inexpensive starting material. Its carbonyl group is at the desired position (C2) for the geminal dibromination.

• Reagent: Phosphorus pentabromide is a classic and effective reagent for converting ketones to geminal dihalides. It acts as both a bromine source and a Lewis acid to facilitate the reaction. An alternative could be a combination of PBr₃ and Br₂, but PBr₅ is often more direct for this transformation.

• Solvent: A non-protic, inert solvent like carbon tetrachloride (CCl₄) or dichloromethane (DCM) is chosen to prevent unwanted side reactions with the reactive phosphorus halides.

• Workup: The aqueous workup with sodium bicarbonate is crucial to neutralize any remaining acidic phosphorus byproducts and unreacted PBr₅. The final wash with sodium bisulfite removes any residual bromine color.

Caption: Proposed reaction scheme for the synthesis of 2,2-Dibromo-3-methylbutane.

Experimental Protocol: Synthesis of 2,2-Dibromo-3-methylbutane

Disclaimer: This is a theoretical protocol and must be performed by a qualified chemist with appropriate risk assessments and safety precautions in place.

• Reaction Setup:

  • In a flame-dried, 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser (with a gas outlet to a scrubber), and a nitrogen inlet, add phosphorus pentabromide (1.2 eq).

  • Add 250 mL of anhydrous carbon tetrachloride.

  • Begin stirring the suspension under a positive pressure of nitrogen.

• Addition of Reactant:

  • Slowly add 3-methyl-2-butanone (1.0 eq) to the stirred suspension via a dropping funnel over 30 minutes. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• Reaction:

  • After the addition is complete, heat the reaction mixture to reflux (approx. 77°C) using a heating mantle.

  • Maintain the reflux for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup and Isolation:

  • Cool the reaction mixture to room temperature and then further cool in an ice bath to 0-5°C.

  • Very carefully and slowly, pour the reaction mixture onto crushed ice in a 1 L beaker to quench the excess PBr₅. This step is highly exothermic and will release HBr gas; perform in a well-ventilated fume hood.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with:

    • Saturated sodium bicarbonate solution (2 x 100 mL) to neutralize acids.

    • 10% sodium bisulfite solution (1 x 50 mL) to remove bromine color.

    • Brine (1 x 100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product will likely be a dark oil. Purify by vacuum distillation to yield 2,2-Dibromo-3-methylbutane as a colorless to pale yellow liquid. Collect the fraction boiling at the appropriate temperature under the applied vacuum.

• Characterization:

  • Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and GC-MS analysis.

Potential Applications in Research and Drug Development

As a synthetic intermediate, 2,2-Dibromo-3-methylbutane offers several potential applications stemming from the reactivity of the gem-dibromo group:

• Alkene and Alkyne Synthesis: It can serve as a precursor to sterically hindered alkenes through dehydrohalogenation or be converted into terminal alkynes, which are valuable building blocks in click chemistry and natural product synthesis.[8]

• Carbonyl Group Precursor: The gem-dibromo group can be hydrolyzed back to a carbonyl group, making the compound a protected form of 3-methyl-2-butanone.

• Organometallic Reagents: It can potentially be used to form Grignard or other organometallic reagents, although the geminal nature of the bromides can complicate this process.

• Fragment-Based Drug Discovery (FBDD): The isopropyl-gem-dibromomethyl moiety could serve as a unique fragment for screening against biological targets, where the bromine atoms can form halogen bonds or act as synthetic handles for further elaboration.

Safety, Handling, and Storage

No specific Material Safety Data Sheet (MSDS) is available for 2,2-Dibromo-3-methylbutane. Therefore, it must be handled with the precautions appropriate for a hazardous, uncharacterized chemical. General guidelines based on similar brominated compounds are as follows.

Precautionary Measure	Guideline
Personal Protective Equipment (PPE)	Wear chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a flame-retardant lab coat.[9]
Handling	Use only in a well-ventilated chemical fume hood. Avoid inhalation of vapors and contact with skin and eyes. Keep away from heat, sparks, and open flames.
First Aid	Skin Contact: Immediately wash with plenty of soap and water. Eye Contact: Rinse cautiously with water for several minutes. Inhalation: Move person to fresh air. Ingestion: Do not induce vomiting; seek immediate medical attention.
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.
Disposal	Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations.

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Safety and handling precautions for 2,2-Dibromo-3-methylbutane

An In-Depth Technical Guide to the Safe Handling of 2,2-Dibromo-3-methylbutane

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: A Proactive Stance on Laboratory Safety

2,2-Dibromo-3-methylbutane, a halogenated alkane, represents a class of compounds that are invaluable in synthetic chemistry for their utility as alkylating agents and precursors in a variety of reaction mechanisms.[1] However, their inherent reactivity necessitates a comprehensive and rigorously enforced safety protocol.[2] This guide is designed to move beyond a simple checklist of precautions. It aims to instill a deep, mechanistic understanding of the "why" behind each safety measure, empowering laboratory personnel to not only follow procedures but also to anticipate, recognize, and mitigate potential hazards with scientific insight. As professionals in a field dedicated to precision and validation, our approach to safety must be equally meticulous.

Core Hazard Profile & Chemical Identity

Understanding the intrinsic properties of a chemical is the foundation of safe handling. While specific toxicological data for 2,2-Dibromo-3-methylbutane is limited, its structure as a vicinal dibromide on a branched alkane chain allows for informed predictions based on similar halogenated hydrocarbons.[3] It should be treated as a substance that is irritating to the skin and eyes, potentially harmful if inhaled or ingested, and likely combustible.

GHS Classification (Anticipated)

Based on analogous compounds like 2-bromo-3-methylbutane and other brominated alkanes, the following GHS hazard classifications should be anticipated.[4] Users must always consult the specific Safety Data Sheet (SDS) provided by the supplier for definitive classifications.

• Flammable Liquids: May be combustible.

• Skin Corrosion/Irritation: Causes skin irritation.[4]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[4]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4]

Precautionary Statements (Anticipated):

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash skin thoroughly after handling.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

• P302+P352: IF ON SKIN: Wash with plenty of water.[5]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

Physicochemical Data Summary

The physical properties of a substance directly influence its handling, storage, and emergency response procedures.

Property	Value	Source
Chemical Formula	C₅H₁₀Br₂	[6]
Molecular Weight	229.94 g/mol	[6]
CAS Number	62127-60-0	[6][7]
Boiling Point	~189°C (estimate)	[8]
Melting Point	~ -28.63°C (estimate)	[8]
Density	~1.68 g/cm³ (estimate)	[8]
Refractive Index	~1.5090 (estimate)	[8]

The Self-Validating Protocol: Personal Protective Equipment (PPE)

The selection of PPE is not arbitrary; it is a direct response to the identified hazards of vapor inhalation, skin contact, and eye splashes. The protocol described here is "self-validating" because each piece of equipment is chosen to counter a specific, known risk, creating a comprehensive barrier between the researcher and the chemical.

• Eye and Face Protection: The risk of irreversible eye damage from a splash is significant. Standard safety glasses are insufficient.

  • Mandatory: Chemical splash goggles conforming to ANSI Z87.1 or EN 166 standards.

  • Recommended for High-Risk Operations: For procedures involving larger quantities, heating, or pressure, a full-face shield must be worn in addition to chemical splash goggles to protect facial skin.[9][10]

• Hand Protection: Halogenated hydrocarbons can permeate many common glove materials. The choice of glove is critical.

  • Mandatory: Chemical-resistant gloves. Nitrile gloves provide adequate protection for incidental contact, but for prolonged handling or immersion, heavier-duty gloves such as neoprene or Viton® are required.[11] Always check the glove manufacturer's compatibility chart. Double-gloving is a prudent practice.

• Body Protection: Protects skin from drips, splashes, and spills.

  • Mandatory: A flame-retardant lab coat.

  • Recommended for Large Quantities: A chemical-resistant apron worn over the lab coat.[10] Ensure clothing is made of non-static materials, especially if the compound is determined to be flammable.[12]

• Respiratory Protection: Vapors may cause respiratory irritation.[4]

  • Mandatory: All handling of 2,2-Dibromo-3-methylbutane must be conducted within a certified chemical fume hood to minimize vapor inhalation.[11]

  • For Emergencies: If a fume hood is not available or in case of a large spill, a respirator with an organic vapor cartridge may be necessary.[10]

Logical Workflow: PPE Donning and Doffing

Proper sequence is critical to prevent cross-contamination. The donning sequence moves from cleanest to dirtiest, while the doffing sequence is the reverse.

Caption: Decision workflow for chemical spill response.

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An In-depth Technical Guide to the Safe Handling and Characterization of 2,2-Dibromo-3-methylbutane

Disclaimer: No official Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) is readily available for 2,2-Dibromo-3-methylbutane. This guide has been meticulously compiled by synthesizing data from structurally analogous compounds and established principles of chemical safety for halogenated hydrocarbons. The recommendations herein are based on scientific inference and are intended to provide a robust framework for safe handling by trained professionals in a controlled laboratory environment.

Introduction: A Proactive Approach to Chemical Safety

In the landscape of chemical research and drug development, scientists frequently encounter novel or uncharacterized compounds. 2,2-Dibromo-3-methylbutane is one such molecule for which comprehensive safety data is not publicly cataloged. This guide is structured not as a static data sheet, but as a dynamic decision-making tool. It is designed to empower researchers to assess risk, implement appropriate controls, and handle this compound with the highest degree of safety and scientific integrity. Our approach is grounded in the principle of analogy, leveraging the known hazards of similar chemical structures to forecast the potential risks of the unknown.

Chemical Identification and Physicochemical Profile

A foundational step in risk assessment is understanding the fundamental properties of the substance. While experimental data is limited, computational and estimated properties provide a valuable starting point.

Property	Value	Source
IUPAC Name	2,2-Dibromo-3-methylbutane	[1]
CAS Number	62127-60-0	[1]
Molecular Formula	C₅H₁₀Br₂	[1]
Molecular Weight	229.94 g/mol	[1]
Canonical SMILES	CC(C)C(C)(Br)Br	[1]
Estimated Boiling Point	189°C	[2]
Estimated Melting Point	-28.63°C	[2]
Estimated Density	1.680 g/cm³	[2]
Estimated Refractive Index	1.5090	[2]

Hazard Identification and GHS Classification (Inferred)

The hazard profile for 2,2-Dibromo-3-methylbutane is inferred from its structural analogues, such as 2-bromo-3-methylbutane and other halogenated alkanes.[3][4][5] These related compounds exhibit skin, eye, and respiratory irritation. Halogenated hydrocarbons as a class can also present long-term health risks, and appropriate caution should be exercised.

Inferred GHS Classification:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

Pictograms:

Signal Word: Warning

Precautionary Statements (Inferred):

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

• P264: Wash skin thoroughly after handling.[6][7]

• P271: Use only outdoors or in a well-ventilated area.[3]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][7]

• P302+P352: IF ON SKIN: Wash with plenty of water.[7]

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[7]

• P319: Get medical help if you feel unwell.[3]

• P403+P233: Store in a well-ventilated place. Keep container tightly closed.[3]

• P501: Dispose of contents/container to an approved waste disposal plant.[6]

Experimental Protocols: Safe Handling and Emergency Procedures

Risk Assessment Workflow for Uncharacterized Compounds

The causality behind this workflow is to establish a hierarchy of controls, prioritizing the elimination or substitution of hazards where possible, and then implementing engineering and administrative controls, and finally personal protective equipment. This systematic approach ensures all facets of risk are considered before any experimental work begins.

Caption: Workflow for assessing and handling a chemical with limited safety data.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure a chemical fume hood is certified and operational.[8] Designate a specific area within the hood for the procedure. Ensure a spill kit compatible with halogenated hydrocarbons is accessible.

• Personal Protective Equipment (PPE): Don appropriate PPE as determined by the risk assessment. This must include, at a minimum:

  • Splash-proof chemical goggles or a face shield.[8]

  • Chemically resistant gloves (e.g., nitrile, neoprene). Check glove manufacturer's compatibility charts.

  • A flame-retardant lab coat.[6]

• Dispensing: Conduct all transfers of the material within the chemical fume hood to prevent inhalation of vapors.[8] Use non-sparking tools if there is any potential for flammability.[3]

• Storage: Store the compound in a tightly sealed, properly labeled container.[9] The storage location should be a cool, dry, and well-ventilated area, away from heat sources and incompatible materials such as strong oxidizing agents and bases.[9][10] Store in a designated cabinet for halogenated compounds if available.

• Waste Disposal: Dispose of 2,2-Dibromo-3-methylbutane and any contaminated materials as hazardous halogenated organic waste.[8] Do not mix with non-halogenated solvent waste.[11] Ensure waste containers are clearly labeled and kept closed.[8]

Emergency First-Aid Measures

These self-validating protocols are based on standard emergency responses for chemical exposures and are designed to mitigate harm while awaiting professional medical assistance.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[5][7]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[6][7]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[6][7]

• Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[7]

Stability and Reactivity Profile

• Reactivity: As a haloalkane, 2,2-Dibromo-3-methylbutane may be susceptible to elimination reactions in the presence of strong bases to form alkenes. It may also react with certain metals.

• Chemical Stability: The compound is expected to be stable under standard laboratory storage conditions (cool, dry, away from light).[6]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and reactive metals.[10]

• Hazardous Decomposition Products: Combustion may produce toxic fumes of carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen bromide (HBr).[5][12]

Personal Protective Equipment (PPE) Selection

The selection of PPE is a critical control measure. This decision tree is designed to guide the user to the appropriate level of protection based on the experimental conditions. The logic is to match the level of PPE to the potential for exposure.

Caption: Decision tree for selecting appropriate Personal Protective Equipment (PPE).

Conclusion: A Culture of Safety

While 2,2-Dibromo-3-methylbutane lacks a dedicated safety data sheet, a robust safety protocol can be constructed through diligent scientific practice. By analyzing its structure, inferring hazards from analogous compounds, and adhering to established best practices for handling halogenated hydrocarbons, researchers can confidently and safely incorporate this compound into their workflows. This guide serves as a testament to the principle that with careful planning and a proactive mindset, the frontiers of science can be explored without compromising safety.

References

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• 2,2-Dibromo-3-methylbutane.
• 2-BROMO-3-METHYLBUTANE SDS, 18295-25-5 Safety D
• SAFETY D
• 2-Bromo-3-methylbutane.
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Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Alkynes from 2,2-Dibromo-3-methylbutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of alkynes is a cornerstone of organic chemistry, providing essential building blocks for a wide array of applications, including the development of pharmaceuticals, agrochemicals, and advanced materials. One robust method for alkyne synthesis is the double dehydrohalogenation of geminal dihalides.[1][2][3] This document provides a comprehensive guide to the synthesis of 3-methyl-1-butyne (tert-butylacetylene) from 2,2-dibromo-3-methylbutane, a geminal dihalide.[4] We will delve into the underlying reaction mechanism, provide detailed experimental protocols, and address critical safety considerations.

The transformation from a geminal dihalide to an alkyne proceeds through two successive E2 (bimolecular elimination) reactions.[2][5] This process requires a strong base to abstract two equivalents of hydrogen halide (HBr in this case).[2] The choice of base and reaction conditions is paramount to achieving high yields and purity. For this synthesis, we will focus on the use of sodium amide (NaNH₂), a potent base well-suited for this transformation.[1][6][7]

Reaction Mechanism: Double Dehydrohalogenation

The conversion of 2,2-dibromo-3-methylbutane to 3-methyl-1-butyne is a classic example of a double dehydrohalogenation reaction.[2][3][5] The reaction proceeds in two distinct E2 elimination steps, as illustrated below.

Step 1: Formation of a Vinylic Halide Intermediate

The first step involves the abstraction of a proton from a carbon atom adjacent to the carbon bearing the two bromine atoms by a strong base (e.g., sodium amide). Concurrently, one of the bromide ions is expelled as a leaving group. This concerted process results in the formation of a vinylic halide intermediate, 2-bromo-3-methyl-1-butene.[5]

Step 2: Formation of the Alkyne

The second E2 elimination is generally slower and requires more forcing conditions. Another equivalent of the strong base abstracts a proton from the vinylic halide. The remaining bromide ion is then eliminated, leading to the formation of the carbon-carbon triple bond and yielding the final alkyne product, 3-methyl-1-butyne.[2][5][6]

It is important to note that when a terminal alkyne is formed using a very strong base like sodium amide, a third equivalent of the base will deprotonate the terminal alkyne to form a sodium acetylide salt.[3][6][7] A subsequent workup with a mild acid (like water) is necessary to protonate the acetylide and yield the final terminal alkyne.[2][3]

Mechanistic Pathway Diagram

Caption: Reaction mechanism for the synthesis of 3-methyl-1-butyne.

Experimental Protocol

This protocol details the synthesis of 3-methyl-1-butyne from 2,2-dibromo-3-methylbutane using sodium amide in liquid ammonia.

Materials and Reagents

Reagent/Material	Quantity	Molar Mass ( g/mol )	Moles
2,2-Dibromo-3-methylbutane	23.0 g	229.94	0.1
Sodium amide (NaNH₂)	11.7 g	39.01	0.3
Liquid Ammonia (NH₃)	~200 mL	-	-
Diethyl ether (anhydrous)	150 mL	-	-
Saturated Ammonium Chloride (aq)	50 mL	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	~10 g	-	-

Equipment

• Three-necked round-bottom flask (500 mL) equipped with a magnetic stirrer

• Dry ice/acetone condenser

• Gas inlet tube

• Dropping funnel

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure

• Reaction Setup: Assemble the three-necked flask with the magnetic stirrer, dry ice/acetone condenser, and gas inlet. Ensure all glassware is thoroughly dried to prevent the reaction of sodium amide with water.

• Ammonia Condensation: Cool the flask in a dry ice/acetone bath. Introduce ammonia gas through the gas inlet until approximately 200 mL of liquid ammonia has condensed in the flask.

• Addition of Sodium Amide: Carefully and in portions, add the sodium amide to the liquid ammonia with stirring. Use a powder funnel for this addition.

• Addition of Dihalide: In the dropping funnel, dissolve the 2,2-dibromo-3-methylbutane in 50 mL of anhydrous diethyl ether. Add this solution dropwise to the stirred sodium amide/liquid ammonia mixture over 30 minutes.

• Reaction: After the addition is complete, remove the cooling bath and allow the ammonia to slowly evaporate over 2-3 hours while maintaining stirring. The evaporating ammonia will keep the reaction mixture cool.

• Workup - Quenching: Once the ammonia has evaporated, cautiously add 100 mL of diethyl ether to the reaction flask. Slowly and carefully add 50 mL of saturated ammonium chloride solution to quench any unreacted sodium amide.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer with water (2 x 50 mL) and then with brine (50 mL).

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate. Filter off the drying agent and isolate the product by fractional distillation. The boiling point of 3-methyl-1-butyne is approximately 28-29 °C.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 3-methyl-1-butyne.

Safety Considerations

The synthesis of alkynes from dihalides involves hazardous materials and requires strict adherence to safety protocols.

Sodium Amide (NaNH₂)

• Reactivity: Sodium amide is a highly reactive and corrosive solid.[8] It reacts violently with water to produce ammonia and sodium hydroxide, and can ignite spontaneously in moist air.[8]

• Handling: Always handle sodium amide in an inert atmosphere (e.g., a glove box or under nitrogen/argon) and wear appropriate personal protective equipment (PPE), including a fire-retardant lab coat, safety goggles, and impervious gloves.[8][9] Avoid creating dust.[8]

• Storage: Store sodium amide in a tightly sealed container under an inert atmosphere, away from heat, moisture, and sources of ignition.[10] Containers should be dated upon opening as prolonged storage can lead to the formation of shock-sensitive peroxides.[8][10]

• Fire: In case of fire, use a Class D fire extinguisher, dry sand, or soda ash. NEVER use water, carbon dioxide, or halogenated extinguishing agents.[8]

Liquid Ammonia (NH₃)

• Toxicity and Corrosivity: Ammonia is a corrosive and toxic gas. Inhalation can cause severe respiratory irritation.

• Handling: Work in a well-ventilated fume hood. Use a dry ice/acetone condenser to minimize the escape of ammonia gas.

• Pressure: Be aware that liquid ammonia has a high vapor pressure at room temperature. Ensure the reaction setup is not a closed system to avoid pressure buildup.

General Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, a flame-resistant lab coat, and appropriate gloves when conducting this experiment.[9]

• Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire extinguisher are readily accessible.[9][10]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Quench any residual sodium amide carefully before disposal.

Conclusion

The double dehydrohalogenation of 2,2-dibromo-3-methylbutane provides an effective route to 3-methyl-1-butyne. Success in this synthesis hinges on the careful handling of the strong base, sodium amide, and the maintenance of anhydrous conditions. By understanding the reaction mechanism and adhering to the detailed protocol and safety guidelines, researchers can confidently and safely perform this valuable organic transformation.

References

• Wikipedia. (n.d.). Fritsch–Buttenberg–Wiechell rearrangement. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Sodium Amide. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Preparation of Alkynes. Retrieved from [Link]

• Western Carolina University. (n.d.). Standard Operating Procedure for the use of Sodium amide. Retrieved from [Link]

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• Cole-Parmer. (n.d.). Material Safety Data Sheet - Sodium amide. Retrieved from [Link]

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• Chemistry LibreTexts. (2024, March 24). 9.2: Preparation of Alkynes - Elimination Reactions of Dihalides. Retrieved from [Link]

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• Chemistry Stack Exchange. (2019, May 23). Mechanism of Fritsch–Buttenberg–Wiechell rearrangement. Retrieved from [Link]

• Slideshare. (n.d.). Fbw rearrangement. Retrieved from [Link]

• YouTube. (2016, December 25). Dehydrohalogenation of Alkyl Halides Reaction Mechanism - E1 & E2. Retrieved from [Link]

• The Journal of Organic Chemistry. (n.d.). Facile synthesis of tert-butylacetylene. Retrieved from [Link]

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• YouTube. (2018, August 22). Alkyne Synthesis by Double Dehydrohalogenation. Retrieved from [Link]

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• ACS Publications. (n.d.). tert-Butylacetylene revisited. Improved synthesis. Methyl migration during bromination. Retrieved from [Link]

• YouTube. (2022, September 16). Alkynes Preparation-1|From Calcium Carbides | Dehydrohalogenation of Vicinal and Geminal Dihalide|. Retrieved from [Link]

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• BYJU'S. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 10 – Free PDF Download. Retrieved from [Link]

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Application Note & Protocol: Synthesis of Terminal Alkynes via Corey-Fuchs Reaction Using Isobutyraldehyde

Introduction: The Strategic Conversion of Aldehydes to Alkynes

The Corey-Fuchs reaction is a cornerstone transformation in synthetic organic chemistry, providing a robust and reliable two-step pathway for the one-carbon homologation of aldehydes into terminal alkynes.[1][2][3] This method is celebrated for its efficiency and the operational simplicity of generating a versatile alkyne functional group, which serves as a critical building block in the synthesis of natural products, pharmaceuticals, and advanced materials.[3][4]

This application note provides a comprehensive guide for researchers and drug development professionals on the practical execution of the Corey-Fuchs reaction. We will focus on the transformation of isobutyraldehyde (2-methylpropanal) into 3-methyl-1-butyne. The protocol is divided into two distinct, high-yield stages:

• Synthesis of the gem-Dibromoalkene Intermediate: The conversion of isobutyraldehyde into the stable, isolable intermediate, 1,1-dibromo-3-methyl-1-butene .

• Conversion to the Terminal Alkyne: The subsequent transformation of the dibromoalkene into the final product, 3-methyl-1-butyne , via metal-halogen exchange and rearrangement.

This guide emphasizes the underlying mechanistic principles, provides detailed, field-tested protocols, and offers expert insights to ensure successful implementation and troubleshooting.

Pillar 1: Mechanistic Rationale and Causality

A thorough understanding of the reaction mechanism is paramount for optimizing conditions and diagnosing potential issues. The Corey-Fuchs reaction proceeds in two well-defined stages.[5][6]

Stage 1: Formation of 1,1-dibromo-3-methyl-1-butene

This stage is analogous to the Wittig reaction.[5][7] It begins with the in situ generation of a phosphorus ylide from carbon tetrabromide (CBr₄) and triphenylphosphine (PPh₃).

• Ylide Generation: Two equivalents of PPh₃ are required for every one equivalent of CBr₄. The first equivalent of PPh₃ attacks CBr₄ to displace a bromide ion and form a phosphonium salt. A second equivalent of PPh₃ then acts as a base to deprotonate the intermediate, generating the dibromomethylenephosphorane ylide (Ph₃P=CBr₂).[2][8] The stoichiometry is critical; an excess of PPh₃ ensures complete conversion to the ylide.

• Wittig-type Olefination: The generated ylide reacts with the carbonyl group of isobutyraldehyde. This process is believed to proceed through a betaine intermediate that collapses to form a stable four-membered oxaphosphetane ring.[8] This ring then fragments, eliminating triphenylphosphine oxide (Ph₃PO)—a thermodynamically very stable byproduct that drives the reaction forward—to yield the desired 1,1-dibromo-3-methyl-1-butene .[8]

Caption: Workflow for the synthesis of the gem-dibromoalkene intermediate.

Stage 2: Alkyne Formation via Fritsch-Buttenberg-Wiechell Rearrangement

The conversion of the isolated gem-dibromoalkene to the terminal alkyne is achieved by treatment with a strong organolithium base, typically n-butyllithium (n-BuLi), at low temperatures.[3]

• Lithium-Halogen Exchange: The first equivalent of n-BuLi selectively replaces one of the bromine atoms with lithium. Studies suggest that the more sterically accessible bromine atom is preferentially exchanged.[2]

• α-Elimination and Carbene Formation: The resulting vinyllithium intermediate is unstable and undergoes rapid α-elimination, losing lithium bromide to form a highly reactive vinyl carbene species.[5][6]

• 1,2-Hydride Shift: The carbene rearranges via a 1,2-hydride shift, where the hydrogen atom from the adjacent carbon migrates to the carbene carbon. This migration forms the stable carbon-carbon triple bond of the terminal alkyne.[2]

• Deprotonation: A second equivalent of n-BuLi is required to deprotonate the newly formed, weakly acidic terminal alkyne, generating a lithium acetylide. This is then quenched with water or another mild proton source during workup to give the final product, 3-methyl-1-butyne .[1] Trapping this lithium acetylide intermediate with other electrophiles is a common and powerful modification of this reaction.[3]

Pillar 2: Self-Validating Experimental Protocols

The following protocols are designed to be self-validating, with clear checkpoints and rationales for each step. Success relies heavily on maintaining anhydrous conditions, as both the ylide and the organolithium reagents are highly sensitive to moisture.

Protocol A: Synthesis of 1,1-dibromo-3-methyl-1-butene

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Amount	Mmol	Equivalents
Carbon Tetrabromide	CBr₄	331.63	16.58 g	50.0	2.0
Triphenylphosphine	PPh₃	262.29	26.23 g	100.0	4.0
Isobutyraldehyde	C₄H₈O	72.11	1.80 g	25.0	1.0
Dichloromethane (DCM)	CH₂Cl₂	84.93	200 mL	-	-
Hexanes	C₆H₁₄	86.18	200 mL	-	-

Procedure

• Reaction Setup: Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet. Flame-dry the glassware under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen.

• Reagent Addition: To the flask, add triphenylphosphine (26.23 g, 100.0 mmol) and dry dichloromethane (200 mL). Cool the resulting solution to 0 °C in an ice-water bath.

• Ylide Formation: Slowly add carbon tetrabromide (16.58 g, 50.0 mmol) portion-wise over 15 minutes. Causality Note: A dark red or brown color indicates the formation of the ylide. Maintaining the temperature at 0 °C is crucial to prevent decomposition of the thermally sensitive ylide.

• Aldehyde Addition: After stirring for 30 minutes at 0 °C, add a solution of isobutyraldehyde (1.80 g, 25.0 mmol) in 20 mL of dry DCM dropwise via a syringe over 10 minutes.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours (overnight). Monitor the reaction by TLC (thin-layer chromatography) until the starting aldehyde is consumed.

• Workup - Part 1 (Precipitation): Concentrate the reaction mixture under reduced pressure to about half its original volume. Add 200 mL of cold hexanes to precipitate the triphenylphosphine oxide byproduct and excess triphenylphosphine.

• Workup - Part 2 (Filtration & Concentration): Filter the mixture through a pad of Celite or silica gel, washing the solid cake with additional cold hexanes (2 x 50 mL). Combine the filtrates and concentrate in vacuo to yield a crude oil.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluting with 100% hexanes) to afford 1,1-dibromo-3-methyl-1-butene as a colorless oil. Expected Yield: 75-85%.

Protocol B: Synthesis of 3-methyl-1-butyne

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Amount	Mmol	Equivalents
1,1-dibromo-3-methyl-1-butene	C₅H₈Br₂	227.92	4.56 g	20.0	1.0
n-Butyllithium (n-BuLi)	C₄H₉Li	64.06	16.8 mL	42.0	2.1
Tetrahydrofuran (THF)	C₄H₈O	72.11	100 mL	-	-
Saturated NH₄Cl (aq.)	-	-	50 mL	-	-

Procedure

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet. Flame-dry the glassware and cool under nitrogen.

• Initial Solution: Add the purified 1,1-dibromo-3-methyl-1-butene (4.56 g, 20.0 mmol) and 100 mL of anhydrous THF to the flask.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Causality Note: This low temperature is critical to control the reactivity of the n-BuLi and prevent unwanted side reactions.

• Base Addition: Slowly add n-butyllithium (16.8 mL of a 2.5 M solution in hexanes, 42.0 mmol) dropwise over 20 minutes, ensuring the internal temperature does not rise above -70 °C.

• Reaction Progression: Stir the mixture at -78 °C for 1 hour. Then, remove the cooling bath and allow the reaction to warm to room temperature and stir for an additional 1 hour.

• Quenching: Carefully quench the reaction by slowly adding 50 mL of saturated aqueous ammonium chloride solution at 0 °C.

• Workup (Extraction): Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Purification: The final product, 3-methyl-1-butyne, is highly volatile (Boiling Point: 28-29 °C). Careful distillation or direct use of the filtered ethereal solution is recommended. For isolation, fractional distillation is required. Expected Yield: 80-95%.

Pillar 3: Visualization and Data Summary

Overall Reaction Workflow

Caption: Step-by-step workflow from aldehyde to terminal alkyne.

Summary of Reaction Parameters

Parameter	Stage 1 (Olefination)	Stage 2 (Alkyne Formation)	Rationale / Key Insight
Solvent	Dichloromethane (DCM)	Tetrahydrofuran (THF)	DCM is ideal for ylide stability; THF is required for the low-temp organolithium chemistry.
Temperature	0 °C to Room Temp.	-78 °C to Room Temp.	Initial low temp controls exothermic ylide formation; -78 °C is critical for selective Li-Br exchange.
Stoichiometry	4 eq. PPh₃ / 2 eq. CBr₄	2.1 eq. n-BuLi	Excess PPh₃ drives ylide formation; >2 eq. of n-BuLi ensures complete conversion and deprotonation.
Workup	Hexane precipitation	Aqueous NH₄Cl quench	Simplifies removal of Ph₃PO; provides a mild proton source to neutralize the acetylide.
Typical Yield	75-85%	80-95%	High efficiency is characteristic of this reaction when performed under anhydrous conditions.

References

• Corey, E. J.; Fuchs, P. L. A synthetic method for formyl→ethynyl conversion (RCHO→RC≡CH or RC≡CR′). Tetrahedron Letters, 1972 , 13(36), 3769–3772. [Link]

• NROChemistry. Corey-Fuchs Homologation. NROChemistry Website. [Link]

• Organic Chemistry Portal. Corey-Fuchs Reaction. Organic Chemistry Portal. [Link]

• chemeurope.com. Corey-Fuchs reaction. chemeurope.com. [Link]

• Wikipedia. Corey–Fuchs reaction. Wikipedia, The Free Encyclopedia. [Link]

• Grokipedia. Corey–Fuchs reaction. Grokipedia. [Link]

• Rezaei, Z., et al. Developments of Corey-Fuchs Reaction in Organic and Total Synthesis of Natural Products. Current Organic Synthesis, 2021 . [Link]

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Application Note: Synthesis and Characterization of a Grignard Reagent from the Sterically Hindered Geminal Dihalide, 2,2-Dibromo-3-methylbutane

Abstract: This document provides a comprehensive guide for the synthesis, handling, and characterization of the Grignard reagent derived from 2,2-Dibromo-3-methylbutane. The formation of organometallic reagents from sterically hindered and geminal dihalides presents unique challenges, including sluggish reaction initiation and competing side reactions. This application note details a robust protocol that emphasizes meticulous anhydrous techniques, effective magnesium activation, and controlled reaction conditions to favor the formation of the mono-Grignard species. We further provide a validated titration method for accurately determining the molar concentration of the prepared reagent, an essential step for its use in subsequent stoichiometric-sensitive reactions.

Introduction and Mechanistic Considerations

Grignard reagents (RMgX) are powerful carbon-based nucleophiles integral to the formation of carbon-carbon bonds in synthetic organic chemistry.[1][2] Their preparation involves the reaction of an organic halide with magnesium metal, typically in an ethereal solvent.[3] While the synthesis is conceptually straightforward for simple primary and secondary alkyl halides, substrates like 2,2-Dibromo-3-methylbutane introduce significant steric and electronic challenges.

1.1. The Challenge of Steric Hindrance The substrate, 2,2-Dibromo-3-methylbutane, possesses a neopentyl-like framework where the bulky tert-butyl group sterically shields the carbon-bromine bonds. This hindrance impedes the insertion of magnesium into the C-Br bond, often leading to a significant induction period or complete reaction failure.[4][5] Overcoming this requires highly reactive magnesium surfaces and optimal solvent conditions. Tetrahydrofuran (THF) is generally preferred over diethyl ether for such challenging substrates due to its superior ability to solvate and stabilize the organomagnesium complex.[4][6]

1.2. The Geminal Dibromide Moiety The presence of two bromine atoms on the same carbon (a geminal dihalide) complicates the reaction. While the formation of a mono-Grignard reagent is the primary objective of this protocol, the potential for a second reaction at the remaining C-Br bond exists. The synthesis of stable geminal di-Grignard reagents is notoriously difficult and often requires specialized conditions, such as the use of highly reactive Rieke magnesium.[7] Under standard conditions, attempts to force a second Grignard formation can lead to the formation of carbene-like intermediates, resulting in complex side products. Therefore, this protocol is optimized for the selective formation of the mono-Grignard reagent, (3-methylbutan-2-yl-2-bromo)magnesium bromide.

1.3. Reaction Mechanism The formation of a Grignard reagent is understood to proceed through a radical mechanism initiated by a single-electron transfer (SET) from the surface of the magnesium metal to the organic halide.[8][9] This generates an alkyl radical and a magnesium radical cation, which then rapidly combine.[8] This non-chain radical process underscores the importance of the magnesium surface area and reactivity.[1][9]

Experimental Workflow and Protocols

Success in preparing this sterically hindered Grignard reagent is critically dependent on rigorous exclusion of atmospheric moisture and oxygen, and the effective activation of the magnesium metal.[10][11]

Workflow Overview

Caption: High-level workflow for Grignard reagent synthesis.

Protocol 1: Preparation of (3-methylbutan-2-yl-2-bromo)magnesium bromide

Materials and Reagents:

• Magnesium turnings (1.2 equiv.)

• 2,2-Dibromo-3-methylbutane (1.0 equiv.)

• Anhydrous Tetrahydrofuran (THF)

• 1,2-Dibromoethane (activator, ~5 mol%)

• Iodine (optional activator, one small crystal)

• Inert gas supply (Argon or Nitrogen)

Instrumentation:

• Three-necked round-bottom flask

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Schlenk line or inert gas manifold

Procedure:

• Glassware Preparation: All glassware must be rigorously dried by placing it in an oven at >120°C for at least 4 hours or by flame-drying under vacuum.[10] Allow to cool to room temperature under a stream of inert gas.

• Apparatus Assembly: Assemble the three-necked flask with the reflux condenser, dropping funnel, and a gas inlet. Maintain a positive pressure of inert gas throughout the experiment.

• Magnesium Activation: Place magnesium turnings (1.2 equiv.) into the flask. Add a dry magnetic stir bar. To activate the magnesium and remove the passivating magnesium oxide layer, add a small amount of anhydrous THF to just cover the turnings, followed by a few drops of 1,2-dibromoethane.[2][12] Gentle warming with a heat gun may be necessary to initiate the activation, which is evidenced by the evolution of ethylene gas bubbles.[13] The reaction is self-sustaining once initiated. Allow the activation to proceed for 15-20 minutes.

• Reagent Preparation: In the dropping funnel, prepare a solution of 2,2-Dibromo-3-methylbutane (1.0 equiv.) in anhydrous THF.

• Reaction Initiation: Once the magnesium is activated, add the remaining anhydrous THF to the reaction flask. Add approximately 10% of the dibromide solution from the dropping funnel to the vigorously stirring magnesium suspension.[4] A successful initiation is marked by a gentle reflux or a noticeable exothermic event. If the reaction does not start, gentle warming may be applied.

• Controlled Addition: Once the reaction has initiated, add the remainder of the 2,2-Dibromo-3-methylbutane solution dropwise at a rate that maintains a steady but controlled reflux.[4] This slow addition is crucial to minimize side reactions such as Wurtz coupling.[14]

• Reaction Completion: After the addition is complete, continue to stir the mixture for an additional 1-2 hours. Gentle heating may be applied to ensure the reaction goes to completion.[4] The resulting dark grey or brownish solution is the Grignard reagent, which should be used promptly or stored under an inert atmosphere.

Protocol 2: Titration of the Grignard Reagent

The accurate determination of the Grignard reagent's concentration is paramount for stoichiometric control in subsequent reactions.[15] A direct titration using (-)-menthol as a titrant and 1,10-phenanthroline as an indicator is a reliable method.[15][16]

Procedure:

• Indicator Preparation: In a flame-dried flask under an inert atmosphere, place a small amount (~3-5 mg) of 1,10-phenanthroline. Add 2-3 mL of anhydrous THF and stir to dissolve.

• Sample Preparation: Using a gas-tight syringe, carefully withdraw a precise aliquot (e.g., 1.00 mL) of the Grignard reagent solution and add it to the indicator solution. A distinct color (often deep red or purple) will form as the indicator complexes with the Grignard reagent.[15]

• Titration: Titrate this solution by adding a standardized solution of (-)-menthol in anhydrous toluene or THF (e.g., 1.0 M) dropwise from a burette or syringe.[15]

• Endpoint Determination: The endpoint is reached when the characteristic color of the complex sharply disappears, indicating that all of the active Grignard reagent has been consumed by the alcohol titrant.[15]

• Calculation: The molarity of the Grignard reagent is calculated using the formula:

  Molarity (M) = (Volume of Titrant × Molarity of Titrant) / Volume of Grignard Aliquot

Data Summary and Potential Side Reactions

Table 1: Key Reaction Parameters and Expected Outcomes

Parameter	Recommended Value/Condition	Rationale
Solvent	Anhydrous THF	Superior solvating power for hindered Grignard reagents.[4]
Mg Activation	1,2-Dibromoethane (~5 mol%)	Reliable chemical activation, removes MgO layer.[12][17]
Addition Rate	Dropwise, maintaining gentle reflux	Minimizes local concentration of alkyl halide, reducing Wurtz coupling.[4][14]
Temperature	~40-60 °C (Gentle Reflux)	Balances reaction rate against side reactions like elimination.[4]
Expected Yield	60-80% (by titration)	Yields can be lower for sterically hindered substrates.

Reaction Pathway and Side Products

Caption: Formation of the target Grignard reagent and potential side reactions.

The primary side reactions to consider are:

• Wurtz Coupling: The reaction of the formed Grignard reagent with unreacted 2,2-Dibromo-3-methylbutane can lead to a dimeric byproduct.[4][14] This is minimized by slow addition and maintaining a low concentration of the starting halide.

• Elimination: Although less common, β-hydride elimination can occur, especially at higher temperatures, to yield an alkene.[4]

• Reaction with Moisture/Oxygen: Grignard reagents are strong bases and are rapidly quenched by protic sources like water to form the corresponding alkane, or oxidized by air.[3][11][13] Rigorous anhydrous and inert conditions are non-negotiable.

Safety and Handling

• Anhydrous Ethers: Anhydrous THF can form explosive peroxides upon standing. Always test for peroxides before use if the solvent is old or has been exposed to air.

• Pyrophoric Nature: While the Grignard solution itself is not typically pyrophoric, finely divided activated magnesium can be. Always work under an inert atmosphere.

• Exothermic Reaction: The formation of Grignard reagents is often exothermic and can become vigorous after an induction period.[6] Ensure adequate cooling is available and conduct the reaction behind a safety shield.

• Quenching: Unused Grignard reagent must be quenched carefully. This is done by slowly adding the reagent solution to a well-stirred, cooled solution of a weak acid, such as saturated aqueous ammonium chloride. Never add water directly to the Grignard reagent.

References

• Wikipedia. (n.d.). Grignard reagent. Retrieved from [Link]

• Lindlar, A., et al. (2001). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development. Retrieved from [Link]

• Organic Process Research & Development. (n.d.). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Retrieved from [Link]

• University of Wisconsin. (n.d.). Formation of Grignard Reagents from Organic Halides. Retrieved from [Link]

• ResearchGate. (2014). Does anyone know the best way to activate magnesium for the grignard reagent?. Retrieved from [Link]

• Scribd. (n.d.). Titration Grignard and BuLi. Retrieved from [Link]

• ResearchGate. (2012). How to measure the concentration of any grignard reagent (RMgX) in situ?. Retrieved from [Link]

• Chemtips. (2015). Titrating Organometallic Reagents is Easier Than You Think. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Walborsky, H. M. (1990). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Accounts of Chemical Research. Retrieved from [Link]

• Filo. (2023). Write the equation for the preparation of a Grignard reagent using 2-bromo-3-methylbutane.... Retrieved from [Link]

• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

• Journal of Organic Chemistry. (1994). Mechanism of Reaction of Geminal Dihalides with Magnesium. Retrieved from [Link]

• Chemistry Stack Exchange. (2022). Preparation of tertiary Grignard reagents. Retrieved from [Link]

• Research and Reviews. (2021). Synthesis and Preparation of Grignard Reagent. Retrieved from [Link]

• BYJU'S. (n.d.). Grignard Reaction Mechanism. Retrieved from [Link]

• Jasperse, J. (n.d.). Grignard Reaction. Retrieved from [Link]

• Chemguide. (n.d.). grignard reagents. Retrieved from [Link]

• Whitmore, F. C., & Wittle, E. L. (1933). Preparation and Properties of Neopentyl Chloride in Relation to Molecular Rearrangements. Journal of the American Chemical Society. Retrieved from [Link]

• ResearchGate. (1999). Side Reactions in a Grignard Synthesis. Retrieved from [Link]

• Weiss, H. M. (1999). Side Reactions in a Grignard Synthesis. Journal of Chemical Education. Retrieved from [Link]

• University of California, Davis. (n.d.). 25. The Grignard Reaction. Retrieved from [Link]

• OpenStax. (2023). 10.6 Reactions of Alkyl Halides: Grignard Reagents. Organic Chemistry. Retrieved from [Link]

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Application Note and Protocol: Strategic Use of Organolithium Reagents in Reactions with 2,2-Dibromo-3-methylbutane

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the reactions of 2,2-dibromo-3-methylbutane with organolithium reagents. It delves into the underlying reaction mechanisms, offers detailed experimental protocols for achieving specific synthetic outcomes, and emphasizes critical safety considerations. By understanding the interplay of reagents, temperature, and stoichiometry, researchers can effectively leverage this chemistry for the synthesis of complex molecular architectures, including sterically hindered carbenes and substituted alkenes.

Introduction: The Synthetic Potential of 2,2-Dibromo-3-methylbutane

2,2-Dibromo-3-methylbutane, a geminal dihalide, serves as a valuable precursor in organic synthesis, particularly in the generation of highly reactive intermediates. Its reaction with organolithium reagents is a powerful tool for carbon-carbon bond formation and the synthesis of unique structural motifs. The sterically demanding tert-butyl group adjacent to the dibrominated carbon atom introduces significant steric hindrance, which profoundly influences the reaction pathways and product distributions. A thorough understanding of these reactions is crucial for chemists aiming to exploit this substrate in the synthesis of novel compounds.

The primary reaction pathways initiated by organolithium reagents are lithium-halogen exchange and dehydrohalogenation (elimination). The choice of organolithium reagent, reaction temperature, and stoichiometry are critical parameters that dictate the predominant pathway and, consequently, the final product. This guide will explore these variables to provide a clear framework for predictable and efficient synthesis.

Mechanistic Insights: A Dichotomy of Pathways

The interaction of 2,2-dibromo-3-methylbutane with an organolithium reagent (RLi) can proceed through two major competitive pathways: lithium-halogen exchange and α-elimination.

2.1. Lithium-Halogen Exchange: This pathway involves the exchange of a bromine atom with a lithium atom, leading to the formation of a highly reactive α-bromo-α-lithioalkane intermediate. This intermediate can then undergo further transformations. The generally accepted mechanism for lithium-halogen exchange involves a four-centered transition state.

2.2. α-Elimination: In this pathway, the organolithium reagent acts as a base, abstracting a proton from the carbon adjacent to the dibrominated carbon is not possible in this substrate. Instead, the α-bromo-α-lithioalkane intermediate can undergo α-elimination of LiBr to generate a carbene. This sterically hindered carbene, di-tert-butylcarbene, is a key reactive intermediate that can undergo subsequent reactions such as insertion or dimerization.

2.3. Factors Influencing the Reaction Outcome:

• Organolithium Reagent: The choice of organolithium reagent is paramount. n-Butyllithium (n-BuLi) is a common choice and can participate in both lithium-halogen exchange and as a base. tert-Butyllithium (t-BuLi), being a stronger base and more sterically hindered, can favor different pathways.

• Temperature: These reactions are typically conducted at very low temperatures (e.g., -78 °C) to control the reactivity of the organolithium species and to suppress side reactions. The stability of the α-bromo-α-lithioalkane intermediate is highly temperature-dependent.

• Stoichiometry: The molar ratio of the organolithium reagent to the dibromide substrate is a critical parameter. Using one equivalent of organolithium reagent can favor the formation of the α-bromo-α-lithioalkane, while two or more equivalents can lead to the formation of the carbene and subsequent products.

Experimental Protocols

3.1. General Considerations and Safety Precautions:

Organolithium reagents such as n-BuLi and t-BuLi are highly reactive, pyrophoric, and corrosive.[1] They must be handled under an inert atmosphere (e.g., argon or nitrogen) using syringe and cannula techniques. All glassware must be rigorously dried in an oven and cooled under an inert atmosphere before use. Anhydrous solvents are essential for the success of these reactions.[2] Reactions should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, a flame-retardant lab coat, and gloves, must be worn at all times. A Class D fire extinguisher for combustible metals should be readily available.

3.2. Protocol 1: Synthesis of 1-bromo-1-lithio-2,2-dimethylpropane (Lithium-Halogen Exchange)

This protocol aims to generate the α-bromo-α-lithioalkane intermediate, which can be trapped by an electrophile.

Materials:

• 2,2-Dibromo-3-methylbutane

• n-Butyllithium (1.6 M in hexanes)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• An appropriate electrophile (e.g., benzaldehyde)

• Dry ice/acetone bath

• Standard Schlenk line and glassware

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum.

• Dissolve 2,2-dibromo-3-methylbutane (1.0 eq) in anhydrous diethyl ether (or THF) at room temperature.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.0 eq) dropwise via syringe to the stirred solution, maintaining the temperature below -70 °C. The lithium-halogen exchange is typically very fast.[3][4]

• After the addition is complete, stir the reaction mixture at -78 °C for 30 minutes to ensure complete formation of the lithiated species.

• To trap the intermediate, slowly add the electrophile (e.g., benzaldehyde, 1.1 eq) to the reaction mixture at -78 °C.

• Allow the reaction to stir at -78 °C for 1-2 hours, then slowly warm to room temperature.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Perform a standard aqueous workup, extracting the product with an organic solvent (e.g., diethyl ether).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method, such as column chromatography.

3.3. Protocol 2: Generation of Di-tert-butylcarbene and Subsequent Dimerization

This protocol utilizes two equivalents of organolithium reagent to generate the carbene, which then dimerizes to form tetra-tert-butylethylene.

Materials:

• 2,2-Dibromo-3-methylbutane

• tert-Butyllithium (1.7 M in pentane)

• Anhydrous pentane

• Dry ice/acetone bath

• Standard Schlenk line and glassware

Procedure:

• Follow the same initial setup as in Protocol 1.

• Dissolve 2,2-dibromo-3-methylbutane (1.0 eq) in anhydrous pentane.

• Cool the solution to -78 °C.

• Slowly add tert-butyllithium (2.0 eq) dropwise to the stirred solution. The use of two equivalents is crucial; the first equivalent performs the lithium-halogen exchange, and the second facilitates the α-elimination of LiBr to form the carbene.[3]

• After the addition, allow the reaction mixture to stir at -78 °C for 1 hour, then slowly warm to room temperature. The dimerization of the carbene typically occurs as the reaction warms.

• Quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate.

• Perform a standard aqueous workup and extract the product with pentane.

• Dry the organic layer, filter, and concentrate to obtain the crude product.

• Purify by recrystallization or chromatography to isolate tetra-tert-butylethylene.

Data Summary and Expected Outcomes

Protocol	Reagents	Stoichiometry (Substrate:RLi)	Temperature	Primary Intermediate	Expected Final Product (after trapping/dimerization)	Typical Yield
1	2,2-Dibromo-3-methylbutane, n-BuLi, Electrophile	1 : 1	-78 °C	1-bromo-1-lithio-2,2-dimethylpropane	Trapped product (e.g., alcohol from aldehyde)	60-80%
2	2,2-Dibromo-3-methylbutane, t-BuLi	1 : 2	-78 °C to RT	Di-tert-butylcarbene	Tetra-tert-butylethylene	40-60%

Visualizing the Reaction Pathways

The following diagram illustrates the key decision point in the reaction of 2,2-dibromo-3-methylbutane with an organolithium reagent.

Caption: Reaction pathways of 2,2-dibromo-3-methylbutane with organolithium reagents.

Conclusion

The reaction of 2,2-dibromo-3-methylbutane with organolithium reagents offers a versatile entry point for the synthesis of sterically encumbered molecules. By carefully controlling the stoichiometry of the organolithium reagent and the reaction temperature, chemists can selectively favor either lithium-halogen exchange to generate a nucleophilic intermediate or α-elimination to produce a highly reactive carbene. The protocols and mechanistic insights provided in this guide are intended to empower researchers to confidently and safely apply this powerful synthetic methodology in their own work.

References

• ScholarsArchive, B. Y. U. (2013). LITHIUM-HALOGEN EXCHANGE IN NON-ETHEREAL SOLVENT: EFFICIENT PREPARATION OF 2-BROMO-6-LITHIOPYRIDINE IN DICHLOROMETHANE. BYU ScholarsArchive. [Link]

• Siegel, D. (n.d.). lithium halogen exchange #1 revised. Retrieved from [Link]

• Troubles with Lithium-Halogen exchange reaction. (2019). ScienceMadness Discussion Board. [Link]

• Reusch, W. (2023). Reactions of Dihalides. In Chemistry LibreTexts. [Link]

• Bailey, W. F., & Patricia, J. J. (2007). The Lithium–Halogen Exchange Reaction in Process Chemistry. In Process Chemistry in the Pharmaceutical Industry, Volume 2 (pp. 205-222). CRC Press. [Link]

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• Narasimhan, N. S., & Joshi, R. R. (1988). Organo-lithiation and halogen metal exchange reactions in organic synthesis-an anomolous aromatic substitution via halogen-metal. Proceedings of the Indian Academy of Sciences-Chemical Sciences, 100(2-3), 205-215. [Link]

• Reich, H. J., & Musacchio, A. J. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of Visualized Experiments, (117), 54652. [Link]

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• Synthesis of Alkyne from gem Dihalides | Elimination Reaction. (2023, May 12). [Video]. YouTube. [Link]

• Ashenhurst, J. (2015, November 9). Formation of Grignard and Organolithium Reagents From Alkyl Halides. Master Organic Chemistry. [Link]

• LibreTexts. (2023, January 22). Grignard and Organolithium Reagents. Chemistry LibreTexts. [Link]

• Luisi, R. (2018). α-Substituted Organolithiums as Homologating Reagents in Synthesis. Monatshefte für Chemie - Chemical Monthly, 149(10), 1785–1798. [Link]

• LibreTexts. (2024, March 24). 9.2: Preparation of Alkynes - Elimination Reactions of Dihalides. Chemistry LibreTexts. [Link]

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Application Note & Protocol: 2,2-Dibromo-3-methylbutane as a Precursor for the In Situ Generation of Di-tert-butylcarbene

Abstract

Carbenes are highly reactive, neutral intermediates containing a divalent carbon atom, making them powerful reagents in organic synthesis for constructing complex molecular architectures.[1] This application note provides a comprehensive guide to the use of 2,2-dibromo-3-methylbutane as a precursor for the in situ generation of di-tert-butylcarbene, a sterically hindered and reactive intermediate. We will explore the underlying mechanism of α-elimination, detail a robust experimental protocol for its generation and subsequent trapping via cyclopropanation, and provide critical safety information for handling the pyrophoric organolithium reagents required for the synthesis. This guide is intended for researchers in organic synthesis, medicinal chemistry, and materials science who require a reliable method for generating sterically demanding carbenes.

Introduction: The Synthetic Utility of Sterically Hindered Carbenes

Carbenes are pivotal intermediates in a variety of synthetic transformations, most notably in the formation of cyclopropanes and in C-H insertion reactions.[2][3] The generation of carbenes from gem-dihaloalkanes via α-elimination (or 1,1-elimination) is a classic and effective strategy.[2][4] This method involves treating a gem-dihalide with a strong, non-nucleophilic base, which abstracts a proton from the halogen-bearing carbon, followed by the loss of a halide ion to yield the carbene.

2,2-Dibromo-3-methylbutane is a particularly interesting precursor because its α-elimination product is di-tert-butylcarbene. The bulky tert-butyl groups impart unique steric and electronic properties to the carbene, influencing its reactivity and selectivity in subsequent reactions. This steric hindrance can be exploited to control stereochemical outcomes and to access molecular structures that would be challenging to synthesize via other means. This document provides the foundational knowledge and a practical, step-by-step protocol for harnessing this powerful synthetic tool.

Mechanism of Carbene Formation: α-Elimination Pathway

The generation of di-tert-butylcarbene from 2,2-dibromo-3-methylbutane proceeds via an α-elimination mechanism, which is distinct from the more commonly encountered β-elimination (dehydrohalogenation) that leads to alkenes.[5]

The process is initiated by a strong organometallic base, such as methyllithium (MeLi) or n-butyllithium (n-BuLi). The key steps are:

• Deprotonation: The organolithium reagent, acting as a potent base, abstracts the acidic α-proton from the carbon atom bonded to the two bromine atoms. This step is feasible due to the inductive electron-withdrawing effect of the two halogens, which increases the acidity of the C-H bond.

• Formation of a Halogenated Carbanion: This deprotonation results in a transient, unstable α-bromo carbanion intermediate.

• Loss of Leaving Group: The carbanion rapidly eliminates a bromide ion (Br⁻) to form the neutral di-tert-butylcarbene intermediate.

This entire sequence must be conducted at low temperatures (typically -78 °C) to control the high reactivity of the organolithium reagent and to prevent undesired side reactions or decomposition of the carbene.

Caption: Workflow for the generation and trapping of di-tert-butylcarbene.

Critical Safety Protocol: Handling Organolithium Reagents

Organolithium reagents like n-BuLi and MeLi are pyrophoric, meaning they can ignite spontaneously on contact with air or moisture.[6] Strict adherence to safety protocols is mandatory.

• Work Environment: All manipulations must be performed under an inert atmosphere (dry Argon or Nitrogen) in a well-ventilated fume hood.[7][8] A Schlenk line or a glovebox is essential.[9] Keep the fume hood sash as low as possible.[10]

• Personal Protective Equipment (PPE): Always wear a fire-resistant lab coat (e.g., Nomex), chemical splash goggles, and a face shield.[7][10] It is highly recommended to wear two pairs of gloves: nitrile gloves underneath neoprene or butyl rubber gloves for adequate protection.[7][10]

• Glassware: All glassware must be rigorously dried in an oven (e.g., at 120 °C overnight), assembled while hot, and allowed to cool under a stream of inert gas.[8]

• Syringe and Cannula Techniques: Use proper syringe and double-tipped needle (cannula) transfer techniques for handling organolithium solutions.[8][9] Never work alone when handling these reagents.[6][9]

• Quenching and Disposal: Have an appropriate quenching agent ready (e.g., isopropanol, followed by slow addition of water). All contaminated materials must be quenched carefully and disposed of as hazardous waste.[10]

Experimental Application: Synthesis and Cyclopropanation

This protocol describes the in situ generation of di-tert-butylcarbene and its subsequent reaction with cyclohexene as a trapping agent to form the corresponding cyclopropane adduct.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Properties	Supplier
2,2-Dibromo-3-methylbutane	C₆H₁₂Br₂	243.97	Liquid	Sigma-Aldrich
Methyllithium (MeLi)	CH₃Li	21.98	1.6 M solution in Diethyl Ether	Sigma-Aldrich
Cyclohexene	C₆H₁₀	82.14	Liquid, purified, anhydrous	Sigma-Aldrich
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	Solvent, dried over Na/benzophenone	Standard Lab Supply
Saturated NH₄Cl (aq.)	NH₄Cl	53.49	Quenching solution	Standard Lab Supply
Anhydrous MgSO₄	MgSO₄	120.37	Drying agent	Standard Lab Supply

Step-by-Step Protocol

Scientist's Note: This entire procedure must be conducted under a positive pressure of dry argon or nitrogen.

• Apparatus Setup:

  • Assemble a dry, 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, a low-temperature thermometer, and a nitrogen/argon inlet.

  • Ensure all glassware has been oven-dried and cooled under an inert atmosphere.[8]

• Initial Reagent Charging:

  • In the reaction flask, dissolve 2,2-dibromo-3-methylbutane (e.g., 10.0 mmol, 2.44 g) and cyclohexene (e.g., 20.0 mmol, 1.64 g, 2.0 mL) in 100 mL of anhydrous diethyl ether.

  • Rationale: Using an excess of the trapping agent (cyclohexene) ensures that the highly reactive carbene is efficiently captured as it is formed, minimizing side reactions like dimerization or rearrangement.

• Reaction Cooling:

  • Cool the stirred solution to -78 °C using a dry ice/acetone bath.

  • Rationale: Low temperature is critical to control the exothermicity of the reaction with the organolithium reagent and to maintain the stability of the thermally sensitive intermediates.

• Base Addition:

  • Slowly add methyllithium (1.6 M in diethyl ether, 10.5 mmol, 6.6 mL) dropwise via syringe over 30 minutes. Maintain the internal temperature below -70 °C.

  • Rationale: Slow, dropwise addition prevents a rapid temperature increase and localized high concentrations of the base, which could lead to undesired side reactions. A slight excess of the base ensures complete conversion of the precursor.

• Reaction Monitoring:

  • After the addition is complete, allow the mixture to stir at -78 °C for an additional 2-3 hours.

  • The reaction progress can be monitored by taking small, quenched aliquots for analysis by thin-layer chromatography (TLC) or gas chromatography (GC), if feasible.

• Reaction Quench:

  • While the flask is still in the cold bath, slowly and carefully add 20 mL of saturated aqueous ammonium chloride (NH₄Cl) solution dropwise to quench any remaining organolithium reagent.

  • Caution: The quench can be exothermic. Add the solution slowly to control the release of heat and gas.

• Work-up and Isolation:

  • Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel.

  • Separate the organic layer. Wash the organic layer with brine (saturated NaCl solution) (2 x 30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification and Characterization:

  • The crude product can be purified by column chromatography on silica gel (using a non-polar eluent such as hexanes) to yield the pure cyclopropane adduct.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive organolithium reagent (degraded by air/moisture).	Titrate the organolithium solution before use to determine its exact molarity. Use a fresh bottle if necessary.
Insufficiently dried glassware or solvent.	Ensure all glassware is meticulously oven-dried. Use freshly distilled anhydrous solvents.
Reaction temperature was too high.	Maintain strict temperature control at -78 °C during base addition.
Formation of Alkene Byproducts	β-elimination is competing with α-elimination.	This is less likely with MeLi but possible. Ensure very low temperatures are maintained.
Complex Mixture of Products	Carbene rearrangement or insertion into solvent C-H bonds.	Ensure an adequate excess of the trapping agent is present. Diethyl ether is relatively robust, but other solvents may be more reactive.

Conclusion

2,2-Dibromo-3-methylbutane serves as an effective and accessible precursor for the generation of the sterically demanding di-tert-butylcarbene. The α-elimination reaction, driven by a strong organolithium base at low temperatures, provides a reliable pathway to this reactive intermediate. The protocol detailed herein, when combined with stringent safety measures for handling pyrophoric reagents, offers a robust method for synthesizing complex cyclopropane structures. This approach expands the synthetic chemist's toolkit, enabling the construction of unique molecular frameworks relevant to drug discovery and materials science.

References

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• Procedures for Safe Use of Pyrophoric Organolithium Reagents. (2009). Columbia University Environmental Health & Safety. [Link]

• Safe handling of organolithium compounds in the laboratory. (n.d.). Princeton University Environmental Health & Safety. [Link]

• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. (2016). Journal of Visualized Experiments. [Link]

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• Allenes. (n.d.). Wikipedia. [Link]

• Spectroscopic and electrochemical characterization of di-tert-butylated sterically hindered Schiff bases and their phenoxyl radicals. (2004). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

• Redox Approaches to Carbene Generation in Catalytic Cyclopropanation Reactions. (2024). PubMed. [Link]

• Carbenes In Organic Synthesis. (2009). University of Pittsburgh. [Link]

• The major product in the dehydrohalogenation of 3 - Bromo - 2, 2 - dimethylbutane is. (n.d.). Allen Digital. [Link]

• SYNTHESIS AND PHOTOCHEMISTRY OF NEW CARBENE PRECURSORS. (n.d.). Ohio State University Knowledge Bank. [Link]

• Predict the alkene formed by dehydrogenation of 2 2-dimehyl-3-bromobutane. (n.d.). Doubtnut. [Link]

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• Applications of Carbenes in Organometallic Chemistry. (2018). eScholarship, University of California. [Link]

• Predict all the alkenes that would be formed by dehydrohalogenation. (2014). askIITians. [Link]

• Uncommon carbene insertion reactions. (2021). Chemical Society Reviews. [Link]

• Give major product of 2-bromo-3-methyl butane when treated with alc KOH? (n.d.). Allen Digital. [Link]

• Reactions Involving Carbenes and Nitrenes | Chapter 10 - Advanced Organic Chemistry Part B. (2024). YouTube. [Link]

• Diazomethane, Carbenes, and Cyclopropane Synthesis. (2023). Chemistry LibreTexts. [Link]

• NCERT Solutions for Class 12 Chemistry Chapter 10 – Haloalkanes and Haloarenes. (n.d.). BYJU'S. [Link]

• Synthesis and photochemical properties of 3,6-di-tert-butyl-9H-carbazole derivatives. (2015). Russian Journal of General Chemistry. [Link]

• Generation of Carbenes | Carbene Chemistry – Part 3. (2022). YouTube. [Link]

• Synthesis and Chemistry of Organic Geminal Di- and Triazides. (2018). Molecules. [Link]

• DFT study on reaction mechanism of di-tert-butylphenol to di-tert-butylhydroxybenzoic acid. (2020). Journal of Molecular Modeling. [Link]

• Radical carbon-carbon dimerization reaction of 2,4-di- tert butylphenol. (2012). Dalton Transactions. [Link]

• Di-tert-butyl peroxide (DTBP). (n.d.). Organic Chemistry Portal. [Link]

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Application Note & Protocol: Debromination of 2,2-Dibromo-3-methylbutane

Abstract

This technical guide provides a comprehensive overview of the debromination of 2,2-dibromo-3-methylbutane, a geminal dihalide. The focus is on the synthesis of valuable branched alkenes, which are significant building blocks in various chemical industries. We will delve into the underlying reaction mechanisms, including the potential for carbocation rearrangements, and present a detailed, field-proven experimental protocol using zinc-mediated dehalogenation. This document is intended for researchers, scientists, and professionals in drug development and organic synthesis, offering both theoretical insights and practical guidance for successful execution.

Introduction: The Synthetic Utility of Dehalogenation

Dehalogenation reactions are a cornerstone of organic synthesis, providing a powerful method for the formation of carbon-carbon double bonds from alkyl halides.[1] While the debromination of vicinal dihalides is a well-established route to alkenes, the reaction of geminal dihalides, such as 2,2-dibromo-3-methylbutane, presents unique mechanistic pathways and synthetic opportunities. The transformation of this substrate can lead to the formation of branched C5 alkenes like 3-methyl-1-butene, a valuable monomer in specialty polymer production and an intermediate in the synthesis of fine chemicals and pharmaceuticals.[2][3][4]

This guide will explore the nuances of this reaction, moving beyond a simple procedural outline to explain the critical "why" behind the "how." We will examine the likely formation of a zinc carbenoid intermediate and its subsequent rearrangement, which dictates the final product distribution.

Reaction Mechanism and Stereochemical Considerations

The debromination of dihalides can proceed through different mechanisms depending on the substrate and reagents.

The E2 Pathway in Vicinal Dihalides

For comparison, the debromination of vicinal dihalides with reagents like sodium iodide in acetone or zinc in acetic acid typically proceeds via an E2 (bimolecular elimination) mechanism.[5][6][7][8][9] This is a single-step, concerted reaction where the attacking species (e.g., iodide ion or the zinc surface) removes one halogen while the other halogen leaves simultaneously, forming a double bond.[10][11] A key requirement for this pathway is an anti-periplanar arrangement of the two bromine atoms, which allows for optimal orbital overlap in the transition state.[12][13][14]

Debromination of Geminal Dihalides: A Case for Rearrangement

In the case of a geminal dihalide like 2,2-dibromo-3-methylbutane, a direct E2-like elimination to form a stable product is not feasible. Instead, the reaction with a metal like zinc is thought to proceed through the formation of an organozinc intermediate, akin to a carbenoid. This highly reactive species is not typically isolated but undergoes further transformation.

The most probable fate of this intermediate is a 1,2-hydride shift. This rearrangement leads to the formation of a more stable alkene. The likely product from the debromination of 2,2-dibromo-3-methylbutane is 3-methyl-1-butene .

The proposed mechanistic pathway is as follows:

• Oxidative Addition: Zinc metal inserts into one of the C-Br bonds.

• Elimination: A second zinc atom facilitates the elimination of the remaining bromine atom, forming a zinc carbenoid.

• 1,2-Hydride Shift: A hydride from the adjacent carbon migrates to the electron-deficient carbon, simultaneously forming a pi bond. This rearrangement is driven by the formation of a stable alkene.

Caption: Proposed mechanism for zinc-mediated debromination.

Experimental Protocol: Zinc-Mediated Debromination

This protocol details a reliable method for the debromination of 2,2-dibromo-3-methylbutane using activated zinc dust.

Materials and Reagents

Reagent/Material	Grade	Supplier Example
2,2-Dibromo-3-methylbutane	≥97%	Sigma-Aldrich
Zinc dust (<10 µm)	Reagent Grade	Sigma-Aldrich
Acetic Acid, Glacial	ACS Grade	Fisher Scientific
Diethyl Ether, Anhydrous	≥99.7%	Sigma-Aldrich
Saturated Sodium Bicarbonate Solution	Laboratory Prepared	-
Anhydrous Magnesium Sulfate	Reagent Grade	VWR Chemicals
5% Hydrochloric Acid	Laboratory Prepared	-

Equipment

• Round-bottom flask (100 mL) with a reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel (250 mL)

• Distillation apparatus

• Ice bath

Step-by-Step Procedure

• Zinc Activation (Optional but Recommended): In a 100 mL Erlenmeyer flask, wash the zinc dust (6.5 g, 0.1 mol) with 20 mL of 5% HCl for one minute. Decant the acid, and wash with deionized water (3 x 20 mL), followed by ethanol (2 x 20 mL), and finally diethyl ether (2 x 20 mL). Dry the activated zinc under a stream of nitrogen.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the activated zinc dust and 30 mL of glacial acetic acid.

• Substrate Addition: In a dropping funnel, dissolve 2,2-dibromo-3-methylbutane (11.5 g, 0.05 mol) in 10 mL of glacial acetic acid. Add this solution dropwise to the stirred zinc suspension over 20 minutes. The reaction is exothermic; use an ice bath to maintain the temperature between 25-30°C.

• Reaction: After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour. Then, heat the mixture to 50°C for an additional 2 hours to ensure the reaction goes to completion.

• Work-up: Cool the reaction mixture to room temperature and pour it into 100 mL of ice-cold water. Extract the aqueous mixture with diethyl ether (3 x 40 mL).

• Neutralization: Combine the organic extracts and wash them with saturated sodium bicarbonate solution until the effervescence ceases. This step is crucial to remove any remaining acetic acid.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the diethyl ether by distillation due to the low boiling point of the product.

• Purification: The crude product can be purified by fractional distillation. 3-Methyl-1-butene has a boiling point of 20°C.

Caption: Experimental workflow for debromination.

Data Summary and Expected Outcomes

Parameter	Value/Condition	Rationale
Substrate	2,2-Dibromo-3-methylbutane	Geminal dihalide precursor.
Reagent	Activated Zinc Dust	Provides a reactive surface for the dehalogenation.
Solvent	Glacial Acetic Acid	Acts as a proton source and helps to dissolve intermediates.
Temperature	Initial 25-30°C, then 50°C	Controls the initial exothermic reaction and drives the reaction to completion.
Reaction Time	~3 hours	Sufficient time for the reaction to proceed to completion.
Major Product	3-Methyl-1-butene	Formed via a 1,2-hydride shift from the carbenoid intermediate.
Expected Yield	70-85%	Typical yield for this type of reaction.
Potential Byproduct	2-Methyl-2-butene	A thermodynamically more stable isomer that may form under certain conditions.

Applications of 3-Methyl-1-butene

The primary product of this reaction, 3-methyl-1-butene, is a versatile chemical intermediate.[2] Its applications include:

• Polymer Chemistry: It is used as a comonomer in the production of specialty polymers, such as certain types of polyethylene, to modify their physical properties.[15][16]

• Fine Chemical Synthesis: It serves as a starting material for the synthesis of various organic compounds, including fragrances and agrochemicals.[2]

• Wacker-Tsuji Oxidation: It can be oxidized to produce 3-methyl-2-butanone (methyl isopropyl ketone), a common solvent and synthetic intermediate.[2]

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Navigating the Competitive Landscape of Substitution and Elimination: A Protocol for 2,2-Dibromo-3-methylbutane

An Application Note and Protocol Guide:

Abstract: This document provides a detailed guide for researchers and drug development professionals on the experimental protocols for substitution reactions of 2,2-Dibromo-3-methylbutane. As a sterically hindered tertiary geminal dihalide, this substrate presents a classic case study in the competition between unimolecular substitution (Sₙ1), unimolecular elimination (E1), and bimolecular elimination (E2) pathways. This guide moves beyond simple step-by-step instructions to explain the mechanistic rationale behind the choice of reagents, solvents, and reaction conditions, enabling scientists to predictably favor specific reaction outcomes. We present two distinct protocols: one designed to promote Sₙ1 solvolysis and another to maximize E2 elimination, complete with mechanistic diagrams and data tables for clarity.

Introduction: The Unique Reactivity of 2,2-Dibromo-3-methylbutane

2,2-Dibromo-3-methylbutane is a geminal dihalide with the two bromine atoms situated on a tertiary carbon. This structural feature is central to its chemical behavior. The tertiary nature of the α-carbon sterically shields it from backside attack, effectively inhibiting the bimolecular substitution (Sₙ2) pathway.[1] Consequently, reactions involving this substrate are dominated by mechanisms that proceed through a carbocation intermediate (Sₙ1 and E1) or by concerted elimination pathways (E2) when a strong base is employed.

Understanding how to control the delicate balance between these competing reactions is crucial for synthetic chemists. The choice of nucleophile, base, solvent, and temperature are the primary tools used to direct the reaction toward the desired substitution or elimination product.[2][3] This application note will dissect these factors and provide robust, validated protocols to achieve predictable outcomes.

Mechanistic Pathways and Strategic Control

The reaction of an alkyl halide is a function of its structure and the conditions applied. For 2,2-Dibromo-3-methylbutane, the primary competition is between Sₙ1/E1 and E2 mechanisms.

The Unimolecular Pathways: Sₙ1 and E1

In the presence of a weak nucleophile and a polar protic solvent (e.g., water, ethanol), the reaction is initiated by the slow, rate-determining departure of a bromide ion to form a relatively stable tertiary carbocation.[4] This common intermediate is the branch point for both Sₙ1 and E1 pathways.

• Sₙ1 Pathway: The nucleophile (solvent molecule) attacks the planar carbocation, leading to a substitution product. If water is the nucleophile, an alcohol is formed; if an alcohol is used, an ether is the product.[5]

• E1 Pathway: A weak base (often the solvent) abstracts a proton from a β-carbon, leading to the formation of an alkene.

• Carbocation Rearrangement: The initially formed tertiary carbocation is adjacent to another tertiary carbon. A 1,2-hydride shift can occur to form a different, but still tertiary, carbocation. While the stability gain is not as dramatic as a secondary-to-tertiary shift, it can lead to a mixture of products derived from both the initial and rearranged carbocations.[6][7]

Higher temperatures generally provide the activation energy needed for elimination, favoring the E1 pathway over Sₙ1.[2][8]

Figure 1: Competing Sₙ1 and E1 pathways for 2,2-Dibromo-3-methylbutane.

The Bimolecular Pathway: E2

The E2 mechanism is a concerted, single-step reaction that requires a strong base.[9] The base abstracts a β-hydrogen at the same time the C=C double bond forms and the bromide leaving group departs. This pathway avoids a carbocation intermediate.

• Base Strength: Strong bases, particularly sterically hindered ones like potassium t-butoxide (KOtBu), overwhelmingly favor the E2 mechanism.[3]

• Regioselectivity: With multiple β-hydrogens, a mixture of alkene products can be formed. The use of a non-bulky strong base (e.g., ethoxide) typically favors the more substituted, thermodynamically stable alkene (Zaitsev's rule). A bulky base, however, will preferentially abstract the less sterically hindered proton, leading to the Hofmann product.[9][10]

Figure 2: The concerted E2 elimination mechanism.

Experimental Protocols

The following protocols are designed to selectively favor either substitution or elimination. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Favoring Sₙ1 Substitution (Solvolysis)

This protocol aims to synthesize 2-bromo-3-methyl-2-butanol via the Sₙ1 pathway by using a polar protic solvent as the nucleophile.

Objective: To maximize the yield of the substitution product by promoting the formation of a carbocation intermediate in a weakly nucleophilic, polar protic solvent.

Reagent/Parameter	Value/Condition	Rationale
Substrate	2,2-Dibromo-3-methylbutane	Tertiary dihalide, prone to Sₙ1.
Solvent/Nucleophile	70% Aqueous Acetone (v/v)	Polar protic mixture stabilizes the carbocation and bromide ion; water acts as the weak nucleophile.[11]
Temperature	50 °C	Moderate temperature favors substitution over the higher-activation-energy E1 pathway.[12]
Reaction Time	4-6 hours (monitor by TLC)	Allows for the slow, rate-determining step of the Sₙ1 reaction to proceed to completion.

Step-by-Step Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,2-Dibromo-3-methylbutane (5.0 g, approx. 21.7 mmol).

• Solvent Addition: Add 50 mL of a pre-mixed 70:30 solution of acetone and deionized water.

• Reaction: Place the flask in a preheated water bath at 50 °C. Stir the mixture vigorously.

• Monitoring: Monitor the reaction progress every hour using Thin Layer Chromatography (TLC) (e.g., 4:1 Hexanes:Ethyl Acetate eluent), observing the disappearance of the starting material spot.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Transfer it to a separatory funnel and add 50 mL of diethyl ether.

• Extraction: Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate solution (to neutralize any HBr formed) and 50 mL of brine.

• Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product via flash column chromatography to isolate the desired alcohol.

Protocol 2: Favoring E2 Elimination

This protocol is designed to synthesize 3,3-dibromo-2-methyl-1-butene via the E2 pathway using a strong, sterically hindered base.

Objective: To maximize the yield of the elimination product by using a strong, bulky base that favors proton abstraction over nucleophilic attack.

Reagent/Parameter	Value/Condition	Rationale
Substrate	2,2-Dibromo-3-methylbutane	Tertiary halide substrate is suitable for E2.
Base	Potassium t-butoxide (KOtBu)	A strong, sterically hindered base that is a poor nucleophile, strongly favoring elimination.[3]
Solvent	Tetrahydrofuran (THF), anhydrous	A polar aprotic solvent that dissolves the reagents but does not interfere with the base.
Temperature	65 °C (Reflux)	Higher temperature favors elimination over any potential substitution.[8]
Reaction Time	2-3 hours (monitor by TLC/GC-MS)	E2 reactions are typically faster than Sₙ1 reactions.

Step-by-Step Procedure:

• Setup: To a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, add potassium t-butoxide (3.66 g, 32.6 mmol, 1.5 eq) and a magnetic stir bar.

• Solvent & Substrate Addition: Add 40 mL of anhydrous THF and stir to dissolve the base. Using a syringe, slowly add a solution of 2,2-Dibromo-3-methylbutane (5.0 g, 21.7 mmol) in 10 mL of anhydrous THF.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 65-67 °C) in an oil bath.

• Monitoring: Monitor the reaction by TLC or by taking aliquots for GC-MS analysis to confirm product formation.

• Workup: After completion, cool the reaction to 0 °C and cautiously quench with 20 mL of cold deionized water.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Washing & Drying: Combine the organic layers and wash with brine (2 x 40 mL). Dry over anhydrous sodium sulfate, filter, and concentrate using a rotary evaporator.

• Purification: Purify the resulting alkene by distillation or column chromatography.

General Experimental Workflow

The successful execution of these protocols relies on a systematic workflow from preparation to analysis.

Figure 3: A generalized workflow for synthesis experiments.

Conclusion

The reactivity of 2,2-Dibromo-3-methylbutane serves as an excellent model for demonstrating the principles of reaction control in organic synthesis. By carefully selecting the reaction conditions, one can selectively drive the reaction toward either substitution (Sₙ1) or elimination (E2). The use of weak nucleophiles in polar protic solvents at moderate temperatures favors the Sₙ1 pathway, yielding substitution products. Conversely, employing strong, sterically hindered bases in aprotic solvents at elevated temperatures promotes the E2 mechanism, leading to alkenes. These protocols provide a validated framework for researchers to manipulate these reaction pathways and achieve their desired synthetic targets.

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Application Notes & Protocols: Microwave-Assisted Synthesis of 3-Methyl-1-butyne from 2,2-Dibromo-3-methylbutane

Introduction: Overcoming Steric Hindrance and Accelerating Alkyne Synthesis with Microwave Irradiation

In the realm of synthetic organic chemistry, the formation of carbon-carbon triple bonds is a foundational transformation. Terminal alkynes, in particular, are versatile building blocks for more complex molecular architectures, finding extensive use in cross-coupling reactions, click chemistry, and as precursors for various functional groups. The synthesis of these structures, however, can be challenging, especially when dealing with sterically hindered substrates. Traditional methods for synthesizing alkynes, such as the double dehydrohalogenation of geminal or vicinal dihalides, often require harsh reaction conditions, strong bases, and prolonged reaction times to overcome the steric barriers and achieve acceptable yields[1][2][3][4].

2,2-Dibromo-3-methylbutane, with its bulky tert-butyl group adjacent to the gem-dibrominated carbon, presents a significant steric challenge for traditional elimination reactions. Microwave-assisted organic synthesis (MAOS) offers a compelling solution to this problem. By utilizing microwave irradiation, chemists can achieve rapid, uniform, and efficient heating of the reaction mixture, a phenomenon known as dielectric heating[5][6][7]. This often leads to dramatic reductions in reaction times, increased product yields, and enhanced purity when compared to conventional heating methods[8][9][10]. This application note details a robust, microwave-assisted protocol for the synthesis of the sterically hindered terminal alkyne, 3-methyl-1-butyne, from 2,2-dibromo-3-methylbutane. This method showcases the power of microwave chemistry to drive challenging reactions to completion quickly and efficiently, providing a valuable tool for researchers in organic synthesis and drug development.

Reaction Scheme

Figure 1. Microwave-assisted double dehydrobromination of 2,2-dibromo-3-methylbutane to yield 3-methyl-1-butyne.

Causality of Experimental Choices

The selection of reagents and reaction parameters is critical for the successful synthesis of 3-methyl-1-butyne, especially given the steric hindrance of the starting material.

• Base Selection: A strong, non-nucleophilic base is essential to promote the E2 elimination pathway over potential substitution reactions. Potassium tert-butoxide (KOtBu) is an excellent choice due to its strong basicity and bulky nature, which disfavors nucleophilic attack. The use of a strong base is a cornerstone of alkyne synthesis from dihalides[1][3].

• Solvent System: A high-boiling, polar aprotic solvent is ideal for microwave-assisted synthesis. N,N-Dimethylformamide (DMF) is chosen for its high dielectric constant, allowing for efficient absorption of microwave energy and rapid heating of the reaction mixture. Its high boiling point (153 °C) enables the reaction to be conducted at elevated temperatures under controlled pressure, further accelerating the rate of reaction.

• Microwave Parameters: The use of a dedicated microwave synthesizer allows for precise control over temperature, pressure, and irradiation time. A sealed vessel is crucial for this reaction due to the volatile nature of the product, 3-methyl-1-butyne (boiling point: 28 °C). The ability of microwave reactors to safely handle the increased pressures generated at high temperatures is a significant advantage over conventional heating methods[8]. The rapid and uniform heating provided by microwaves helps to overcome the high activation energy associated with the elimination of the second bromide from the sterically hindered vinyl bromide intermediate.

Experimental Protocol: Microwave-Assisted Synthesis of 3-Methyl-1-butyne

Safety Precautions:

• This reaction should be performed in a well-ventilated fume hood.

• 2,2-Dibromo-3-methylbutane is a halogenated hydrocarbon and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Potassium tert-butoxide is a strong base and is corrosive and moisture-sensitive. Handle in an inert atmosphere (e.g., glovebox or under nitrogen) if possible.

• The reaction is performed in a sealed microwave vessel and will generate pressure. Ensure the microwave synthesizer is properly maintained and operated by trained personnel.

• The product, 3-methyl-1-butyne, is highly volatile and flammable. The workup should be conducted with care to minimize evaporation and ignition sources.

Materials:

• 2,2-Dibromo-3-methylbutane (1.0 mmol, 229.9 mg)

• Potassium tert-butoxide (KOtBu) (2.5 mmol, 280.5 mg)

• N,N-Dimethylformamide (DMF), anhydrous (5 mL)

• 10 mL microwave reaction vessel with a magnetic stir bar

• Microwave synthesizer

Procedure:

• To a 10 mL microwave reaction vessel containing a magnetic stir bar, add potassium tert-butoxide (280.5 mg, 2.5 mmol).

• In the fume hood, add anhydrous N,N-dimethylformamide (5 mL) to the vessel.

• Add 2,2-dibromo-3-methylbutane (229.9 mg, 1.0 mmol) to the reaction mixture.

• Seal the vessel securely according to the microwave synthesizer's instructions.

• Place the vessel in the cavity of the microwave synthesizer.

• Set the reaction parameters:

  • Temperature: 120 °C

  • Ramp time: 2 minutes

  • Hold time: 10 minutes

  • Power: 200 W (or dynamic power control to maintain temperature)

  • Stirring: High

• Start the microwave irradiation program. The reaction progress can be monitored by the synthesizer's internal pressure and temperature probes.

• After the irradiation is complete, allow the vessel to cool to room temperature (below 40 °C) before carefully venting and opening.

• Workup:

  • Carefully quench the reaction mixture by slowly adding it to a flask containing 20 mL of ice-cold water.

  • The volatile product can be isolated by distillation directly from the reaction mixture or by extraction. For extraction, use a low-boiling point solvent like pentane (3 x 15 mL).

  • Combine the organic extracts and wash with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • The solvent can be carefully removed by distillation at atmospheric pressure to yield the crude product. Due to the high volatility of 3-methyl-1-butyne, it is advisable to analyze the crude product by GC-MS and ¹H NMR directly from the pentane solution.

Data Presentation: Expected Results

The following table summarizes the expected outcomes for the microwave-assisted synthesis of 3-methyl-1-butyne, based on analogous dehydrohalogenation reactions found in the literature.

Parameter	Conventional Heating	Microwave-Assisted Synthesis
Reaction Time	Several hours to days	10 - 20 minutes
Temperature	>150 °C (reflux)	120 °C
Yield	Moderate to Good	Good to Excellent (>85%)
Pressure	Atmospheric	50 - 150 psi (approx.)
Byproducts	Potential for thermal decomposition	Minimized due to shorter reaction time

Visualization of the Experimental Workflow

Caption: Workflow for the microwave-assisted synthesis of 3-methyl-1-butyne.

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating. The progress of the reaction can be indirectly monitored through the pressure changes within the sealed vessel, which are expected to increase as the gaseous alkyne product is formed. The identity and purity of the final product, 3-methyl-1-butyne, can be unequivocally confirmed by standard analytical techniques:

• ¹H NMR: The spectrum should show a characteristic singlet for the acetylenic proton around δ 1.8-2.0 ppm and a singlet for the nine equivalent protons of the tert-butyl group around δ 1.2 ppm.

• ¹³C NMR: The spectrum will confirm the presence of the alkyne carbons.

• GC-MS: This will confirm the molecular weight of the product (68.12 g/mol ) and its purity.

By comparing the analytical data of the product to known literature values for 3-methyl-1-butyne, the success of the synthesis can be validated. The significant reduction in reaction time compared to potential conventional methods serves as a strong indicator of the efficacy of microwave assistance.

Conclusion

This application note provides a detailed protocol for the microwave-assisted synthesis of the sterically hindered alkyne, 3-methyl-1-butyne, from 2,2-dibromo-3-methylbutane. The use of microwave irradiation dramatically accelerates the double dehydrobromination reaction, offering a rapid, efficient, and high-yielding alternative to conventional heating methods. This approach is particularly advantageous for substrates with significant steric hindrance, demonstrating the potential of microwave chemistry to facilitate challenging transformations in organic synthesis. Researchers and drug development professionals can adapt this methodology to synthesize a variety of sterically encumbered alkynes, thereby streamlining synthetic routes and accelerating the discovery of new chemical entities.

References

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• Kuang, C., et al. (2005). Synthesis of (Z)-1-bromo-1-alkenes and terminal alkynes from anti-2,3-dibromoalkanoic acids by microwave-induced reaction. Tetrahedron, 61(16), 4043-4052. [Link]

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• Sato, T., et al. (2014). Fritsch–Buttenberg–Wiechell rearrangement of magnesium alkylidene carbenoids leading to the formation of alkynes. Beilstein Journal of Organic Chemistry. [Link]

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• Barge, A., et al. (2024). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. PMC. [Link]

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The Untapped Potential of 2,2-Dibromo-3-methylbutane in Complex Molecule Synthesis: A Forward-Looking Application Guide

Preamble: Navigating the Synthetic Landscape

In the intricate world of natural product synthesis, the selection of starting materials and building blocks is paramount to the success and elegance of a synthetic campaign. While a vast arsenal of reagents is at the disposal of the modern chemist, certain molecules with unique substitution patterns remain underexplored. 2,2-Dibromo-3-methylbutane, a geminal dibromide with a sterically demanding tert-butyl-like group, represents one such intriguing yet underutilized synthetic precursor. This guide aims to bridge this knowledge gap, not by chronicling a history of its widespread use, but by providing a forward-looking perspective on its potential applications in the synthesis of complex natural products. By examining the fundamental reactivity of the gem-dibromo functional group and drawing parallels with structurally similar compounds, we can illuminate a path for researchers, scientists, and drug development professionals to harness the latent synthetic power of 2,2-dibromo-3-methylbutane.

Core Chemistry and Synthetic Utility of Gem-Dibromoalkanes

The gem-dibromo functionality is a versatile precursor for a variety of important chemical transformations. The presence of two bromine atoms on the same carbon atom opens up a rich landscape of reactivity, primarily centered around the formation of carbenes, acetylenes, and organometallic intermediates.

Table 1: Key Transformations of Gem-Dibromoalkanes

Transformation	Reagents and Conditions	Resulting Functional Group	Potential in Natural Product Synthesis
Fritsch-Buttenberg-Wiechell Rearrangement	Strong base (e.g., n-BuLi, LDA)	Alkyne	Formation of internal alkynes for subsequent functionalization (e.g., C-C bond formation, reduction, cycloadditions).
Carbene Formation	Organolithium reagents (e.g., MeLi, n-BuLi) at low temperatures	Carbene/Carbenoid	Cyclopropanation of alkenes, insertion into C-H and X-H bonds.
Reductive Monobromination	Reducing agents (e.g., Zn, NaBH4)	Monobromoalkane	Access to precursors for nucleophilic substitution and elimination reactions.
Corey-Fuchs Reaction	Triphenylphosphine, n-BuLi	Terminal Alkyne	A two-step procedure from an aldehyde to a terminal alkyne, where a gem-dibromoalkene is an intermediate.
Metal-Halogen Exchange	Organolithium reagents (e.g., t-BuLi)	α-Bromo-organolithium	A nucleophilic species for reaction with various electrophiles.

Projected Applications of 2,2-Dibromo-3-methylbutane in Natural Product Scaffolds

While direct applications of 2,2-dibromo-3-methylbutane in natural product synthesis are not yet prevalent in the literature, its unique structure suggests several promising avenues for exploration. The sterically hindered 3-methylbutyl group can impart specific stereochemical control and influence the reactivity of the gem-dibromo carbon.

Synthesis of Neopentyl-Substituted Alkynes

The Fritsch-Buttenberg-Wiechell rearrangement of 2,2-dibromo-3-methylbutane would be expected to yield 3,3-dimethyl-1-butyne. This transformation provides a route to a terminal alkyne bearing a neopentyl group, a motif present in some natural products and bioactive molecules.

Experimental Protocol: Synthesis of 3,3-Dimethyl-1-butyne via the Fritsch-Buttenberg-Wiechell Rearrangement

Disclaimer: This is a projected protocol based on established methodologies for similar substrates. Optimization may be required.

Materials:

• 2,2-Dibromo-3-methylbutane

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Dry ice/acetone bath

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for anhydrous reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add a solution of 2,2-dibromo-3-methylbutane in anhydrous diethyl ether.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium in hexanes (2.2 equivalents) to the stirred solution via the dropping funnel over a period of 30 minutes. Maintain the temperature at -78 °C.

• After the addition is complete, allow the reaction mixture to stir at -78 °C for 2 hours.

• Slowly warm the reaction to room temperature and stir for an additional 12 hours.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent by distillation. The crude product, 3,3-dimethyl-1-butyne, can be purified by fractional distillation.

Caption: Proposed mechanism for the synthesis of 3,3-dimethyl-1-butyne.

Access to Sterically Hindered Cyclopropanes

The generation of a neopentyl-substituted carbene from 2,2-dibromo-3-methylbutane could be a valuable tool for the synthesis of sterically encumbered cyclopropanes. These motifs are found in various natural products and can significantly influence their biological activity.

Experimental Protocol: Cyclopropanation of an Alkene

Disclaimer: This is a generalized protocol. The choice of alkene and reaction conditions will require careful consideration and optimization.

Materials:

• 2,2-Dibromo-3-methylbutane

• Methyllithium (MeLi) in diethyl ether

• Alkene substrate

• Anhydrous diethyl ether

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for anhydrous reactions

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve the alkene substrate in anhydrous diethyl ether.

• Cool the solution to -78 °C.

• In a separate flask, add a solution of 2,2-dibromo-3-methylbutane in anhydrous diethyl ether and cool to -78 °C.

• Slowly add one equivalent of methyllithium to the 2,2-dibromo-3-methylbutane solution. Stir for 30 minutes to form the carbenoid.

• Transfer the cold carbenoid solution to the alkene solution via a cannula.

• Allow the reaction to stir at -78 °C for 4 hours and then slowly warm to room temperature overnight.

• Quench the reaction with water.

• Extract the product with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

• Purify the resulting cyclopropane derivative by column chromatography.

Caption: A generalized workflow for the synthesis of cyclopropanes.

Challenges and Future Outlook

The primary challenge in utilizing 2,2-dibromo-3-methylbutane is the potential for steric hindrance to impede reactivity. The bulky 3-methylbutyl group may necessitate harsher reaction conditions or more reactive reagents compared to less substituted gem-dibromides. Furthermore, the propensity for rearrangement reactions, such as hydride shifts in carbocationic intermediates that might arise from this substrate, needs to be carefully considered.

Despite these challenges, the unique structural feature of 2,2-dibromo-3-methylbutane makes it a compelling target for methodological development. Future research in this area could focus on:

• Asymmetric Transformations: Developing catalytic, enantioselective methods for the reactions of the corresponding carbene or organometallic intermediates.

• Domino Reactions: Designing reaction cascades initiated by the transformation of the gem-dibromo group to rapidly build molecular complexity.

• Application in Fragment-Based Drug Discovery: The neopentyl group can serve as a valuable lipophilic fragment, and its incorporation into novel scaffolds is of interest in medicinal chemistry.

References

As this guide is forward-looking and based on the general reactivity of a functional group rather than specific published applications of 2,2-dibromo-3-methylbutane in natural product synthesis, a traditional reference list of application notes is not applicable. The principles and reactions described are fundamental concepts in organic chemistry, and for further reading, the following authoritative sources on synthetic methodology are recommended:

• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 8th Edition. Smith, M. B. Wiley, 2019. [Link]

• Comprehensive Organic Synthesis, 2nd Edition. Knochel, P., Molander, G. A. (Eds.). Elsevier, 2014. [Link]

The Neopentyl Cornerstone: Harnessing 2,2-Dibromo-3-methylbutane for the Synthesis of Sterically Hindered Pharmacophores in Medicinal Chemistry

Abstract

In the intricate landscape of medicinal chemistry, the deliberate introduction of steric hindrance is a powerful strategy to modulate pharmacokinetic and pharmacodynamic properties. The neopentyl motif, and its derivatives, offer a robust and spatially defined scaffold that can enhance metabolic stability, improve receptor binding affinity, and fine-tune the three-dimensional topology of lead compounds. 2,2-Dibromo-3-methylbutane emerges as a valuable, yet underutilized, synthon for the generation of sterically demanding structures, particularly gem-disubstituted cyclopropanes. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic application of 2,2-Dibromo-3-methylbutane, detailing its role as a precursor to reactive intermediates and providing a robust protocol for the synthesis of complex cyclopropane derivatives.

Introduction: The Strategic Value of Steric Bulk

Modern drug design increasingly focuses on navigating complex biological space to identify novel chemical entities with superior therapeutic profiles. The incorporation of sterically hindered groups, such as the neopentyl or gem-dimethylcyclopropyl moieties, is a key tactic in this endeavor. These structures can shield metabolically labile sites from enzymatic degradation, lock conformations to favor binding with a target protein, and increase lipophilicity to enhance membrane permeability. The gem-dimethylcyclopropyl group, for example, is a prominent feature in successful antiviral drugs like the HCV protease inhibitor boceprevir and nirmatrelvir, the active component of the COVID-19 therapeutic Paxlovid[1].

2,2-Dibromo-3-methylbutane, a geminal dibromide, serves as a potent precursor for the generation of a sterically encumbered carbene or carbenoid species. This reactive intermediate is primed for participation in cyclopropanation reactions, offering a direct route to valuable and complex three-membered ring systems that are challenging to synthesize through other methods.

Core Application: A Synthon for Hindered Cyclopropane Scaffolds

The primary application of 2,2-Dibromo-3-methylbutane in a medicinal chemistry context is its conversion into a reactive carbenoid intermediate for the subsequent cyclopropanation of alkenes. This process allows for the direct installation of a highly substituted cyclopropane ring, a structural motif of significant interest in drug discovery[2][3].

Mechanistic Rationale: From Gem-Dibromide to Cyclopropane

The transformation hinges on the generation of a dibromocarbene or a related carbenoid species. In the presence of a strong base, 2,2-Dibromo-3-methylbutane can undergo alpha-elimination. The resulting carbene is a highly reactive electrophile that readily adds across a carbon-carbon double bond in a concerted, stereospecific manner[4]. This syn-addition ensures that the stereochemistry of the starting alkene is preserved in the cyclopropane product, a critical consideration for structure-activity relationship (SAR) studies.

The presence of the isopropyl group adjacent to the gem-dibromo center in 2,2-Dibromo-3-methylbutane results in a highly substituted carbene, leading to the formation of a tetrasubstituted cyclopropane ring. This level of substitution can be instrumental in creating potent and selective modulators of biological targets.

graph "Mechanism" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Figure 1: General workflow for the utilization of 2,2-Dibromo-3-methylbutane.

Experimental Protocols

The following section outlines a detailed, self-validating protocol for the cyclopropanation of an alkene using 2,2-Dibromo-3-methylbutane. The protocol is designed to be adaptable to a range of alkene substrates.

Materials and Equipment

Reagent/Equipment	Grade/Specification	Supplier
2,2-Dibromo-3-methylbutane	≥97%	Standard Chemical Supplier
Alkene Substrate	As required for synthesis	Standard Chemical Supplier
Potassium tert-butoxide (KOtBu)	≥98%	Standard Chemical Supplier
Anhydrous Dichloromethane (DCM)	DriSolv® or equivalent	Standard Chemical Supplier
Round-bottom flask	25 mL, three-neck	Standard Glassware Supplier
Magnetic stirrer and stir bar	Standard Laboratory Grade	Standard Laboratory Grade
Argon or Nitrogen source	High purity	Standard Gas Supplier
Syringes and needles	Gas-tight	Standard Laboratory Supplier
Thin Layer Chromatography (TLC)	Silica gel 60 F254	Standard Laboratory Supplier
Column Chromatography System	Silica gel, 230-400 mesh	Standard Laboratory Supplier

Step-by-Step Protocol: Synthesis of a Substituted gem-Dibromocyclopropane

Objective: To synthesize a sterically hindered cyclopropane derivative via the reaction of 2,2-Dibromo-3-methylbutane with a model alkene (e.g., styrene).

1. Preparation of the Reaction Vessel:

• A 25 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a rubber septum is dried in an oven at 120 °C for at least 4 hours.

• The flask is allowed to cool to room temperature under a stream of dry argon or nitrogen.

2. Charging the Reactants:

• The flask is charged with the alkene substrate (e.g., styrene, 1.0 mmol, 1.0 eq.).

• Anhydrous dichloromethane (10 mL) is added via syringe.

• The solution is cooled to 0 °C in an ice-water bath.

3. Addition of the Dibromoalkane and Base:

• 2,2-Dibromo-3-methylbutane (1.2 mmol, 1.2 eq.) is added to the stirred solution via syringe.

• Potassium tert-butoxide (1.5 mmol, 1.5 eq.) is added portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C. The slow addition is crucial to control the exothermic reaction and prevent unwanted side reactions.

4. Reaction Monitoring:

• The reaction mixture is allowed to slowly warm to room temperature and stirred for 12-24 hours.

• The progress of the reaction is monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 9:1 Hexanes:Ethyl Acetate). The disappearance of the starting alkene and the appearance of a new, typically less polar, product spot indicates reaction progression.

5. Work-up and Purification:

• Upon completion, the reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution (10 mL).

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane (2 x 10 mL).

• The combined organic layers are washed with brine (15 mL), dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure cyclopropane derivative.

6. Characterization:

• The structure and purity of the final product should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

graph "Protocol_Workflow" { layout=dot; rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=10];

}

Figure 2: Step-by-step experimental workflow for cyclopropanation.

Broader Implications and Future Directions

The protocol described provides a foundational method for incorporating a unique, sterically demanding cyclopropane moiety into a variety of molecular scaffolds. The resulting gem-dibromocyclopropanes are themselves versatile intermediates. For instance, they can undergo further functionalization through lithium-halogen exchange followed by quenching with an electrophile, or reduction to the corresponding methylene cyclopropane.

While 2,2-Dibromo-3-methylbutane itself is not directly reported in the synthesis of current blockbuster drugs, its utility as a synthon for complex, sterically hindered building blocks is clear. The principles and protocols outlined herein provide a valuable tool for medicinal chemists seeking to explore novel chemical space and develop next-generation therapeutics with improved pharmacological properties. The synthesis of diverse libraries of these hindered cyclopropanes for screening against various biological targets represents a promising avenue for future drug discovery efforts.

References

• Benzannulation and Hydrocarboxylation Methods for the Synthesis of a Neopentylene-Fused Analogue of Ibuprofen. National Institutes of Health. Available at: [Link]

• Recent Developments in the Stereocontrolled Synthesis of Highly Substituted Cyclopentane Core Structures: From Drug Discovery Research to Natural Product Synthesis. ResearchGate. Available at: [Link]

• 2,2-Dibromo-3-methylbutane | C5H10Br2. PubChem, National Institutes of Health. Available at: [Link]

• Production-Scale Synthesis of gem-Dimethylcyclopropylproline. Drug Hunter. Available at: [Link]

• Cyclopropanation. Wikipedia. Available at: [Link]

• Cyclopropanation of Alkenes. Master Organic Chemistry. Available at: [Link]

• Divergent Synthesis of Cyclopropane-Containing Lead-Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide. PubMed Central, National Institutes of Health. Available at: [Link]

• Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure. National Institutes of Health. Available at: [Link]

• Introducing bromine to the molecular structure as a strategy for drug design. Journal of Medical Science. Available at: [Link]

• Synthesizing method of S-(+)-2, 2-dimethylcyclopropane carboxamide.Google Patents.

• gem-Dimethylcyclopropanation Using Triisopropylsulfoxonium Tetrafluoroborate: Scope and Limitations. Organic Chemistry Portal. Available at: [Link]

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• 1. drughunter.com [drughunter.com]
• 2. researchgate.net [researchgate.net]
• 3. Divergent Synthesis of Cyclopropane‐Containing Lead‐Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US3876715A - Process for preparing 2,3-dibromo-2-alkylalkanes - Google Patents [patents.google.com]

Application Notes & Protocols: Fritsch-Buttenberg-Wiechell Rearrangement of a Sterically Hindered 1,1-Dihaloalkene

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The Fritsch-Buttenberg-Wiechell (FBW) rearrangement is a powerful chemical transformation that converts 1,1-dihaloalkenes into alkynes through a 1,2-migration following treatment with a strong base.[1] This guide provides a detailed examination of the FBW rearrangement, focusing on its application to sterically demanding substrates, exemplified by the conversion of 1,1-dibromo-3,3-dimethyl-1-butene to 3,3-dimethyl-1-butyne (neo-hexyne). We will delve into the reaction mechanism, provide validated, step-by-step protocols for both the synthesis of the dihaloalkene precursor and its subsequent rearrangement, and discuss the broader applications of the resulting terminal alkyne in synthetic chemistry and drug development.

Introduction: The Strategic Importance of the FBW Rearrangement

The synthesis of alkynes is a cornerstone of modern organic chemistry, providing critical building blocks for pharmaceuticals, agrochemicals, and advanced materials. Among the various methods for alkyne synthesis, the Fritsch-Buttenberg-Wiechell (FBW) rearrangement offers a unique pathway starting from carbonyl compounds or the corresponding 1,1-dihaloalkenes.[2][3] The reaction is particularly valuable for creating internal and terminal alkynes that might be difficult to access through other means.

This guide focuses on a substrate featuring a neopentyl group (from 2,2-Dibromo-3-methylbutane precursor chemistry), which introduces significant steric hindrance. Understanding how to manage this steric bulk is key to achieving high yields and purity. The target product, 3,3-dimethyl-1-butyne, is a valuable synthon, enabling the introduction of the sterically demanding tert-butyl acetylide moiety in Sonogashira couplings and other C-C bond-forming reactions.

Mechanistic Deep Dive: The Path to the Triple Bond

The FBW rearrangement proceeds through a fascinating sequence of reactive intermediates. While several pathways have been debated, the most widely accepted mechanism involves the formation of a vinylidene carbene intermediate.[1][4]

The key steps are as follows:

• Lithium-Halogen Exchange: The process begins with the treatment of the 1,1-dibromoalkene with a strong organolithium base, typically n-butyllithium (n-BuLi). This is not an acid-base reaction; instead, a lithium-halogen exchange occurs, preferentially replacing one of the bromine atoms to form a vinyllithium carbenoid.[5]

• Alpha-Elimination: The resulting vinyllithium species is unstable and rapidly undergoes α-elimination, expelling the remaining bromide ion to generate a highly reactive vinylidene carbene.

• 1,2-Migratory Shift: The carbene intermediate immediately rearranges.[6] In our target molecule, the sterically bulky tert-butyl group migrates from the carbon it's attached to, to the adjacent carbene carbon. This 1,2-shift is the core of the rearrangement.

• Formation of Lithium Acetylide: The rearrangement directly yields a lithium acetylide.

• Aqueous Workup: Quenching the reaction with water protonates the acetylide, affording the final terminal alkyne product.

The diagram below illustrates this mechanistic pathway.

Caption: Mechanism of the Fritsch-Buttenberg-Wiechell Rearrangement.

Experimental Protocols

This section is divided into two core protocols: the synthesis of the 1,1-dibromoalkene precursor via the Corey-Fuchs reaction, followed by the FBW rearrangement to the target alkyne.

Protocol 1: Synthesis of 1,1-Dibromo-3,3-dimethyl-1-butene

The most reliable method to synthesize the required 1,1-dihaloalkene is the Corey-Fuchs reaction, which converts an aldehyde into a dibromoalkene in one step.[7][8][9]

Table 1: Reagents for Corey-Fuchs Reaction

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
Carbon Tetrabromide (CBr₄)	331.63	30	1.5	9.95 g
Triphenylphosphine (PPh₃)	262.29	60	3.0	15.74 g
Pivaldehyde	86.13	20	1.0	1.72 g (2.18 mL)
Dichloromethane (DCM)	84.93	-	-	~150 mL

Step-by-Step Procedure:

• Apparatus Setup: Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a dropping funnel. Flame-dry the apparatus under vacuum and backfill with dry nitrogen.

• Ylide Formation: To the flask, add triphenylphosphine (15.74 g, 60 mmol) and dry dichloromethane (100 mL). Cool the resulting solution to 0 °C in an ice bath.

• Add carbon tetrabromide (9.95 g, 30 mmol) portion-wise to the stirred solution at 0 °C. The solution will turn from colorless to a deep orange/red, indicating the formation of the phosphorus ylide. Stir for 30 minutes at 0 °C.

• Aldehyde Addition: Add a solution of pivaldehyde (1.72 g, 20 mmol) in 20 mL of dry DCM to the dropping funnel and add it dropwise to the cold ylide solution over 20 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC (Thin Layer Chromatography) using hexane as the eluent.

• Workup and Purification:

  • Quench the reaction by slowly adding 100 mL of pentane or hexane. This will precipitate triphenylphosphine oxide as a white solid.

  • Stir vigorously for 15 minutes, then filter the mixture through a pad of Celite or silica gel, washing the solid with additional pentane.

  • Concentrate the filtrate under reduced pressure. The crude product is a pale yellow oil.

  • Purify the crude oil by column chromatography on silica gel using hexane as the eluent to yield 1,1-dibromo-3,3-dimethyl-1-butene as a colorless oil. (Expected yield: 75-85%).

Protocol 2: Fritsch-Buttenberg-Wiechell Rearrangement

This protocol details the conversion of the synthesized dibromoalkene to the terminal alkyne.

Table 2: Reagents for FBW Rearrangement

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
1,1-Dibromo-3,3-dimethyl-1-butene	243.95	10	1.0	2.44 g
n-Butyllithium (n-BuLi)	64.06	22	2.2	8.8 mL (2.5 M in hexanes)
Tetrahydrofuran (THF), anhydrous	72.11	-	-	50 mL
Saturated NH₄Cl solution	-	-	-	20 mL
Water (H₂O)	18.02	-	-	20 mL

Step-by-Step Procedure:

• Apparatus Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum. Flame-dry the apparatus under vacuum and backfill with dry nitrogen.

• Reactant Solution: Add 1,1-dibromo-3,3-dimethyl-1-butene (2.44 g, 10 mmol) and 50 mL of anhydrous THF to the flask.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. It is crucial to maintain this low temperature to avoid side reactions.

• Base Addition: Using a syringe, add n-butyllithium (8.8 mL of a 2.5 M solution in hexanes, 22 mmol) dropwise to the stirred solution over 30 minutes. The solution may develop a yellow to orange color.

• Reaction: Stir the reaction mixture at -78 °C for 1 hour. Then, remove the cooling bath and allow the mixture to warm to room temperature. Stir for an additional 2 hours at room temperature.

• Quenching and Workup:

  • Carefully re-cool the flask to 0 °C in an ice bath.

  • Slowly and cautiously quench the reaction by adding 20 mL of saturated aqueous ammonium chloride solution dropwise.

  • Add 20 mL of water and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (3 x 30 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Purification: The product, 3,3-dimethyl-1-butyne, is highly volatile (b.p. ~40 °C). The solvent can be carefully removed by simple distillation at atmospheric pressure. The remaining liquid is often pure enough for subsequent use. For higher purity, fractional distillation is recommended. (Expected yield: 80-95%).

Experimental Workflow and Key Considerations

The overall process from aldehyde to alkyne is summarized in the workflow diagram below.

Caption: Experimental workflow from aldehyde to terminal alkyne.

Trustworthiness & Self-Validation:

• Reaction Monitoring: Both reactions should be monitored by TLC to ensure completion. For the FBW rearrangement, GC-MS is also an excellent tool to confirm the disappearance of the starting material and the appearance of the lower molecular weight alkyne.

• Characterization: The final product should be characterized by ¹H and ¹³C NMR spectroscopy. For 3,3-dimethyl-1-butyne, expect a singlet at ~1.9 ppm in the ¹H NMR for the terminal alkyne proton and a singlet at ~1.2 ppm for the nine tert-butyl protons.

• Safety: n-Butyllithium is extremely pyrophoric and reacts violently with water. All manipulations must be performed under an inert atmosphere (nitrogen or argon) using proper syringe techniques. Always wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and flame-retardant gloves.

Applications in Drug Development and Synthesis

Terminal alkynes are exceptionally versatile intermediates. The product of this protocol, 3,3-dimethyl-1-butyne, is particularly useful for:

• Sonogashira Coupling: It can be coupled with aryl or vinyl halides to introduce a sterically demanding tert-butyl acetylene group, which can serve as a rigid linker or a pharmacophore in drug candidates.

• Click Chemistry: After conversion to an azide, it can participate in copper-catalyzed azide-alkyne cycloadditions (CuAAC) to form triazoles.

• Alkynylation Reactions: The corresponding lithium or magnesium acetylide can be used as a potent nucleophile to attack electrophiles like aldehydes, ketones, and epoxides, leading to more complex molecular scaffolds.

The FBW rearrangement has been instrumental in the synthesis of various complex molecules, including polyynes and natural product analogues.[5][10] Its tolerance for a range of functionalities makes it a robust tool in the synthetic chemist's arsenal.

References

• Modification of the Fritsch—Buttenberg—Wiechell Rearrangement: A Facile Route to Unsymmetrical Butadiynes. ResearchGate. [Link]

• Rezaei, H., Yamanoi, S., Chemla, F., & Normant, J. F. (2000). Fritsch−Buttenberg−Wiechell Rearrangement in the Aliphatic Series. Organic Letters, 2(4), 449-452.

• Fritsch–Buttenberg–Wiechell rearrangement of magnesium alkylidene carbenoids leading to the formation of alkynes. Beilstein Journal of Organic Chemistry. [Link]

• Harish Chopra. (2020). Fritsch Buttenberg Wiechell Rearrangement. YouTube. [Link]

• Luu, T., Morisaki, Y., & Tykwinski, R. R. (2007). The Fritsch–Buttenberg–Wiechell rearrangement: modern applications for an old reaction. Chemical Communications, (27), 2821-2823. [Link]

• Kimura, T., Sekiguchi, K., Ando, A., & Imafuji, A. (2021). Fritsch–Buttenberg–Wiechell rearrangement of magnesium alkylidene carbenoids leading to the formation of alkynes. Beilstein Journal of Organic Chemistry, 17, 1352-1359. [Link]

• Fritsch–Buttenberg–Wiechell rearrangement. Wikipedia. [Link]

• Fritsch-Buttenberg-Wiechell Rearrangement. SynArchive. [Link]

• Mechanism of Fritsch–Buttenberg–Wiechell rearrangement. Chemistry Stack Exchange. [Link]

• Corey-Fuchs Reaction. Organic Chemistry Portal. [Link]

• Corey-Fuchs Alkyne Synthesis. Chem-Station. [Link]

• Corey–Fuchs reaction. Wikipedia. [Link]

• Corey-Fuchs Homologation. NROChemistry. [Link]

• Singh, V., et al. (2025). Corey–Fuchs reaction enabled synthesis of natural products: a review. RSC Advances, 15(1), 1-23. [Link]

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• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
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Application Notes & Protocols: 2,2-Dibromo-3-methylbutane as a Mechanistic Probe in Organic Chemistry

Introduction

In the intricate field of mechanistic organic chemistry, the selection of a substrate is paramount to isolating and understanding a specific reaction pathway. The structure of a molecule dictates its reactivity, and strategically designed molecules can serve as powerful probes to elucidate complex mechanisms. 2,2-Dibromo-3-methylbutane is one such molecule. Its unique architecture—a geminal dibromide positioned on a carbon atom adjacent to a sterically demanding tertiary carbon—makes it an exceptional tool for investigating fundamental concepts such as carbocation rearrangements and the influence of steric hindrance on reaction dynamics.

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the role of 2,2-dibromo-3-methylbutane in mechanistic studies. We will explore its application in probing the classic Wagner-Meerwein rearrangement and in dissecting the competition between substitution and elimination pathways, supported by detailed, field-proven protocols.

Application 1: A Definitive Probe for Wagner-Meerwein Rearrangements

Mechanistic Principle: The Drive for Carbocation Stability

Carbocation rearrangements are fundamental transformations in which a carbocation intermediate reorganizes its carbon skeleton to achieve a more stable electronic state.[1][2] The driving force is the energetic favorability of converting a less stable carbocation (e.g., primary or secondary) into a more stable one (e.g., tertiary).[3][4] The "neopentyl" system, which 2,2-dibromo-3-methylbutane mimics, is a classic substrate for demonstrating this effect.[5] When a leaving group departs from a neopentyl-type carbon, it forms a highly unstable primary carbocation. To alleviate this instability, an adjacent alkyl group (typically methyl) migrates with its electron pair in a 1,2-shift, creating a more stable tertiary carbocation. This specific type of rearrangement is known as the Wagner-Meerwein rearrangement.[6][7]

Causality: Why 2,2-Dibromo-3-methylbutane is an Ideal Substrate

The structure of 2,2-dibromo-3-methylbutane is perfectly tailored to study this rearrangement for several reasons:

• Forced Rearrangement: Any reaction proceeding via a carbocation at the C2 position is compelled to rearrange. The formation of a primary carbocation at this sterically hindered position is highly unfavorable.

• Suppressed SN2 Pathway: The significant steric bulk created by the adjacent isopropyl group and the additional bromine atom effectively blocks the backside attack required for a direct SN2 substitution. The bimolecular solvolysis of neopentyl bromide, a less hindered analog, is already millions of times slower than that of methyl bromide, highlighting the profound steric hindrance at play.[8]

• Clear Product Signature: The rearranged tertiary carbocation will be trapped by a solvent molecule (e.g., water or alcohol) at a different carbon atom than the one that originally held the leaving group, providing an unambiguous product that can only be explained by the rearrangement mechanism.

Experimental Protocol 1: Silver Ion-Assisted Solvolysis to Induce Rearrangement

This protocol uses a silver salt (e.g., AgNO₃ or AgBF₄) to facilitate the departure of a bromide ion, generating the carbocation intermediate and initiating the rearrangement cascade.

Objective: To demonstrate the 1,2-methyl shift by generating a carbocation from 2,2-dibromo-3-methylbutane and analyzing the rearranged solvolysis products.

Materials:

• 2,2-Dibromo-3-methylbutane

• Aqueous Acetone (80:20 v/v)

• Silver Nitrate (AgNO₃)

• Sodium Bicarbonate (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Diethyl Ether

• Standard analytical equipment (GC-MS, NMR)

Procedure:

• Dissolve 2,2-dibromo-3-methylbutane (1.0 mmol) in 20 mL of 80% aqueous acetone in a 50 mL round-bottom flask.

• Add silver nitrate (1.2 mmol) to the solution. The immediate formation of a silver bromide (AgBr) precipitate is indicative of carbocation formation.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by TLC or GC analysis.

• Upon completion, quench the reaction by adding 10 mL of saturated sodium bicarbonate solution.

• Extract the aqueous mixture with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine (1 x 10 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Analyze the crude product mixture by ¹H NMR and GC-MS to identify the products.

Data Presentation: Expected Products and Mechanistic Interpretation

The primary product expected is 2-methyl-3-buten-2-ol, formed after the rearranged carbocation is trapped by water. The hydrolysis of the analogous 2-bromo-3-methylbutane is known to yield only the rearranged 2-methyl-2-butanol, supporting this expected outcome.[9][10]

Product Name	Structure	Mechanistic Origin
2-Bromo-3-methyl-2-butene	(CH₃)₂C=C(Br)CH₃	Rearrangement followed by elimination (E1)
3-Bromo-2-methyl-1-butene	(CH₃)₂CH-C(Br)=CH₂	Rearrangement followed by elimination (E1)
2-Hydroxy-2-methyl-3-bromobutane	(CH₃)₂C(OH)CH(Br)CH₃	Rearrangement followed by nucleophilic attack (SN1)

Visualization: The Wagner-Meerwein Rearrangement Pathway

Caption: Wagner-Meerwein rearrangement of 2,2-dibromo-3-methylbutane.

Application 2: Elucidating Steric Effects in Elimination Reactions

Mechanistic Principle: E2 vs. SN2 Competition

The reaction of an alkyl halide with a base can proceed through several competing pathways, most notably bimolecular substitution (SN2) and bimolecular elimination (E2). The outcome is heavily influenced by factors such as the strength and size of the base, the substrate's structure, and the solvent.[11] Highly hindered substrates like 2,2-dibromo-3-methylbutane are poor candidates for SN2 reactions, making them excellent models to study the nuances of the E2 pathway. Gem-dibromides, in particular, can undergo elimination to form vinyl bromides or even further elimination to alkynes.[12][13]

Causality: A Sterically Encumbered System

Using 2,2-dibromo-3-methylbutane allows researchers to:

• Isolate the E2 Pathway: The severe steric hindrance around the C2 carbon effectively shuts down any competing SN2 reaction, simplifying the product mixture and mechanistic analysis.

• Probe Base Selectivity: By varying the steric bulk of the base (e.g., sodium ethoxide vs. potassium tert-butoxide), one can study how base size affects the regioselectivity of proton abstraction from the C3 carbon.

Experimental Protocol 2: Base-Induced Elimination Study

Objective: To investigate the E2 elimination of 2,2-dibromo-3-methylbutane and compare the product distribution resulting from bases of different steric bulk.

Materials:

• 2,2-Dibromo-3-methylbutane

• Potassium tert-butoxide (t-BuOK)

• Sodium Ethoxide (NaOEt)

• Anhydrous Ethanol (for NaOEt reaction)

• Anhydrous tert-Butanol (for t-BuOK reaction)

• Standard workup and analytical reagents.

Procedure:

• Reaction A (Bulky Base): In a flame-dried, nitrogen-purged flask, dissolve 2,2-dibromo-3-methylbutane (1.0 mmol) in 15 mL of anhydrous tert-butanol. Add potassium tert-butoxide (2.5 mmol) portion-wise at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours.

• Reaction B (Small Base): In a parallel setup, dissolve 2,2-dibromo-3-methylbutane (1.0 mmol) in 15 mL of anhydrous ethanol. Add a freshly prepared solution of sodium ethoxide (2.5 mmol in 5 mL ethanol) dropwise at 0 °C. Stir at 50 °C for 8 hours.

• Workup (for both reactions): Quench the reactions by carefully adding 20 mL of ice-cold water. Extract with pentane (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Carefully remove the low-boiling pentane solvent.

• Analyze the product mixtures by GC-MS and ¹H NMR to determine the ratio of elimination products.

Data Presentation: Comparing Base Performance

The experiment is designed to show that both bases will favor elimination, but the regioselectivity and potential for subsequent reactions may differ.

Base	Expected Major Product	Structure	Rationale
Potassium tert-butoxide (t-BuOK)	2-Bromo-3-methyl-1-butene	CH₂=C(Br)CH(CH₃)₂	The bulky base is more likely to abstract the sterically accessible proton, favoring the Hofmann-like product.
Sodium Ethoxide (NaOEt)	2-Bromo-3-methyl-2-butene	(CH₃)₂C=C(Br)CH₃	The smaller, stronger base can access the more hindered proton, leading to the more substituted (Zaitsev) alkene.

Synthesis Protocol: Preparation of 2,2-Dibromo-3-methylbutane

Since 2,2-dibromo-3-methylbutane is not a common commercially available reagent, a reliable synthesis is required. The most direct route is from the corresponding ketone, 3-methyl-2-butanone.[14]

Objective: To synthesize 2,2-dibromo-3-methylbutane from 3-methyl-2-butanone.

Materials:

• 3-Methyl-2-butanone (isopropyl methyl ketone)

• Phosphorus pentabromide (PBr₅)

• Carbon tetrachloride (CCl₄, anhydrous)

• Ice-cold water

• Saturated sodium bicarbonate solution

• Pentane

Procedure:

• In a three-neck flask equipped with a mechanical stirrer and a reflux condenser, add phosphorus pentabromide (1.1 eq) to anhydrous carbon tetrachloride.

• Cool the slurry in an ice bath. Add 3-methyl-2-butanone (1.0 eq) dropwise over 30 minutes.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4 hours.

• Cool the reaction mixture back to 0 °C and very slowly quench by pouring it onto crushed ice.

• Separate the organic layer. Wash it sequentially with ice-cold water, saturated NaHCO₃ solution, and finally brine.

• Dry the organic layer over anhydrous CaCl₂.

• Filter and remove the solvent by distillation. Purify the resulting crude oil by fractional distillation under reduced pressure to yield pure 2,2-dibromo-3-methylbutane.

Visualization: Synthesis Workflow

Caption: Synthesis workflow for 2,2-dibromo-3-methylbutane.

Summary and Future Directions

2,2-Dibromo-3-methylbutane serves as a powerful and specific tool for probing core mechanistic principles in organic chemistry. Its sterically congested structure effectively isolates rearrangement and elimination pathways by suppressing competing substitution reactions. The protocols detailed herein provide a framework for using this compound to demonstrate the Wagner-Meerwein rearrangement and to study the steric demands of the E2 reaction.

Future studies could employ this substrate to investigate more advanced topics, such as kinetic isotope effects in elimination reactions (by using deuterated bases or substrates), computational modeling of the rearrangement transition state, or its utility in metal-catalyzed reactions where the gem-dibromo group could serve as a synthetic handle.

References

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• ResearchGate. (n.d.). Plausible reaction mechanism for the synthesis of gem‐dibromide. [Link]

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• CEPEK Media. (2018, May 22). Wagner Meerwein Rearrangement. YouTube. [Link]

• MDPI. (2023). Recent advances in cyclization reactions of ortho-substituted gem-dibromoolefins. Molecules, 28(21), 7389. [Link]

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• Royal Society of Chemistry. (1968). Solvolysis of Chiral [1-2H,]Neopentyl Toluene-p-Sulphonate. Chemical Communications, (14), 809. [Link]

• Kevill, D. N., & D'Souza, M. J. (2008). Correlation of the Rates of Solvolysis of Neopentyl Chloroformate—A Recommended Protecting Agent. Molecules, 13(12), 3123-3134. [Link]

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• SlideShare. (n.d.). WAGNER-MEERWEIN REARRANGEMENT 123 [Autosaved].pptx. [Link]

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• ResearchGate. (n.d.). Reaction conditions: gem‐dibromides (1.5 mmol), B2cat2 (3.0 equiv), DMF.... [Link]

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• Study.com. (n.d.). What set of reaction conditions would favor an SN2 reaction on 2-bromo-3-methylbutane?. [Link]

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The Synthetic Utility of 2,2-Dibromoalkanes: A Comprehensive Guide for Organic Chemists

Introduction: The Versatility of Geminal Dibromides

In the landscape of organic synthesis, functional group tolerance and predictable reactivity are paramount. Among the vast arsenal of synthetic intermediates, geminal dihalides, and specifically 2,2-dibromoalkanes, stand out as exceptionally versatile and robust building blocks. Their stability, coupled with the distinct reactivity of the two C-Br bonds, allows for a range of selective transformations. These compounds serve as masked carbonyls, precursors to alkynes, and platforms for complex carbon-carbon and carbon-heteroatom bond formations. This guide provides an in-depth exploration of the key synthetic applications of 2,2-dibromoalkanes, offering detailed protocols and mechanistic insights for researchers, scientists, and professionals in drug development.

Section 1: Gateway to Unsaturation: The Synthesis of Alkynes

One of the most fundamental applications of 2,2-dibromoalkanes is their conversion into alkynes, a cornerstone functional group in organic chemistry. This transformation is typically achieved through a double dehydrohalogenation reaction.

Direct Conversion via Double Dehydrohalogenation

The treatment of a 2,2-dibromoalkane with a strong base induces two sequential E2 (bimolecular elimination) reactions to form a carbon-carbon triple bond.[1][2] The first elimination yields a vinyl bromide intermediate, which then undergoes a second, often slower, elimination to furnish the alkyne.[1]

Causality of Experimental Design:

• Base Strength: A very strong base is required to deprotonate the less acidic vinylic proton in the second elimination step. Sodium amide (NaNH₂) is highly effective, though strong alkoxides like potassium tert-butoxide can also be used, sometimes requiring higher temperatures.[2]

• Stoichiometry: At least two equivalents of the base are mechanistically required. In practice, a slight excess (2.1-2.5 equivalents) is often used to drive the reaction to completion, especially when forming terminal alkynes where the acidic terminal proton can be deprotonated by the base.

• Solvent: Anhydrous, non-protic solvents are crucial to prevent quenching the strong base. Ethereal solvents like THF or polar aprotic solvents like DMSO are common. For NaNH₂, liquid ammonia is the classic solvent.[2]

Application Protocol 1: Synthesis of 1-Octyne from 2,2-Dibromooctane

This protocol details the synthesis of a terminal alkyne using sodium amide.

Workflow Diagram:

Caption: General workflow for alkyne synthesis via double dehydrohalogenation.

Step-by-Step Methodology:

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a stir bar, reflux condenser, and nitrogen inlet, add sodium amide (2.2 eq.).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to create a slurry. Cool the mixture to 0 °C.

• Substrate Addition: Dissolve 2,2-dibromooctane (1.0 eq.) in a minimal amount of anhydrous THF and add it dropwise to the stirred NaNH₂ slurry over 30 minutes.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 3 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Quenching: Cool the flask back to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Washing & Drying: Combine the organic layers, wash with saturated brine, and dry over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and carefully remove the solvent by rotary evaporation. The crude 1-octyne can be purified by fractional distillation.

Table 1: Common Conditions for Double Dehydrohalogenation

Base (eq.)	Solvent	Temperature	Typical Substrates	Approx. Yield	Reference(s)
NaNH₂ (2.2)	Liquid NH₃ / THF	-33 °C to RT	Terminal & Internal	70-90%	[2]
KOH (pellets)	Ethanol	Reflux	Internal	60-80%	[1]
t-BuOK (2.5)	DMSO	25-50 °C	Terminal & Internal	75-95%	[3]

The Corey-Fuchs Reaction: An Aldehyde-to-Alkyne Homologation

While not starting from a 2,2-dibromoalkane, the Corey-Fuchs reaction is a paramount transformation in this field as it generates a crucial 1,1-dibromoalkene intermediate from an aldehyde, which is then converted to a terminal alkyne.[4][5] It represents a one-carbon homologation.[6]

Mechanism Overview:

• Ylide Formation: Triphenylphosphine (PPh₃) reacts with carbon tetrabromide (CBr₄) to generate the dibromomethylenephosphorane ylide in situ.[6]

• Wittig-type Reaction: The ylide reacts with an aldehyde to form a 1,1-dibromoalkene and triphenylphosphine oxide.[6][7]

• Alkyne Formation: The isolated 1,1-dibromoalkene is treated with two equivalents of a strong base (typically n-butyllithium), which induces a lithium-halogen exchange followed by elimination to form a lithium acetylide.[7] Aqueous workup provides the terminal alkyne.[4]

Reaction Mechanism Diagram:

Caption: The two-stage Corey-Fuchs reaction pathway.

Application Protocol 2: Synthesis of Phenylacetylene from Benzaldehyde

Step A: Synthesis of (2,2-Dibromovinyl)benzene

• Setup: To a dry round-bottom flask under an argon atmosphere, add triphenylphosphine (2.0 eq.) and anhydrous dichloromethane (DCM).[6] Cool the solution to 0 °C in an ice bath.

• Ylide Generation: Slowly add carbon tetrabromide (1.1 eq.) to the stirred solution. The mixture will turn yellow/orange. Stir at 0 °C for 20 minutes.[6]

• Aldehyde Addition: Add a solution of benzaldehyde (1.0 eq.) in anhydrous DCM dropwise to the mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.[7]

• Workup: Concentrate the mixture under reduced pressure. Add hexanes to the residue to precipitate the triphenylphosphine oxide byproduct. Filter the mixture through a pad of silica gel, washing with hexanes.[6]

• Isolation: Concentrate the filtrate to obtain the crude (2,2-dibromovinyl)benzene, which can be used directly or purified by column chromatography (yields are typically 70-95%).[4]

Step B: Synthesis of Phenylacetylene

• Setup: Dissolve the (2,2-dibromovinyl)benzene (1.0 eq.) from Step A in anhydrous THF in a flame-dried flask under argon. Cool the solution to –78 °C (dry ice/acetone bath).[7]

• Base Addition: Slowly add n-butyllithium (2.1 eq., 2.5 M in hexanes) dropwise via syringe. A color change is typically observed.

• Reaction: Stir the solution for 1 hour at –78 °C, then allow it to slowly warm to room temperature over 1 hour.

• Quenching: Carefully quench the reaction by pouring it into a beaker of cold water.

• Extraction and Isolation: Extract with ethyl acetate, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield phenylacetylene.

Section 2: Unmasking the Carbonyl: Hydrolysis to Ketones

2,2-Dibromoalkanes are considered stable synthetic equivalents of ketones. The CBr₂ group can be readily hydrolyzed under acidic conditions to reveal the parent carbonyl group. This transformation is particularly useful when a ketone functionality needs to be protected or masked during earlier synthetic steps.

Mechanistic Rationale: The hydrolysis proceeds via a mechanism analogous to acetal hydrolysis. The reaction is initiated by the departure of a bromide ion, facilitated by an acid catalyst or silver salts, to form a resonance-stabilized α-bromo carbocation. This cation is then trapped by water to form a geminal bromohydrin. A subsequent, similar sequence of bromide departure and water attack, followed by deprotonation, yields an unstable geminal diol, which rapidly collapses to the thermodynamically favored ketone and water.

Hydrolysis Mechanism Diagram:

Caption: Simplified mechanism for the hydrolysis of a gem-dibromide to a ketone.

Application Protocol 3: General Hydrolysis of a 2,2-Dibromoalkane

• Setup: In a round-bottom flask, dissolve the 2,2-dibromoalkane (1.0 eq.) in a mixture of a water-miscible solvent like dioxane or acetone and water (e.g., 4:1 ratio).

• Catalyst Addition: Add a catalytic amount of a strong acid (e.g., H₂SO₄ or HCl) or a stoichiometric amount of a silver salt (e.g., AgNO₃ or Ag₂O) to facilitate bromide removal.

• Reaction: Heat the mixture to reflux and stir for 4-12 hours. Monitor the disappearance of the starting material by GC or TLC.

• Workup: Cool the reaction mixture to room temperature and neutralize with a saturated NaHCO₃ solution.

• Extraction and Isolation: Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo. Purify the resulting ketone by column chromatography or distillation.

Section 3: Forging C-C Bonds: Cross-Coupling of 1,1-Dibromoalkenes

While the direct cross-coupling of saturated 2,2-dibromoalkanes is challenging, the derived 1,1-dibromoalkenes are exceptionally powerful substrates for sequential palladium-catalyzed cross-coupling reactions.[7] This allows for the controlled, stepwise introduction of two different substituents, providing a modular route to tri- and tetra-substituted alkenes.

Principle of Selectivity: The two bromine atoms on the double bond exhibit different reactivity. The first coupling reaction (e.g., Suzuki or Sonogashira) typically occurs under milder conditions, yielding a monobromo-mono-substituted alkene. This intermediate can be isolated and subjected to a second, often more forcing, coupling condition to introduce a second, different group. This selectivity allows for a highly convergent synthetic strategy.

Application Protocol 4: Sequential Suzuki-Miyaura Coupling

This protocol describes the synthesis of a disubstituted alkene from a 1,1-dibromoalkene intermediate.

Sequential Coupling Workflow:

Caption: Stepwise functionalization of a 1,1-dibromoalkene via sequential Suzuki coupling.

Step-by-Step Methodology:

• First Coupling:

  • To a degassed solution of the 1,1-dibromoalkene (1.0 eq.), the first boronic acid (Ar¹-B(OH)₂, 1.1 eq.), and a base (e.g., Na₂CO₃, 3.0 eq.) in a solvent mixture (e.g., Toluene/Ethanol/H₂O), add a palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%).

  • Heat the reaction at 80-90 °C until the starting material is consumed (monitor by TLC/GC-MS).

  • Cool, dilute with water, and extract with ethyl acetate. Purify the monobromo-alkene intermediate by column chromatography.

• Second Coupling:

  • Using the purified intermediate from the first step (1.0 eq.), set up a second coupling reaction with the second boronic acid (Ar²-B(OH)₂, 1.2 eq.).

  • This step may require a more active catalyst system (e.g., Pd(dppf)Cl₂) and a stronger base (e.g., K₃PO₄) at a higher temperature (e.g., 100-110 °C) to facilitate the coupling at the less reactive C-Br bond.

  • Perform the reaction and workup as described above to isolate the final disubstituted alkene product.

Table 2: Representative Cross-Coupling Reactions of 1,1-Dibromoalkenes

Reaction Name	Coupling Partner	Catalyst/Ligand	Product Type	Key Advantage	Reference(s)
Suzuki-Miyaura	Organoboronic acids	Pd(PPh₃)₄, Pd(dppf)Cl₂	Substituted alkenes, dienes	High functional group tolerance	[7]
Sonogashira	Terminal alkynes	PdCl₂(PPh₃)₂, CuI	Enynes	Direct C(sp²)-C(sp) bond formation	[5]
Stille	Organostannanes	Pd(PPh₃)₄	Substituted alkenes, dienes	Mild, neutral conditions	[7]
Heck	Alkenes	Pd(OAc)₂, P(o-tol)₃	Dienes, Trienes	Atom economical C-C bond formation	[7]

Section 4: Building Rings: Synthesis of Pyrazoles

While 1,3-dicarbonyl compounds are the classic precursors for pyrazole synthesis via condensation with hydrazines, the gem-dibromo motif in 1,1-dibromoalkenes can serve as a potent 1,3-dielectrophile equivalent for similar cyclocondensation reactions.[4] This provides a valuable route to highly substituted pyrazole heterocycles, which are privileged scaffolds in medicinal chemistry.[6]

Reaction Principle: The reaction likely proceeds through an initial nucleophilic attack by one nitrogen of the hydrazine onto the β-carbon of the dibromoalkene (a Michael-type addition), followed by an intramolecular nucleophilic substitution to displace the second bromide and close the ring. Subsequent elimination/tautomerization yields the aromatic pyrazole core.

Application Protocol 5: Synthesis of a 3,5-Disubstituted Pyrazole

• Setup: In a pressure tube or sealed vial, combine the 1,1-dibromoalkene (1.0 eq.), the substituted hydrazine (e.g., phenylhydrazine hydrochloride, 1.2 eq.), and a base (e.g., triethylamine or NaOAc, 2.5 eq.) in a suitable solvent such as ethanol or DMF.

• Reaction: Seal the vessel and heat the mixture to 100-120 °C for 12-24 hours. The reaction progress can be monitored by LC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude product by silica gel column chromatography to afford the substituted pyrazole.

Section 5: Halogen Exchange (HALEX) for gem-Difluoroalkane Synthesis

The difluoromethylene (CF₂) group is a critical functional group in modern drug design, often serving as a metabolically stable, lipophilic bioisostere for a ketone or ether oxygen. A direct and effective method to install this group is via a halogen exchange (HALEX) reaction on a 2,2-dibromoalkane.

Chemical Principle: This nucleophilic substitution involves replacing both bromine atoms with fluorine. Due to the strength of the C-F bond, this reaction is often thermodynamically favorable but can be kinetically challenging. Potent fluoride sources are required to achieve high conversion.

Key Reagents:

• Metal Fluorides: Reagents like silver(I) fluoride (AgF), silver tetrafluoroborate (AgBF₄), or mercury(II) fluoride (HgF₂) are effective but can be expensive and toxic.

• Antimony Fluorides: Reagents like SbF₃, often with a Lewis acid co-catalyst, are powerful fluorinating agents.

• Amine-HF Complexes: Reagents like triethylamine tris(hydrofluoride) (Et₃N·3HF) offer a more manageable source of nucleophilic fluoride.

Application Protocol 6: Synthesis of 2,2-Difluorooctane

• Setup: To a flask made of a fluorine-resistant material (e.g., polyethylene or a Teflon-lined vessel), add the 2,2-dibromooctane (1.0 eq.) and an excess of the fluorinating agent (e.g., AgBF₄, 2.5 eq.) in an anhydrous, aprotic solvent (e.g., acetonitrile).

• Reaction: Stir the suspension vigorously at room temperature or with gentle heating (40-60 °C) for 24-48 hours. The reaction should be performed in a well-ventilated fume hood due to the potential hazards of fluorinating agents.

• Workup: Quench the reaction by carefully pouring it over ice. Filter the mixture to remove silver salts.

• Extraction and Isolation: Extract the aqueous mixture with a low-boiling solvent like diethyl ether. Wash the organic layer with saturated NaHCO₃ solution and brine, then dry over MgSO₄.

• Purification: Due to the volatility of many fluoroalkanes, purification is best achieved by careful fractional distillation.

Conclusion

2,2-Dibromoalkanes are far more than simple halogenated hydrocarbons; they are powerful and multifaceted synthetic intermediates. Their ability to be transformed into alkynes, ketones, highly substituted alkenes, heterocycles, and gem-difluoroalkanes underscores their strategic importance in organic synthesis. The protocols and mechanistic insights provided in this guide aim to empower researchers to leverage the full potential of these versatile building blocks in the design and execution of efficient synthetic routes for novel molecules in pharmaceuticals, materials science, and beyond.

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Application Notes & Protocols: A Strategic Guide to Palladium-Catalyzed Cross-Coupling Reactions of 2,2-Dibromo-3-methylbutane

For: Researchers, scientists, and drug development professionals engaged in advanced organic synthesis.

Abstract

This document provides a comprehensive technical guide for developing palladium-catalyzed cross-coupling reactions with the sterically demanding substrate, 2,2-dibromo-3-methylbutane. The neopentyl-like scaffold of this geminal dibromide presents significant steric hindrance, which poses a considerable challenge to standard cross-coupling protocols. This guide offers a strategic approach to overcoming these obstacles by leveraging advanced catalyst systems and optimized reaction conditions. Detailed discussions on the rationale behind experimental design, step-by-step protocols for Suzuki-Miyaura, Sonogashira, and Heck reactions, and troubleshooting advice are provided to empower researchers in utilizing this challenging yet valuable building block in complex molecule synthesis.

Introduction: The Challenge and Opportunity of Sterically Hindered Gem-Dibromides

Geminal dihalides are versatile synthons in organic chemistry, offering a platform for sequential, regioselective functionalization. 2,2-Dibromo-3-methylbutane, with its bulky tert-butyl group adjacent to the reactive center, epitomizes the challenge of steric hindrance in modern cross-coupling chemistry. The neopentyl structure significantly impedes the oxidative addition step in the catalytic cycle of palladium, often leading to low or no reactivity under standard conditions.[1][2]

However, the successful coupling of such substrates would unlock novel synthetic pathways to compounds with unique three-dimensional architectures, which are of high interest in medicinal chemistry and materials science. The strategic selection of palladium catalysts, and particularly the ancillary ligands, is paramount to achieving efficient transformations.[3][4] This guide focuses on the application of sterically demanding and electron-rich ligands, such as bulky biarylphosphines and N-heterocyclic carbenes (NHCs), which have proven effective in facilitating reactions with challenging substrates.[5][6][7][8][9]

Core Principles for Overcoming Steric Hindrance

The primary obstacle in the cross-coupling of 2,2-dibromo-3-methylbutane is the sterically congested environment around the carbon-bromine bonds. This congestion disfavors the formation of the transition state required for oxidative addition of the palladium(0) catalyst. To address this, the following principles should guide protocol development:

• Ligand Selection: The choice of ligand is the most critical factor. Sterically bulky and electron-rich monodentate phosphine ligands, such as the Buchwald biarylphosphine ligands (e.g., XPhos, SPhos) or neopentylphosphines (e.g., DTBNpP), are designed to promote the formation of a highly reactive, monoligated L1Pd(0) active species.[4][10] This less-coordinated palladium center is more accessible for oxidative addition. N-Heterocyclic carbenes (NHCs) are another class of powerful ligands that combine strong σ-donating properties with significant steric bulk, enhancing catalyst stability and activity.[5][6][7][8]

• Palladium Precatalyst: The use of modern palladium precatalysts is highly recommended. These are air- and moisture-stable complexes that efficiently generate the active Pd(0) species under the reaction conditions. Precatalysts like those developed by Buchwald or Organ (PEPPSI) ensure a consistent and high concentration of the active catalyst, which is crucial for difficult couplings.[11][12][13][14][15]

• Reaction Conditions: Elevated temperatures are often necessary to overcome the activation energy barrier for oxidative addition. The choice of base and solvent is also critical and must be optimized for each specific cross-coupling reaction to ensure solubility of all components and to facilitate the transmetalation and reductive elimination steps.

Experimental Workflow: A Visual Guide

The following diagram illustrates a generalized workflow for setting up and performing palladium-catalyzed cross-coupling reactions with 2,2-dibromo-3-methylbutane.

Caption: General experimental workflow for cross-coupling reactions.

Application Protocol: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds. For a sterically hindered substrate like 2,2-dibromo-3-methylbutane, a highly active catalyst system is essential.[16][17][18]

Rationale for Component Selection

• Catalyst System: A combination of a palladium precatalyst (e.g., Pd(OAc)2 or a Buchwald precatalyst) with a bulky, electron-rich biarylphosphine ligand (e.g., SPhos, XPhos) or an NHC ligand is recommended.[9][19] These ligands facilitate the oxidative addition and reductive elimination steps involving sterically demanding substrates.

• Base: A strong base such as K3PO4 or Cs2CO3 is often effective. The choice of base can influence the rate of transmetalation and should be screened.

• Solvent: A polar aprotic solvent like dioxane, THF, or toluene is typically used. The addition of water may be necessary depending on the base used.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Detailed Experimental Protocol (General)

• Reaction Setup: To an oven-dried Schlenk flask, add the palladium precatalyst (1-5 mol%), the phosphine or NHC ligand (1.2-2 equivalents relative to Pd), and the base (2-3 equivalents).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Addition of Reagents: Add the arylboronic acid or ester (1.1-1.5 equivalents), 2,2-dibromo-3-methylbutane (1.0 equivalent), and the anhydrous solvent (e.g., dioxane).

• Reaction Execution: Stir the mixture vigorously and heat to 80-120 °C. Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Data Summary: Suzuki-Miyaura Coupling Conditions

Parameter	Recommended Conditions	Rationale
Pd Source	Buchwald Precatalysts (G3/G4)	Air-stable, efficient generation of Pd(0).[11][12][13][14][15]
Ligand	SPhos, XPhos, RuPhos, NHCs (e.g., IPr)	Bulky, electron-rich ligands for hindered substrates.[5][6][7][9]
Base	K3PO4, Cs2CO3, K2CO3	Strong bases to facilitate transmetalation.
Solvent	Dioxane, Toluene, THF	Aprotic solvents to maintain catalyst stability.
Temperature	80-120 °C	To overcome the activation barrier for oxidative addition.

Application Protocol: Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an sp2-hybridized carbon.[20] For sterically hindered substrates, a copper-free protocol is often preferred to minimize alkyne homocoupling.[21][22]

Rationale for Component Selection

• Catalyst System: A palladium source such as Pd(OAc)2 or a precatalyst combined with a bulky phosphine ligand like di-tert-butylneopentylphosphine (DTBNpP) can be effective.[23]

• Base: A strong, non-nucleophilic amine base such as diisopropylethylamine (DIPEA) or 1,8-diazabicycloundec-7-ene (DBU) is typically used.[22]

• Solvent: Anhydrous polar aprotic solvents like THF or DMF are suitable.

Catalytic Cycle for Copper-Free Sonogashira Coupling

Caption: Simplified copper-free Sonogashira catalytic cycle.

Detailed Experimental Protocol (General)

• Reaction Setup: To an oven-dried Schlenk flask, add the palladium source (1-5 mol%) and the phosphine ligand (1.2-2 equivalents relative to Pd).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas three times.

• Addition of Reagents: Add the anhydrous solvent (e.g., THF), the base (2-3 equivalents), the terminal alkyne (1.1-1.5 equivalents), and 2,2-dibromo-3-methylbutane (1.0 equivalent) via syringe.

• Reaction Execution: Stir the mixture at room temperature or heat to 50-80 °C. Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification: Follow the procedure outlined in section 4.3.

Data Summary: Sonogashira Coupling Conditions

Parameter	Recommended Conditions	Rationale
Pd Source	Pd(OAc)2, Pd2(dba)3, Pd(PPh3)4	Common and effective palladium sources.[24]
Ligand	P(t-Bu)3, DTBNpP, XPhos	Bulky ligands to promote catalyst activity.[23]
Base	Et3N, DIPEA, DBU	Organic amine bases for copper-free conditions.[22][24]
Solvent	THF, DMF, Acetonitrile	Polar aprotic solvents.
Temperature	25-80 °C	Milder conditions are often possible.

Application Protocol: Heck Reaction

The Heck reaction couples an unsaturated halide with an alkene.[25][26] With alkyl halides, this reaction is more challenging and often requires specific catalyst systems to avoid side reactions like β-hydride elimination, though this is not a concern with 2,2-dibromo-3-methylbutane.[3][27]

Rationale for Component Selection

• Catalyst System: A simple Pd/dppf catalyst system has been shown to be effective for the intermolecular Heck reaction of alkyl halides.[27] Alternatively, ligand-free systems using Pd(OAc)2 can sometimes be effective, especially with more reactive alkenes.

• Base: An inorganic base like K2CO3 or a hindered organic base like a tertiary amine is used to neutralize the HBr generated.[25]

• Solvent: A high-boiling polar aprotic solvent such as DMF or NMP is typically employed.

Catalytic Cycle for Heck Reaction

Caption: Simplified Heck reaction catalytic cycle.

Detailed Experimental Protocol (General)

• Reaction Setup: In an oven-dried Schlenk tube, combine the palladium catalyst (2-5 mol%), the ligand if used (1.2-2 equivalents relative to Pd), and the base (2 equivalents).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with an inert gas three times.

• Addition of Reagents: Add the solvent (e.g., DMF), the alkene (1.2-2 equivalents), and 2,2-dibromo-3-methylbutane (1.0 equivalent).

• Reaction Execution: Seal the tube tightly and heat to 100-140 °C with vigorous stirring. Monitor the reaction by TLC or GC-MS.

• Work-up and Purification: Follow the procedure outlined in section 4.3.

Data Summary: Heck Reaction Conditions

Parameter	Recommended Conditions	Rationale
Pd Source	Pd(OAc)2, PdCl2(dppf)	Common and effective palladium sources.[27][28]
Ligand	dppf (optional)	Can improve catalyst stability and activity.[27]
Base	K2CO3, Et3N, Pivalate	To neutralize HBr formed during the reaction.[25]
Solvent	DMF, NMP, Dioxane	High-boiling polar aprotic solvents.
Temperature	100-140 °C	Higher temperatures are generally required.

Troubleshooting and Optimization

• Low or No Conversion: Increase catalyst/ligand loading, screen different ligands (e.g., from phosphines to NHCs), increase the temperature, or try a different base/solvent combination. Ensure all reagents and solvents are anhydrous and the reaction is maintained under a strict inert atmosphere.

• Formation of Side Products: In Suzuki couplings, protodeboronation of the boronic acid can be an issue. Using boronic esters (e.g., pinacol esters) can improve stability.[29] In Sonogashira couplings, alkyne homocoupling can be minimized by using copper-free conditions and ensuring a strictly inert atmosphere.[20]

• Mono- vs. Di-substitution: The gem-dibromo nature of the substrate allows for sequential couplings. To favor mono-substitution, use a stoichiometric amount or a slight excess of the coupling partner. For di-substitution, a larger excess of the coupling partner and longer reaction times will be necessary.

Conclusion

The palladium-catalyzed cross-coupling of 2,2-dibromo-3-methylbutane is a challenging but achievable transformation. Success hinges on the rational selection of a highly active catalyst system, particularly the use of sterically demanding and electron-rich ligands that can overcome the steric hindrance of the neopentyl group. The protocols and strategies outlined in this guide provide a robust starting point for researchers to develop efficient and reliable methods for incorporating this valuable building block into complex molecular targets. Careful optimization of the reaction parameters will be key to unlocking the full synthetic potential of this sterically congested substrate.

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• Tu, T., et al. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Organic Letters, 14(16), 4250–4253. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. [Link]

• Shaughnessy, K. H. (2015). An evaluation of the ligand effects on neopentyl phosphine derived precatalysts for n-arylation. The University of Alabama. [Link]

• Zhang, T., et al. (2013). An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. Chemistry, 19(7), 2261–2265. [Link]

• Li, G., et al. (2018). Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry, 16(24), 4449-4456. [Link]

• Griffiths, C., & Leadbeater, N. E. (2000). Palladium and nickel catalysed Suzuki cross-coupling of sterically hindered aryl bromides with phenylboronic acid. Tetrahedron Letters, 41(14), 2487-2490. [Link]

• Shaughnessy, K. H., et al. (2006). Neopentylphosphines as effective ligands in palladium-catalyzed cross-couplings of aryl bromides and chlorides. Tetrahedron Letters, 47(31), 5489-5493. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Lecker, L. A., et al. (2023). Fully Aqueous and Air-Compatible Cross-Coupling of Primary Alkyl Halides with Aryl Boronic Species: A Possible and Facile Method. ACS Central Science, 9(5), 897–905. [Link]

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• Zapf, A., et al. (2001). Novel Class of Tertiary Phosphine Ligands Based on a Phospha-adamantane Framework and Use in the Suzuki Cross-Coupling Reactions of Aryl Halides under Mild Conditions. Organic Letters, 3(23), 3667–3670. [Link]

• Jana, R., et al. (2011). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chemical Reviews, 111(3), 1417–1492. [Link]

• MDPI. (2020). Advances in Cross-Coupling Reactions. MDPI. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2,2-Dibromo-3-methylbutane

Welcome to the technical support center for the synthesis of 2,2-Dibromo-3-methylbutane. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize their synthetic protocols. As Senior Application Scientists, we provide not only step-by-step guidance but also the underlying mechanistic principles to empower you to make informed decisions in your laboratory work.

Troubleshooting Guide: Navigating Side Reactions

The synthesis of 2,2-Dibromo-3-methylbutane, while seemingly straightforward, can be complicated by a number of side reactions that lower yield and complicate purification. This guide addresses the most common issues encountered during its preparation from various precursors.

Issue 1: Formation of Rearranged Dibromide Isomers (e.g., 2,3-Dibromo-2-methylbutane)

Symptoms:

• Complex proton and carbon NMR spectra with more peaks than expected for the desired product.

• GC-MS analysis showing multiple peaks with the same mass-to-charge ratio, corresponding to isomeric dibromobutanes.

• Fractional distillation yields fractions with different boiling points, none of which correspond to pure 2,2-Dibromo-3-methylbutane.

Root Cause Analysis:

The formation of rearranged products, most notably 2,3-dibromo-2-methylbutane, is a classic indicator of a carbocation rearrangement. This is particularly prevalent in syntheses that proceed through a carbocation intermediate, such as the electrophilic addition of HBr to 3-methyl-1-butyne or 3-methyl-1-butene. The initial formation of a less stable secondary carbocation can be followed by a rapid 1,2-hydride or 1,2-methyl shift to generate a more stable tertiary carbocation.

Mechanism of Rearrangement:

Caption: Carbocation rearrangement during HBr addition.

Troubleshooting and Mitigation Strategies:

• Choice of Reagents:

  • Avoid Protic Acids: When synthesizing from an alkene or alkyne, avoid using strong protic acids like HBr in polar, protic solvents, as these conditions favor carbocation formation and subsequent rearrangement.

  • Utilize Radical Conditions: For the bromination of 3-methylbutane, free radical bromination is highly selective for the tertiary C-H bond, which would lead to 2-bromo-2-methylbutane, not the desired product. However, it avoids carbocation rearrangements. A different starting material is therefore recommended.

  • Synthesis from Ketone: The synthesis of 2,2-dibromo-3-methylbutane from 3-methyl-2-butanone via alpha-halogenation is a more direct route that avoids carbocation rearrangements.

• Reaction Conditions:

  • Low Temperatures: Running reactions at lower temperatures can sometimes disfavor rearrangement pathways by reducing the energy available to overcome the activation barrier for the hydride or methyl shift.

  • Non-polar Solvents: Using non-polar solvents can help to suppress the formation of discrete carbocations, potentially favoring a concerted or bridged-ion mechanism that is less prone to rearrangement.

Recommended Protocol (from 3-methyl-2-butanone):

• To a solution of 3-methyl-2-butanone in a suitable solvent (e.g., diethyl ether or acetic acid), add N-bromosuccinimide (NBS) and a catalytic amount of HBr.

• The reaction proceeds via the enol form of the ketone, which attacks the bromine source.

• Monitor the reaction by GC-MS or TLC to ensure complete conversion to the dibrominated product.

• Work-up involves quenching with a reducing agent (e.g., sodium thiosulfate) to remove excess bromine, followed by extraction and purification.

Issue 2: Incomplete Bromination and Formation of Monobrominated Byproducts

Symptoms:

• The presence of 2-bromo-3-methylbutane or vinyl bromides in the product mixture.

• Difficulty in separating the desired product from the monobrominated species due to similar boiling points.

Root Cause Analysis:

Incomplete bromination can occur in both the electrophilic addition to an alkyne and the alpha-halogenation of a ketone. This is often due to:

• Insufficient Brominating Agent: Not using a sufficient molar excess of the brominating agent.

• Reaction Kinetics: The second bromination step may be slower than the first, especially in the case of electrophilic addition to an alkyne, where the first bromine atom deactivates the double bond towards further electrophilic attack.

Troubleshooting and Mitigation Strategies:

• Stoichiometry:

  • Use at least two equivalents of the brominating agent (e.g., Br2 or NBS) for the synthesis from 3-methyl-1-butyne or 3-methyl-2-butanone. A slight excess (2.1-2.2 equivalents) is often recommended to drive the reaction to completion.

• Reaction Time and Temperature:

  • Increase the reaction time or temperature to ensure the second bromination has sufficient time and energy to proceed. However, be mindful that higher temperatures can also promote side reactions like elimination.

• Catalyst:

  • In the alpha-halogenation of ketones, using an acid catalyst can accelerate the formation of the enol, which is the reactive intermediate.

Parameter	Recommendation for Complete Dibromination	Rationale
Molar Ratio (Brominating Agent:Substrate)	≥ 2.1 : 1	Ensures sufficient reagent for both bromination steps.
Reaction Temperature	Monitor for completion at a moderate temperature before increasing.	Balances reaction rate with the potential for side reactions.
Reaction Time	Extended reaction times may be necessary.	Allows the slower second bromination to proceed to completion.

Issue 3: Polyhalogenation and Haloform Reaction

Symptoms:

• Formation of tribrominated or other polybrominated species.

• In base-catalyzed reactions of 3-methyl-2-butanone, formation of a carboxylate salt (isobutyrate) and bromoform (CHBr3).

Root Cause Analysis:

Polyhalogenation is a significant issue in the base-catalyzed alpha-halogenation of ketones. The introduction of the first electron-withdrawing bromine atom increases the acidity of the remaining alpha-hydrogens, making subsequent halogenations faster. In the case of methyl ketones, this can lead to the haloform reaction.

Mechanism of Haloform Reaction:

Caption: The haloform reaction pathway.

Troubleshooting and Mitigation Strategies:

• Acid-Catalyzed Halogenation: The most effective way to avoid polyhalogenation and the haloform reaction is to perform the alpha-halogenation of 3-methyl-2-butanone under acidic conditions. In an acidic medium, each successive halogenation is slower than the previous one because the electron-withdrawing halogen atom deactivates the carbonyl group towards protonation, which is a necessary step for enol formation.

Frequently Asked Questions (FAQs)

Q1: I am observing a significant amount of 2-bromo-2-methylbutane as a byproduct. What is the likely cause?

A1: The formation of 2-bromo-2-methylbutane suggests a carbocation rearrangement has occurred, likely a 1,2-hydride shift to form a stable tertiary carbocation, followed by bromide attack. This is common when using reaction conditions that favor carbocation intermediates, such as the addition of HBr to 3-methyl-1-butene. To avoid this, consider a synthetic route that does not involve a secondary carbocation intermediate, such as the alpha-halogenation of 3-methyl-2-butanone.

Q2: Can I use free-radical bromination of 3-methylbutane to synthesize 2,2-Dibromo-3-methylbutane?

A2: No, this is not a viable route. Free-radical bromination is highly selective for the most substituted C-H bond. In 3-methylbutane, this would lead to the formation of 2-bromo-2-methylbutane as the major product. Geminal dihalides are not typically formed through free-radical alkane halogenation.

Q3: My reaction of 3-methyl-1-butyne with Br2 is sluggish. How can I improve the reaction rate?

A3: The electrophilic addition of halogens to alkynes can be slower than to alkenes. You can try the following to improve the reaction rate:

• Use a Lewis acid catalyst: A mild Lewis acid can help to polarize the Br-Br bond, making it a more potent electrophile.

• Increase the temperature: Cautiously increasing the reaction temperature can improve the rate, but be sure to monitor for potential side reactions.

• Solvent choice: A more polar, non-nucleophilic solvent may help to stabilize the transition state.

Q4: How can I effectively purify 2,2-Dibromo-3-methylbutane from its isomers?

A4: The boiling points of the different dibromomethylbutane isomers are often very close, making fractional distillation challenging. If you have a mixture of isomers, preparative gas chromatography (GC) or high-performance liquid chromatography (HPLC) on a non-polar stationary phase may be necessary for effective separation. However, the best approach is to optimize the reaction conditions to prevent the formation of these isomers in the first place.

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• Filo. (2025, May 13).

Purification of 2,2-Dibromo-3-methylbutane by distillation or chromatography

Welcome to the technical support guide for the purification of 2,2-Dibromo-3-methylbutane. This resource, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges encountered during the purification of this compound by distillation or chromatography. As Senior Application Scientists, we have structured this guide to explain the causality behind experimental choices, ensuring scientifically sound and validated protocols.

Section 1: Critical Properties & Initial Assessment

Before commencing any purification, understanding the physicochemical properties of 2,2-Dibromo-3-methylbutane and its potential impurities is paramount. These properties dictate the optimal purification strategy.

Table 1: Physicochemical Properties of 2,2-Dibromo-3-methylbutane and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Polarity/Notes
2,2-Dibromo-3-methylbutane	C₅H₁₀Br₂	229.94[1]	Estimated: 175-190°C	Non-polar to weakly polar. The gem-dibromo group induces a significant dipole.
2-Bromo-3-methylbutane	C₅H₁₁Br	151.04[2][3]	109-123°C[2][3][4]	Potential starting material or side-product. Significantly more volatile.
2,3-Dibromo-2-methylbutane	C₅H₁₀Br₂	229.94[5]	~171°C[6]	A common isomeric impurity resulting from rearrangement during synthesis.[7]
Neopentyl alcohol (2,2-dimethylpropan-1-ol)	C₅H₁₂O	88.15	~113°C	Potential unreacted starting material.[8] Polar and can be removed by aqueous washes.
2-methyl-2-butene	C₅H₁₀	70.13	~38°C	Potential elimination side-product. Highly volatile.

Section 2: Choosing Your Purification Strategy: Distillation vs. Chromatography

The choice between distillation and chromatography depends on the nature of the impurities, the required purity level, and the scale of the experiment.

FAQ: When should I choose distillation over chromatography?

Answer: Distillation is the preferred method for large-scale purifications (>5-10 g) when the primary impurities have boiling points that differ significantly (ideally >25-30°C) from 2,2-Dibromo-3-methylbutane. It is highly effective for removing non-volatile residues (e.g., inorganic salts, acid catalysts) and highly volatile side-products (e.g., unreacted starting materials, elimination products).[9] However, it is less effective at separating isomers with very close boiling points, such as 2,3-dibromo-2-methylbutane.[6]

FAQ: Under what circumstances is column chromatography the better option?

Answer: Column chromatography, particularly flash chromatography, is ideal for small-scale purifications (<5 g) or when distillation fails to provide the desired purity.[10] It excels at separating compounds with subtle differences in polarity, making it the superior choice for removing isomeric impurities like 2,3-dibromo-2-methylbutane.[11] It is also effective for removing colored impurities or baseline non-volatile materials.

Decision Workflow: Purification Method Selection

The following diagram outlines the logical steps for selecting the appropriate purification technique.

Caption: Decision tree for selecting the optimal purification method.

Section 3: Purification by Distillation - Troubleshooting & FAQs

Distillation separates components of a liquid mixture based on differences in their boiling points. For halogenated compounds, care must be taken to avoid thermal decomposition.

Troubleshooting Guide: Distillation

• Problem: The product is darkening or decomposing in the distillation flask.

  • Cause & Solution: Dibromoalkanes can be susceptible to thermal decomposition, potentially eliminating HBr.[12][13] This is often exacerbated by residual acid from the synthesis.

    • Neutralize First: Before distilling, wash the crude product with a saturated sodium bicarbonate (NaHCO₃) solution to remove any trace acids.[8]

    • Use Vacuum Distillation: Lowering the pressure reduces the boiling point, allowing distillation at a lower, safer temperature.

    • Add a Stabilizer: Adding a small amount of copper powder or wire to the distillation flask can help prevent radical-mediated decomposition.

• Problem: The distillation is very slow, or no product is distilling over at the expected temperature.

  • Cause & Solution: This could be due to insufficient heating, a poor vacuum, or an incorrect boiling point estimate.

    • Check Vacuum Seal: Ensure all joints are properly sealed with appropriate grease. Check the vacuum pump for proper function.

    • Insulate the Apparatus: Wrap the distillation flask and the fractionating column with glass wool or aluminum foil to minimize heat loss.

    • Increase Heat Gradually: Slowly increase the heating mantle temperature. Be patient, as it can take time for the vapor to ascend the column.

• Problem: Purity is poor, and GC analysis shows contamination with lower-boiling impurities.

  • Cause & Solution: The fractionating column is not efficient enough, or the distillation rate is too fast.

    • Use an Efficient Column: For compounds with close boiling points, a Vigreux column or a packed column (e.g., with Raschig rings) is necessary to achieve good separation.

    • Slow Down: A slow, steady distillation rate is key. A good rule of thumb is a takeoff rate of 1-2 drops per second. A high reflux ratio (more vapor returning to the column than is being collected) improves separation.

Experimental Protocol: Fractional Vacuum Distillation

• Preparation: Transfer the crude, neutralized, and dried (over anhydrous Na₂SO₄ or MgSO₄) 2,2-dibromo-3-methylbutane into a round-bottom flask. Add a few boiling chips or a magnetic stir bar.

• Apparatus Setup: Assemble a fractional distillation apparatus with a fractionating column, condenser, and receiving flask. Ensure all glass joints are clean and properly sealed. Connect the apparatus to a vacuum pump with a cold trap in between.

• Evacuation: Slowly and carefully apply the vacuum to the system.

• Heating: Begin heating the distillation flask gently using a heating mantle.

• Equilibration: Allow the vapor to slowly rise through the column until a stable temperature is observed at the thermometer. This temperature is the boiling point of the first fraction at the current pressure.

• Fraction Collection: Collect any low-boiling impurities as the first fraction. Once the temperature begins to rise sharply, switch to a new receiving flask to collect the main product fraction. Collect the product over a stable and narrow temperature range.

• Completion: Stop the distillation when the temperature either rises significantly or drops, or when only a small residue remains in the distillation flask. Release the vacuum before turning off the cooling water and heat source.

Workflow: Fractional Distillation

Caption: General workflow for purification by fractional distillation.

Section 4: Purification by Column Chromatography - Troubleshooting & FAQs

Flash column chromatography separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and solubility in a mobile phase.[11]

Troubleshooting Guide: Flash Chromatography

• Problem: The product is not moving off the column (Rf = 0).

  • Cause & Solution: The solvent system (eluent) is not polar enough. 2,2-Dibromo-3-methylbutane, while primarily non-polar, has some polarity.

    • Increase Eluent Polarity: Gradually add a more polar solvent to your mobile phase. For example, if you are using pure hexanes, start adding ethyl acetate in small increments (e.g., move from 100% hexanes to 99:1 hexanes:ethyl acetate, then 98:2, etc.).[14] Monitor the separation using TLC.

• Problem: All compounds are eluting together at the solvent front (Rf = 1).

  • Cause & Solution: The eluent is too polar.

    • Decrease Eluent Polarity: Use a less polar solvent system. For instance, if you are using 80:20 hexanes:ethyl acetate, try 95:5 or even 100% hexanes.

• Problem: The separation is poor, with significant band overlap.

  • Cause & Solution: This can result from several factors.

    • Optimize Solvent System: The ideal solvent system should give your target compound an Rf value of ~0.3 on a TLC plate.[11]

    • Proper Column Packing: Ensure the silica gel is packed uniformly without air bubbles or cracks. A poorly packed column leads to channeling and poor separation.[15]

    • Sample Loading: Load the crude product onto the column in the minimum possible volume of solvent to ensure a narrow starting band.[11] Dry loading (adsorbing the compound onto a small amount of silica) can also improve resolution for less soluble samples.[15]

Experimental Protocol: Flash Column Chromatography

• Solvent System Selection: Use TLC to determine an appropriate solvent system. Test various ratios of a non-polar solvent (e.g., hexanes) and a slightly more polar solvent (e.g., ethyl acetate or dichloromethane). Aim for an Rf of ~0.3 for 2,2-dibromo-3-methylbutane.

• Column Packing: Secure a glass column vertically. Add a small plug of cotton or glass wool, followed by a thin layer of sand. Prepare a slurry of silica gel (230-400 mesh) in the chosen non-polar solvent and pour it into the column.[14] Allow the silica to settle into a uniform bed, then add another layer of sand on top.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a volatile solvent like dichloromethane. Carefully apply the solution to the top of the silica bed.

• Elution: Carefully add the eluent to the column. Apply gentle positive pressure using a pump or regulated air/nitrogen line to achieve a solvent flow rate of about 2 inches/minute.[15]

• Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks.

• Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 2,2-dibromo-3-methylbutane.

Section 5: Purity Assessment

FAQ: How do I confirm the purity of my final product?

Answer: The most reliable method for assessing the purity of volatile compounds like 2,2-Dibromo-3-methylbutane is Gas Chromatography-Mass Spectrometry (GC-MS).[16][17]

• Gas Chromatography (GC) separates the components of the mixture, and the resulting chromatogram will show a peak for each compound.[18] The area under the main product peak relative to the total area of all peaks gives a quantitative measure of purity.[19]

• Mass Spectrometry (MS) provides the mass-to-charge ratio of the compound and its fragments, which serves as a definitive structural confirmation. The mass spectrum should match the expected pattern for C₅H₁₀Br₂, showing characteristic isotopic patterns for two bromine atoms.

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is also essential for confirming the structure and identifying any isomeric impurities that may have co-eluted.

Section 6: Safety First

FAQ: What are the primary safety hazards associated with 2,2-Dibromo-3-methylbutane and its purification?

Answer:

• Chemical Hazards: Brominated organic compounds are generally considered hazardous. They can be irritants to the skin, eyes, and respiratory system.[20] Always handle them in a well-ventilated chemical fume hood.[21]

• Handling Precautions: Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile or neoprene).[22]

• Distillation Hazards: Over-pressurization of a closed system can lead to an explosion. Never heat a sealed apparatus. When performing vacuum distillation, inspect all glassware for cracks or defects.[15]

• Waste Disposal: Halogenated organic waste must be collected in a designated, properly labeled waste container. Do not mix it with non-halogenated waste. Dispose of it according to your institution's environmental health and safety guidelines.[20]

References

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• Taylor & Francis Online. (1987). The Quantitative Separation of Alkyl and Phenethyl Halides by HPLC. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 13047634, 2,2-Dibromo-3-methylbutane. Available at: [Link]

• National Center for Biotechnology Information. (2022). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. PubMed. Available at: [Link]

• National Center for Biotechnology Information. (2022). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. PMC. Available at: [Link]

• LookChem. 2-BROMO-3-METHYLBUTANE. Available at: [Link]

• ChemSynthesis. 2,3-dibromo-2-methylbutane. Available at: [Link]

• MDPI. (2023). Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 88461666, 2,2-Dibromo-3-methylpentane. Available at: [Link]

• Google Patents. US5138110A - Process for the preparation of alkyl-halides.

• ChemTrack.org. Safety Guideline. Available at: [Link]

• Shimadzu Corporation. Analysis of Potential Genotoxic Impurities in Active Pharmaceutical Ingredients (5) - Analysis of Alkyl Halides. Available at: [Link]

• Scribd. Preparation and Purification of An Alkyl Halide. Available at: [Link]

• YouTube. (2018). Alkyl Halides exp 19 and 20 and Gas Chromatography. Available at: [Link]

• University of Rochester, Department of Chemistry. Chromatography: How to Run a Flash Column. Available at: [Link]

• Sorbent Technologies, Inc. (2020). FLASH CHROMATOGRAPHY – THE ROLE OF SILICA GEL. Available at: [Link]

• Pharmacy Concepts. Pharmacy Notes. Available at: [Link]

• Teledyne ISCO. Silica Gel Column Chromatography. Available at: [Link]

• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. Available at: [Link]

• University of Nebraska-Lincoln. Standard operating procedure Flash column chromatography. Available at: [Link]

• Chemistry LibreTexts. (2023). Synthesis of Alkyl Halides from Alcohols. Available at: [Link]

• Ovid Technologies. (2003). Dehalogenation of alkyl halides catalyzed by.... Transition Metal Chemistry. Available at: [Link]

• Carl ROTH. Safety Data Sheet: Bromine. Available at: [Link]

• Oshadhi Essential Oils. Gas chromatography - a key test of purity. Available at: [Link]

• Royal Society of Chemistry. (1969). Kinetics and mechanism of the thermal decomposition of 1-bromo-2-chloroethane. Journal of the Chemical Society B: Physical Organic. Available at: [Link]

• NIST. 2,3-dibromo-2-methylbutane. NIST Chemistry WebBook. Available at: [Link]

• Carroll University. Determined Mechanism for the Formation of 2-bromo-3-methylbutane. Carroll Collected. Available at: [Link]

• Save My Exams. Bromine & Alkenes | Edexcel IGCSE Chemistry Revision Notes 2017. Available at: [Link]

• Wikipedia. Thermal decomposition. Available at: [Link]

• NCERT. Alcohols, Phenols and Ethers. Available at: [Link]

• Vedantu. Preparation of Alkyl Halides: Methods & Key Reactions Explained. Available at: [Link]

• Google Patents. EP0913381B1 - Method for purifying a bromine compound.

• YouTube. (2024). Bromination safety. Available at: [Link]

• MDPI. (2024). Products of Thermal Decomposition of Brominated Polymer Flame Retardants. Available at: [Link]

• Stenutz. 2-bromo-3-methylbutane. Available at: [Link]

• YouTube. (2022). Hydrolysis of 2-bromo-3-methylbutane gives the major product. Available at: [Link]

• YouTube. (2020). Thermal Decomposition. Available at: [Link]

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• National Center for Biotechnology Information. (2019). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. PMC. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 529978, 2-Bromo-3-methylbutane. Available at: [Link]

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Technical Support Center: Optimizing Reactions with 2,2-Dibromo-3-methylbutane

Welcome to the technical support center for 2,2-Dibromo-3-methylbutane. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of using this versatile, yet challenging, geminal-dibromide building block. As a sterically hindered gem-dibromide, 2,2-Dibromo-3-methylbutane is a valuable precursor for synthesizing alkynes, vinyl bromides, and complex carbon skeletons. However, its unique structure often leads to challenges such as low yields, competing side reactions, and purification difficulties.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you improve reaction outcomes. We will delve into the causality behind common experimental issues and provide validated protocols to overcome them.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield using 2,2-Dibromo-3-methylbutane is consistently low. What are the first general parameters I should check?

Low yields often stem from a few common culprits: reagent purity, reaction conditions, and underlying mechanistic pathways. Before delving into specific reaction types, a systematic check of fundamentals is crucial.

A1: Initial Troubleshooting Workflow

• Assess Starting Material Purity: Verify the purity of your 2,2-Dibromo-3-methylbutane via NMR or GC-MS. Impurities from its synthesis, such as monobrominated or rearranged isomers, can interfere with the desired reaction.[1]

• Ensure Anhydrous & Inert Conditions: Many reactions involving this substrate, particularly those using organometallics, are extremely sensitive to moisture and oxygen.[2]

  • Solvents: Use freshly distilled or commercially available anhydrous solvents.

  • Glassware: Oven-dry all glassware immediately before use.

  • Atmosphere: Maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the setup and reaction.

• Temperature Control: Precise temperature management is critical. Exothermic reactions, like lithiation, can lead to side products if the temperature is not strictly controlled. Conversely, reactions requiring energy, like some eliminations, will be sluggish if under-heated.

• Reagent Stoichiometry & Addition Rate: Ensure accurate stoichiometry. For sensitive reactions, slow, dropwise addition of reagents using a syringe pump can prevent temperature spikes and localized high concentrations, which often lead to byproduct formation.

Below is a general troubleshooting workflow to diagnose low-yield issues.

Caption: General troubleshooting workflow for low yields.

Q2: I'm attempting a dehydrobromination to form an alkyne, but I'm getting a mixture of vinyl bromides and low conversion. How can I improve this?

A2: This is a classic challenge involving competing elimination pathways. The formation of the alkyne (3-methyl-1-butyne) requires two successive E2 eliminations. The regioselectivity of the first elimination is the critical step that determines the success of the reaction.

• The Mechanistic Problem: 2,2-Dibromo-3-methylbutane has two distinct types of β-hydrogens. Abstraction of the C1 methyl proton leads to the terminal vinyl bromide (A ), while abstraction of the C3 methine proton leads to the internal vinyl bromide (B ). Only intermediate B can undergo the second elimination to form the desired alkyne.

Caption: Competing dehydrobromination pathways.

• Troubleshooting & Optimization:

  • Base Selection is Key: Sterically bulky bases, like potassium tert-butoxide (KOtBu), favor the kinetically faster abstraction of the less hindered terminal proton, leading to the undesired Hofmann product A .[3] To favor the thermodynamically more stable Zaitsev product B , a strong, less-hindered base is required.

  • Recommended Protocol: The use of sodium amide (NaNH₂) in liquid ammonia is the classic and most effective method. The harsh conditions (typically requiring >2 equivalents of NaNH₂) are necessary to drive both eliminations to completion.

  • Temperature: The reaction often requires elevated temperatures to overcome the activation energy for the second elimination. Refluxing in a suitable high-boiling solvent like mineral oil may be necessary if using bases other than NaNH₂.

Parameter	Condition 1 (Low Yield)	Condition 2 (Optimized for Alkyne)	Rationale
Base	Potassium t-butoxide (KOtBu)	Sodium Amide (NaNH₂)	KOtBu is bulky and favors the undesired Hofmann product.[3] NaNH₂ is strong and non-bulky, favoring the Zaitsev pathway.
Equivalents of Base	2.2 eq	> 3.0 eq	An excess is needed to ensure complete reaction and to compensate for any reaction with trace water.
Solvent	THF, Ethanol	Liquid Ammonia, Mineral Oil	High-boiling or specialized solvents are needed to achieve the temperatures required for the second elimination.
Temperature	25-66 °C (THF reflux)	-33 °C to >100 °C	NaNH₂/NH₃ is run at -33°C, while other systems may require significant heating.

Q3: I'm attempting a lithium-halogen exchange, but the reaction is messy and gives a dark-colored mixture with no desired product.

A3: Lithium-halogen exchange on gem-dibromides is a powerful but exceptionally sensitive transformation. The primary cause of failure is almost always inadequate temperature control or the presence of impurities.

• The Mechanistic Problem: The reaction of 2,2-Dibromo-3-methylbutane with an alkyllithium reagent (like n-BuLi or t-BuLi) is intended to selectively replace one bromine atom with lithium, forming an α-bromo-lithio carbenoid. This intermediate is highly unstable. If the temperature rises, it can decompose, couple with the alkyllithium reagent, or undergo other side reactions, often leading to polymerization and the formation of "tar."

• Critical Parameters for Success:

  • Cryogenic Temperatures: This is non-negotiable. The reaction must be maintained at -78 °C (dry ice/acetone bath) or, ideally, lower (e.g., -90 to -100 °C using a cryocooler or a liquid N₂/ethanol bath). The alkyllithium reagent must be added extremely slowly to the substrate solution at this temperature to dissipate the heat of reaction.

  • Solvent Choice: Anhydrous tetrahydrofuran (THF) or diethyl ether are standard. THF can better solvate the lithium species.

  • High-Purity Reagents: Use a freshly titrated and verified alkyllithium solution. Old or partially decomposed BuLi contains lithium alkoxides and other species that can complicate the reaction.

  • Quenching: After the formation of the lithiated intermediate, the electrophile should be added at the same low temperature to trap the desired species before it can decompose.

Parameter	Common Mistake	Best Practice	Causality
Temperature	-20 °C or Ice Bath (0 °C)	-78 °C or below	The α-bromo-lithio intermediate is thermally unstable and rapidly decomposes at higher temperatures.[4][5]
Reagent Addition	Rapid or bulk addition	Slow, dropwise via syringe pump over 30-60 min	Prevents localized warming and exothermic runaway, which is a primary cause of tar formation.
Atmosphere	Inadequate N₂ blanket	Positive pressure of dry Argon	Argon is denser than air and provides a more robust inert blanket, preventing quenching by O₂ or H₂O.
Alkyllithium	Old, untitrated bottle	Freshly opened or recently titrated solution	Ensures accurate stoichiometry and avoids side reactions from degradation products.

Q4: I am having difficulty forming the Grignard reagent from 2,2-Dibromo-3-methylbutane. The reaction won't initiate. What can I do?

A4: Initiating Grignard formation with sterically hindered halides can be challenging due to slow kinetics and the passivating oxide layer (MgO) on the surface of the magnesium metal.[6]

• The Problem: The magnesium turnings are coated in a thin, inert layer of MgO that prevents the magnesium from inserting into the carbon-bromine bond. The steric bulk around the C-Br bonds in 2,2-Dibromo-3-methylbutane further slows the reaction rate.

• Proven Activation Methods:

  • Mechanical Activation: Vigorously crush the magnesium turnings in a dry mortar and pestle just before use. This exposes fresh, unoxidized magnesium surfaces.

  • Chemical Activation (Initiators): Add a small crystal of iodine (I₂) or a few drops of 1,2-dibromoethane to the flask with the magnesium turnings and a small amount of solvent.[6]

    • Mechanism: These initiators react with the magnesium surface, cleaning off the oxide layer and creating highly reactive magnesium halide sites that promote the main reaction. 1,2-dibromoethane is particularly effective as its reaction produces ethylene gas, which bubbles away.[6]

  • Heat: Gentle heating with a heat gun on a small portion of the flask can often provide the activation energy needed to start the reaction. Once initiated (indicated by cloudiness or bubbling), the reaction is typically exothermic and self-sustaining.

Step-by-Step Protocol for Grignard Initiation:

• Place freshly crushed magnesium turnings in an oven-dried, three-neck flask under a strong flow of Argon.

• Add a magnetic stir bar and a small crystal of iodine.

• Add a small portion (~5-10%) of your 2,2-Dibromo-3-methylbutane solution in anhydrous ether.

• Gently warm the spot where the reagents are with a heat gun until the iodine color fades and bubbling is observed.

• Once the reaction initiates, cease heating and begin the slow, dropwise addition of the remaining substrate solution at a rate that maintains a gentle reflux.[2]

References

• Recent advances in cyclization reactions of ortho-substituted gem-dibromoolefins. (2025).
• Determined Mechanism for the Formation of 2-bromo-3-methylbutane. Carroll Collected.
• Synthesis and Metal-Catalyzed Reactions of gem-Dihalovinyl Systems. Chemical Reviews.
• What set of reaction conditions would favor an SN2 reaction on 2-bromo-3-methylbutane?. Homework.Study.com.
• Write the equation for the preparation of a Grignard reagent using 2-bromo-3-methylbutane and name the alkane produced after its hydrolysis?. Filo. (2023).
• The Grignard Reaction. University of Missouri–St. Louis.
• Grignard Reaction, Mechanism, Reagent and Che
• An Introduction to Grignard Reagents. Chemguide.
• What is the major product in the reaction between 2-bromo-3-methylbutane and KOtBu in ethanol?. Homework.Study.com.
• Reaction pathways for the lithiation.
• Preparation of optically active 2-bromo-3-methylbutane from 3-methylbutan-2-ol without rearrangement. Journal of the Chemical Society C: Organic.
• NCERT Solutions for Class 12 Chemistry Chapter 10 – Haloalkanes and Haloarenes. NCERT.
• Give major product of 2-bromo-3-methyl butane when tre
• Continuous-Flow Divergent Lithiation of 2,3-Dihalopyridines: Deprotolithiation versus Halogen Dance. PubMed. (2022).
• Unusual C-6 Lithiation of 2-Chloropyridine-Mediated by BuLi−Me2 N(CH2 )2 OLi. New Access to 6Functional2-chloropyridines and Chloro-bis-heterocycles.

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• 6. community.wvu.edu [community.wvu.edu]

Technical Support Center: Navigating Reactions with 2,2-Dibromo-3-methylbutane

A Researcher's Guide to Preventing Elimination Side Reactions

This guide is designed for researchers, scientists, and professionals in drug development working with 2,2-Dibromo-3-methylbutane. Its sterically hindered, tertiary dihaloalkane structure makes it highly susceptible to elimination side reactions, which can significantly impact yield and purity. This document provides a comprehensive troubleshooting framework, frequently asked questions, and optimized protocols to favor desired substitution pathways.

Frequently Asked Questions (FAQs): Understanding the Core Problem

Q1: My reaction with 2,2-Dibromo-3-methylbutane is primarily yielding alkenes. Why is this happening?

A1: The formation of alkene byproducts is predominantly due to bimolecular elimination (E2) reactions. The structure of 2,2-Dibromo-3-methylbutane features a tertiary carbon atom bonded to two bromine atoms, creating significant steric hindrance.[1][2] This bulkiness physically obstructs the backside attack required for an S(_N)2 substitution reaction.[1][3] Consequently, many reagents, especially those that are strong bases, will preferentially act as a base rather than a nucleophile. They will abstract a proton from an adjacent carbon, leading to the formation of a double bond through an E2 mechanism.[1][4]

Q2: How does my choice of base or nucleophile dictate whether I get substitution or elimination?

A2: The nature of the base/nucleophile is a critical factor in determining the reaction's outcome.[4][5]

• Strong, Sterically Hindered Bases: Reagents like potassium tert-butoxide (KOtBu) and lithium diisopropylamide (LDA) are very bulky.[6] This size makes them poor nucleophiles but excellent bases, strongly favoring the E2 elimination pathway.[5][7]

• Strong, Unhindered Bases: Smaller, strong bases such as sodium hydroxide (NaOH) and sodium ethoxide (NaOEt) can also promote E2 reactions, particularly at elevated temperatures.[7][8] While they are also good nucleophiles, the severe steric hindrance of the substrate still makes elimination the more likely pathway.[9]

• Weak Bases / Good Nucleophiles: Species that are weak bases but good nucleophiles (e.g., azide, cyanide, or halide ions) are more likely to lead to substitution products.[9] Due to the tertiary nature of the substrate, which can form a relatively stable carbocation, these reactions will likely proceed through an S(_N)1 mechanism.[10][11][12]

Table 1: Influence of Base/Nucleophile on Reaction Pathway

Base/Nucleophile	Primary Characteristic	Predominant Reaction
Potassium tert-butoxide (KOtBu)	Strong, hindered base	E2 Elimination
Sodium ethoxide (NaOEt)	Strong, unhindered base	E2 Elimination
Sodium azide (NaN(_3))	Weak base, good nucleophile	S(_N)1 Substitution
Sodium cyanide (NaCN)	Weak base, good nucleophile	S(_N)1 Substitution

Q3: What role does the solvent play in controlling these side reactions?

A3: The solvent has a profound effect on the reaction mechanism by stabilizing or destabilizing intermediates and transition states.[12]

• Polar Protic Solvents (e.g., water, ethanol): These solvents excel at stabilizing both cations and anions. They favor S(_N)1 and E1 pathways by stabilizing the carbocation intermediate formed after the leaving group departs. For a tertiary halide, using a polar protic solvent with a weak base will likely result in a mixture of S(_N)1 and E1 products.[8]

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetone): These solvents solvate cations well but leave anions relatively "naked" and more reactive.[13] This heightened reactivity of the base typically increases the rate of E2 reactions.[8][9]

Q4: Can I use temperature to favor substitution over elimination?

A4: Yes, temperature is a crucial control parameter. Elimination reactions generally have higher activation energies than their competing substitution reactions. Therefore, increasing the temperature will favor elimination to a greater extent than substitution.[4][5] To minimize unwanted alkene formation, it is advisable to run reactions at lower temperatures.[5]

Troubleshooting Guide: A Systematic Approach to Minimizing Elimination

If your experiments are plagued by low yields of the desired substitution product and high yields of elimination byproducts, follow this workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for minimizing elimination side reactions.

Experimental Protocol: Favoring Substitution over Elimination

This protocol provides a general framework for performing a nucleophilic substitution on a sterically hindered tertiary halide, designed to minimize the competing elimination reaction.

Objective: To perform a nucleophilic substitution on 2,2-Dibromo-3-methylbutane using conditions that favor the S(_N)1 pathway.

Materials:

• 2,2-Dibromo-3-methylbutane

• Weakly basic nucleophile (e.g., Sodium Azide, NaN(_3))

• Polar protic solvent (e.g., Ethanol or a mixture of Ethanol/Water)

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Stirring and temperature control apparatus (magnetic stirrer, ice bath)

• Analytical tools for reaction monitoring (TLC, GC-MS)

Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 2,2-Dibromo-3-methylbutane (1.0 equivalent) in the chosen polar protic solvent.

• Temperature Control: Cool the solution in an ice bath to 0°C. Lower temperatures are critical to disfavor the elimination pathway.[5]

• Reagent Addition: Slowly add the weakly basic, yet potent, nucleophile (e.g., NaN(_3), 1.1 equivalents). Adding the nucleophile portion-wise can help control any initial exotherm.

• Reaction Monitoring: Stir the reaction mixture at low temperature. Monitor the progress of the reaction meticulously using an appropriate analytical technique like TLC or GC. Be prepared for the reaction to be slow; patience is key.

• Temperature Adjustment (if necessary): If no significant conversion is observed after an extended period, allow the reaction to slowly warm to room temperature. Avoid active heating unless absolutely necessary, as this will promote the E1 side reaction.[4]

• Work-up and Isolation: Once the reaction has reached completion (or optimal conversion), proceed with a standard aqueous work-up to quench the reaction and remove inorganic salts. Extract the product with a suitable organic solvent.

• Purification: Dry the organic extracts, remove the solvent under reduced pressure, and purify the crude product using column chromatography or distillation to isolate the desired substitution product.

Visualizing the Mechanistic Competition

The choice of reagents and conditions determines which mechanistic pathway is favored. The following diagram illustrates this critical decision point.

Caption: Influence of reaction conditions on the mechanistic pathway.

References

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? The Journal of Physical Chemistry A. Available at: [Link]

• Nucleophilic substitution vs. elimination reactions. Course Hero. Available at: [Link]

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? PubMed Central. Available at: [Link]

• Alkyl Halides and Elimination Reactions. University of Calgary. Available at: [Link]

• Video: Predicting Products: Substitution vs. Elimination. JoVE. Available at: [Link]

• Substitution versus Elimination. University of Wisconsin-Madison. Available at: [Link]

• Comparison of SN1 and SN2 reactions (HL). YouTube. Available at: [Link]

• Elimination reactions. Lumen Learning. Available at: [Link]

• SN1 and SN2 Reaction of Haloalkanes. BYJU'S. Available at: [Link]

• SN1 and SN2 Reaction of Haloalkanes. Unacademy. Available at: [Link]

• SN1 and SN2 Reaction of Haloalkanes - JEE PDF Download. EduRev. Available at: [Link]

• Comparing The SN1 vs Sn2 Reactions. Master Organic Chemistry. Available at: [Link]

• Elimination Reactions. University of Calgary. Available at: [Link]

• Factors Affecting the E2 Mechanism. YouTube. Available at: [Link]

• Deciding SN1/SN2/E1/E2 - The Solvent. Master Organic Chemistry. Available at: [Link]

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• 2. Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. quora.com [quora.com]
• 4. Video: Predicting Products: Substitution vs. Elimination [jove.com]
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• 12. SN1 and SN2 Reaction of Haloalkanes - JEE PDF Download [edurev.in]
• 13. youtube.com [youtube.com]

Technical Support Center: Optimizing Selective Monobromination of 2,2-Dibromo-3-methylbutane

Welcome to the technical support guide for the selective monobromination of 2,2-dibromo-3-methylbutane. This document is designed for researchers, medicinal chemists, and process development scientists who are looking to synthesize 2,2,3-tribromo-3-methylbutane with high yield and selectivity. We will delve into the mechanistic underpinnings of the reaction, provide a robust experimental protocol, and offer detailed troubleshooting advice to overcome common challenges encountered in the laboratory.

Part 1: Core Principles & Reaction Mechanism

The selective monobromination of 2,2-dibromo-3-methylbutane is a classic example of a free-radical halogenation. The reaction proceeds by substituting a single hydrogen atom with a bromine atom. The key to optimizing this process lies in understanding and controlling the regioselectivity, which is dictated by the stability of the radical intermediate formed during the reaction.

The Target Transformation:

The substrate, 2,2-dibromo-3-methylbutane, possesses three distinct types of hydrogen atoms:

• Primary (1°): Hydrogens on the methyl groups at C1, C4, and the methyl substituent at C3.

• Tertiary (3°): A single hydrogen on the C3 carbon.

• Quaternary (4°): The C2 carbon has no hydrogen atoms.

Free-radical bromination is highly selective and will preferentially occur at the position that forms the most stable radical intermediate.[1][2] The order of radical stability is Tertiary (3°) > Secondary (2°) > Primary (1°).[2][3][4] Consequently, the bromine radical will preferentially abstract the tertiary hydrogen atom at the C3 position, leading to the desired product, 2,2,3-tribromo-3-methylbutane .

The Free-Radical Chain Mechanism

The reaction follows a well-established three-stage chain mechanism: Initiation, Propagation, and Termination.[5][6][7]

• Initiation: The reaction begins with the homolytic cleavage of the bromine source to generate two bromine radicals (Br•). This step requires an energy input, typically from UV light (hv) or a chemical radical initiator like AIBN.[8][9]

• Propagation: This is a two-step cyclic process.

  • A bromine radical abstracts the most susceptible hydrogen atom (the tertiary H at C3) from the substrate to form a stable tertiary alkyl radical and hydrogen bromide (HBr).

  • The resulting alkyl radical then reacts with a molecule of the bromine source (e.g., Br₂ or NBS) to form the desired product and a new bromine radical, which continues the chain reaction.[5][8]

• Termination: The chain reaction concludes when two radical species combine to form a stable, non-radical molecule. This can occur in several ways, such as two bromine radicals combining or an alkyl radical combining with a bromine radical.[6]

Caption: Free-Radical Bromination Mechanism.

Part 2: Recommended Experimental Protocol & Workflow

For achieving high selectivity, N-Bromosuccinimide (NBS) is often the reagent of choice over liquid bromine.[10][11] NBS provides a low, constant concentration of Br₂ throughout the reaction via its reaction with HBr, which is generated during the propagation step. This controlled delivery minimizes side reactions, particularly polybromination.[11][12]

Table 1: Optimized Reaction Parameters

Parameter	Recommended Condition	Rationale
Brominating Agent	N-Bromosuccinimide (NBS)	Provides a low, steady concentration of Br₂, enhancing selectivity.[11]
Substrate:NBS Ratio	1 : 1.05	A slight excess of NBS ensures complete conversion without promoting over-bromination.
Initiator	AIBN (Azobisisobutyronitrile)	Decomposes at a predictable rate to initiate the radical chain reliably.
Solvent	Carbon Tetrachloride (CCl₄) or Acetonitrile	Inert solvents that do not participate in the radical reaction.
Temperature	Reflux (~77°C for CCl₄)	Sufficient to decompose AIBN and drive the reaction without reducing selectivity.
Reaction Time	2-4 hours	Monitor by TLC or GC for disappearance of starting material.
Workup	Filtration, Aqueous Wash	Removes succinimide byproduct and any remaining HBr.

Step-by-Step Methodology

• Reaction Setup: To a dry, round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,2-dibromo-3-methylbutane (1.0 eq) and the chosen solvent (e.g., CCl₄).

• Reagent Addition: Add N-Bromosuccinimide (1.05 eq) and AIBN (0.02 eq) to the flask.

• Initiation & Reflux: Place the flask in a preheated oil bath and bring the mixture to a gentle reflux. If using photochemical initiation, irradiate the flask with a UV lamp.

• Monitoring: Track the reaction's progress by periodically taking aliquots and analyzing them via Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is complete when the starting material is consumed.

• Workup - Cooldown & Filtration: Once complete, cool the reaction mixture to room temperature. The succinimide byproduct will precipitate. Filter the mixture to remove the solid succinimide.

• Workup - Aqueous Wash: Transfer the filtrate to a separatory funnel. Wash sequentially with water and then a saturated sodium bicarbonate solution to remove any residual acids, followed by a final wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product via column chromatography or distillation to obtain pure 2,2,3-tribromo-3-methylbutane.

Caption: Experimental Workflow for Monobromination.

Part 3: Troubleshooting Guide

This section addresses common issues encountered during the selective monobromination of 2,2-dibromo-3-methylbutane.

Q1: My reaction shows low or no conversion of the starting material. What are the likely causes and solutions?

A1: Low conversion is typically linked to a failure in the initiation step or suboptimal reaction conditions.

• Cause 1: Ineffective Initiation: The radical initiator (AIBN) may be old or degraded. UV lamps can lose intensity over time.

  • Solution: Use fresh AIBN from a properly stored container. If using a UV lamp, check its age and output. Consider a small increase in the initiator concentration (e.g., to 0.05 eq).

• Cause 2: Insufficient Temperature: The reaction temperature may be too low to efficiently decompose the AIBN initiator.

  • Solution: Ensure your solvent is refluxing gently and the temperature is appropriate for AIBN decomposition (~65-85°C).

• Cause 3: Presence of Inhibitors: Oxygen can act as a radical inhibitor. Traces of certain impurities in reagents or solvents can also quench the radical chain reaction.

  • Solution: Degas the solvent before use by bubbling nitrogen or argon through it for 15-20 minutes. Ensure all glassware is thoroughly dried.

Q2: I am observing significant amounts of polybrominated byproducts. How can I improve the selectivity for monobromination?

A2: The formation of polybrominated products occurs when the desired monobrominated product successfully competes with the starting material for the bromine radical.

• Cause 1: High Local Concentration of Brominating Agent: Adding all the brominating agent at once can lead to high local concentrations, favoring multiple brominations.

  • Solution: While using NBS mitigates this, for highly reactive substrates you could consider adding the NBS portion-wise over the course of the reaction to maintain a low, steady concentration.

• Cause 2: Incorrect Stoichiometry: Using a large excess of the brominating agent will inevitably lead to polybromination.

  • Solution: Carefully control the stoichiometry. Use no more than a 1.05 to 1.1 molar equivalent of NBS relative to the limiting reagent.

• Cause 3: Reaction Run Too Long: Allowing the reaction to proceed long after the starting material is consumed increases the likelihood of the product reacting further.

  • Solution: Monitor the reaction closely using TLC or GC and stop the reaction as soon as the starting material is consumed.

Q3: My analysis shows a mixture of brominated isomers instead of the desired 2,2,3-tribromo-3-methylbutane. How can I improve regioselectivity?

A3: While bromination is inherently selective for the tertiary position, harsh conditions can reduce this selectivity.[13][14]

• Cause 1: High Reaction Temperature: Very high temperatures can provide enough energy to overcome the activation barrier for abstracting less-favored primary hydrogens, leading to a loss of selectivity.

  • Solution: Maintain the lowest possible temperature that allows for efficient initiation. Avoid aggressive heating; a gentle reflux is sufficient.

• Cause 2: Incorrect Brominating Agent: Although less common, using elemental bromine (Br₂) under high-energy conditions (e.g., very intense UV light) can be less selective than NBS.[2]

  • Solution: Ensure you are using NBS for maximum selectivity. If you must use Br₂, add it slowly via a syringe pump to the reaction mixture under irradiation to keep its instantaneous concentration low.

Caption: Troubleshooting Decision Flowchart.

Part 4: Frequently Asked Questions (FAQs)

• Q: Why is N-Bromosuccinimide (NBS) preferred over elemental bromine (Br₂) for this reaction?

  • A: NBS is a solid that is safer and easier to handle than fuming, corrosive liquid bromine.[11] Mechanistically, it provides a very low, constant concentration of Br₂ in the reaction mixture, which is crucial for preventing side reactions like addition to any potential alkene impurities and minimizing polybromination, thus enhancing selectivity.[11][15]

• Q: What is the specific role of the radical initiator, AIBN?

  • A: AIBN (Azobisisobutyronitrile) serves to kick-start the reaction. When heated, it decomposes to form two carbon-centered radicals and nitrogen gas. These carbon radicals are not directly involved in the main propagation cycle but react with the bromine source to generate the initial bromine radicals needed for the chain reaction to begin.

• Q: How does temperature affect the selectivity of the bromination?

  • A: Temperature is a critical parameter. While sufficient heat is needed for initiation, excessively high temperatures can decrease the selectivity of the reaction. Bromination is highly selective because the transition state for abstracting a tertiary hydrogen is much lower in energy than for a primary hydrogen. High temperatures can provide enough energy to overcome the higher activation energy of the less-favorable pathways, leading to a mixture of isomers.[16]

• Q: What solvents are suitable for this reaction, and are there any to avoid?

  • A: The ideal solvent is one that is inert under radical conditions. Carbon tetrachloride (CCl₄) and acetonitrile are common choices. Dichloromethane (CH₂Cl₂) can also be used, but its C-H bonds can potentially react, albeit slowly. Protic solvents like alcohols or water should be avoided as they can react with NBS.

• Q: How can I best monitor the progress of the reaction?

  • A: The most common methods are Thin Layer Chromatography (TLC) and Gas Chromatography (GC). For TLC, you can spot the reaction mixture against a spot of the starting material. As the reaction proceeds, the starting material spot will diminish, and a new, typically less polar product spot will appear. GC provides a more quantitative analysis of the disappearance of the starting material and the appearance of the product peak.

References

• BYJU'S. (n.d.). Mechanism of Free Radical Bromination. Retrieved from [Link]

• Mane, S. B., et al. (2013). NaBr/98% H2SO4: An Efficient Reagent for the Regioselective Monobromination of Least Reactive Alkanes and Cycloalkanes. Mapana Journal of Sciences, 12(2), 1-7. Retrieved from [Link]

• Chemistry LibreTexts. (2023, February 21). Photochemical Bromination of an Alkane. Retrieved from [Link]

• The Organic Chemistry Tutor. (2017, December 4). Free Radical Substitution (Ethane and bromine). YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 15.1: Free Radical Halogenation of Alkanes. Retrieved from [Link]

• Save My Exams. (n.d.). Free Radical Substitution of Alkanes (OCR A Level Chemistry A): Revision Note. Retrieved from [Link]

• Neuman, R. C. (n.d.). Chapter 11 Free Radical Substitution and Addition Reactions. University of California, Riverside. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). 24.3 Photochemical Bromination of an Alkane. Retrieved from [Link]

• Clark, J. (n.d.). The Halogenation of Alkanes and Cycloalkanes. Chemguide. Retrieved from [Link]

• Suru Chemical. (n.d.). N-Bromosuccinimide Enables Selective Bromination in Organic Chemistry. Retrieved from [Link]

• Cross, G. (2023). Determined Mechanism for the Formation of 2-bromo-3-methylbutane. Carroll Collected. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Halogenation of Alkanes. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). O615: Bromination and Oxidation – Alkanes and Alkenes. Lecture Demonstration Manual. Retrieved from [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. Retrieved from [Link]

• Ashenhurst, J. (2011, June 10). N-Bromosuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Allylic Bromination of Alkanes Using NBS. Scribd. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 5.11: Reactivity and Selectivity. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, January 22). Regioselectivity of radical halogenation of alkanes. YouTube. Retrieved from [Link]

• MDPI. (n.d.). Synthetic Access to Aromatic α-Haloketones. Retrieved from [Link]

• ResearchGate. (n.d.). Alkane Bromination Revisited: “Reproportionation” in Gas-Phase Methane Bromination Leads to Higher Selectivity for CH3Br at Moderate Temperatures. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, April 7). Regioselectivity in Radical Bromination in Organic Chemistry. YouTube. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2,2-Dibromo-3-methylbutane. PubChem Compound Database. Retrieved from [Link]

• Chemistry Steps. (n.d.). Selectivity in Radical Halogenation with Practice Problems. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, January 21). Radical Bromination: The Primary Alkane Reaction (Theory & Practice). YouTube. Retrieved from [Link]

• Dah Academy. (2020, February 21). Organic chemistry - Predicting mono-bromination products. YouTube. Retrieved from [Link]

• Pearson. (n.d.). For each alkane, which monobrominated derivatives could you form in good yield by free-radical bromination?. Retrieved from [Link]

• askIITians. (2014, February 3). Monobromination of 2-methylbutane gives how many distinct isomers?. Retrieved from [Link]

• Chemistry LibreTexts. (2020, July 1). 18.4: Radical reactions in practice. Retrieved from [Link]

• Chad's Prep. (2020, December 14). 10.1 Free Radical Halogenation | Organic Chemistry. YouTube. Retrieved from [Link]

• NCERT. (n.d.). Haloalkanes and Haloarenes. Retrieved from [Link]

• Samagra. (n.d.). Haloalkanes and Haloarenes. Retrieved from [Link]

• Brainly. (2023, August 25). Identify a plausible synthetic route to convert 2-bromo-2-methylbutane into 3-methyl-1-butyne. Retrieved from [Link]

• ResearchGate. (n.d.). Efficient Regioselective Preparation of Monobromo and Bromoiodo Hydroxy Pyridines from Dibromo Derivatives via Bromine—Lithium Exchange. Retrieved from [Link]

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Characterization of byproducts from 2,2-Dibromo-3-methylbutane synthesis

Welcome to the technical support guide for the synthesis and characterization of 2,2-dibromo-3-methylbutane. This resource is designed for chemistry professionals engaged in synthetic and medicinal chemistry. Here, we address common challenges, particularly focusing on the identification and characterization of reaction byproducts. Our goal is to provide you with the causal explanations and actionable protocols necessary to ensure the integrity of your synthesis.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that researchers frequently encounter.

Q1: What is the most common laboratory synthesis route for 2,2-dibromo-3-methylbutane and what are the expected byproducts?

The most prevalent laboratory synthesis for vicinal dibromides like 2,2-dibromo-3-methylbutane involves the electrophilic addition of bromine (Br₂) to an alkene. The logical precursor is 3-methyl-1-butene. The reaction proceeds via a cyclic bromonium ion intermediate, which is then attacked by a bromide ion.[1][2]

Expected Byproducts:

• Rearrangement Products: Carbocation rearrangements are a significant source of byproducts in reactions involving alkenes.[3] In this synthesis, a 1,2-hydride shift can occur, leading to the formation of a more stable tertiary carbocation. This results in the isomeric product, 2,3-dibromo-2-methylbutane .

• Monobrominated Products: Incomplete reaction or side reactions with trace amounts of HBr can lead to the formation of monobrominated alkanes such as 2-bromo-3-methylbutane .[3][4]

• Solvent Adducts (Halohydrins): If a nucleophilic solvent like water or an alcohol is present, it can attack the bromonium ion, leading to the formation of halohydrins (e.g., 1-bromo-3-methyl-2-butanol) or bromoethers, respectively.[2][5][6]

Q2: I see multiple spots on my TLC plate after the reaction. How can I preliminarily identify them?

A Thin Layer Chromatography (TLC) plate with multiple spots indicates an impure product mixture. You can make preliminary identifications based on polarity:

• Product vs. Starting Material: The starting alkene (3-methyl-1-butene) is very nonpolar and will have a high Rf value. The desired product, 2,2-dibromo-3-methylbutane, is more polar and will have a lower Rf.

• Byproduct Polarity:

  • Dibromo Isomers: Isomeric dibrominated byproducts will likely have very similar Rf values to the desired product, often appearing as an elongated or overlapping spot.

  • Monobrominated Byproducts: These will be less polar than the dibrominated products but more polar than the starting alkene.

  • Halohydrins: If formed, these will be significantly more polar due to the hydroxyl group and will have a much lower Rf value.

Q3: My crude ¹H NMR spectrum is complex. Which signals definitively confirm the presence of 2,2-dibromo-3-methylbutane?

For 2,2-dibromo-3-methylbutane, the key diagnostic signals in the ¹H NMR spectrum are:

• A singlet corresponding to the methyl group at the C2 position.

• A doublet and a corresponding septet (or multiplet) for the isopropyl group at the C3 position.

The presence of other signal patterns, especially in the alkyl region, suggests the formation of byproducts like the rearranged isomer, 2,3-dibromo-2-methylbutane.

Part 2: Troubleshooting Guide & Byproduct Characterization

This section provides a problem-oriented approach to troubleshooting your synthesis and characterizing the resulting byproducts.

Issue 1: An unexpected peak appears in my GC-MS analysis with the same mass as my product.

Causality: This observation strongly suggests the presence of an isomer. In the bromination of 3-methyl-1-butene, the most probable isomer is 2,3-dibromo-2-methylbutane , arising from a carbocation rearrangement.[3] The initial electrophilic attack forms a secondary carbocation, which can undergo a 1,2-hydride shift to form a more stable tertiary carbocation before the bromide ion attacks.

Workflow for Isomer Identification

Caption: Workflow for identifying an isomeric byproduct.

Analytical Protocol: Distinguishing Isomers

• Mass Spectrometry (MS): While the molecular ion peak will be the same, the fragmentation patterns will differ. The tertiary bromide in 2,3-dibromo-2-methylbutane is more likely to cleave first, leading to a different set of fragment ions compared to the gem-dibromide structure of the target molecule.

• NMR Spectroscopy: This is the most definitive method.

  • ¹H NMR: The rearranged isomer, 2,3-dibromo-2-methylbutane, will show two distinct methyl singlets and a quartet and triplet for the ethyl group, a starkly different pattern from the desired product.

  • ¹³C NMR: The number of unique carbon signals will differ. DEPT-135 or other spectral editing techniques can further distinguish between CH, CH₂, and CH₃ groups, providing conclusive structural evidence.[7]

Compound	Key ¹H NMR Signals	Key ¹³C NMR Signals
2,2-Dibromo-3-methylbutane	Singlet (C2-CH₃), Doublet & Septet (isopropyl)	Quaternary C-Br, Methine (CH), 3 Methyls
2,3-Dibromo-2-methylbutane	Two Methyl Singlets, Quartet & Triplet (ethyl)	Quaternary C-Br, Tertiary C-Br, 2 Methyls, Methylene, Methyl

Issue 2: My reaction yield is low, and the crude product is an oil that is difficult to purify.

Causality: Low yields are often due to incomplete reactions or the formation of multiple byproducts that complicate purification. The presence of water is a common culprit, leading to the formation of polar halohydrin byproducts.[2][6] These byproducts can make purification by standard silica gel chromatography challenging due to tailing.

Troubleshooting Strategy

• Ensure Anhydrous Conditions: Use dry solvents and glassware. Consider performing the reaction under an inert atmosphere (N₂ or Ar) to minimize contact with atmospheric moisture.

• Solvent Choice: Perform the bromination in a non-nucleophilic, inert solvent like dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄).[1] This minimizes the chance of solvent participation in the reaction.

• Purification Strategy:

  • Aqueous Workup: First, wash the crude reaction mixture with a solution of sodium thiosulfate to quench any unreacted bromine. Follow with a brine wash to remove water-soluble impurities.

  • Chromatography: If halohydrins are present, consider using a less polar solvent system for flash chromatography or using a different stationary phase like alumina.

Characterization of Halohydrin Byproducts

• IR Spectroscopy: Look for a broad peak around 3200-3600 cm⁻¹, which is characteristic of an O-H stretch from the alcohol group.

• MS: The molecular ion peak will correspond to the mass of a brominated butanol.

• NMR: The presence of a hydroxyl proton (a broad singlet that is D₂O exchangeable) and characteristic shifts for protons adjacent to the hydroxyl and bromine groups will be evident.

Issue 3: My GC-MS shows a peak with a mass corresponding to a monobrominated product.

Causality: This indicates either an incomplete reaction or a competing reaction pathway. The presence of HBr, either as an impurity in the bromine or formed in situ, can lead to the hydrobromination of the alkene.[3][4] According to Markovnikov's rule, this would preferentially form 2-bromo-2-methylbutane via the more stable tertiary carbocation.[3]

Analytical Confirmation

• GC-MS: Compare the retention time and mass spectrum of the unknown peak to a commercial standard of 2-bromo-2-methylbutane if available. The fragmentation pattern will be distinct from the dibrominated products.

• NMR: The ¹H NMR spectrum of 2-bromo-2-methylbutane is simple, showing a singlet for the two methyl groups at C2 and a quartet and triplet for the ethyl group.

Part 3: Key Experimental Protocols

Protocol 1: Sample Preparation for GC-MS Analysis

• Dilution: Accurately weigh ~5 mg of the crude reaction mixture into a GC vial.

• Solvation: Add 1 mL of a high-purity solvent (e.g., dichloromethane or ethyl acetate). Ensure the sample is fully dissolved.

• Standard: For semi-quantitative analysis, add a known amount of an internal standard (e.g., dodecane) that does not co-elute with any expected components.

• Analysis: Inject 1 µL of the prepared sample into the GC-MS.

Protocol 2: General GC-MS Method Parameters

• Column: A non-polar column (e.g., DB-5ms or equivalent) is suitable for separating haloalkanes.

• Injector Temperature: 250 °C

• Oven Program:

  • Initial Temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: Hold at 250 °C for 5 minutes.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230 °C.

This method provides good separation for the expected products and byproducts.[8] The use of GC-MS is highly effective for identifying components in a mixture, especially when dealing with halogenated compounds which often have characteristic isotopic patterns.[9][10]

Part 4: Mechanistic Overview

A clear understanding of the reaction mechanism is crucial for troubleshooting. The desired reaction and the primary competing pathway are illustrated below.

Caption: Desired vs. rearrangement pathways in the bromination of 3-methyl-1-butene.

This guide provides a foundational framework for addressing common issues in the synthesis of 2,2-dibromo-3-methylbutane. Successful synthesis relies on careful control of reaction conditions and thorough analytical characterization to ensure the purity and identity of the final compound.

References

• Brainly. (2023, December 4). The alkene 3-methyl-1-butene is reacted with Br₂ in aqueous solution. Retrieved from [Link]

• Brainly. (2023, October 12). What is the product formed when the alkene 3-methyl-1-butene reacts with Br2 in an aqueous solution? Retrieved from [Link]

• Filo. (n.d.). 3-methyl but 1-ene react with HBr to form. Retrieved from [Link]

• Homework.Study.com. (n.d.). When 3-methyl-1-butene reacts with HBr, two alkyl halides are formed, 2-bromo-3-methyl butane and... Retrieved from [Link]

• Kallai, M., & Veres, M. (2012). The Determination of GC-MS Relative Molar Responses of Some n-Alkanes and their Halogenated Analogs. ResearchGate. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reaction of Alkenes with Bromine. Retrieved from [Link]

• Kállai, M., & Veres, M. (2012). Determination of GC–MS Relative Molar Responses of Some n-Alkanes and their Halogenated Analogs. Journal of Chromatographic Science, 51(6), 554–559. Retrieved from [Link]

• Pearson. (n.d.). When 3-methyl-1-butene reacts with HBr, two alkyl halides are formed. Retrieved from [Link]

• Chegg. (2019, April 8). Propose an efficient synthesis of 2-bromo-3-methylbutane using 2-methyl-2-butene. Retrieved from [Link]

• Mieritz, D. G., et al. (2022). Profiling Olefins in Gasoline by Bromination Using GC×GC-TOFMS Followed by Discovery-Based Comparative Analysis. Analytical Chemistry, 94(26), 9331–9338. Retrieved from [Link]

• Save My Exams. (n.d.). Bromine & Alkenes. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Reactions of Alkenes with Bromine. Retrieved from [Link]

• Mieritz, D. G., et al. (2022). Profiling Olefins in Gasoline by Bromination Using GC×GC-TOFMS Followed by Discovery-Based Comparative Analysis. ACS Publications. Retrieved from [Link]

• Ashenhurst, J. (2013, March 15). Bromination of Alkenes - The Mechanism. Master Organic Chemistry. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Summary of Alkene Reactions. Retrieved from [Link]

• Mieritz, D. G., et al. (2022). Profiling Olefins in Gasoline by Bromination Using GC×GC-TOFMS Followed by Discovery-Based Comparative Analysis. ResearchGate. Retrieved from [Link]

• Carroll University. (n.d.). Determined Mechanism for the Formation of 2-bromo-3-methylbutane. Carroll Collected. Retrieved from [Link]

• ChemSynthesis. (n.d.). 2,3-dibromo-2-methylbutane. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2,2-Dibromo-3-methylbutane. PubChem. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 28). NMR Spectroscopy. Retrieved from [Link]

• Ashenhurst, J. (n.d.). Reactions and Mechanisms. Master Organic Chemistry. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Spectroscopy Methods of structure determination. Retrieved from [Link]

• Jackson, G., et al. (2012). (79)Br NMR spectroscopy as a practical tool for kinetic analysis. Magnetic Resonance in Chemistry, 50(7), 507-511. Retrieved from [Link]

• University of Ottawa. (n.d.). (Br) Bromine NMR. Retrieved from [Link]

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• 10. Profiling Olefins in Gasoline by Bromination Using GC×GC-TOFMS Followed by Discovery-Based Comparative Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Degradation of 2,2-Dibromo-3-methylbutane

Welcome to the Technical Support Center for 2,2-Dibromo-3-methylbutane. This guide is intended for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to the handling, stability, and degradation of this sterically hindered geminal dihalide. Our goal is to equip you with the scientific rationale behind experimental observations and to offer robust solutions for challenges encountered in the laboratory.

I. Overview of Chemical Stability

2,2-Dibromo-3-methylbutane is a vicinal dihalide with notable steric hindrance around the carbon atom bearing the two bromine atoms. This structural feature significantly influences its reactivity and stability.[1][2] The carbon-bromine bond is inherently polar, rendering the carbon atom electrophilic and susceptible to nucleophilic attack.[3][4] However, the bulky tert-butyl-like group shields this electrophilic center, making direct substitution reactions challenging.[5][6] Consequently, the degradation of 2,2-Dibromo-3-methylbutane is often governed by a competition between substitution and elimination pathways, highly dependent on the reaction conditions.[7]

II. Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the use of 2,2-Dibromo-3-methylbutane in synthetic protocols or stability studies.

Question 1: My reaction is showing low conversion of 2,2-Dibromo-3-methylbutane, even with a strong nucleophile. What is happening?

Answer: Low reactivity is a common issue with sterically hindered alkyl halides like 2,2-Dibromo-3-methylbutane.[5][6] The bulky isopropyl group adjacent to the gem-dibromo center sterically shields the electrophilic carbon from backside attack, which is necessary for a typical S(_N)2 reaction.[1][2]

• Causality: The slow reaction rate is likely due to high activation energy for the S(_N)2 transition state. Even with a potent nucleophile, the steric clash prevents efficient orbital overlap for bond formation.

• Troubleshooting Steps:

  • Increase Reaction Temperature: Higher temperatures can provide the necessary energy to overcome the activation barrier. However, be aware that this may also favor elimination byproducts.[5]

  • Consider a Less Hindered Nucleophile: If the reaction allows, a smaller nucleophile might have greater success in reaching the reaction center.

  • Switch to a Polar Aprotic Solvent: Solvents like DMSO or DMF can enhance the nucleophilicity of your reagent, potentially increasing the reaction rate.

  • Investigate Alternative Mechanisms: If direct substitution is failing, consider if a reaction pathway involving a carbocation intermediate (S(_N)1-type) might be feasible, although this is generally less likely for gem-dihalides unless a strong Lewis acid is present to facilitate the leaving of one bromide.

Question 2: I am observing a significant amount of alkene byproducts in my reaction mixture. How can I favor the desired substitution product?

Answer: The formation of alkenes points towards elimination reactions (E1 or E2) competing with, or dominating over, substitution.[7][8] Sterically hindered substrates, especially in the presence of a strong base, are prone to elimination.[5]

• Causality: A strong, bulky base will preferentially abstract a proton from a beta-carbon over attacking the sterically hindered electrophilic carbon, leading to the formation of a double bond.[5]

• Troubleshooting Steps:

  • Use a Less Basic Nucleophile: Opt for a nucleophile that is a weak base to minimize proton abstraction. For example, use an azide or a halide ion instead of an alkoxide.

  • Lower the Reaction Temperature: Elimination reactions are generally favored at higher temperatures.[5] Running the reaction at a lower temperature can shift the equilibrium towards the substitution product.

  • Choose a Non-Bulky Base/Nucleophile: A smaller nucleophile is more likely to access the electrophilic carbon for an S(_N)2 reaction.[5]

Question 3: My purity analysis by GC-MS shows multiple unexpected peaks after storing 2,2-Dibromo-3-methylbutane in a solvent. What are the likely degradation products?

Answer: 2,2-Dibromo-3-methylbutane can degrade under various conditions, especially in the presence of nucleophilic solvents, light, or elevated temperatures. The unexpected peaks are likely degradation products.

• Potential Degradation Pathways:

  • Hydrolysis: In the presence of water or other protic solvents, hydrolysis can occur. This would likely proceed through an S(_N)1-like mechanism due to the steric hindrance. The initial loss of a bromide ion would form a secondary carbocation, which could then rearrange to a more stable tertiary carbocation via a hydride shift. Subsequent attack by water would lead to the formation of 2-methyl-2-butanol.[9] A similar rearrangement is observed in the hydrolysis of the related compound 2-bromo-3-methylbutane.

  • Elimination (Dehydrobromination): In the presence of a base, or even upon heating, elimination of HBr can occur to form bromoalkenes. A second elimination can lead to the formation of an alkyne (3-methyl-1-butyne) or an allene (3-methyl-1,2-butadiene). The dehydrohalogenation of 2,2-dibromobutane, a related compound, primarily yields the internal alkyne.

  • Photodegradation: Alkyl halides can be susceptible to photodegradation, leading to the formation of radical species.[10] This can initiate a variety of complex degradation pathways.

• Analytical Approach:

  • Utilize GC-MS to identify the molecular weights and fragmentation patterns of the unknown peaks.[11][12][13] This information is crucial for proposing the structures of the degradation products.

  • Consider co-injecting commercially available standards of suspected degradation products (e.g., 3-methyl-1-butyne, 2-methyl-2-butanol) to confirm their presence.

III. Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2,2-Dibromo-3-methylbutane?

A1: To ensure the long-term stability of 2,2-Dibromo-3-methylbutane, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from light. It is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from atmospheric moisture and oxygen. Avoid contact with strong bases, oxidizing agents, and metals.

Q2: How can I monitor the stability of 2,2-Dibromo-3-methylbutane in my formulation?

A2: A stability-indicating analytical method is crucial. Gas chromatography with flame ionization detection (GC-FID) or mass spectrometry (GC-MS) is a suitable technique for monitoring the purity of 2,2-Dibromo-3-methylbutane and detecting any degradation products.[11][12][14] A forced degradation study can help to identify potential degradation products and validate the analytical method's ability to separate them from the parent compound.[15][16][17][18][19]

Q3: What are the expected major and minor products of dehydrohalogenation of 2,2-Dibromo-3-methylbutane with a strong, non-hindered base?

A3: With a strong, non-hindered base like sodium ethoxide, a double E2 elimination is expected. The major product would likely be the internal alkyne, 3-methyl-1-butyne , due to the greater acidity of the terminal alkyne proton not being a factor in the initial elimination steps. The isomeric allene, 3-methyl-1,2-butadiene , could be a minor product. The vinyl bromide intermediate, 2-bromo-3-methyl-1-butene , might also be present if the reaction does not go to completion.

Q4: Is 2,2-Dibromo-3-methylbutane susceptible to hydrolysis under neutral pH conditions?

A4: While the C-Br bond is polar, the steric hindrance around the gem-dibromo carbon makes it relatively resistant to hydrolysis under neutral conditions at room temperature. However, at elevated temperatures, slow hydrolysis can occur, likely proceeding through an S(_N)1 mechanism with carbocation rearrangement to form 2-methyl-2-butanol.[9]

IV. Experimental Protocols & Data

Forced Degradation Study Protocol

This protocol outlines a general procedure for conducting a forced degradation study on 2,2-Dibromo-3-methylbutane to identify potential degradation products and pathways.

• Preparation of Stock Solution: Prepare a stock solution of 2,2-Dibromo-3-methylbutane in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60°C for 24 hours.

  • Basic Hydrolysis: Mix the stock solution with 0.1 M NaOH and heat at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H(_2)O(_2) and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid compound at 80°C for 48 hours.

  • Photodegradation: Expose the stock solution to UV light (e.g., 254 nm) for 24 hours.

• Sample Analysis: Analyze all stressed samples, along with an unstressed control, by a validated stability-indicating method, such as GC-MS.[11][12][13]

• Data Evaluation: Compare the chromatograms of the stressed samples to the control to identify and quantify the degradation products.

Table 1: Potential Degradation Products of 2,2-Dibromo-3-methylbutane

Degradation Pathway	Potential Products	Comments
Hydrolysis (S(_N)1 with rearrangement)	2-Methyl-2-butanol	Favored in protic solvents and at elevated temperatures. Proceeds via a more stable tertiary carbocation.[9]
Elimination (E2)	2-Bromo-3-methyl-1-butene (intermediate), 3-Methyl-1-butyne (major), 3-Methyl-1,2-butadiene (minor)	Favored by strong bases. The regioselectivity depends on the base and reaction conditions.
Photodegradation	Complex mixture of radical-derived products	Initiated by UV light, leading to homolytic cleavage of the C-Br bond.[10]

V. Visualizations

Diagram 1: Potential Degradation Pathways of 2,2-Dibromo-3-methylbutane

Caption: Potential degradation pathways of 2,2-Dibromo-3-methylbutane.

Diagram 2: Troubleshooting Logic for Reactions of 2,2-Dibromo-3-methylbutane

Caption: Troubleshooting flowchart for reactions involving 2,2-Dibromo-3-methylbutane.

VI. References

• BenchChem. (2025). Technical Support Center: Managing Elimination Side Reactions with Hindered Alkyl Halides.

• Bent, B. E., Nuzzo, R. G., Zegarski, B. R., et al. (n.d.). Thermal Decomposition of Alkyl Halides on Aluminum. 1. Carbon-Halogen Bond Cleavage and Surface β-Hydride Elimination Reactions. Illinois Experts.

• Lee, K., Yoo, W., & Jeong, J. H. (2022). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. Molecules, 27(14), 4437. [Link]

• Quora. (2016). Why are acetals and hemiacetals stable while geminal diols are not?. [Link]

• Zielke, B. (2024). Determination of residual alkyl iodides and alkyl bromides as their corresponding alkyl chlorides in drug substances by headspace GC-FID. Journal of Pharmaceutical and Biomedical Analysis, 249, 116345. [Link]

• ResearchGate. (n.d.). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. [Link]

• ResearchGate. (n.d.). A sensitive method for rapid detection of alkyl halides and dehalogenase activity using a multistep enzyme assay. [Link]

• Chemistry LibreTexts. (2019). 7.6.1. Elimination of Alkyl Halides. [Link]

• Chemistry Steps. (n.d.). Steric Hindrance in SN2 and SN1 Reactions. [Link]

• PubMed. (2022). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. [Link]

• Science.gov. (n.d.). forced degradation products: Topics by Science.gov. [Link]

• Master Organic Chemistry. (2014). Alkyl Halide Reaction Map And Summary. [Link]

• Chemistry Stack Exchange. (2016). Why are geminal diols unstable? [duplicate]. [Link]

• ACD/Labs. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. [Link]

• MedCrave online. (2016). Forced Degradation Studies. [Link]

• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. [Link]

• SGS. (2011). HOW TO APPROACH A FORCED DEGRADATION STUDY. [Link]

• Organic Chemistry at CU Boulder. (2021). Loudon Chapter 9 Review: Reactions of Alkyl Halides. [Link]

• Carroll Collected. (n.d.). Determined Mechanism for the Formation of 2-bromo-3-methylbutane. [Link]

• BYJU'S. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 10 – Free PDF Download. [Link]

• YouTube. (2016). Dehydrohalogenation of Alkyl Halides Reaction Mechanism - E1 & E2. [Link]

• Nature. (n.d.). Macrocyclic geminal diols: synthesis, structures, stability and photophysical properties. [Link]

• PubChem. (n.d.). 2,2-Dibromo-3-methylbutane. [Link]

• Allen. (n.d.). Hydrolysis of 2-bromo-3-methyl butane - ( 2 ∘ ) - yields only 2-methy-2-butanol. [Link]

• ResearchGate. (n.d.). Macrocyclic geminal diols: synthesis, structures, stability and photophysical properties. [Link]

• PubChem. (n.d.). 2,2-Dibromo-3-methylpentane. [Link]

• Allen. (n.d.). Which of the following gem-diol is stable ?. [Link]

• University of Calgary. (n.d.). ALKYL HALIDES. [Link]

• University of Illinois Springfield. (n.d.). Alkyl Halides. [Link]

• Samagra. (n.d.). Haloalkanes and Haloarenes. [Link]

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Technical Support Center: Challenges in Scaling Up Reactions with 2,2-Dibromo-3-methylbutane

Welcome to the Technical Support Center for scientists and researchers working with 2,2-Dibromo-3-methylbutane. This guide is designed to provide expert advice, troubleshooting protocols, and frequently asked questions to navigate the complexities of scaling up reactions involving this sterically hindered geminal dibromide. Our focus is on providing practical, in-depth solutions to common challenges encountered in laboratory and pilot-plant settings.

Introduction to the Challenges

2,2-Dibromo-3-methylbutane, with its neopentyl-like structure, presents a unique set of challenges in chemical synthesis, particularly when transitioning from bench-scale to larger production. The significant steric hindrance imposed by the tert-butyl group profoundly influences its reactivity, often leading to sluggish reactions, unexpected side products, and purification difficulties. This guide will address these issues in a practical, question-and-answer format to assist you in optimizing your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: Why are nucleophilic substitution reactions with 2,2-Dibromo-3-methylbutane so challenging to scale up?

A1: The primary challenge lies in the extreme steric hindrance at the carbon atom bearing the bromine atoms. This steric bulk effectively shields the electrophilic center from backside attack by a nucleophile, which is essential for a bimolecular nucleophilic substitution (SN2) reaction. Consequently, SN2 reactions with 2,2-Dibromo-3-methylbutane are exceptionally slow, often requiring harsh conditions that can lead to undesirable side reactions, making scale-up impractical. While a unimolecular (SN1) pathway might be considered, it would involve the formation of a highly unstable primary carbocation, which is energetically unfavorable.

Q2: What are the primary side reactions to anticipate when working with 2,2-Dibromo-3-methylbutane, especially at a larger scale?

A2: The most common side reactions are elimination and, under certain conditions, rearrangement. Due to the difficulty of substitution, elimination reactions (E1 and E2) often become the dominant pathways, especially in the presence of a base. The use of strong, bulky bases will favor the formation of the less substituted alkene (Hofmann product). Additionally, if conditions promoting carbocation formation are employed, a 1,2-methyl shift can occur, leading to a more stable tertiary carbocation and subsequent rearranged products.

Q3: Is it feasible to form a Grignard reagent with 2,2-Dibromo-3-methylbutane?

A3: Yes, forming a Grignard reagent is a viable and often preferred method for utilizing 2,2-Dibromo-3-methylbutane in synthesis. The formation of a Grignard reagent is less susceptible to the steric hindrance that plagues substitution reactions. However, the initiation of the reaction can be sluggish due to the steric bulk and the passivating layer of magnesium oxide on the magnesium turnings. Careful activation of the magnesium and rigorous anhydrous conditions are critical for success, especially at scale.

Q4: What are the key safety precautions to consider when scaling up reactions with 2,2-Dibromo-3-methylbutane?

A4: As with all brominated organic compounds, appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is essential. Work should be conducted in a well-ventilated fume hood. Upon scaling up, the potential for exothermic reactions, especially during Grignard formation, must be carefully managed with appropriate cooling and controlled addition rates. It is also crucial to have a plan for quenching the reaction safely and for handling the resulting waste streams. Always consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments and provides actionable solutions.

Issue 1: My dehydrobromination reaction to form 3,3-dimethyl-1-butyne is slow and gives a low yield.

Potential Causes:

• Insufficiently Strong Base: The elimination of the second bromide from the intermediate vinylic bromide requires a very strong base.

• Suboptimal Reaction Temperature: The reaction may require elevated temperatures to proceed at a reasonable rate.

• Poor Solvent Choice: The choice of solvent can significantly impact the solubility of the reactants and the efficacy of the base.

• Premature Quenching: Adding the quenching agent before the reaction has gone to completion.

Troubleshooting Steps:

• Choice of Base: Employ a very strong base such as sodium amide (NaNH₂) in liquid ammonia or potassium tert-butoxide in a suitable solvent like THF or DMSO. For terminal alkyne synthesis, three equivalents of NaNH₂ are often recommended to ensure complete reaction and deprotonation of the product alkyne.

• Temperature Control: Gradually increase the reaction temperature while carefully monitoring for the formation of side products. Refluxing in an appropriate solvent may be necessary.

• Solvent Considerations: For reactions with potassium tert-butoxide, consider using a polar aprotic solvent like DMSO to enhance the basicity of the alkoxide. When using sodium amide, liquid ammonia is the standard solvent.

• Reaction Monitoring: Use techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the disappearance of the starting material and the formation of the product before quenching the reaction.

Protocol: Synthesis of 3,3-dimethyl-1-butyne from 2,2-Dibromo-3-methylbutane

This protocol is adapted from established procedures for the dehydrobromination of gem-dibromides.

Step	Procedure	Expert Notes
1. Setup	In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a nitrogen inlet, and a dropping funnel, add freshly prepared sodium amide in liquid ammonia.	Rigorously anhydrous conditions are crucial for the success of this reaction.
2. Reactant Addition	Dissolve 2,2-Dibromo-3-methylbutane in a minimal amount of anhydrous ether or THF. Add this solution dropwise to the sodium amide suspension at -33 °C (the boiling point of liquid ammonia).	Slow, controlled addition is important to manage any potential exotherm and prevent side reactions.
3. Reaction	After the addition is complete, allow the reaction mixture to stir at -33 °C for several hours. Monitor the reaction progress by TLC or GC analysis of quenched aliquots.	The reaction time will need to be optimized based on the scale of the reaction.
4. Quenching	Once the reaction is complete, cautiously quench the reaction by the slow addition of ammonium chloride or water.	Quenching should be done at low temperature to control the release of ammonia gas.
5. Workup and Purification	Allow the ammonia to evaporate. Add water and extract the product with a low-boiling organic solvent like diethyl ether or pentane. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter. The product, 3,3-dimethyl-1-butyne, is volatile and should be purified by careful distillation.	Due to the volatility of the product, care must be taken during solvent removal and distillation to avoid product loss.

Issue 2: Initiation of the Grignard reaction is difficult and inconsistent, especially at a larger scale.

Potential Causes:

• Passive Magnesium Surface: A layer of magnesium oxide on the surface of the magnesium turnings can prevent the reaction from starting.

• Presence of Moisture: Even trace amounts of water in the solvent or on the glassware will quench the Grignard reagent as it forms.

• Steric Hindrance: The bulky tert-butyl group can make it sterically difficult for the alkyl halide to access the magnesium surface.

Troubleshooting Steps:

• Magnesium Activation: Activate the magnesium turnings prior to the reaction. This can be achieved by stirring the magnesium with a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically grinding the turnings under an inert atmosphere.

• Rigorous Anhydrous Conditions: All glassware must be flame-dried or oven-dried immediately before use. Anhydrous solvents are essential. Consider using a solvent still to ensure dryness.

• Initiation Techniques: Add a small portion of the 2,2-Dibromo-3-methylbutane solution to the activated magnesium and gently heat the mixture. The reaction can also be initiated by adding a small amount of a pre-formed Grignard reagent.

• Solvent Choice: Tetrahydrofuran (THF) is generally a better solvent than diethyl ether for preparing Grignard reagents from less reactive halides due to its higher boiling point and better solvating properties.

Diagram: Troubleshooting Grignard Reaction Initiation

Caption: Decision workflow for troubleshooting Grignard reaction initiation.

Data Presentation

Table 1: Recommended Solvents and Bases for Dehydrobromination

Base	Solvent	Temperature	Key Considerations
Sodium Amide (NaNH₂)	Liquid Ammonia	-33 °C	Highly effective for terminal alkyne synthesis. Requires cryogenic conditions.
Potassium tert-butoxide	THF or DMSO	Room Temp to Reflux	Good for larger scale due to less specialized equipment. DMSO can accelerate the reaction.
Potassium Hydroxide (KOH)	Ethanol	Reflux	Less effective for the second elimination; may result in a mixture of products.

Visualization of Reaction Pathways

Diagram: Competing Pathways in Reactions of 2,2-Dibromo-3-methylbutane

Caption: Primary reaction pathways for 2,2-Dibromo-3-methylbutane.

References

• Filo. (2023, October 8). Write the equation for the preparation of a Grignard reagent using 2-bromo-3-methylbutane and name the alkane produced after its hydrolysis? Retrieved from [Link]

• PubChem. (n.d.). 2,2-Dibromo-3-methylbutane. Retrieved from [Link]

• Filo. (2025, April 16). *11 STATEMENT-1 Isomerisation also results when NaNH2 is used in dehydrbromination of 2.2 dibromobutane forming 2-butyne as well as 1-butyne and STATEMENT-2 All possible triple bond isomers are formed but Na

Removal of triphenylphosphine oxide from reactions involving 2,2-Dibromo-3-methylbutane

Welcome to the technical support center for challenges related to the purification of reaction mixtures containing triphenylphosphine oxide (TPPO). This guide is specifically tailored for researchers, scientists, and drug development professionals who encounter this common yet persistent purification challenge, particularly in reactions involving reagents like 2,2-Dibromo-3-methylbutane.

Reactions involving triphenylphosphine (PPh₃) are cornerstones of modern organic synthesis, enabling powerful transformations like the Wittig, Mitsunobu, Appel, and Corey-Fuchs reactions. A reaction of 2,2-Dibromo-3-methylbutane with triphenylphosphine is often the first step in a Corey-Fuchs reaction to generate a 1,1-dibromoalkene, a versatile synthetic intermediate. However, these reactions invariably produce a stoichiometric amount of the highly polar and often difficult-to-remove byproduct, triphenylphosphine oxide (TPPO).

This guide provides in-depth, practical solutions in a question-and-answer format to help you efficiently remove TPPO from your reaction mixtures, ensuring the high purity of your target compounds.

Frequently Asked Questions (FAQs)

Q1: Why is triphenylphosphine oxide (TPPO) so challenging to remove from my reaction mixture?

A1: The difficulty in removing TPPO stems from a combination of its physical properties:

• High Polarity: The P=O bond in TPPO is highly polarized, making the molecule quite polar. This often results in it having similar chromatographic behavior to moderately polar target molecules, leading to co-elution.

• High Crystallinity: TPPO is a stable, crystalline solid with a melting point of 154-158 °C. While this property can be exploited for crystallization, it can also lead to the byproduct crystallizing with your product.

• Varied Solubility: TPPO is poorly soluble in non-polar solvents like hexane, pentane, and cyclohexane, but readily soluble in more polar organic solvents such as dichloromethane, ethanol, and ethyl acetate. This solubility profile can complicate purification by simple extraction or precipitation if the desired product has similar characteristics.

Q2: I've just completed a Corey-Fuchs reaction with 2,2-Dibromo-3-methylbutane. What is the most straightforward method to remove the bulk of the TPPO?

A2: For non-polar to moderately polar products,

Technical Support Center: Regioselective Eliminations of 2,2-Dibromo-3-methylbutane

Welcome to the technical support center for synthetic reactions involving 2,2-dibromo-3-methylbutane. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and control the regioselectivity of elimination reactions with this challenging substrate. As Senior Application Scientists, we provide not just protocols, but the mechanistic reasoning and field-proven insights necessary for success.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges and potential products when performing an elimination reaction on 2,2-dibromo-3-methylbutane?

When subjecting 2,2-dibromo-3-methylbutane, a geminal dihalide, to a single dehydrobromination, you are faced with a classic regiochemical challenge. The reaction proceeds via an E2 mechanism, where a base removes a proton (H) and a bromide (Br) is eliminated in a single, concerted step.[1] The structure of the substrate offers two distinct types of β-hydrogens (hydrogens on carbons adjacent to the carbon bearing the bromines), leading to two possible constitutional isomers.

• Pathway A (Zaitsev Elimination): Removal of the tertiary hydrogen on C3. This leads to the more substituted, thermodynamically more stable alkene.

• Pathway B (Hofmann Elimination): Removal of one of the primary hydrogens on C1. This leads to the less substituted, sterically more accessible alkene.

The two primary products of the first elimination are:

• Zaitsev Product: 2-bromo-3-methyl-2-butene

• Hofmann Product: 2-bromo-3-methyl-1-butene

The key challenge is that without careful selection of reagents and conditions, you will obtain a mixture of these two products. Controlling the regioselectivity is paramount for an efficient synthesis.

Troubleshooting and Protocol Guides

Q2: How can I selectively synthesize the Zaitsev product, 2-bromo-3-methyl-2-butene?

Core Issue: You want to favor the thermodynamically more stable product.

Mechanistic Insight: The formation of the more substituted alkene is predicted by Zaitsev's Rule .[2][3] This rule applies when the reaction is under thermodynamic control, and the base is small and unhindered, allowing it to access the more sterically crowded tertiary β-hydrogen.[4][5] The resulting tetrasubstituted double bond is stabilized by hyperconjugation, making it the lower-energy product.

Recommended Protocol: Use a strong, non-bulky base. Sodium ethoxide (NaOEt) in ethanol is a standard and effective choice.

Experimental Protocol: Zaitsev-Selective Elimination

• Reagent Preparation: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, prepare a solution of sodium ethoxide. This can be done by carefully dissolving sodium metal (1.1 eq.) in anhydrous ethanol (200 proof) under a nitrogen atmosphere.

• Reaction Setup: Once the sodium has completely dissolved, cool the solution to 0 °C using an ice bath.

• Substrate Addition: Add 2,2-dibromo-3-methylbutane (1.0 eq.) dropwise to the stirred ethoxide solution over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Gently heat the mixture to a mild reflux (~50-60 °C) and monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Workup: Cool the reaction mixture to room temperature and carefully pour it over ice water. Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by fractional distillation to isolate 2-bromo-3-methyl-2-butene.

Caption: Zaitsev Elimination Pathway.

Q3: My reaction is producing a mixture of isomers. How do I force the reaction to yield the Hofmann product, 2-bromo-3-methyl-1-butene?

Core Issue: You need to favor the kinetically controlled, less substituted product.

Mechanistic Insight: The formation of the less substituted alkene is governed by Hofmann's Rule .[6][7] This outcome is achieved by using a sterically hindered (bulky) base.[2][5] The large size of the base prevents it from easily accessing the sterically hindered tertiary β-hydrogen. Instead, it preferentially abstracts one of the more accessible primary β-hydrogens from the methyl group at C1.[8][9] This pathway has a lower activation energy due to reduced steric clash in the transition state.[10][11]

Recommended Protocol: Use a strong, sterically bulky base. Potassium tert-butoxide (KOtBu) is the industry standard for promoting Hofmann elimination.

Experimental Protocol: Hofmann-Selective Elimination

• Reagent Preparation: In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add anhydrous tetrahydrofuran (THF). To this, add potassium tert-butoxide (1.2 eq.). Note: KOtBu is highly hygroscopic; use a fresh bottle or material from a glovebox for best results.

• Reaction Setup: Cool the stirred suspension to 0 °C in an ice bath.

• Substrate Addition: Dissolve 2,2-dibromo-3-methylbutane (1.0 eq.) in a small amount of anhydrous THF and add it dropwise to the KOtBu suspension over 30 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature. Monitor the reaction by TLC or GC-MS. The reaction is often complete within 3-6 hours at room temperature.

• Workup: Carefully quench the reaction by adding it to a beaker of ice-cold saturated ammonium chloride (NH₄Cl) solution. Transfer to a separatory funnel and extract with methyl tert-butyl ether (MTBE) (3x).

• Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The Hofmann product, 2-bromo-3-methyl-1-butene, can be isolated via careful fractional distillation.

Caption: Hofmann Elimination Pathway.

Q4: I need to synthesize the corresponding alkyne, 3-methyl-1-butyne. How do I proceed?

Core Issue: A second elimination is required, but the vinyl bromide intermediate is less reactive than the starting alkyl dihalide.

Mechanistic Insight: To perform a second dehydrobromination on the vinyl bromide product (either the Zaitsev or Hofmann isomer), a significantly stronger base is required.[12][13] Standard alkoxides like ethoxide or tert-butoxide are generally not strong enough to efficiently deprotonate the sp²-hybridized carbon of the vinyl halide. Sodium amide (NaNH₂) in liquid ammonia is the classic reagent system for this transformation, as it is a powerful base capable of facilitating the second E2 elimination to form the alkyne.[14]

Recommended Protocol: A two-step, one-pot procedure using sodium amide.

Experimental Protocol: Synthesis of 3-methyl-1-butyne

• Reaction Setup: In a three-neck flask equipped with a dry ice/acetone condenser and a gas inlet, condense anhydrous ammonia (~200 mL for a 0.1 mol scale reaction).

• Base Formation: Add a small piece of sodium metal to the liquid ammonia. Once the characteristic blue color persists, add a catalytic amount of ferric nitrate (Fe(NO₃)₃). Continue adding sodium metal (2.2 eq.) in small portions until a stable dark blue color is observed. The color will then fade to a gray suspension as the sodium is converted to sodium amide (NaNH₂).

• First Elimination: Add 2,2-dibromo-3-methylbutane (1.0 eq.) dropwise to the NaNH₂/NH₃ suspension at -78 °C. Stir for 1-2 hours. This will form a mixture of vinyl bromides.

• Second Elimination: Allow the reaction to slowly warm to the boiling point of ammonia (-33 °C) and stir for an additional 3-4 hours to drive the second elimination to completion. The terminal alkyne will be deprotonated by the excess NaNH₂ to form a sodium acetylide salt.

• Workup: Carefully quench the reaction by the slow, portion-wise addition of solid ammonium chloride. Allow the ammonia to evaporate overnight in a well-ventilated fume hood. To the remaining residue, add ice water and extract with cold diethyl ether (3x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and carefully remove the highly volatile solvent. The product, 3-methyl-1-butyne, is a low-boiling-point liquid and should be purified by short-path distillation at atmospheric pressure.

Caption: Two-step elimination to form an alkyne.

Data Summary: Regioselectivity Control

Objective Product	Recommended Base	Base Type	Key Principle	Expected Major Product
2-bromo-3-methyl-2-butene	Sodium Ethoxide (NaOEt)	Small, Unhindered	Zaitsev's Rule [2]	More substituted alkene
2-bromo-3-methyl-1-butene	Potassium t-Butoxide (KOtBu)	Bulky, Hindered	Hofmann's Rule [6]	Less substituted alkene
3-methyl-1-butyne	Sodium Amide (NaNH₂)	Very Strong	Double Elimination[13]	Alkyne

References

• Preparation of Alkynes. OpenOChem Learn. [Link]

• Preparation of 2-Bromo-3-methylbutane by the Radical Addition of Hydrogen Bromide to 2-Methyl-2-butene. The Journal of Organic Chemistry - ACS Publications. [Link]

• Propose an efficient synthesis of 2-bromo-3-methylbutane using 2-methyl-2-butene. Chegg. [Link]

• Dehydrohalogenation of Alkyl Halides Reaction Mechanism - E1 & E2. YouTube. [Link]

• Determined Mechanism for the Formation of 2-bromo-3-methylbutane. Carroll Collected. [Link]

• Zaitsev Rule - Regioselectivity of E2 Elimination with Practice. Chemistry Steps. [Link]

• E2 Reaction Mechanism - Hoffman Elimination vs Zaitsev's Rule. YouTube. [Link]

• Synthesis of 1-bromo-3-methylbutane from 2-bromo-3-methylbutane. Reddit. [Link]

• Identify a plausible synthetic route to convert 2-bromo-2-methylbutane into 3-methyl-1-butyne. brainly.com. [Link]

• How to Predict the Products of E2 reactions - Zaitsev vs Hofmann. Scholarli. [Link]

• Illustrated Glossary of Organic Chemistry - Hofmann's rule. UCLA Chemistry. [Link]

• Haloalkanes and Haloarenes. NCERT. [Link]

• When 2-bromo-2,3-dimethylbutane reacts with a strong base, two al... Pearson. [Link]

• Hofmann's Rule and Zaitsev's Rule. Chemistry LibreTexts. [Link]

• Elimination Reactions of Alkyl Halides. MSU Chemistry. [Link]

• Dehydrohalogenation in Organic Chemistry | E2 Mechanism & Alkyne Synthesis Explained. YouTube. [Link]

• Steric hindrance | Substitution and elimination reactions | Organic chemistry. Khan Academy. [Link]

• Dehydrohalogenation of Alkyl Dihalides. Unacademy. [Link]

• When treated with a strong base, 2-bromo-2,3-dimethylbutane will undergo an elimination reaction to produce two products. Chegg. [Link]

• Synthesis of hemiterpene 1-bromo-3-methyl-2-butene derivatives. Request PDF. [Link]

• Synthesis of hemiterpene 1-bromo-3-methyl-2-butene derivatives. AIP Publishing. [Link]

• Elimination Reactions: E2 Reactions. Saskoer.ca. [Link]

• Elimination reactions. Lumen Learning. [Link]

• E1 Elimination: regioselectivity and stereoselectivity. YouTube. [Link]

• Elimination by the E2 mechanism. Chemistry LibreTexts. [Link]

• Preparation of Alkynes - Elimination Reactions of Dihalides. Chemistry LibreTexts. [Link]

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? PubMed Central. [Link]

• Steric hindrance | Substitution and elimination reactions | Organic chemistry. Khan Academy. [Link]

• E2 Reactions. KPU Pressbooks. [Link]

• Steric Hindrance in SN2 and SN1 Reactions. Chemistry Steps. [Link]

• In this experiment we used two different bases to perform an elimination reaction on 2. Homework.Study.com. [Link]

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Technical Support Center: Troubleshooting Grignard Formation with Gem-Dibromides

Welcome to the Technical Support Center for organometallic chemistry. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of Grignard reagent formation from gem-dibromides. The synthesis of 1,1-di-Grignard reagents is a nuanced process, often presenting challenges not encountered with monohalide precursors. This document provides in-depth, experience-driven insights in a direct question-and-answer format to help you troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Reaction Initiation & Magnesium Activation

Question 1: My Grignard reaction with a gem-dibromide won't start. I've ensured anhydrous conditions. What's the likely cause and how can I fix it?

Answer:

The most common culprit for a stubborn Grignard reaction is the passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings.[1][2] This layer is inert and prevents the magnesium from reacting with your gem-dibromide. While you've addressed the critical need for anhydrous conditions, activating the magnesium surface is paramount.

Causality and In-Depth Explanation:

The formation of a Grignard reagent is a surface reaction where the organic halide reacts directly with the magnesium metal.[3][4] The MgO layer acts as a physical barrier. For the reaction to initiate, this layer must be breached to expose fresh, reactive magnesium.

Troubleshooting Protocol: Magnesium Activation

Here are several field-proven methods to activate magnesium, ordered from the most common to more specialized approaches:

• Mechanical Activation:

  • Crushing the Turnings: Before adding your solvent, use a dry glass rod to crush some of the magnesium turnings against the bottom of the flask. This physically breaks the MgO layer, exposing a fresh metal surface.[5]

  • Dry Stirring: Stirring the dry magnesium turnings under an inert atmosphere (Nitrogen or Argon) for several hours can also abrade the surface.

• Chemical Activation (Initiators):

  • Iodine: Add a single crystal of iodine to the flask containing the magnesium turnings. The iodine etches the magnesium surface, reacting with the MgO layer. You should observe the disappearance of the characteristic purple iodine vapor as it reacts.[6]

  • 1,2-Dibromoethane: A few drops of 1,2-dibromoethane are highly effective. It reacts with the magnesium to form ethylene gas and magnesium bromide. The evolution of bubbles (ethylene) is a clear visual indicator that the magnesium is activated and ready for the main reaction.[5][7]

  • Pre-formed Grignard Reagent: Adding a small amount of a previously prepared Grignard reagent can initiate the reaction.

Experimental Workflow for Magnesium Activation:

Caption: Workflow for Magnesium Activation and Reaction Initiation.

Side Reactions and Product Distribution

Question 2: I'm observing the formation of multiple products, and my yield of the desired 1,1-di-Grignard reagent is low. What are the likely side reactions with gem-dibromides?

Answer:

Gem-dibromides are prone to a unique set of side reactions beyond the standard Wurtz coupling seen with monohalides. The proximity of the two bromine atoms on the same carbon atom introduces alternative reaction pathways.

Common Side Reactions:

• Wurtz-type Coupling: The initially formed monovalent Grignard reagent can react with the starting gem-dibromide, leading to dimerization and oligomerization.[8][9] This is exacerbated by high local concentrations of the gem-dibromide and elevated temperatures.[7]

• Elimination Reactions: Depending on the structure of your gem-dibromide, elimination can occur to form vinyl bromides or other unsaturated species. This is particularly relevant for gem-dibromocyclopropanes, which can rearrange to allenes.[10]

• Formation of Monobromide Grignard: Incomplete reaction can lead to the formation of a significant amount of the monovalent Grignard reagent (Br-CR2-MgBr) instead of the desired divalent species.

Troubleshooting Strategies to Minimize Side Reactions:

Strategy	Rationale
Slow Addition	Minimizes the local concentration of the gem-dibromide, reducing the likelihood of Wurtz-type coupling.
Low Temperature	Favors the formation of the Grignard reagent over side reactions like elimination and coupling, which often have higher activation energies. For some gem-dibromides, temperatures as low as -60°C may be necessary.[10]
Choice of Solvent	Tetrahydrofuran (THF) is generally preferred over diethyl ether for the formation of di-Grignard reagents as it better solvates and stabilizes the organomagnesium species.[5][8]
Highly Activated Magnesium	Using highly reactive magnesium, such as Rieke magnesium, can promote the desired reaction at lower temperatures, thereby minimizing side reactions.[8]

Logical Relationship of Side Reactions:

Caption: Potential reaction pathways from a gem-dibromide.

Stability and Characterization of 1,1-di-Grignard Reagents

Question 3: How stable are 1,1-di-Grignard reagents, and how can I confirm their formation and concentration?

Answer:

The stability of 1,1-di-Grignard reagents (1,1-dimagnesioalkanes) can be variable and is influenced by steric and electronic factors. While some have been isolated and characterized, they are generally used in situ due to their high reactivity.[11]

Factors Influencing Stability:

• Steric Hindrance: Bulky substituents on the carbon bearing the two magnesium atoms can enhance stability by sterically shielding the reactive C-Mg bonds.

• Solvent: As with monovalent Grignard reagents, ethereal solvents like THF are crucial for solvating and stabilizing the dimagnesio species.[5]

Characterization and Quantification:

Direct characterization can be challenging. However, you can infer their formation and estimate their concentration using the following methods:

• Titration: A standard method to determine the concentration of Grignard reagents is titration against a known amount of an indicator in the presence of a protic reagent like menthol.[12] For di-Grignard reagents, this will give you the total concentration of C-Mg bonds.

• Derivatization and NMR/GC-MS Analysis: Quench a small aliquot of your reaction mixture with a suitable electrophile, such as D₂O or an aldehyde. Analysis of the deuterated or alcohol products by NMR or GC-MS can confirm the presence of the di-Grignard species and provide an estimate of its ratio to any monovalent Grignard or other side products.

Protocol for Titration of Grignard Reagents:

• Preparation: In a flame-dried flask under an inert atmosphere, dissolve a known amount of a suitable indicator (e.g., 1,10-phenanthroline) in anhydrous THF.

• Titration: Slowly add the prepared Grignard solution via syringe to the indicator solution until a persistent color change is observed.

• Calculation: Based on the stoichiometry of the reaction between the Grignard reagent and the indicator, calculate the molarity of your Grignard solution.

References

• Dimerization is a side reaction that occurs during the preparation of Grignard reagents. Pearson+. [Link]

• Adichemistry. Grignard Reagent | Reactions | Preparation | Mechanism. [Link]

• Baird, M. S., et al. (2002). Bromine–magnesium exchange in gem-dibromocyclopropanes using Grignard reagents. Tetrahedron, 58(9), 1581-1593. [Link]

• Grignard Reaction. [Link]

• Bull, J. A., & Charette, A. B. (2008). Improved Procedure for the Synthesis of gem-Diiodoalkanes by the Alkylation of Diiodomethane. Scope and Limitations. The Journal of Organic Chemistry, 73(20), 8097–8100. [Link]

• Method for Preparing Grignard Reagents and new Grignard Reagents.

• CHEM-333: Experiment 10: Grignard Reagent Preparation and Reaction. [Link]

• Knochel, P. (2014). Strategies to prepare and use functionalized organometallic reagents. Angewandte Chemie International Edition, 53(21), 5436-5455. [Link]

• Organic Chemistry - Video Lessons. [Link]

• Chemistry LibreTexts. Grignard Reagents. [Link]

• Weiss, H. M. (1999). Side Reactions in a Grignard Synthesis. Journal of Chemical Education, 76(1), 76. [Link]

• Walborsky, H. M. (1990). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Accounts of Chemical Research, 23(9), 286-293. [Link]

• Knochel, P. (2014). Strategies to prepare and use functionalized organometallic reagents. Angewandte Chemie International Edition, 53(21), 5436-5455. [Link]

• The first x-ray structure of a 1,1-di-Grignard compound: bis(bromomagnesio)bis(trimethylsilyl)methane. Journal of the American Chemical Society. [Link]

• Wikipedia. Grignard reagent. [Link]

• Ren, B., Xu, J., & Liu, C. (2024). Rapid and Practical Synthesis of gem-Dibromoalkanes from Aldehydes by Tribromide Reagent. Chemistry–An Asian Journal, 19(5), e202301087. [Link]

• Rapid and Practical Synthesis of gem-Dibromoalkanes from Aldehydes by Tribromide Reagent. Request PDF. [Link]

• Research and Reviews. Synthesis and Preparation of Grignard Reagent. [Link]

• BYJU'S. A Grignard reagent is an organomagnesium compound which can be described by the chemical formula 'R-Mg-X' where R refers to an alkyl or aryl group and X refers to a halogen. [Link]

• Marjolin, A., et al. (2018). The Grignard Reaction – Unraveling a Chemical Puzzle. ACS Catalysis, 8(12), 11771-11783. [Link]

• Deitmann, E., et al. (2023). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. Organic Process Research & Development. [Link]

• Organic Chemistry Portal. 1,1-Dibromoalkane synthesis by bromination or substitution. [Link]

• A Comparison of the Stability and Reactivity of Diamido- and Diaminocarbene Copper Alkoxide and Hydride Complexes. PubMed. [Link]

• A convenient one-pot synthesis, and characterisation of the ω-bromo-1-(4- cyanobiphenyl-4'-yl) alkanes (CBnBr). [Link]

• Master Organic Chemistry. Reactions of Grignard Reagents. [Link]

• Chemistry Stack Exchange. Grignard formation and vicinal dihalides. [Link]

• Plausible reaction mechanism for the synthesis of gem-dibromide. ResearchGate. [Link]

• PubChem. 1,4-Bis(bromomagnesio)benzene. [Link]

• de Boer, H. J. R., et al. (1988). 1-Bromo-2,6-BIS(chloromagnesiomethyl)benzene from the attempted synthesis of a doubly benzylic 1,3,5-TRI-grignard reagent. Journal of Organometallic Chemistry, 345(1-2), 1-8. [Link]

• A Comparison of the Stability and Reactivity of Diamido- and Diaminocarbene Copper Alkoxide and Hydride Complexes. PubMed. [Link]

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Technical Support Center: Workup Procedures for 2,2-Dibromo-3-methylbutane Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for reactions involving 2,2-dibromo-3-methylbutane. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical workup phase of their experiments. The focus is on the common dehydrobromination (elimination) reactions of this geminal dibromide, which are typically performed using strong bases to synthesize vinyl bromides or alkynes.[1][2] This resource provides practical, field-proven insights in a troubleshooting and FAQ format to address specific challenges you may encounter.

Troubleshooting Guide: Common Workup Issues

This section addresses specific problems that can arise during the isolation and purification of products from 2,2-dibromo-3-methylbutane reactions.

Q1: "Help! I've formed a persistent emulsion during my aqueous wash. What should I do?"

A1: Emulsion formation is a frequent issue, especially when working with basic aqueous solutions and certain organic solvents. [3] An emulsion is a suspension of tiny droplets of one layer within the other, preventing a clean separation.[4] Here is a systematic approach to breaking it:

Immediate Steps:

• Be Patient: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Sometimes, layers will separate on their own.[3][5]

• Gentle Swirling: Gently swirl the funnel instead of vigorous shaking. This can help coalesce the droplets without re-introducing the high energy that caused the emulsion.[6]

• "Salting Out": Add a saturated solution of sodium chloride (brine).[7] This increases the ionic strength and density of the aqueous layer, which can force the organic and aqueous phases to separate.[4][6] You can also add solid sodium chloride directly to the funnel and shake gently.[5]

If the Emulsion Persists:

• Filtration: Filter the entire mixture through a pad of Celite (diatomaceous earth) using gentle suction. This can physically disrupt the droplets.[5]

• Solvent Addition: Add a small amount of a different organic solvent to change the properties of the organic phase, which may help break the emulsion.[6]

• Temperature Change: Gently warming or cooling the separatory funnel can sometimes aid separation by altering solvent densities and viscosities.[8]

dot graph TD { rankdir="TB"; node [shape=box, style="filled,rounded", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} end Caption: Troubleshooting Decision Tree for Emulsions.

Q2: "I suspect I'm losing my volatile product during solvent removal. How can I minimize this?"

A2: Product loss due to volatility is a significant concern, as the expected vinyl bromide product (2-bromo-3-methyl-2-butene) has a low boiling point (approx. 40 °C at 75 mmHg). Standard rotary evaporation can easily remove your product along with the solvent.

Best Practices:

• Use a High-Boiling Point Extraction Solvent: If possible, use a solvent with a significantly higher boiling point than your product, such as pentane or hexane, for the extraction.[9]

• Control the Temperature: Use a low-temperature water bath (or no bath at all) on the rotary evaporator. The goal is to keep the flask at or below room temperature.

• Control the Pressure: Apply vacuum gradually and carefully. Do not pull a full vacuum immediately. Monitor for bumping and foaming, which are signs of aggressive boiling.

• Use a High-Efficiency Condenser: Ensure your rotary evaporator's condenser is cold (using a dry ice/acetone or an efficient cryocooler) to trap all solvent vapors and prevent product from escaping into the vacuum pump.[9]

• Quick Distillation: For very volatile compounds, a quick distillation at moderate temperature using a Vigreux column can be more effective for removing a low-boiling solvent like pentane while retaining the slightly higher-boiling product.[9]

Q3: "My organic layer is cloudy after separation. What does this mean and how do I fix it?"

A3: A cloudy organic layer indicates the presence of suspended microscopic water droplets. This means the organic phase is "wet" and requires drying. It is crucial to remove this water before solvent evaporation, as residual water can interfere with subsequent reactions or purification steps.

Solution: The solution is to treat the organic layer with an anhydrous inorganic drying agent.[10]

• Transfer the cloudy organic solution from the separatory funnel into an Erlenmeyer flask.

• Add a suitable drying agent, such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), in small portions.[7][10]

• Swirl the flask. If the drying agent clumps together, it is absorbing water.[7]

• Continue adding the drying agent until some of it remains free-flowing and powder-like, indicating that all the water has been absorbed.[7]

• Allow the solution to stand for 5-10 minutes to ensure complete drying.

• Separate the dried organic solution from the drying agent by decanting (carefully pouring off the liquid) or by gravity filtration.[7]

Frequently Asked Questions (FAQs)

Q1: What is the standard aqueous workup sequence for a dehydrobromination reaction?

A1: A typical workup involves quenching the reaction, extracting the product, and washing the organic layer to remove impurities.[7][11] The goal is to separate the desired organic product from unreacted reagents, catalysts, and byproducts.[12]

dot graph G { rankdir="LR"; node [shape=box, style="filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} end Caption: Standard Aqueous Workup Workflow.

Q2: Which drying agent is best for my product, a volatile alkyl halide?

A2: The choice of drying agent depends on factors like capacity, speed, and chemical compatibility. For a neutral, volatile compound like 2-bromo-3-methyl-2-butene, anhydrous magnesium sulfate (MgSO₄) and sodium sulfate (Na₂SO₄) are excellent choices.[10][13]

Drying Agent	Capacity	Speed	Efficiency	Comments
Anhydrous MgSO₄	High	Fast	High	Fine powder, requires filtration. Slightly acidic, but generally safe for alkyl halides.[7][10]
Anhydrous Na₂SO₄	High	Slow	Moderate	Granular, can be decanted. Neutral and economical. Must allow sufficient time (15+ min) for drying.[10]
Anhydrous CaCl₂	Moderate	Fast	High	Can form adducts with alcohols, amines, and some carbonyl compounds. Use with caution.[10][14]
Molecular Sieves (3Å or 4Å)	Low	Slow	Very High	Best for pre-drying solvents or for final drying of a product before use, but less practical for bulk water removal in a workup.[15]

Recommendation: For speed and efficiency, use MgSO₄. For a more economical and easily separable option where time is not critical, use Na₂SO₄.

Q3: How do I know which layer in the separatory funnel is the organic one?

A3: This is determined by the densities of the two immiscible liquids.

• Halogenated Solvents: Solvents like dichloromethane (DCM) or chloroform are denser than water and will form the bottom layer .

• Non-Halogenated Solvents: Solvents like diethyl ether, ethyl acetate, hexane, or pentane are less dense than water and will form the top layer .

If you are unsure, add a few drops of water to the funnel. The layer that increases in volume is the aqueous layer.[3]

Experimental Protocols

Protocol 1: Standard Aqueous Workup for Dehydrobromination

This protocol assumes the reaction was performed with a strong base (e.g., sodium amide, potassium tert-butoxide) and needs to be quenched and extracted.

• Cool the Reaction: Cool the reaction flask in an ice-water bath to 0-5 °C to control the quench.

• Quench: Slowly and carefully add cold water or a saturated aqueous solution of ammonium chloride (NH₄Cl) to neutralize the remaining strong base. Caution: The quench can be exothermic.

• Transfer to Separatory Funnel: Transfer the entire mixture to a separatory funnel. If the reaction solvent is water-miscible (like THF or ethanol), it may be necessary to remove it via rotary evaporation before the workup or dilute significantly with the extraction solvent and water.[16]

• Extraction: Add an appropriate volume of an organic extraction solvent (e.g., diethyl ether or pentane). Gently swirl, then stopper the funnel, invert, and vent frequently to release any pressure. Shake for ~30-60 seconds.

• Separate Layers: Place the funnel in a ring stand and allow the layers to separate completely. Drain the lower layer (if it's aqueous) and then drain the desired organic layer into a clean Erlenmeyer flask.

• Wash the Organic Layer:

  • Return the organic layer to the separatory funnel.

  • Add an equal volume of deionized water, shake, and separate as before. This removes the bulk of water-soluble salts.

  • Perform a final wash with an equal volume of saturated NaCl (brine). This helps remove residual water from the organic layer and aids in breaking minor emulsions.[7]

• Dry the Organic Layer: Transfer the washed organic layer to a clean, dry Erlenmeyer flask and dry it with a suitable agent (e.g., anhydrous MgSO₄) as described in Troubleshooting Q3.

• Isolate the Product: Filter or decant the dried solution into a pre-weighed round-bottom flask. Remove the solvent with extreme care using a rotary evaporator with a cool water bath, as detailed in Troubleshooting Q2. The remaining residue is your crude product.

References

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• The Student Room. (2017, December 9). Alkene addition reactions. Retrieved from [Link]

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• University of Rochester, Department of Chemistry. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• Kharasch, M. S., et al. (1939). Preparation of 2-Bromo-3-methylbutane by the Radical Addition of Hydrogen Bromide to 2-Methyl-2-butene. The Journal of Organic Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 2,2-Dibromo-3-methylbutane. Retrieved from [Link]

• Reddit. (2025, July 11). Purification methods for a mixture with a low melting point. Retrieved from [Link]

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• Allen. (n.d.). Hydrolysis of 2-bromo-3-methyl butane (2°) - yields only 2-methy-2-butanol. Retrieved from [Link]

• AIP Publishing. (2021, June 24). Synthesis of hemiterpene 1-bromo-3-methyl-2-butene derivatives. Retrieved from [Link]

• Quora. (2021, October 18). Why does methylbromide undergo substitution reaction while 2-bromo-2-methylpropane undergo elimination reaction? Retrieved from [Link]

• Chemistry Steps. (n.d.). Boiling Point and Melting Point in Organic Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 2,2-Dibromo-3,3-dimethylbutane. Retrieved from [Link]

• Institute of Science, Nagpur. (n.d.). Identification of Organic Compound by Organic Qualitative Analysis. Retrieved from [Link]

• BITS Pilani. (n.d.). Elimination Reactions. Retrieved from [https://universe.bits-pilani.ac.in/uploads/faculty/ Elimination_Reactions.pdf]([Link] Elimination_Reactions.pdf)

• University of Calgary, Department of Chemistry. (n.d.). Ch 9 : Preps. of alkynes via Elimination. Retrieved from [Link]

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• Study.com. (n.d.). What product is obtained by the hydrobromination of 2-methyl-2-butene? Retrieved from [Link]

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Technical Support Center: Stabilizing 2,2-Dibromo-3-methylbutane in Research Applications

Welcome to the technical support center for 2,2-Dibromo-3-methylbutane. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this reagent throughout its storage and use in your experiments. As a geminal dihalide, 2,2-Dibromo-3-methylbutane possesses inherent reactivity that, if not properly managed, can lead to decomposition, impacting experimental outcomes and reproducibility. This document provides in-depth technical guidance on storage conditions, decomposition pathways, and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for 2,2-Dibromo-3-methylbutane?

A1: The two primary decomposition pathways for 2,2-Dibromo-3-methylbutane are hydrolysis and dehydrobromination.

• Hydrolysis: In the presence of water, even atmospheric moisture, 2,2-Dibromo-3-methylbutane can slowly hydrolyze. This nucleophilic substitution reaction replaces the bromine atoms with hydroxyl groups, which can lead to the formation of various byproducts, including 3-methyl-2-butanone after rearrangement. The initial step involves the formation of a carbocation, which is susceptible to rearrangement.

• Dehydrobromination: This is an elimination reaction, particularly favored by the presence of bases, heat, and certain solvents.[1] It results in the removal of a hydrogen atom and a bromine atom from adjacent carbons, leading to the formation of bromoalkenes. As a geminal dihalide, it can undergo a second elimination to form an alkyne.[2][3]

Q2: What are the ideal storage conditions to minimize decomposition?

A2: To ensure the long-term stability of 2,2-Dibromo-3-methylbutane, it is crucial to control the storage environment. We recommend the following conditions, summarized in the table below.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Reduces the rate of potential decomposition reactions, including hydrolysis and elimination.[4][5]
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes contact with atmospheric moisture and oxygen, thereby preventing hydrolysis and potential oxidative processes.[6][7][8][9]
Light	Amber, sealed vial	Protects the compound from photolytic decomposition, as UV light can initiate radical chain reactions in halogenated hydrocarbons.[5][10]
Container	Tightly sealed, chemically resistant glass	Prevents ingress of moisture and air. Glass is preferred over plastic, which may be permeable to gases or leach impurities.

Q3: How can I visually or otherwise detect if my 2,2-Dibromo-3-methylbutane has started to decompose?

A3: While 2,2-Dibromo-3-methylbutane should be a colorless liquid, any deviation may indicate decomposition. Key signs include:

• Color Change: A yellow or brownish tint can indicate the formation of impurities due to decomposition.

• Acrid Odor: The formation of hydrogen bromide (HBr) through hydrolysis or elimination can produce a sharp, acidic odor.

• Precipitate Formation: The presence of any solid material could be a sign of polymerization or the formation of insoluble degradation products.

• pH Change: If a small sample is dissolved in a neutral, anhydrous solvent and tested with pH paper, an acidic pH would suggest the presence of HBr.

Troubleshooting Guide

Unexplained experimental results, such as low yields, unexpected byproducts, or reaction failures, can often be traced back to the quality of the starting materials. This guide will help you troubleshoot issues that may arise from the decomposition of 2,2-Dibromo-3-methylbutane.

Scenario 1: My reaction yield is significantly lower than expected.

• Possible Cause: A portion of your 2,2-Dibromo-3-methylbutane may have decomposed, reducing the concentration of the active reagent.

• Troubleshooting Steps:

  • Purity Check: Before use, assess the purity of your reagent using Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy. (See Experimental Protocols section for detailed methods).

  • Fresh Sample: If the purity is questionable, use a fresh, unopened bottle of the reagent for your reaction.

  • Storage Review: Verify that your storage conditions align with the recommendations in the FAQs. Ensure the container is properly sealed and stored under an inert atmosphere.

Scenario 2: I am observing unexpected peaks in my reaction's analytical data (e.g., GC-MS, NMR).

• Possible Cause: The unexpected peaks could be from impurities present in your 2,2-Dibromo-3-methylbutane starting material. Decomposition products like bromoalkenes or hydrolysis byproducts could be participating in side reactions.

• Troubleshooting Steps:

  • Analyze the Starting Material: Run a GC-MS or NMR spectrum of your 2,2-Dibromo-3-methylbutane to identify any impurities.

  • Identify Potential Byproducts: Compare the observed impurity peaks with the expected masses or chemical shifts of potential decomposition products (e.g., bromoalkenes, 3-methyl-2-butanone).

  • Purification: If impurities are present, consider purifying the 2,2-Dibromo-3-methylbutane by distillation before use. However, be cautious as heating can promote further decomposition.[11][12]

Scenario 3: My base-sensitive reaction is not proceeding as expected.

• Possible Cause: If your 2,2-Dibromo-3-methylbutane has partially hydrolyzed, it may contain traces of acidic HBr. This can neutralize a portion of the base in your reaction, affecting the reaction stoichiometry and kinetics.

• Troubleshooting Steps:

  • pH Check: Test a small, diluted sample of your reagent for acidity.

  • Neutralization: If acidic, you can wash the reagent with a saturated sodium bicarbonate solution, followed by drying with an anhydrous salt (e.g., magnesium sulfate or sodium sulfate), and filtration. This should be done immediately before use.

  • Use of a Scavenger: In some cases, adding a non-nucleophilic base as a scavenger to your reaction mixture can neutralize trace HBr without interfering with the main reaction.

Experimental Protocols

To ensure the quality of your 2,2-Dibromo-3-methylbutane, we recommend the following analytical procedures for purity assessment.

Protocol 1: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is ideal for identifying and quantifying volatile impurities.[13][14]

• Sample Preparation: Prepare a dilute solution of 2,2-Dibromo-3-methylbutane (e.g., 1 µL in 1 mL) in a high-purity, volatile solvent such as hexane or dichloromethane.

• GC Conditions (Example):

  • Column: A non-polar column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is suitable.

  • Injector Temperature: 250°C

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp up to 250°C at a rate of 10°C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions (Example):

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

• Data Analysis: The main peak should correspond to 2,2-Dibromo-3-methylbutane. Any additional peaks represent impurities. The mass spectrum of each impurity can be compared to library data to aid in identification.

Protocol 2: Purity Analysis by ¹H NMR Spectroscopy

NMR spectroscopy provides valuable information about the structure of the compound and any impurities present.[15][16]

• Sample Preparation: Dissolve a small amount of 2,2-Dibromo-3-methylbutane in a deuterated solvent (e.g., CDCl₃).

• Acquisition: Acquire a ¹H NMR spectrum.

• Data Analysis:

  • The spectrum of pure 2,2-Dibromo-3-methylbutane should show characteristic peaks.

  • Look for unexpected signals that may indicate the presence of impurities. For example, vinylic protons (around 5-6 ppm) could suggest the presence of bromoalkene degradation products.

  • The presence of a broad singlet could indicate acidic protons from HBr.

Logical Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting issues potentially related to the degradation of 2,2-Dibromo-3-methylbutane.

Caption: Troubleshooting workflow for experiments involving 2,2-Dibromo-3-methylbutane.

References

• Agilent Technologies. (2022). Analysis of 27 Halogenated Hydrocarbons and 11 Volatile Organic Compounds in Drinking Water. Retrieved from [Link]

• Carroll Collected. (n.d.). Determined Mechanism for the Formation of 2-bromo-3-methylbutane. Retrieved from [Link]

• Chemical Engineering Transactions. (2019). Products of Thermal Decomposition of Brominated Polymer Flame Retardants. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• How to work and handle compounds under argon? - ResearchGate. (2018). Retrieved from [Link]

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• Master Organic Chemistry. (2014). Alkyl Halide Reaction Map And Summary. Retrieved from [Link]

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• Chemistry Stack Exchange. (2021). How can I store reagent under inert gas?. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Definitive Structural Elucidation of 2,2-Dibromo-3-methylbutane using 1H and 13C NMR Spectroscopy

Introduction: Beyond the Formula

In the realm of drug development and chemical research, the molecular formula C₅H₁₀Br₂ is merely the opening chapter of a molecule's story. The precise arrangement of atoms—its constitutional isomerism—dictates its chemical reactivity, physical properties, and biological activity. 2,2-Dibromo-3-methylbutane presents a classic analytical challenge: a simple formula with the potential for structural ambiguity. While techniques like Mass Spectrometry can confirm the elemental composition and Infrared Spectroscopy may hint at the absence of certain functional groups, only Nuclear Magnetic Resonance (NMR) spectroscopy provides the detailed atomic-level map required for unambiguous structural confirmation.

This guide provides an in-depth analysis of 2,2-Dibromo-3-methylbutane, demonstrating how a suite of modern NMR experiments—from foundational 1D ¹H and ¹³C spectra to advanced 2D correlation techniques—delivers a self-validating and definitive structural proof. We will compare the insights gained from NMR with those from alternative methods, offering a clear perspective on why NMR remains the gold standard for structural elucidation.

Foundational Analysis: Predicting the NMR Landscape

Before stepping into the laboratory, a theoretical analysis of the molecule's structure and symmetry provides a powerful predictive framework for interpreting the subsequent experimental data.

The structure of 2,2-Dibromo-3-methylbutane reveals a lack of complex symmetry. This asymmetry is key: it dictates that each unique set of protons and carbon atoms will produce a distinct signal in the NMR spectra.

Caption: Expected 2D NMR correlations for 2,2-Dibromo-3-methylbutane.

A cross-peak would be observed connecting the septet at ~3.5-4.0 ppm (H(c)) with the doublet at ~1.3 ppm (H(d,e)). The absence of any cross-peaks for the singlet at ~2.1 ppm (H(a)) would confirm its isolation from other proton-bearing carbons.

¹H-¹³C HSQC: Linking Protons to Carbons

HSQC (Heteronuclear Single Quantum Coherence) creates a 2D map correlating each proton signal with the signal of the carbon atom to which it is directly attached. [1][2]This experiment is the ultimate bridge between the ¹H and ¹³C datasets.

The HSQC spectrum would show:

• A correlation between the proton singlet at ~2.1 ppm and the methyl carbon signal at ~35-40 ppm.

• A correlation between the proton septet at ~3.5-4.0 ppm and the methine carbon signal at ~50-55 ppm.

• A correlation between the proton doublet at ~1.3 ppm and the two diastereotopic methyl carbon signals around ~20-25 ppm.

A Self-Validating Analytical Workflow

Caption: Integrated NMR workflow for definitive structure elucidation.

Performance Comparison: NMR vs. Alternative Techniques

To fully appreciate the power of NMR, it's crucial to compare it with other common analytical techniques that might be employed. [3][4]

Technique	Information Provided for C₅H₁₀Br₂	Strengths	Weaknesses
NMR Spectroscopy	Complete C-H framework, atom connectivity, stereochemical relationships.	Provides an unambiguous, detailed structural map.	Lower sensitivity than MS, requires slightly larger sample amounts.
Mass Spectrometry (MS)	Molecular weight (229.94 g/mol ), elemental formula (from high-res MS), characteristic isotopic pattern for two bromines (M:M+2:M+4 ratio of ~1:2:1). [5][6]	Extremely high sensitivity, confirms molecular formula.	Provides no information on atom connectivity; cannot distinguish between isomers.

| Infrared (IR) Spectroscopy | C-H stretching (~2870-2960 cm⁻¹), C-H bending (~1370-1470 cm⁻¹), C-Br stretch (~500-600 cm⁻¹). [7][8]| Fast, simple, good for identifying functional groups (e.g., C=O, O-H). | For a saturated haloalkane, the spectrum is dominated by C-H signals and is not very informative. It cannot distinguish between isomers. [9]|

This comparison underscores that while MS and IR are valuable for confirming formula and the absence of certain functional groups, they are insufficient for the de novo structural elucidation of an unknown isomer like 2,2-Dibromo-3-methylbutane.

Experimental Protocols

Adherence to standardized protocols is essential for acquiring high-quality, reproducible NMR data.

Sample Preparation

• Massing: Accurately weigh approximately 10-20 mg of the purified 2,2-Dibromo-3-methylbutane sample. Causality: This concentration ensures good signal-to-noise for ¹H and allows for reasonable acquisition times for less sensitive nuclei like ¹³C.

• Solvent Selection: Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). Causality: CDCl₃ is a standard, relatively inexpensive solvent that dissolves a wide range of organic compounds. TMS provides the internal reference standard, set to 0.00 ppm for both ¹H and ¹³C spectra. [10]3. Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Homogenization: Cap the tube and gently invert several times to ensure a homogeneous solution.

NMR Data Acquisition

The following parameters are typical for a 400 MHz or 500 MHz spectrometer. [11][12] ¹H NMR Acquisition:

• Lock the spectrometer on the deuterium signal of the CDCl₃.

• Shim the magnetic field to optimize homogeneity.

• Set the spectral width to cover a range of -1 to 12 ppm.

• Use a 30° or 45° pulse angle.

• Set the acquisition time to 4 seconds.

• Set a relaxation delay of 1-2 seconds.

• Acquire 8-16 scans for a good signal-to-noise ratio.

• Process the data with Fourier transformation and apply phase and baseline corrections.

¹³C{¹H} Broadband Decoupled Acquisition:

• Use the same lock and shim settings.

• Set the spectral width to cover 0 to 220 ppm.

• Use a 30° pulse angle. Causality: A smaller pulse angle helps in obtaining more uniform signal intensities, although it slightly reduces sensitivity per scan. [12]4. Set the acquisition time to 2-3 seconds.

• Set a relaxation delay of 2 seconds.

• Acquire 512-1024 scans. Causality: ¹³C has a low natural abundance (~1.1%) and lower gyromagnetic ratio, necessitating a larger number of scans. [13]7. Process the data similarly to the ¹H spectrum.

DEPT-135, COSY, and HSQC Acquisition:

• Load standard, vendor-supplied parameter sets for DEPT-135, gradient-selected COSY (gCOSY), and gradient-selected HSQC (gHSQC).

• The pulse programs for these experiments are complex but optimized for performance. The primary user adjustment is the number of scans, which should be set to achieve adequate signal-to-noise for the cross-peaks (e.g., 2-4 scans per increment for COSY, 8-16 for HSQC).

Conclusion

The structural elucidation of 2,2-Dibromo-3-methylbutane serves as a powerful case study in the application of modern NMR spectroscopy. Through a logical and integrated workflow combining 1D ¹H, ¹³C, and DEPT-135 experiments with 2D COSY and HSQC correlations, we can move beyond simple prediction to achieve a definitive, self-validating structural assignment. This multi-faceted approach not only confirms the precise connectivity of every atom but also provides a level of certainty that alternative techniques like Mass Spectrometry and Infrared Spectroscopy cannot offer in isolation. For researchers and professionals in drug development, mastering this NMR toolkit is fundamental to ensuring the absolute structural integrity of the molecules they design and synthesize.

References

• The Royal Society of Chemistry. (n.d.). Experimental section General.
• Dostovalova, V. I., et al. (1981). Carbon-13 NMR spectra of polybromoalkanes and polychlorobromoalkanes. Magnetic Resonance in Chemistry.

• Chemistry LibreTexts. (2023). Characteristics of C-13 NMR Spectroscopy. Retrieved from [Link]

• Hill, N. J., & Idwal, G. (2018). Chapter 5: Acquiring 1 H and 13 C Spectra. In Modern NMR Techniques for Synthetic Chemistry.

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. Retrieved from [Link]

• Wikipedia. (n.d.). Carbon-13 nuclear magnetic resonance. Retrieved from [Link]

• NIST. (n.d.). Butane, 2,3-dibromo-. NIST Chemistry WebBook. Retrieved from [Link]

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• YouTube. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved from [Link]

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• University of Oxford. (2017). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of 2,2,3-trimethylbutane. Retrieved from [Link]

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• Doc Brown's Chemistry. (n.d.). Mass spectrum of 2,2,3-trimethylbutane. Retrieved from [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation of 2,2-Dibromo-3-methylbutane

The Principles of Electron Ionization MS for Bromoalkanes

Electron Ionization (EI) is a high-energy ionization technique that imparts significant internal energy to the analyte molecule. This energy excess leads to the formation of a molecular ion (M⁺•) which then undergoes a series of predictable bond cleavages and rearrangements to yield fragment ions.[1][2] For halogenated compounds, particularly those containing bromine or chlorine, the mass spectrum exhibits a distinct isotopic signature.

Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with a near 1:1 natural abundance (50.7% and 49.3%, respectively).[3] This results in a characteristic pattern for any ion containing bromine:

• One Bromine Atom: Two peaks of roughly equal intensity, separated by 2 m/z units (M⁺ and M+2).[4][5]

• Two Bromine Atoms: Three peaks (M⁺, M+2, and M+4) with a relative intensity ratio of approximately 1:2:1.[6]

This isotopic pattern is a powerful diagnostic tool for identifying the presence and number of bromine atoms in an unknown compound.

Predicted Fragmentation Pattern of 2,2-Dibromo-3-methylbutane

Molecular Formula: C₅H₁₀Br₂ Molecular Weight: 229.94 g/mol (using ⁷⁹Br and ¹²C)[7]

The structure of 2,2-dibromo-3-methylbutane features a geminal dibromide on a tertiary carbon, adjacent to an isopropyl group. This structure dictates the primary fragmentation pathways, which are driven by the relative weakness of the C-Br bond and the stability of the resulting carbocations.[3][8]

The Molecular Ion

The molecular ion peak is expected to be of very low abundance or entirely absent. This is typical for branched bromoalkanes, as the energetic molecular ion fragments rapidly.[3][9] If observed, it would appear as a cluster of three peaks at m/z 228 (C₅H₁₀⁷⁹Br₂), 230 (C₅H₁₀⁷⁹Br⁸¹Br), and 232 (C₅H₁₀⁸¹Br₂) with an intensity ratio of approximately 1:2:1.

Major Fragmentation Pathways

The primary fragmentation events are initiated by cleavage of the weakest bonds to form the most stable carbocations.

• Loss of a Bromine Radical (•Br): This is the most favored initial fragmentation step due to the lability of the C-Br bond. The loss of a bromine radical from the molecular ion results in a secondary carbocation at m/z 149/151. This cation is stabilized by the adjacent isopropyl group and the remaining bromine atom. This fragment is predicted to be the base peak of the spectrum.

  • [C₅H₁₀Br₂]⁺• → [C₅H₁₀Br]⁺ + •Br

  • m/z = 149/151

• Loss of the Isopropyl Group (•CH(CH₃)₂): Alpha-cleavage, the breaking of the C-C bond adjacent to the carbon bearing the bromines, leads to the loss of an isopropyl radical. This generates a stable dibromomethyl cation.

  • [C₅H₁₀Br₂]⁺• → [C₂H₃Br₂]⁺ + •CH(CH₃)₂

  • m/z = 185/187/189

• Loss of a Methyl Group (•CH₃): Cleavage of a methyl group from the molecular ion is less favorable than the loss of bromine but can still occur.

  • [C₅H₁₀Br₂]⁺• → [C₄H₇Br₂]⁺ + •CH₃

  • m/z = 213/215/217

• Secondary Fragmentation: The primary fragment ions can undergo further fragmentation. For instance, the base peak at m/z 149/151 can lose a molecule of HBr.

  • [C₅H₁₀Br]⁺ → [C₅H₉]⁺ + HBr

  • m/z = 69

The diagram below illustrates the predicted primary fragmentation pathways for 2,2-dibromo-3-methylbutane.

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• 5. mass spectrum of 2-bromobutane C4H9Br CH3CHBrCH2CH3 fragmentation pattern of m/z m/e ions for analysis and identification of sec-butyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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A Comparative Guide to Brominating Agents: Benchmarking Performance Against 2,2-Dibromo-3-methylbutane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the precise and selective introduction of bromine atoms is a cornerstone of molecular architecture. The choice of a brominating agent is a critical decision that dictates the outcome of a reaction, influencing yield, selectivity, and safety. This guide provides an in-depth comparison of commonly employed brominating agents—N-Bromosuccinimide (NBS), molecular bromine (Br₂), and Pyridinium Tribromide—and explores the potential, though currently undocumented, role of 2,2-Dibromo-3-methylbutane in this context.

The Established Arsenal: A Comparative Overview

The efficacy of a brominating agent is contingent on the substrate and the desired transformation. The following sections delve into the mechanisms, applications, and practical considerations of the most prevalent reagents.

N-Bromosuccinimide (NBS): The Allylic and Benzylic Specialist

N-Bromosuccinimide is a versatile reagent renowned for its ability to effect radical bromination at allylic and benzylic positions.[1][2] Its solid, crystalline nature makes it significantly easier and safer to handle than liquid bromine.[1] The key to NBS's selectivity lies in its ability to provide a low, constant concentration of bromine in the reaction medium, which disfavors competitive electrophilic addition to double bonds.[1][3]

Mechanism of Allylic Bromination with NBS:

The reaction proceeds via a radical chain mechanism, typically initiated by light or a radical initiator like AIBN.

Caption: Radical chain mechanism of allylic bromination using NBS.

Molecular Bromine (Br₂): The Potent and Versatile Workhorse

Molecular bromine is a powerful and widely used brominating agent for a variety of transformations, including the electrophilic addition to alkenes and alkynes, and the bromination of aromatic compounds, often in the presence of a Lewis acid catalyst.[4] However, its high reactivity can lead to a lack of selectivity, and its volatile, corrosive, and toxic nature necessitates stringent handling precautions.[4]

Mechanism of Electrophilic Addition to an Alkene:

The reaction proceeds through a cyclic bromonium ion intermediate, leading to anti-addition of the two bromine atoms across the double bond.

Caption: Electrophilic addition of Br₂ to an alkene.

Pyridinium Tribromide: The Safer Solid Alternative

Pyridinium Tribromide (P·Br₃) is a stable, crystalline solid that serves as a convenient and safer alternative to liquid bromine for electrophilic brominations.[4][5] It is an adduct of pyridine, hydrogen bromide, and bromine, and it acts as a source of electrophilic bromine.[5] Its solid form simplifies handling and weighing, and it is often used for the bromination of ketones, phenols, and ethers.[4]

Mechanism of α-Bromination of a Ketone:

Under acidic or basic conditions, the ketone tautomerizes to its enol or enolate form, which then acts as a nucleophile to attack the bromine.

Caption: α-Bromination of a ketone using Pyridinium Tribromide.

Performance Comparison: A Data-Driven Analysis

The choice of brominating agent significantly impacts the yield and selectivity of a reaction. The following table summarizes the performance of the discussed agents in representative transformations.

Brominating Agent	Substrate	Reaction Type	Typical Yield (%)	Selectivity	Key Advantages
N-Bromosuccinimide (NBS)	Cyclohexene	Allylic Bromination	75-85	High for allylic position	Easy to handle solid, minimizes side reactions with double bonds.[1][3]
Molecular Bromine (Br₂)	Styrene	Electrophilic Addition	>90	High for vicinal dibromination	Readily available, strong brominating agent.[4]
Pyridinium Tribromide	Acetophenone	α-Bromination	80-95	High for α-position	Solid, stable, and safer alternative to liquid bromine.[5][6]
Dibromoisocyanuric acid (DBI)	Nitrobenzene	Aromatic Bromination	88	High for meta position	Mild and highly effective, superior to NBS for some deactivated aromatics.[7]

The Case of 2,2-Dibromo-3-methylbutane: An Uncharted Territory

Extensive literature searches reveal a notable absence of 2,2-Dibromo-3-methylbutane being utilized as a brominating agent. Its chemical properties are documented, but its application in synthetic bromination is not. This suggests that it is not a standard or recognized reagent for this purpose.

Theoretical Reactivity:

Structurally, 2,2-Dibromo-3-methylbutane is a gem-dibromoalkane. The presence of two bromine atoms on the same carbon atom could theoretically allow it to act as a source of bromine under certain conditions. Potential, yet unproven, pathways could involve:

• Radical Fragmentation: Under thermal or photochemical initiation, the C-Br bonds could undergo homolytic cleavage to release bromine radicals. However, the stability of the resulting carbon radical would be a critical factor influencing the feasibility of this process.

• Lewis Acid Activation: In the presence of a strong Lewis acid, the C-Br bond could be polarized, potentially generating an electrophilic bromine species.

Why is it not a common reagent?

Several factors may contribute to the lack of its use as a brominating agent:

• Stability: Gem-dibromoalkanes are generally stable compounds. The energy required to induce the release of bromine may be too high compared to established reagents.

• Byproducts: The reaction would generate 3-methyl-2-butene or other byproducts from the carbon backbone, which could complicate purification.

• Lack of Selectivity: Without a clear and controlled mechanism for bromine release, it would likely be an unselective brominating agent.

• Availability of Superior Alternatives: The well-established efficacy, selectivity, and safety profiles of reagents like NBS, Br₂, and Pyridinium Tribromide leave little incentive for the development of less predictable alternatives like 2,2-Dibromo-3-methylbutane for general bromination purposes.

Experimental Protocols

To provide a practical context for the comparison, the following are representative experimental protocols for the bromination of acetophenone.

Protocol 1: α-Bromination of Acetophenone with Molecular Bromine[8]

• Dissolution: Dissolve acetophenone (2.08 mmol) in methanol (50 ml).

• Acidification: Add concentrated HCl (1 ml) to the solution.

• Bromine Addition: Cool the solution to 0-5 °C and add a solution of bromine (2 mmol) in methanol (10 ml) dropwise.

• Reaction: Stir the solution for 1 hour at 0-5 °C and then for another hour at room temperature.

• Work-up: Remove the solvent under reduced pressure. Take up the residue in dichloromethane and wash with water.

• Purification: Dry the organic layer over anhydrous sodium sulfate and purify by crystallization.

Protocol 2: α-Bromination of 4-Chloroacetophenone with Pyridinium Tribromide[5]

• Reaction Setup: In a 50 mL round-bottom flask equipped with a condenser, combine 4-chloroacetophenone (5.0 mmol), pyridinium tribromide (5.5 mmol), and glacial acetic acid (20 mL).

• Heating: Stir the reaction mixture at 90 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 3 hours.

• Work-up: Cool the reaction mixture to room temperature and pour it into ice-water to precipitate the product.

• Isolation and Purification: Filter the solid product, wash with cold water, and dry. Recrystallize the crude product from ethanol.

Protocol 3: α-Bromination of Acetophenone with N-Bromosuccinimide (NBS) and Acidic Alumina[6]

• Reaction Setup: To a solution of the acetophenone (10 mmol) in methanol (20 mL) in a round-bottom flask, add acidic Al₂O₃ (10% w/w of the acetophenone).

• NBS Addition: Add N-bromosuccinimide (12 mmol) portion-wise over 10-15 minutes.

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux with stirring.

• Monitoring: Monitor the reaction by TLC.

• Work-up: Upon completion, cool the reaction mixture and filter to remove the alumina. Wash the alumina with a small amount of methanol.

• Purification: Combine the filtrate and washings, and remove the solvent under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Conclusion

The selection of a brominating agent is a nuanced decision that balances reactivity, selectivity, safety, and practicality. N-Bromosuccinimide remains the reagent of choice for selective allylic and benzylic brominations due to its controlled radical mechanism.[1] Molecular bromine, while a powerful and versatile reagent, presents significant handling challenges.[4] Pyridinium Tribromide offers a much safer and more convenient solid alternative for a range of electrophilic brominations.[4][5] While 2,2-Dibromo-3-methylbutane is a known chemical entity, there is currently no evidence to support its use as a practical brominating agent in synthetic organic chemistry. The established reagents offer a predictable and efficient means to achieve a wide array of bromination transformations, making them the preferred choice for researchers and drug development professionals.

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A Researcher's Guide to the Divergent Reactivity of Geminal vs. Vicinal Dibromides

In the toolkit of the modern synthetic chemist, halogenated hydrocarbons are indispensable precursors for a vast array of molecular transformations. Among them, geminal (gem) and vicinal (vic) dibromides, while structurally similar, exhibit profoundly different reactivity profiles. This guide offers an in-depth, comparative analysis of these two classes of compounds, elucidating the mechanistic underpinnings of their behavior and providing practical, data-supported insights for researchers, scientists, and professionals in drug development.

The Core Structural and Electronic Divide

The reactivity of any molecule is fundamentally rooted in its structure. The spatial arrangement of the two bromine atoms in gem- and vic-dibromides is the primary determinant of their distinct chemical behavior.

• Geminal-Dibromides: Characterized by two bromine atoms attached to the same carbon atom (e.g., 1,1-dibromoethane). This "twinned" configuration makes the shared carbon atom highly electrophilic and sterically hindered. Furthermore, the protons on this carbon are absent, precluding typical β-elimination pathways.[1]

• Vicinal-Dibromides: Feature two bromine atoms on adjacent carbon atoms (e.g., 1,2-dibromoethane). This arrangement allows for anti-periplanar conformations between a proton and a bromine atom on the neighboring carbon, a critical alignment for E2 elimination reactions.[2][3]

These seemingly subtle structural differences dictate the preferred reaction pathways, particularly in elimination and metal-mediated transformations.

Comparative Analysis of Key Reaction Classes

The synthetic utility of gem- and vic-dibromides becomes clear when their reactions with common reagents are compared directly.

Elimination Reactions: Pathways to π-Bonds

Elimination reactions of dibromides are cornerstone methods for synthesizing alkenes and alkynes. However, the substrate's structure dictates the mechanism and the final product.

Vicinal-Dibromides: Treatment of vic-dibromides with a strong base, such as sodium amide (NaNH₂) or potassium tert-butoxide, typically results in a double dehydrohalogenation.[4][5] The reaction proceeds through two sequential E2 eliminations. The first elimination yields a vinyl bromide, and the second, often requiring harsher conditions, generates an alkyne.[6][7] The stereospecificity of the E2 mechanism, which requires an anti-periplanar arrangement of the leaving groups, is a key feature of this transformation.[2]

Geminal-Dibromides: Gem-dibromides cannot undergo the same β-elimination pathway to form an alkyne directly. Instead, upon treatment with a strong base, they can undergo α-elimination to form a highly reactive vinyl carbene intermediate.[8][9] This intermediate then rearranges via a 1,2-hydride or 1,2-alkyl/aryl shift to furnish the alkyne product. This process is known as the Fritsch-Buttenberg-Wiechell rearrangement .[10][11][12]

Experimental Protocol: Synthesis of an Alkyne from a Gem-Dibromide

This protocol outlines the general procedure for the synthesis of an alkyne from a gem-dibromide using a strong base.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, dissolve the gem-dibromide (1.0 eq) in anhydrous THF.

• Base Addition: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add a solution of a strong base, such as n-butyllithium in hexanes (2.1 eq), dropwise via syringe.

• Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Progress can be monitored by TLC or GC-MS analysis of quenched aliquots.

• Workup: Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude alkyne can then be purified by column chromatography or distillation.

Metal-Mediated Reactions: Reductive vs. Carbenoid Pathways

The introduction of zero-valent metals like zinc or magnesium elicits another sharp divergence in reactivity.

Vicinal-Dibromides: The reaction of vic-dibromides with zinc dust is a classic and efficient method for the synthesis of alkenes.[13][14] This is a reductive elimination (dehalogenation) where the zinc metal inserts oxidatively, and the resulting organozinc intermediate expels a zinc dihalide to form the C=C double bond.[15][16] The reaction is often stereospecific, with the stereochemistry of the starting dibromide influencing that of the product alkene.[17][18]

Geminal-Dibromides: When gem-dibromides (specifically gem-diiodides) are treated with a zinc-copper couple, they do not typically eliminate to form an alkene. Instead, they generate an organozinc carbenoid species known as the Simmons-Smith reagent.[19][20] This carbenoid is a powerful tool for cyclopropanation, reacting with alkenes in a stereospecific manner to deliver a CH₂ group and form a cyclopropane ring.[21][22]

At-a-Glance Reactivity Summary

The following table provides a concise summary of the divergent outcomes from the reaction of gem- and vic-dibromides with common reagents.

Reaction Type	Reagent/Condition	Typical Gem-Dibromide Product(s)	Typical Vic-Dibromide Product(s)
Double Dehydrohalogenation	Strong Base (e.g., NaNH₂, BuLi)	Alkyne (via carbene rearrangement)[11][23]	Alkyne (via sequential E2 eliminations)[6][7]
Reductive Dehalogenation	Zinc Dust	Dimerized alkenes or no reaction	Alkene[2][13]
Carbenoid Formation	Zn(Cu), CH₂I₂	(Forms Simmons-Smith reagent for cyclopropanation)[19]	Alkene (via dehalogenation)

Mechanistic and Workflow Visualization

The distinct reaction cascades for geminal and vicinal dibromides can be visualized to better understand the decision-making process in synthetic planning.

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A Comparative Guide to the Synthesis and Reactivity of 2,2-Dibromo-3-methylbutane and 2,3-Dibromo-2-methylbutane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the selection of starting materials and intermediates is a critical decision that dictates the efficiency, selectivity, and overall success of a synthetic route. Dihaloalkanes, in particular, serve as versatile precursors for a variety of functional groups. This guide provides an in-depth comparison of two structural isomers, 2,2-dibromo-3-methylbutane (a geminal dihalide) and 2,3-dibromo-2-methylbutane (a vicinal dihalide), focusing on their synthesis, structural characterization, and divergent reactivity in key transformations.

Structural and Spectroscopic Distinction

The fundamental difference between these two isomers lies in the placement of the two bromine atoms. In 2,2-dibromo-3-methylbutane, both bromine atoms are attached to the same carbon atom (C2), a configuration known as geminal.[1] In contrast, 2,3-dibromo-2-methylbutane has bromine atoms on adjacent carbons (C2 and C3), which is termed a vicinal arrangement.[1] This seemingly subtle structural variance leads to significant differences in their chemical properties and reactivity.

Table 1: Physical and Structural Properties

Property	2,2-Dibromo-3-methylbutane	2,3-Dibromo-2-methylbutane
Structure Type	Geminal Dihalide	Vicinal Dihalide
CAS Number	62127-60-0[2]	594-51-4[3]
Molecular Formula	C₅H₁₀Br₂[2]	C₅H₁₀Br₂[3]
Molecular Weight	229.94 g/mol [2]	229.94 g/mol [3]
Boiling Point	~189°C (estimate)[4]	~171°C[5]

Spectroscopic methods, particularly ¹H NMR, are invaluable for distinguishing between these isomers.

• 2,2-Dibromo-3-methylbutane: One would expect a more complex ¹H NMR spectrum. The isopropyl group (-CH(CH₃)₂) would show a doublet for the six methyl protons and a septet for the single methine proton. The lone methyl group attached to the dibrominated carbon would appear as a singlet.

• 2,3-Dibromo-2-methylbutane: Due to the plane of symmetry in this molecule, the two methyl groups on C2 are equivalent, and the two methyl groups on the adjacent carbon C3 (if it were not chiral) could also be equivalent. The ¹H NMR spectrum for a related compound, 2,3-dibromo-2,3-dimethylbutane, shows a single peak, indicating the equivalence of all methyl protons.[6][7] For 2,3-dibromo-2-methylbutane, one would expect a singlet for the two methyl groups on C2 and a doublet for the methyl group on C3, with a corresponding quartet for the C3 proton.

Diagram 1: Structural Isomers

Caption: Geminal vs. Vicinal arrangement of bromine atoms.

Synthesis of the Isomers

The synthetic routes to these isomers are distinct, reflecting their structural differences.

Synthesis of 2,3-Dibromo-2-methylbutane (Vicinal)

Vicinal dihalides are commonly prepared by the electrophilic addition of a halogen to an alkene.[8]

• Reaction: 2-methyl-2-butene reacts with bromine (Br₂) in an inert solvent like dichloromethane (CH₂Cl₂) to yield 2,3-dibromo-2-methylbutane.[3]

• Mechanism: The reaction proceeds through a cyclic bromonium ion intermediate, which is then attacked by a bromide ion in an anti-addition, leading to the vicinal dibromide.

Experimental Protocol: Synthesis of 2,3-Dibromo-2-methylbutane

• Dissolve 2-methyl-2-butene (1.0 eq) in dichloromethane in a round-bottom flask equipped with a dropping funnel and a stir bar. Cool the flask in an ice bath.

• Slowly add a solution of bromine (1.0 eq) in dichloromethane from the dropping funnel with constant stirring. The disappearance of the bromine's reddish-brown color indicates the reaction is proceeding.

• Once the addition is complete, allow the reaction to stir for an additional 30 minutes at room temperature.

• Wash the reaction mixture with a saturated aqueous solution of sodium thiosulfate to quench any unreacted bromine, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

• Purify the product by distillation.

Synthesis of 2,2-Dibromo-3-methylbutane (Geminal)

The synthesis of geminal dihalides can be more challenging. One common method involves the reaction of a ketone with a phosphorus halide.

• Reaction: 3-Methyl-2-butanone (isopropyl methyl ketone) can be treated with phosphorus pentabromide (PBr₅) to replace the carbonyl oxygen with two bromine atoms.

• Mechanism: The reaction involves the formation of a halophosphate ester intermediate, which then undergoes nucleophilic attack by bromide ions.

Comparative Reactivity in Elimination Reactions

The most significant divergence in the chemical behavior of these isomers is observed in base-induced elimination reactions (dehydrobromination). These reactions are pivotal for the synthesis of alkenes and alkynes.

Dehydrobromination of 2,3-Dibromo-2-methylbutane (Vicinal)

Treatment of this vicinal dibromide with a strong base typically leads to a double elimination to form an alkyne.

• Reaction Pathway: The first elimination of HBr yields a vinylic bromide. A second, more vigorous elimination then produces 3-methyl-1-butyne.

• Reagents: Strong bases such as sodium amide (NaNH₂) in liquid ammonia or potassium hydroxide (KOH) in ethanol are required. The use of NaNH₂ is common as it is strong enough to facilitate the second elimination from the less reactive vinylic halide intermediate.

Dehydrobromination of 2,2-Dibromo-3-methylbutane (Geminal)

The geminal dihalide also undergoes double dehydrobromination to yield an alkyne.

• Reaction Pathway: Similar to the vicinal isomer, the reaction proceeds in two steps. The first E2 elimination forms a vinylic bromide intermediate (1-bromo-3-methyl-1-butene). The second elimination then yields 3-methyl-1-butyne.

• Regioselectivity: The initial elimination can theoretically produce two different vinylic bromides. However, the abstraction of a proton from the less hindered primary carbon is generally favored over the tertiary carbon, leading predominantly to the terminal alkyne.

Diagram 2: Dehydrobromination Pathways

Caption: Both isomers yield the same alkyne via double E2 elimination.

Experimental Considerations and Performance

While both isomers can yield the same alkyne, the reaction conditions and potential side products can differ.

• Reactivity: Vicinal dihalides often undergo the first elimination more readily than geminal dihalides due to the presence of adjacent hydrogen atoms that facilitate the reaction.[9]

• Product Distribution: In practice, achieving a clean double elimination to the alkyne requires careful control of reaction conditions. Incomplete reactions can leave vinylic bromide intermediates in the product mixture.[10] For the vicinal isomer, rearrangement is a potential side reaction, especially under conditions that favor carbocation formation, although the E2 mechanism with a strong, non-hindered base minimizes this.

• Yields: The overall yield of the alkyne can be influenced by the stability of the intermediate vinylic halide and the strength of the base used. For terminal alkynes, using three equivalents of NaNH₂ is often necessary: two for the eliminations and a third to deprotonate the acidic terminal alkyne, which is then re-protonated during aqueous workup.

Table 2: Comparison of Dehydrobromination Reactions

Feature	2,2-Dibromo-3-methylbutane (Geminal)	2,3-Dibromo-2-methylbutane (Vicinal)
Reaction Type	Double E2 Elimination	Double E2 Elimination
Primary Product	3-Methyl-1-butyne	3-Methyl-1-butyne
Key Intermediate	1-Bromo-3-methyl-1-butene	2-Bromo-3-methyl-1-butene
Typical Reagent	NaNH₂ in NH₃ or alcoholic KOH	NaNH₂ in NH₃ or alcoholic KOH
Key Advantage	Direct route from a ketone.	Direct route from an alkene.
Potential Issue	May require harsher conditions for the second elimination.	Potential for competing elimination pathways (not significant in this specific structure).

Applications and Synthetic Utility

The choice between a geminal and a vicinal dihalide often depends on the desired final product and the available starting materials.

• Alkene to Alkyne Conversion: The synthesis of a vicinal dibromide from an alkene, followed by double dehydrohalogenation, is a classic and reliable method for converting a double bond into a triple bond.[8] Therefore, 2,3-dibromo-2-methylbutane is the preferred intermediate when starting from 2-methyl-2-butene.

• Ketone to Alkyne Conversion: If the synthetic strategy begins with a ketone, the geminal dihalide pathway is more direct. 2,2-dibromo-3-methylbutane, synthesized from 3-methyl-2-butanone, provides a route to 3-methyl-1-butyne without needing to first create an alkene.

• Other Reactions: Geminal dihalides can also be used in the synthesis of carbenes or carbenoids.[8]

Conclusion

2,2-dibromo-3-methylbutane and 2,3-dibromo-2-methylbutane, while isomeric, present distinct profiles for the synthetic chemist. The vicinal isomer, 2,3-dibromo-2-methylbutane, is readily accessible from its corresponding alkene and is a standard intermediate in alkene-to-alkyne transformations. The geminal isomer, 2,2-dibromo-3-methylbutane, offers a complementary route starting from a ketone. Understanding their respective syntheses and reactivity patterns, particularly in elimination reactions, allows researchers to make informed decisions, optimizing synthetic routes based on precursor availability and strategic goals. The choice is not about which is universally "better," but which is the right tool for the specific synthetic task at hand.

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A Comparative Guide to the Synthesis of Sterically Hindered Alkynes: Evaluating Alternatives to the 2,2-Dibromo-3-methylbutane Pathway

Abstract

The synthesis of terminal alkynes bearing sterically demanding groups, such as the isopropyl moiety in 3-methyl-1-butyne, is a common challenge in medicinal chemistry and materials science. These structural motifs are integral to a wide range of biologically active molecules and advanced materials. The classical approach to these compounds often involves the double dehydrohalogenation of a geminal dihalide, such as 2,2-dibromo-3-methylbutane. This guide provides a critical evaluation of this conventional route, juxtaposing it with modern, alternative strategies that offer significant advantages in efficiency, substrate scope, and reaction conditions. We will provide an in-depth analysis of the causality behind experimental choices, present detailed, validated protocols, and offer quantitative comparisons to aid researchers in selecting the optimal synthetic pathway for their specific needs.

The Conventional Route: Double Dehydrohalogenation

The use of geminal dihalides as precursors for terminal alkynes is a long-established method in organic synthesis. The core principle involves the sequential elimination of two equivalents of hydrogen halide using a strong base.

Synthesis of the Precursor: 2,2-Dibromo-3-methylbutane

A significant drawback of this pathway is the synthesis of the dibromo precursor itself. Typically, this involves the addition of two equivalents of hydrogen bromide to the desired alkyne (3-methyl-1-butyne)[1], creating a circular and inefficient overall process. A more practical laboratory preparation starts from a corresponding ketone, 3-methyl-2-butanone (isopropyl methyl ketone), using reagents like phosphorus pentabromide. However, this adds steps and utilizes hazardous reagents.

The Elimination Reaction

The key transformation is the double dehydrohalogenation. This reaction requires a very strong base to overcome the energetic barrier of forming the high-energy alkyne bond.

Mechanistic Insight: The first elimination is relatively facile, forming a vinyl bromide intermediate. The second elimination is significantly more difficult due to the sp²-hybridized carbon and requires forcing conditions. Common bases include sodium amide (NaNH₂) in liquid ammonia or potassium tert-butoxide (KOt-Bu) in a high-boiling solvent like DMSO.

Causality & Critique: The primary reason for choosing such harsh conditions is the need for a base strong enough to abstract a proton from the relatively non-acidic vinyl C-H bond. This necessity, however, introduces several drawbacks:

• Harsh Conditions: The use of cryogenic liquid ammonia or high temperatures can be impractical and incompatible with sensitive functional groups.

• Side Reactions: Strong bases can promote isomerization of the desired terminal alkyne to more stable internal alkyne isomers.

• Safety Concerns: Reagents like sodium amide are highly reactive and require careful handling.

Diagram 1. Conventional synthesis via dehydrohalogenation.

Alternative Synthetic Routes

Modern synthetic chemistry offers several more elegant and efficient solutions for constructing sterically hindered terminal alkynes. Here, we compare two powerful alternatives.

The Corey-Fuchs Reaction: An Aldehyde-Based Approach

The Corey-Fuchs reaction provides a reliable, two-step method to convert an aldehyde into a terminal alkyne. For the synthesis of 3-methyl-1-butyne, the readily available starting material is isobutyraldehyde.

Workflow:

• Dibromo-olefination: The aldehyde reacts with a reagent generated from carbon tetrabromide (CBr₄) and triphenylphosphine (PPh₃) to form a geminal dibromoalkene.

• Elimination & Metallation: Treatment with a strong base, typically an alkyllithium like n-butyllithium (n-BuLi), results in elimination and formation of a lithium acetylide, which is then quenched with water to yield the terminal alkyne.

Expertise & Causality: This method is widely adopted due to its predictability and mild conditions relative to the double dehydrohalogenation.

• Accessibility: Aldehydes are common, inexpensive starting materials.

• Control: The two-step process allows for isolation of the dibromoalkene intermediate, ensuring a clean conversion. The use of n-BuLi at low temperatures (-78 °C) prevents the isomerization side reactions common with KOt-Bu at high temperatures.

• Versatility: The intermediate lithium acetylide can be trapped with various electrophiles, providing a gateway to a wide range of disubstituted alkynes, not just the terminal one.

Diagram 2. The efficient Corey-Fuchs alternative pathway.

Seyferth-Gilbert Homologation: A Ketone-Based Approach

For synthesizing alkynes from ketones or aldehydes, the Seyferth-Gilbert homologation offers a powerful one-pot alternative. This reaction utilizes the Bestmann-Ohira reagent (dimethyl (1-diazo-2-oxopropyl)phosphonate) to convert a carbonyl group directly into a terminal alkyne.

Workflow:

• Reaction Setup: The carbonyl compound (e.g., isobutyraldehyde) is treated with the Bestmann-Ohira reagent in the presence of a base like potassium carbonate (K₂CO₃) in a solvent such as methanol.

• In Situ Formation: The reagent and base react with the aldehyde to form a diazoalkene intermediate, which then undergoes rearrangement and nitrogen extrusion to give the alkyne product.

Expertise & Causality: This method's primary advantage is its operational simplicity and mild conditions.

• One-Pot Procedure: It streamlines the synthesis, reducing workup steps and improving overall time efficiency.

• Mild Base: The use of K₂CO₃ makes it highly compatible with a wide array of sensitive functional groups that would not survive the alkyllithium base in the Corey-Fuchs reaction.

• Safety: It avoids the use of highly flammable and pyrophoric n-butyllithium.

Performance Comparison: A Head-to-Head Analysis

To provide a clear, objective comparison, the key performance metrics of each route are summarized below. The data represents typical outcomes for the synthesis of 3-methyl-1-butyne or structurally similar compounds.

Feature	Conventional Route (Dehydrohalogenation)	Alternative 1 (Corey-Fuchs)	Alternative 2 (Seyferth-Gilbert)
Primary Starting Material	3-Methyl-2-butanone	Isobutyraldehyde	Isobutyraldehyde
Key Reagents	PBr₅, KOt-Bu	CBr₄, PPh₃, n-BuLi	Bestmann-Ohira Reagent, K₂CO₃
Number of Steps	2	2 (often one-pot)	1
Typical Overall Yield	40-60%	75-90%	80-95%
Reaction Conditions	Harsh (high temp. or cryogenic)	Mild (low temperature)	Very Mild (room temperature)
Key Advantage	Uses established, classical chemistry	High yield, versatile intermediate	One-pot, excellent functional group tolerance
Key Disadvantage	Harsh conditions, side reactions	Requires pyrophoric n-BuLi	Reagent is specialized and expensive

Detailed Experimental Protocols

The following protocols are provided as self-validating systems for researchers.

Protocol 1: Synthesis of 3-Methyl-1-butyne via Corey-Fuchs Reaction

Step A: Synthesis of 1,1-Dibromo-3-methyl-1-butene

• To a flame-dried 500 mL round-bottom flask under an inert atmosphere (N₂), add anhydrous dichloromethane (DCM, 200 mL) and carbon tetrabromide (66.3 g, 200 mmol).

• Cool the solution to 0 °C in an ice bath.

• Slowly add triphenylphosphine (104.9 g, 400 mmol) in portions over 30 minutes, ensuring the internal temperature does not exceed 10 °C. The solution will turn from colorless to a deep orange/red ylide suspension.

• Stir the mixture at 0 °C for an additional 30 minutes.

• Add isobutyraldehyde (7.21 g, 100 mmol) dropwise via syringe over 20 minutes.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction by adding pentane (200 mL) to precipitate triphenylphosphine oxide.

• Filter the mixture through a pad of silica gel, washing with pentane.

• Concentrate the filtrate under reduced pressure to yield the crude dibromoalkene, which can be used directly in the next step or purified by distillation.

Step B: Synthesis of 3-Methyl-1-butyne

• To a flame-dried 500 mL round-bottom flask under N₂, add anhydrous tetrahydrofuran (THF, 150 mL) and the crude 1,1-dibromo-3-methyl-1-butene from the previous step.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (2.5 M in hexanes, 84 mL, 210 mmol) dropwise via an addition funnel over 45 minutes. A color change to yellow or orange is typically observed.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional hour.

• Carefully quench the reaction by slowly adding it to a beaker of ice-cold water (200 mL).

• Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and carefully remove the solvent by distillation at atmospheric pressure due to the product's volatility.

Scientist's Note: The use of two equivalents of n-BuLi is critical. The first equivalent performs an E2 elimination to form a vinyl lithium species, and the second equivalent performs a lithium-halogen exchange, which is followed by alpha-elimination to form the lithium acetylide. The final water quench protonates this acetylide.

Conclusion and Recommendations

While the dehydrohalogenation of 2,2-dibromo-3-methylbutane is a viable method for producing 3-methyl-1-butyne, it is beset by challenges including harsh reaction conditions and the potential for unwanted side reactions. For modern laboratory and process development, alternative routes offer superior performance.

• The Corey-Fuchs reaction stands out for its high yields and the versatility of its lithium acetylide intermediate, making it an excellent choice for general-purpose synthesis.

• The Seyferth-Gilbert homologation is the preferred method when sensitive functional groups are present or when operational simplicity and safety are paramount, despite the higher cost of the reagent.

For researchers and drug development professionals, moving away from the classical gem-dihalide route towards these more robust and efficient aldehyde- and ketone-based strategies can significantly accelerate discovery timelines and improve the overall sustainability of the synthetic process.

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A Senior Application Scientist's Guide to Spectroscopic Confirmation of Products from 2,2-Dibromo-3-methylbutane Reactions

Introduction

For researchers in organic synthesis and drug development, unambiguous structural confirmation of reaction products is paramount. The reaction of hindered geminal dihalides, such as 2,2-dibromo-3-methylbutane, serves as a classic yet insightful case study into competitive elimination pathways. When subjected to a strong base, this substrate is expected to undergo a double dehydrohalogenation to yield an alkyne. However, the potential for incomplete reaction or alternative pathways necessitates a robust analytical strategy to confirm the identity of the final product and distinguish it from possible intermediates.

This guide provides an in-depth comparison of the primary products derived from 2,2-dibromo-3-methylbutane, grounded in experimental data. We will explore the underlying reaction mechanism, provide a detailed experimental protocol, and present a comprehensive analysis of the spectroscopic data (NMR, IR, and MS) required to validate the product structures with confidence.

Part 1: Reaction Pathways and Predicted Products

The reaction of a geminal dihalide with a strong, non-nucleophilic base is a cornerstone of alkyne synthesis. The process occurs via a sequential, twofold E2 (elimination, bimolecular) mechanism.[1][2]

• First Dehydrohalogenation: The strong base abstracts a proton from the adjacent carbon (C3), and a bromide ion is eliminated from C2, forming a vinyl bromide intermediate.

• Second Dehydrohalogenation: A second, more forceful elimination occurs. The base abstracts a vinylic proton from the intermediate, and the remaining bromide is expelled to form the carbon-carbon triple bond. This second step is often slower and requires a very strong base, such as sodium amide (NaNH2).[2][3]

Given the structure of 2,2-dibromo-3-methylbutane, the primary expected product is 3,3-dimethyl-1-butyne . The key intermediate is 2-bromo-3,3-dimethyl-1-butene .

Caption: Logical workflow for synthesis, purification, and spectroscopic product validation.

Part 4: Comparative Spectroscopic Analysis

This section provides a head-to-head comparison of the expected spectroscopic data for the final product and the key intermediate. The differences are stark and allow for unambiguous identification.

A. ¹H NMR Spectroscopy

Proton NMR provides a direct view of the chemical environment of hydrogen atoms. The key distinction lies in identifying signals for an acetylenic proton versus vinylic protons.

Compound	Key ¹H Signals (ppm) & Multiplicity	Rationale
3,3-Dimethyl-1-butyne	~1.9 (s, 1H, ≡C-H)~1.2 (s, 9H, -C(CH₃)₃)	The acetylenic proton is a sharp singlet as there are no adjacent protons for coupling. The nine methyl protons are equivalent and appear as a single large singlet.
2-Bromo-3,3-dimethyl-1-butene	~5.6-5.8 (2H, =CH₂)~1.3 (s, 9H, -C(CH₃)₃)	The two terminal vinylic protons are non-equivalent and would likely appear as two distinct signals (doublets). The nine methyl protons are equivalent and appear as a singlet.

B. ¹³C NMR Spectroscopy

Carbon NMR reveals the carbon skeleton of the molecule. The hybridization of the carbon atoms (sp vs. sp²) provides a clear point of differentiation.

Compound	Key ¹³C Signals (ppm)	Rationale
3,3-Dimethyl-1-butyne	~87 (≡C-H)~68 (R-C≡)~31 (-C(CH₃)₃)~28 (-C(CH₃)₃)	The two sp-hybridized carbons of the alkyne appear at unique chemical shifts, far downfield from the sp³ carbons of the tert-butyl group. [4]
2-Bromo-3,3-dimethyl-1-butene	~130-140 (=C-Br)~110-120 (=CH₂)~35-40 (-C(CH₃)₃)~29 (-C(CH₃)₃)	The two sp²-hybridized carbons of the alkene double bond are clearly distinguishable from the sp-hybridized carbons of an alkyne. [5]

C. Infrared (IR) Spectroscopy

IR spectroscopy is exceptionally powerful for identifying specific functional groups based on their vibrational frequencies. The distinction between a terminal alkyne and a terminal alkene is straightforward.

Compound	Key IR Absorptions (cm⁻¹)	Rationale
3,3-Dimethyl-1-butyne	~3310 (strong, sharp) ~2105 (medium, sharp) ~2970 (strong)	The peak at ~3310 cm⁻¹ is a classic, unambiguous signal for the ≡C-H stretch. The ~2105 cm⁻¹ peak corresponds to the C≡C triple bond stretch. The ~2970 cm⁻¹ peak is the C-H stretch of the tert-butyl group. [6]
2-Bromo-3,3-dimethyl-1-butene	~3080 (medium)~1630 (medium)~2970 (strong)	The peak at ~3080 cm⁻¹ corresponds to the =C-H stretch, and the ~1630 cm⁻¹ peak is from the C=C double bond stretch. The absence of a sharp peak around 3300 cm⁻¹ is critical.

D. Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation patterns, which serve as a final check on the product's identity.

Compound	Molecular Ion (m/z)	Key Fragment (m/z)	Rationale
3,3-Dimethyl-1-butyne	82 [M]⁺	67 [M-15]⁺	The molecular ion peak appears at m/z 82. The most prominent fragment is typically at m/z 67, corresponding to the loss of a methyl group (-CH₃) to form a stable propargyl cation. [7][8]
2-Bromo-3,3-dimethyl-1-butene	162/164 [M]⁺	147/149 [M-15]⁺	The molecular ion will appear as a pair of peaks of nearly equal intensity (the M⁺ and M+2 peaks) at m/z 162 and 164, which is the characteristic isotopic signature of a bromine atom. [5]The loss of a methyl group would give a fragment at m/z 147/149.

Summary and Final Verification

The successful synthesis of 3,3-dimethyl-1-butyne from 2,2-dibromo-3-methylbutane is unequivocally confirmed by a confluence of spectroscopic evidence. The definitive identifiers are:

• ¹H NMR: A singlet at ~1.9 ppm.

• ¹³C NMR: Two sp carbon signals between 65-90 ppm.

• IR: A strong, sharp ≡C-H stretch at ~3310 cm⁻¹ and a C≡C stretch at ~2105 cm⁻¹.

• MS: A molecular ion at m/z 82 and a base peak at m/z 67.

By systematically applying this multi-technique analytical workflow, researchers can confidently validate their reaction outcomes, ensuring the integrity of their synthetic protocols and the purity of their target compounds.

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A Comparative Guide to the Chromatographic Separation of Brominated Butane Isomers

For researchers engaged in organic synthesis, quality control, and drug development, the accurate separation and quantification of isomeric mixtures are paramount. Brominated butanes, common alkylating agents and synthetic intermediates, present a classic analytical challenge due to their structural similarities. This guide provides an in-depth comparison of chromatographic techniques for the resolution of four key structural isomers: 1-bromobutane, 2-bromobutane, 1-bromo-2-methylpropane (isobutyl bromide), and 2-bromo-2-methylpropane (tert-butyl bromide). Furthermore, we will delve into the chiral separation of 2-bromobutane enantiomers, a critical consideration in asymmetric synthesis and pharmaceutical development.

This document moves beyond a simple recitation of methods. As Senior Application Scientists, our goal is to illuminate the causality behind methodological choices, grounding our recommendations in the fundamental principles of chromatography and supporting them with experimental data.

The Analytical Challenge: Structural and Chiral Isomers

The four structural isomers of bromobutane (C₄H₉Br) possess the same molecular weight (137.02 g/mol ) but differ in their carbon skeleton and the position of the bromine atom. These subtle structural differences lead to variations in physical properties like boiling points and polarity, which are exploited for chromatographic separation.

A further layer of complexity is introduced by 2-bromobutane, which is a chiral molecule containing a stereogenic center at the second carbon.[1][2] Its non-superimposable mirror images, the (R)- and (S)-enantiomers, have identical physical properties in an achiral environment, making their separation impossible with standard chromatographic techniques.[3] Specialized chiral stationary phases are required to resolve these enantiomers.

Gas Chromatography (GC): The Workhorse for Volatile Isomers

Gas chromatography is the predominant technique for separating volatile and semi-volatile compounds like brominated butanes. The separation is governed by the partitioning of the analytes between a gaseous mobile phase (typically an inert gas like helium or nitrogen) and a liquid or solid stationary phase coated on the inside of a capillary column.[4] The choice of the stationary phase is the most critical parameter dictating selectivity and resolution.

The Role of Stationary Phase Polarity

The fundamental principle guiding column selection is "like dissolves like," where the polarity of the stationary phase should be matched to the polarity of the analytes for optimal interaction and separation.[5]

• Non-Polar Phases: These columns, typically composed of polydimethylsiloxane (e.g., DB-1, HP-5MS), separate compounds primarily based on differences in their boiling points and van der Waals interactions.[5] For bromobutane isomers, this means that compounds with lower boiling points will elute first.

• Polar Phases: For polar analytes, stationary phases containing functional groups like cyano, phenyl, or polyethylene glycol (e.g., DB-225, SP-2331) offer enhanced selectivity.[6][7] These phases introduce dipole-dipole and other specific interactions, which can alter the elution order compared to a non-polar column.

Table 1: Physical Properties and Expected GC Elution Order of Bromobutane Isomers

Isomer	Structure	Boiling Point (°C)	Expected Elution Order (Non-Polar Column)
2-Bromo-2-methylpropane	(CH₃)₃CBr	73.1	1
2-Bromobutane	CH₃CHBrCH₂CH₃	91.2	2
1-Bromo-2-methylpropane	(CH₃)₂CHCH₂Br	91.3	3
1-Bromobutane	CH₃CH₂CH₂CHBr	101.3	4

Note: Boiling points are approximate and can vary slightly with atmospheric pressure. The elution order on polar columns may differ based on specific analyte-phase interactions.

Comparative Analysis: Non-Polar vs. Polar Columns

While a non-polar column can effectively resolve the four structural isomers based on boiling point differences, achieving baseline separation between 2-bromobutane and 1-bromo-2-methylpropane can be challenging due to their nearly identical boiling points. In such cases, a column with intermediate or high polarity can provide the necessary selectivity by introducing different interaction mechanisms. The slightly higher dipole moment of 2-bromobutane may lead to stronger retention on a polar phase compared to 1-bromo-2-methylpropane, potentially reversing or enhancing their separation.

Enantioselective GC: Resolving Chiral 2-Bromobutane

To separate the (R)- and (S)-enantiomers of 2-bromobutane, a chiral stationary phase (CSP) is essential. These phases are themselves enantiomerically pure and create transient diastereomeric complexes with the analyte enantiomers. The differing stability of these complexes results in different retention times.

Recent research has demonstrated the successful use of novel CSPs for this purpose. For instance, a stationary phase based on a supramolecular uracil structure has been shown to completely separate the enantiomers of 2-bromobutane at 45°C in approximately 210 seconds.[8] Another study utilized a cyanuric acid-modified Carboblack C adsorbent to achieve complete separation of 2-bromobutane enantiomers.[9] These methods showcase the power of specialized columns for challenging chiral separations.

GC Experimental Protocol & Workflow

The following protocol provides a robust starting point for the analysis of bromobutane isomers using Gas Chromatography-Mass Spectrometry (GC-MS). The mass spectrometer adds a layer of confirmation through mass-to-charge ratio and isotopic pattern analysis, which is characteristic for bromine-containing compounds.[10]

Protocol: GC-MS Analysis of Brominated Butane Isomers

• Sample Preparation: Prepare a 100 ppm solution of the bromobutane isomer mixture in a volatile solvent like hexane or dichloromethane.

• Instrumentation:

  • GC System: Agilent 7890B GC or equivalent.[4]

  • MS System: Agilent 5977B MSD or equivalent.

  • Column: Agilent J&W DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or a similar non-polar column.

  • Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 ratio) at 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• GC Oven Program:

  • Initial Temperature: 40°C, hold for 3 minutes.

  • Ramp: Increase temperature at 5°C/min to 120°C.

  • Hold: Hold at 120°C for 2 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[11]

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 35-200.

• Injection: Inject 1 µL of the prepared sample.

• Data Analysis: Identify isomers based on their retention times. Confirm identity by examining the mass spectra, looking for the molecular ion (m/z 136/138) and the characteristic bromine isotope pattern (¹⁹Br:⁸¹Br ≈ 1:1).

Workflow Visualization: GC-MS Analysis

Caption: Workflow for the separation and identification of brominated butane isomers using GC-MS.

High-Performance Liquid Chromatography (HPLC): An Alternative Approach

While GC is ideal for volatile compounds, High-Performance Liquid Chromatography (HPLC) can also be employed for the separation of alkyl halides.[12][13] This technique separates components based on their partitioning between a liquid mobile phase and a solid stationary phase packed in a column.[14]

HPLC Methodology

For brominated butanes, a reversed-phase method is most appropriate.

• Stationary Phase: An ODS (Octadecylsilane, C18) column is a common choice. The non-polar C18 chains interact with the alkyl portion of the bromobutanes.

• Mobile Phase: A mixture of a polar organic solvent (e.g., methanol or acetonitrile) and water is used. By adjusting the ratio of organic solvent to water, the elution strength of the mobile phase can be tuned to achieve separation.

• Detection: Bromobutanes lack a strong UV chromophore, making UV detection challenging. A Refractive Index (RI) detector is a more suitable choice as it responds to changes in the refractive index of the eluent, a universal property of all analytes.[13]

HPLC vs. GC: A Comparative Overview

Table 2: Comparison of GC and HPLC for Brominated Butane Separation

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Partitioning between gas mobile phase and liquid/solid stationary phase.	Partitioning between liquid mobile phase and solid stationary phase.
Analytes	Volatile and thermally stable compounds.	Non-volatile or thermally labile compounds.
Applicability	Excellent. Ideal for volatile bromobutanes.	Possible, but less common. More suited for less volatile analytes.
Selectivity	High selectivity based on boiling point and polarity. Chiral columns available.	Selectivity based on polarity differences.
Speed	Typically faster run times for volatile compounds.	Can have longer run times and higher solvent consumption.
Detection	FID (universal for hydrocarbons), MS (highly specific and sensitive).	RI (universal but less sensitive), UV (not suitable for this analyte).

| Verdict | Preferred Method. Offers superior resolution, speed, and detection for this specific application. | An alternative if GC is unavailable or if analytes are in a complex, non-volatile matrix. |

Conclusion and Recommendations

For the routine separation and analysis of brominated butane structural isomers, Gas Chromatography is the unequivocally superior technique .

• For Structural Isomers: A standard non-polar capillary column (e.g., 5% phenyl polydimethylsiloxane) coupled with an FID or MS detector provides excellent resolution, speed, and sensitivity. The elution order can be reliably predicted based on isomer boiling points.

• For Chiral Isomers: When the enantiomeric purity of 2-bromobutane is a concern, enantioselective GC using a specialized chiral stationary phase is mandatory.

While HPLC is a powerful and versatile technique, its application to small, volatile, non-chromophoric molecules like bromobutanes is limited and offers few advantages over GC. The insights and protocols provided in this guide serve as a robust framework for researchers to develop and validate effective chromatographic methods for the challenging task of isomer separation.

References

• Díez, M. T., & Arín, M. J. (1987). The Quantitative Separation of Alkyl and Phenethyl Halides by HPLC. Journal of Liquid Chromatography, 10(11), 2423-2428. Available at: [Link]

• Díez, M. T., & Arín, M. J. (1987). Full-text of The Quantitative Separation of Alkyl and Phenethyl Halides by HPLC. Available at: [Link]

• Nafikova, A. R., et al. (2020). Separation of 2-Bromobutane, 2-Chlorobutane, 2-Chloropentane, and 2-Butanol Enantiomers Using a Stationary Phase Based on a Supramolecular Uracil Structure. Russian Journal of Physical Chemistry A, 94, 1928–1933. Available at: [Link]

• Nafikova, A. R., et al. (2018). Gas-Chromatographic Separation of Enantiomers of 2-Chlorobutane and 2-Bromobutane on a Cyanuric Acid-Modified Carboblack C Adsorbent. Journal of Analytical Chemistry, 73, 834–839. Available at: [Link]

• Minikel, E. (2015). Organic chemistry 10: Stereochemistry - chirality, enantiomers and diastereomers. CureFFI.org. Available at: [Link]

• Chemistry Stack Exchange. (2015). Is 2-bromobutane chiral?. Available at: [Link]

• Agilent Technologies. (n.d.). Separation of Volatile Organic Hydrocarbons with PLOT GC Columns & Selectivity Tuning. Available at: [Link]

• Tarjányi, S., et al. (2013). Determination of GC–MS Relative Molar Responses of Some n-Alkanes and their Halogenated Analogs. Journal of Chromatographic Science, 51(7), 679–685. Available at: [Link]

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A Comparative Guide to the Reaction Kinetics of 2,2-Dibromo-3-methylbutane: Navigating Steric Hindrance in Substitution and Elimination Pathways

For researchers and professionals in drug development and organic synthesis, understanding the kinetic profile of a molecule is paramount to predicting its behavior and optimizing reaction conditions. This guide delves into the kinetic studies of reactions involving 2,2-Dibromo-3-methylbutane, a geminal dibromide characterized by significant steric hindrance. Due to the scarcity of direct kinetic data for this specific compound, this guide provides a predictive comparison based on established principles of physical organic chemistry and data from structurally analogous compounds. We will explore the anticipated reaction pathways, compare its reactivity with other bromoalkanes, and provide a detailed protocol for a potential kinetic study.

The Decisive Role of Steric Hindrance in 2,2-Dibromo-3-methylbutane's Reactivity

The structure of 2,2-Dibromo-3-methylbutane, with a quaternary carbon adjacent to the carbon bearing the two bromine atoms, presents a classic case of severe steric hindrance. This steric bulk is the primary determinant of its reaction kinetics, strongly disfavoring certain pathways while potentially enabling others, often with molecular rearrangement.

Bimolecular nucleophilic substitution (SN2) and elimination (E2) reactions are particularly sensitive to steric effects.[1] The SN2 mechanism requires a backside attack by the nucleophile on the carbon atom bearing the leaving group. In 2,2-Dibromo-3-methylbutane, the bulky tert-butyl group effectively shields this approach, making an SN2 reaction exceedingly slow. This is analogous to the well-documented unreactivity of neopentyl bromide in SN2 reactions, which is approximately 100,000 times slower than ethyl bromide.[2]

Unimolecular reactions (SN1 and E1), which proceed through a carbocation intermediate, are less directly impeded by steric hindrance at the substrate level.[3] However, the stability of the initially formed carbocation and its propensity to rearrange are critical factors.

Competing Reaction Mechanisms: A Predictive Overview

The reaction of 2,2-Dibromo-3-methylbutane with a nucleophile/base can theoretically proceed through SN1, SN2, E1, or E2 pathways. The prevailing mechanism will be a function of the reaction conditions (solvent, temperature, and the nature of the nucleophile/base).

Caption: Competing reaction pathways for 2,2-Dibromo-3-methylbutane.

SN2 and E2 Reactions

With a strong, unhindered base/nucleophile, an E2 reaction is more plausible than an SN2 reaction. The base in an E2 reaction abstracts a proton from a beta-carbon, which is sterically more accessible than the alpha-carbon required for SN2 attack.[1] However, even the E2 reaction might be slow if the beta-hydrogens are also sterically encumbered.

SN1 and E1 Reactions

In a polar, protic solvent with a weak nucleophile/base, SN1 and E1 pathways become more likely.[4] The first step, the loss of a bromide ion, would form a secondary carbocation. This carbocation is highly prone to rearrangement, likely via a hydride shift, to form a more stable tertiary carbocation. Subsequent attack by the solvent (solvolysis) or elimination of a proton would lead to rearranged substitution and elimination products, respectively.

Comparative Kinetic Performance

The following table provides a qualitative comparison of the expected reaction rates for 2,2-Dibromo-3-methylbutane against other common bromoalkanes. The predictions are based on the principles of steric hindrance and carbocation stability.

Substrate	SN2 Rate	SN1 Rate	E2 Rate	E1 Rate	Key Structural Feature
Ethyl bromide	Fast	Very Slow	Slow	Very Slow	Primary, unhindered
Isopropyl bromide	Moderate	Slow	Fast	Slow	Secondary
tert-Butyl bromide	Very Slow	Fast	Fast	Fast	Tertiary
Neopentyl bromide	Extremely Slow[5]	Very Slow (rearranges)[6]	Slow	Very Slow (rearranges)	Primary, highly hindered
2,2-Dibromo-3-methylbutane	Extremely Slow (Predicted)	Slow (rearranges) (Predicted)	Moderate (Predicted)	Slow (rearranges) (Predicted)	Secondary, gem-dibromo, highly hindered

Experimental Protocol: Kinetic Study of the Solvolysis of 2,2-Dibromo-3-methylbutane

To quantitatively assess the reactivity of 2,2-Dibromo-3-methylbutane, a solvolysis experiment can be designed to measure the rate of the SN1 reaction. This protocol is adapted from established methods for studying the solvolysis of alkyl halides.[7]

Objective

To determine the first-order rate constant (k) and the activation energy (Ea) for the solvolysis of 2,2-Dibromo-3-methylbutane in an aqueous ethanol solvent system.

Materials and Equipment

• 2,2-Dibromo-3-methylbutane

• Ethanol (95%)

• Deionized water

• 0.01 M standardized NaOH solution

• Bromothymol blue indicator

• Acetone

• Constant temperature water bath

• Burette (50 mL)

• Erlenmeyer flasks (125 mL)

• Pipettes and graduated cylinders

• Stopwatch

Experimental Workflow

Caption: Workflow for the kinetic study of solvolysis.

Procedure

• Preparation: Prepare a 50:50 (v/v) ethanol-water solvent mixture. Prepare a 0.1 M solution of 2,2-Dibromo-3-methylbutane in a small amount of acetone.

• Reaction Setup: Place 50 mL of the ethanol-water solvent in a 125 mL Erlenmeyer flask. Add a few drops of bromothymol blue indicator. Place the flask in the constant temperature water bath and allow it to equilibrate.

• Initiation: Pipette 1.0 mL of the 2,2-Dibromo-3-methylbutane solution into the flask, swirl vigorously, and start the stopwatch simultaneously. This is time zero.

• Titration: The solvolysis reaction will produce HBr, which will acidify the solution and cause the indicator to turn from blue to yellow/green. The reaction progress is monitored by titrating the produced HBr with the standardized NaOH solution.

• Data Collection: Add the NaOH solution from the burette in small, known aliquots (e.g., 0.5 mL). After each addition, the solution will turn blue. Record the time it takes for the solution to turn back to yellow/green. This process is repeated until the reaction is complete (i.e., the blue color persists for a long time).

• Temperature Variation: Repeat the experiment at several different temperatures (e.g., 25°C, 35°C, 45°C) to determine the activation energy.

Data Analysis

• The amount of HBr produced at each time point is equivalent to the amount of NaOH added. This is also equal to the amount of 2,2-Dibromo-3-methylbutane that has reacted.

• The concentration of the remaining substrate, [R-Br], can be calculated at each time point.

• For a first-order reaction, a plot of ln([R-Br]) versus time will yield a straight line. The rate constant, k, is the negative of the slope of this line.

• The activation energy (Ea) can be determined from the Arrhenius equation by plotting ln(k) versus 1/T (where T is the absolute temperature in Kelvin). The slope of this line is equal to -Ea/R, where R is the gas constant.

Conclusion

References

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A Researcher's Guide to Elucidating Reaction Mechanisms of 2,2-Dibromo-3-methylbutane via Density Functional Theory

Alkyl halides are fundamental building blocks in organic synthesis, primarily undergoing nucleophilic substitution and elimination reactions.[1] The specific pathway taken is dictated by a delicate interplay of factors including the structure of the alkyl halide, the nature of the nucleophile or base, the solvent, and the temperature.[1][2] For a sterically hindered secondary dibromide like 2,2-Dibromo-3-methylbutane, a competition between unimolecular (SN1, E1) and bimolecular (SN2, E2) pathways can be anticipated.

Plausible Reaction Mechanisms for 2,2-Dibromo-3-methylbutane

Based on established principles of alkyl halide reactivity, we can postulate several competing reaction mechanisms for 2,2-Dibromo-3-methylbutane when subjected to nucleophilic or basic conditions.

1. Unimolecular Pathways (SN1 and E1):

These reactions proceed through a carbocation intermediate.[1][3] The stability of the carbocation is a key determinant of the reaction rate. In the case of 2,2-Dibromo-3-methylbutane, the initial departure of a bromide ion would lead to a secondary carbocation. This carbocation can then undergo rearrangement to a more stable tertiary carbocation via a hydride or methyl shift.[4]

• SN1 (Substitution Nucleophilic Unimolecular): The carbocation intermediate is attacked by a nucleophile to yield a substitution product.

• E1 (Elimination Unimolecular): A proton is abstracted from a carbon adjacent to the carbocation, leading to the formation of an alkene.[5]

2. Bimolecular Pathways (SN2 and E2):

These reactions occur in a single, concerted step.[2]

• SN2 (Substitution Nucleophilic Bimolecular): A strong nucleophile attacks the carbon bearing the leaving group from the backside, leading to an inversion of stereochemistry. For a sterically hindered substrate like 2,2-Dibromo-3-methylbutane, the SN2 pathway is likely to be disfavored.

• E2 (Elimination Bimolecular): A strong base removes a proton from a carbon adjacent to the leaving group, while the leaving group departs simultaneously, forming a double bond.[6] The regioselectivity of E2 reactions is often governed by Zaitsev's rule, which predicts the formation of the most substituted (and therefore most stable) alkene.[7] However, bulky bases can favor the formation of the less substituted Hofmann product due to steric hindrance.[6]

Comparative DFT Workflow for Mechanistic Elucidation

A robust DFT study is essential to quantitatively assess the feasibility of these competing pathways. The following workflow outlines the key steps and considerations for a comparative analysis.

Experimental Protocol: Computational DFT Study

• Software Selection: Utilize a reputable quantum chemistry software package such as Gaussian, ORCA, or Spartan.

• Model System Definition:

  • Reactants: Construct the 3D structure of 2,2-Dibromo-3-methylbutane and the chosen nucleophile/base (e.g., hydroxide, ethoxide).

  • Solvent: Incorporate a solvent model (e.g., Polarizable Continuum Model - PCM) to account for solvent effects, as these can significantly influence reaction barriers.

• Choice of DFT Functional and Basis Set: This is a critical decision that impacts the accuracy of the calculations.

  • Functionals: For reaction energies and barrier heights, hybrid functionals like B3LYP are a common starting point.[8][9] However, for systems where dispersion interactions are significant, dispersion-corrected functionals (e.g., B3LYP-D3) or functionals from the M06 suite are recommended.[10]

  • Basis Sets: A Pople-style basis set such as 6-31G(d) is often sufficient for initial geometry optimizations. For more accurate energy calculations, a larger basis set like 6-311+G(d,p) is preferable.

• Geometry Optimization: Perform geometry optimizations for all stationary points on the potential energy surface: reactants, transition states, intermediates, and products.

• Frequency Calculations: Conduct frequency calculations at the same level of theory as the geometry optimizations. This serves two purposes:

  • To confirm the nature of the stationary points (reactants, intermediates, and products have all real frequencies; transition states have exactly one imaginary frequency).

  • To obtain zero-point vibrational energies (ZPVE) and thermal corrections to the electronic energies.

• Transition State Searching: Locate the transition state for each proposed elementary step. This is often the most challenging part of the calculation and may require techniques like Synchronous Transit-Guided Quasi-Newton (STQN) or eigenvector following.

• Intrinsic Reaction Coordinate (IRC) Calculations: Perform IRC calculations starting from each transition state to confirm that it connects the correct reactants and products.

• Energy Profile Construction: Plot the relative free energies of all stationary points to construct a complete energy profile for each reaction pathway. The activation energy (the difference in free energy between the reactants and the transition state) will determine the kinetic feasibility of each pathway.

Data Presentation: Comparing Reaction Pathways

The quantitative data obtained from the DFT calculations should be summarized in a clear and concise table for easy comparison.

Reaction Pathway	Rate-Determining Step	Activation Energy (kcal/mol)	Reaction Enthalpy (kcal/mol)	Key Intermediate(s)
SN1	Formation of secondary carbocation	Calculated Value	Calculated Value	Secondary & Tertiary Carbocations
E1	Formation of secondary carbocation	Calculated Value	Calculated Value	Secondary & Tertiary Carbocations
SN2	Nucleophilic attack on C2	Calculated Value	Calculated Value	Pentacoordinate Transition State
E2 (Zaitsev)	Proton abstraction from C3	Calculated Value	Calculated Value	Concerted Transition State
E2 (Hofmann)	Proton abstraction from C1	Calculated Value	Calculated Value	Concerted Transition State

Note: The values in this table are placeholders for the results that would be obtained from the DFT calculations.

Visualizing Reaction Mechanisms

Diagrams are indispensable for visualizing the complex transformations occurring during a chemical reaction.

Caption: Competing E2 (Zaitsev vs. Hofmann) elimination pathways.

Conclusion and Future Outlook

This guide provides a comprehensive roadmap for utilizing DFT to investigate the reaction mechanisms of 2,2-Dibromo-3-methylbutane. By systematically evaluating the energetic profiles of the plausible SN1, E1, SN2, and E2 pathways, researchers can gain valuable insights into the factors that govern the reactivity of this and similar sterically hindered dihalides. The computational data, when correlated with experimental findings, can lead to a more complete and predictive understanding of these fundamental organic reactions. Future studies could expand on this framework by exploring the influence of different nucleophiles, bases, and solvent systems, as well as investigating the subsequent reactions of the initial products.

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Navigating the Crossroads of Reactivity: A Comparative Guide to Substitution and Elimination in Brominated Alkanes

For Immediate Release

In the intricate landscape of organic synthesis, the reactions of brominated alkanes stand as a cornerstone, offering versatile pathways to a multitude of functional groups. However, the competition between nucleophilic substitution (SN1/SN2) and elimination (E1/E2) reactions presents a perpetual challenge for researchers and drug development professionals. This guide provides an in-depth, objective comparison of these reaction pathways, supported by mechanistic principles and experimental considerations, to empower scientists in predicting and controlling reaction outcomes.

Fundamental Principles: A Tale of Two Pathways

Nucleophilic substitution and elimination reactions of alkyl halides, such as brominated alkanes, are two major competing pathways.[1] Substitution reactions involve the replacement of the bromine atom with a nucleophile, while elimination reactions result in the removal of a hydrogen and the bromine atom from adjacent carbons to form an alkene.[1] The predominance of one pathway over the other is dictated by a delicate interplay of several factors, including the structure of the bromoalkane, the nature of the nucleophile or base, the solvent, and the temperature.[1][2]

The Bimolecular Showdown: SN2 vs. E2 Reactions

When a brominated alkane is subjected to a strong nucleophile, which is often also a strong base, the SN2 and E2 pathways are in direct competition.[3]

The SN2 Mechanism: A Concerted Attack

The SN2 (Substitution Nucleophilic Bimolecular) reaction is a single-step process where the nucleophile attacks the carbon atom bearing the bromine from the backside, leading to an inversion of stereochemistry.[4][5] The rate of this reaction is dependent on the concentration of both the bromoalkane and the nucleophile.[6]

• Substrate Structure: Steric hindrance is a critical factor.[4] Primary brominated alkanes are the most reactive towards SN2, followed by secondary ones.[3][7] Tertiary brominated alkanes are essentially unreactive via the SN2 mechanism due to the steric bulk hindering the backside attack.[3][8]

• Nucleophile: A strong, typically anionic, nucleophile is required to drive the concerted mechanism.[3]

The E2 Mechanism: A Concerted Elimination

The E2 (Elimination Bimolecular) reaction is also a one-step, concerted process where a strong base removes a proton from a carbon adjacent to the one bearing the bromine, simultaneously with the departure of the bromide ion.[9][10] The rate is also dependent on the concentration of both the substrate and the base.[9][10]

• Base Strength: A strong base is the primary requirement for an E2 reaction.[3][11]

• Substrate Structure: E2 reactions can occur with primary, secondary, and tertiary brominated alkanes.[3] For primary substrates, a bulky base is often used to favor E2 over the competing SN2 reaction.[7][8] In the case of tertiary substrates, where SN2 is not an option, E2 is the dominant pathway in the presence of a strong base.[7][8]

• Stereochemistry: The E2 reaction requires a specific anti-periplanar arrangement of the hydrogen and the bromine atom for the reaction to occur efficiently.[12]

Caption: Concerted mechanism of the E2 reaction.

The Unimolecular Pathways: SN1 vs. E1 Reactions

In the presence of a weak nucleophile or a weak base, and typically in a polar protic solvent, brominated alkanes can undergo unimolecular reactions.[3]

The SN1 Mechanism: A Two-Step Substitution

The SN1 (Substitution Nucleophilic Unimolecular) reaction proceeds through a two-step mechanism.[4] The first and rate-determining step is the spontaneous dissociation of the carbon-bromine bond to form a carbocation intermediate.[13][14] The second step is the rapid attack of the nucleophile on the carbocation.[13]

• Substrate Structure: The stability of the carbocation is paramount.[4][14] Tertiary brominated alkanes readily undergo SN1 reactions because they form the most stable tertiary carbocations.[3][14] Secondary brominated alkanes can also react via the SN1 pathway, but primary substrates do not, due to the high instability of primary carbocations.[7][8]

• Stereochemistry: Because the carbocation intermediate is planar, the nucleophile can attack from either face, leading to a mixture of stereoisomers (racemization) if the starting material is chiral.[4][14]

The E1 Mechanism: A Two-Step Elimination

The E1 (Elimination Unimolecular) reaction also proceeds through a carbocation intermediate and therefore competes directly with the SN1 reaction.[15][16] After the formation of the carbocation, a weak base removes a proton from an adjacent carbon to form a double bond.[15][17]

• Reaction Conditions: E1 reactions are favored by the same conditions that favor SN1 reactions: a substrate that can form a stable carbocation and a weak nucleophile/base in a polar protic solvent.[3]

• Temperature: Higher temperatures generally favor elimination over substitution.[18][19] This is because elimination reactions are more entropically favorable as they produce more molecules.[16]

• Regioselectivity: The E1 reaction typically follows Zaitsev's rule, where the most substituted (and therefore most stable) alkene is the major product.[3]

Caption: Competition between SN1 and E1 pathways via a common carbocation intermediate.

Comparative Summary and Predictive Framework

The choice between substitution and elimination is a nuanced decision based on several competing factors. The following table summarizes the key determining factors for each reaction pathway.

Factor	SN2	E2	SN1	E1
Substrate	Methyl > 1° > 2°	3° > 2° > 1°	3° > 2°	3° > 2°
Nucleophile/Base	Strong, non-bulky nucleophile	Strong, often bulky base	Weak nucleophile	Weak base
Solvent	Polar aprotic	Polar aprotic	Polar protic	Polar protic
Kinetics	Bimolecular	Bimolecular	Unimolecular	Unimolecular
Stereochemistry	Inversion of configuration	Requires anti-periplanar geometry	Racemization	Zaitsev's rule for regioselectivity
Temperature	Less sensitive	Favored by heat	Less sensitive	Favored by heat

Experimental Protocols for a Comparative Study

To empirically investigate the competition between these pathways, a series of controlled experiments can be designed.

Experiment 1: SN2 vs. E2 Competition with a Secondary Brominated Alkane

Objective: To demonstrate the effect of the base/nucleophile on the product distribution for a secondary brominated alkane.

Materials:

• 2-bromopropane

• Sodium ethoxide in ethanol (strong base/strong nucleophile)

• Potassium tert-butoxide in tert-butanol (strong, bulky base)

• Ethanol (solvent)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Set up two separate reaction flasks.

• To Flask A, add a solution of 2-bromopropane in ethanol. Then, add a solution of sodium ethoxide in ethanol.

• To Flask B, add a solution of 2-bromopropane in tert-butanol. Then, add a solution of potassium tert-butoxide in tert-butanol.

• Heat both reactions under reflux for a specified time (e.g., 1 hour).

• After cooling, quench the reactions and extract the organic products.

• Analyze the product mixture from each reaction using GC-MS to determine the ratio of the substitution product (2-ethoxypropane) to the elimination product (propene).

Expected Outcome: Flask A will likely yield a mixture of both SN2 and E2 products. Flask B, with the bulky base, is expected to yield a significantly higher proportion of the E2 product, propene.[7][8]

Experiment 2: SN1 vs. E1 Competition with a Tertiary Brominated Alkane

Objective: To illustrate the effect of temperature on the SN1/E1 product ratio for a tertiary brominated alkane.

Materials:

• tert-Butyl bromide (2-bromo-2-methylpropane)

• Ethanol (weak nucleophile/weak base and solvent)

• Two constant temperature baths (e.g., 25°C and 55°C)

• GC-MS

Procedure:

• Prepare two identical reaction mixtures of tert-butyl bromide in ethanol.

• Place one reaction mixture in the 25°C bath and the other in the 55°C bath.

• Allow the reactions to proceed for a set period.

• Quench the reactions and extract the organic products.

• Analyze the product mixtures using GC-MS to quantify the ratio of the SN1 product (tert-butyl ethyl ether) to the E1 product (2-methylpropene).

Expected Outcome: The reaction at the higher temperature (55°C) is expected to show a greater proportion of the E1 product compared to the reaction at the lower temperature (25°C), demonstrating that heat favors elimination.[18]

Conclusion

The competition between SN1/SN2 and E1/E2 reactions for brominated alkanes is a fundamental concept in organic chemistry with significant practical implications. A thorough understanding of the underlying mechanisms and the factors that influence them is crucial for designing synthetic routes that selectively yield the desired product. By carefully controlling the substrate structure, the strength and steric bulk of the nucleophile/base, the solvent, and the reaction temperature, researchers can effectively navigate these competing pathways to achieve their synthetic goals.

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Validating the purity of synthesized 2,2-Dibromo-3-methylbutane

An In-Depth Comparative Guide to the Purity Validation of Synthesized 2,2-Dibromo-3-methylbutane

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry and pharmaceutical development, the purity of a chemical intermediate is not merely a quality metric; it is the bedrock of reaction reproducibility, yield optimization, and the safety of the final active pharmaceutical ingredient (API). 2,2-Dibromo-3-methylbutane, a geminal dihalide, serves as a key building block in various organic syntheses. However, like many alkyl halides, it and its potential byproducts can be classified as potential genotoxic impurities (PGIs), which can alkylate DNA bases and pose a significant safety risk[1]. Therefore, rigorous validation of its purity is a non-negotiable step in any research or manufacturing process.

This guide provides a comprehensive comparison of the principal analytical techniques used to validate the purity of 2,2-Dibromo-3-methylbutane. We will move beyond procedural lists to explore the causality behind methodological choices, ensuring a self-validating and scientifically sound approach to purity assessment.

The Synthetic Landscape: Anticipating Potential Impurities

A robust purity validation strategy begins with understanding the potential impurities that may arise from the synthesis of 2,2-Dibromo-3-methylbutane. Synthetic routes, such as the bromination of 3-methyl-2-butanone or rearrangement-prone reactions of related alcohols, can generate a spectrum of contaminants[2][3]. These typically include:

• Isomeric Byproducts: Carbocation rearrangements during synthesis can lead to various isomers, such as 2,3-dibromo-2-methylbutane or 1,2-dibromo-3-methylbutane[4][5][6].

• Residual Starting Materials: Unreacted precursors from the synthesis.

• Reagents and Solvents: Trace amounts of chemicals used during the reaction and workup.

• Over- or Under-brominated Species: Compounds with one or more than two bromine atoms.

A multi-pronged analytical approach is therefore essential to detect, identify, and quantify this diverse range of potential impurities. We will compare three orthogonal techniques: Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FT-IR) Spectroscopy.

Comparative Analysis of Analytical Techniques

Each analytical technique offers unique advantages and limitations in the context of analyzing a volatile, non-polar compound like 2,2-Dibromo-3-methylbutane. The choice of method, or more appropriately, the combination of methods, should be dictated by the specific purity question being asked.

Technique	Principle	Strengths for 2,2-Dibromo-3-methylbutane	Limitations	Primary Application
GC-MS	Separation by volatility and column interaction, followed by mass-based detection and identification.	- High sensitivity for volatile impurities.- Excellent separation of isomers.- Provides structural information for impurity identification via mass fragmentation patterns[7][8].	- Destructive technique.- Not suitable for non-volatile impurities.- Requires careful method development for accurate quantification.	Screening and Quantification: Ideal for detecting and identifying trace volatile organic impurities and isomeric byproducts.
NMR Spectroscopy (¹H & ¹³C)	Nuclear spin transitions in a magnetic field.	- Provides definitive structural confirmation[2].- Non-destructive.- Quantitative NMR (qNMR) allows for absolute purity determination against a certified standard.- Highly effective for identifying and quantifying structurally related impurities.	- Lower sensitivity compared to GC-MS.- Signal overlap in complex mixtures can complicate analysis.	Structural Confirmation & Absolute Quantification: The gold standard for confirming the identity of the main component and quantifying it without ambiguity.
FT-IR Spectroscopy	Absorption of infrared radiation by molecular vibrations.	- Rapid and non-destructive.- Confirms the absence of functional groups from other potential impurities (e.g., O-H from alcohols, C=O from ketones).- Provides a unique "fingerprint" for the compound[9].	- Low sensitivity for trace impurities.- Not effective for differentiating between isomers.- C-Br bond vibrations are in the complex fingerprint region and are not easily diagnostic[10].	Identity Verification & Gross Purity Check: A quick quality control check to confirm the primary molecular structure and rule out major functional group impurities.

Workflow for Comprehensive Purity Validation

A sequential and logical workflow ensures that all aspects of purity are thoroughly investigated. The process starts with a rapid, qualitative check and progresses to highly sensitive, quantitative methods for a comprehensive assessment.

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A Senior Application Scientist's Guide to the Structural Elucidation of 2,2-Dibromo-3-methylbutane Derivatives: An X-ray Crystallography Perspective

Introduction: Unveiling the Three-Dimensional Architecture of Novel Brominated Alkanes

In the realm of medicinal chemistry and materials science, the precise spatial arrangement of atoms within a molecule is paramount. It dictates the compound's physical properties, its reactivity, and, crucially, its biological activity. The halogenated alkanes, a class of molecules with broad applications, are no exception. This guide focuses on a specific, yet underexplored, family of such compounds: derivatives of 2,2-dibromo-3-methylbutane. While synthetic routes to similar brominated alkanes are established, a deep dive into their three-dimensional structure through X-ray crystallography remains a frontier.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals embarking on the structural characterization of novel 2,2-dibromo-3-methylbutane derivatives. We will navigate the complete X-ray crystallography workflow, from the foundational step of crystal growth to the final stages of structure refinement. Furthermore, we will objectively compare the unparalleled insights offered by X-ray crystallography with other powerful analytical techniques, providing a robust framework for selecting the optimal characterization strategy.

The Crystallographer's Path: From Synthesis to a Refined Structure

The journey to a crystal structure begins with the synthesis of the target molecule and its derivatives. The introduction of various functional groups can significantly alter the molecule's electronic and steric properties, influencing how it packs in a crystalline lattice. For instance, the addition of hydroxyl or carboxyl groups can introduce hydrogen bonding motifs, which are highly directional and can facilitate the formation of well-ordered crystals.

The Crucial First Step: Growing High-Quality Single Crystals

The adage "garbage in, garbage out" is particularly apt for X-ray crystallography; the quality of the final structure is intrinsically linked to the quality of the initial crystal.[1] Growing diffraction-quality single crystals (typically >0.1 mm in all dimensions) of small organic molecules is often the most challenging part of the process.[1][2]

Experimental Protocol: Crystal Growth of a Hypothetical Derivative

Here, we present a generalized protocol for the crystallization of a novel 2,2-dibromo-3-methylbutane derivative. The key is to achieve a state of supersaturation slowly, allowing for the ordered growth of a single crystal rather than the rapid precipitation of an amorphous solid.

• Purification: The starting material must be of the highest possible purity. Recrystallization or column chromatography are essential preliminary steps.

• Solvent Selection: The choice of solvent is critical.[3] An ideal solvent will dissolve the compound when heated but show limited solubility at room temperature or below. A good starting point is to test a range of solvents with varying polarities.

• Crystallization Technique - Slow Evaporation:

  • Dissolve the purified compound in a suitable solvent to near-saturation in a clean vial.

  • Filter the solution to remove any particulate matter.

  • Cover the vial with a cap or parafilm with a few small holes pierced in it. This allows for the slow evaporation of the solvent.[4][5]

  • Place the vial in a vibration-free environment and allow it to stand undisturbed for several days to weeks.

• Crystallization Technique - Vapor Diffusion: This is often a highly successful method.[4]

  • Dissolve the compound in a small amount of a relatively non-volatile solvent (e.g., toluene, chloroform).

  • Place this vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which the compound is insoluble (e.g., hexane, pentane).[4]

  • The anti-solvent will slowly diffuse into the primary solvent, reducing the solubility of the compound and promoting crystallization.

The following diagram illustrates the decision-making process and workflow for single crystal growth.

Caption: Figure 1: Experimental Workflow for Crystal Growth.

Data Collection and Structure Solution

Once a suitable crystal is obtained, it is mounted on a goniometer and placed in an X-ray beam. Modern diffractometers automate the process of rotating the crystal and collecting the diffraction pattern.[6][7]

The collected diffraction data, which consists of the intensities and positions of the diffracted X-ray spots, is then processed. The fundamental challenge in crystallography is the "phase problem": the phases of the diffracted waves cannot be directly measured, yet they are essential for calculating the electron density map.[2] For small molecules like the ones , this problem is typically solved using direct methods.[2]

The initial electron density map allows for the building of a preliminary molecular model. This model is then refined using a least-squares method, where the atomic positions and other parameters are adjusted to improve the agreement between the calculated and observed diffraction data.[8][9][10]

Anticipated Structural Insights and Comparative Analysis

While no crystal structures of 2,2-dibromo-3-methylbutane derivatives are currently available in the public domain, we can anticipate the valuable data that X-ray crystallography would provide. The primary output is a precise three-dimensional model of the molecule in the solid state.

Table 1: Hypothetical Crystallographic Data for 2,2-Dibromo-3-methylbutane Derivatives

Parameter	Derivative A (R = H)	Derivative B (R = OH)	Significance
Crystal System	Monoclinic	Orthorhombic	Describes the basic symmetry of the crystal lattice.
Space Group	P2₁/c	P2₁2₁2₁	Defines the symmetry elements within the unit cell.
Unit Cell (Å, °)	a=8.1, b=10.2, c=9.5, β=98.7	a=7.5, b=11.0, c=12.1	Dimensions of the repeating unit of the crystal.
C-Br Bond Lengths (Å)	C2-Br1: 1.95, C2-Br2: 1.96	C2-Br1: 1.94, C2-Br2: 1.95	Provides precise bond distances.
C-C-C Bond Angle (°)	C1-C2-C3: 112.5	C1-C2-C3: 113.1	Reveals intramolecular strain.
Torsion Angle (°)	H-C3-C2-C1: -175.2	H-C3-C2-C1: 178.9	Defines the conformation of the molecule.
Intermolecular Interactions	van der Waals	Hydrogen bonds (O-H···Br)	Explains how molecules pack in the crystal.

This data allows for a detailed comparative analysis. For example, the introduction of a hydroxyl group (Derivative B) would likely lead to the formation of hydrogen bonds, resulting in a different crystal packing arrangement (space group and unit cell dimensions) compared to the parent compound (Derivative A).

A Comparative Look: X-ray Crystallography vs. Other Analytical Techniques

While X-ray crystallography provides the definitive solid-state structure, a comprehensive characterization often involves a suite of analytical techniques. Each method offers unique information, and their combined application provides a more complete picture of the compound.

Caption: Figure 2: Decision Tree for Analytical Technique Selection.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is unparalleled for determining the connectivity of atoms in a molecule in the solution state. For a derivative of 2,2-dibromo-3-methylbutane, ¹H and ¹³C NMR would confirm the carbon skeleton and the relative positions of the protons.[11][12] However, NMR provides information about the average conformation in solution, which may differ from the conformation in the solid state. Bromine has two NMR active nuclei, ⁷⁹Br and ⁸¹Br, but their quadrupolar nature leads to very broad signals, making them generally unsuitable for high-resolution NMR of small molecules.[13]

Mass Spectrometry (MS)

MS is the gold standard for determining the molecular weight of a compound and can provide information about its elemental composition through high-resolution measurements.[14] A key feature for brominated compounds is the isotopic pattern. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio.[15][16] Therefore, a molecule containing two bromine atoms, like our target compounds, will exhibit a characteristic M, M+2, and M+4 pattern in the mass spectrum with a relative intensity ratio of approximately 1:2:1. This provides unambiguous evidence for the presence of two bromine atoms.[15]

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for identifying the presence of specific functional groups.[17] The stretching vibrations of the carbon-bromine (C-Br) bonds in alkyl halides typically appear in the fingerprint region of the spectrum, between 690-515 cm⁻¹.[18][19] While this can confirm the presence of a C-Br bond, the overlapping nature of absorptions in this region can make definitive assignment challenging.[20] IR spectroscopy is most powerful when used in conjunction with other techniques.

Table 2: Comparison of Analytical Techniques

Technique	Information Provided	Advantages	Limitations
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths/angles, stereochemistry, crystal packing.	Unambiguous structural determination.	Requires a single, high-quality crystal; provides solid-state information only.
NMR Spectroscopy	Atomic connectivity, solution-state conformation, electronic environment of nuclei.	Non-destructive, excellent for solution-state analysis.	Does not provide precise bond lengths/angles; can be complex to interpret for some molecules.
Mass Spectrometry	Molecular weight, elemental formula, fragmentation patterns.	High sensitivity, characteristic isotopic patterns for halogens.[14][15]	Does not provide information on stereochemistry or conformation.
Infrared Spectroscopy	Presence of functional groups.	Fast, non-destructive, widely available.	C-Br stretches are in the complex fingerprint region; provides limited structural information.[19][20]

Conclusion: The Definitive Answer from a Single Crystal

The comprehensive characterization of novel 2,2-dibromo-3-methylbutane derivatives requires a multi-faceted analytical approach. While NMR, MS, and IR spectroscopy each provide crucial pieces of the puzzle—confirming connectivity, molecular weight, and functional groups, respectively—it is single-crystal X-ray diffraction that delivers the ultimate prize: the definitive, high-resolution, three-dimensional structure.[21] This atomic-level insight is indispensable for understanding structure-activity relationships, designing new materials, and advancing drug development. The protocols and comparative data presented in this guide offer a robust framework for researchers to successfully navigate the path of structural elucidation for this promising class of brominated compounds.

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A Comparative Guide to Reflux and Microwave Synthesis for Bromination Reactions

For researchers, scientists, and professionals in drug development, the efficiency and selectivity of synthetic methodologies are paramount. Bromination, a fundamental reaction in organic synthesis, serves as a gateway to a vast array of functionalized molecules. The choice of heating method—traditional reflux or modern microwave irradiation—can profoundly impact the outcome of these reactions. This guide provides an in-depth, objective comparison of these two techniques, supported by experimental data and mechanistic insights, to empower you in making informed decisions for your synthetic challenges.

The Crux of the Matter: Heat Transfer and Reaction Kinetics

The fundamental difference between reflux and microwave-assisted synthesis lies in the mechanism of heat transfer.[1][2]

• Conventional Reflux Heating: This method relies on the transfer of thermal energy from an external source (like an oil bath or heating mantle) through the reaction vessel to the solvent and then to the reactants.[3] This process, dependent on thermal conductivity, can be slow and lead to uneven heating, with the vessel walls being hotter than the bulk of the reaction mixture.[1]

• Microwave-Assisted Synthesis (MAOS): In contrast, microwave irradiation employs dielectric heating.[4][5] Microwaves directly couple with polar molecules (like solvents and reactants) in the reaction mixture, causing them to rapidly oscillate and generate heat through molecular friction.[1][6] This results in rapid, uniform, and instantaneous localized superheating of the reaction medium.[1][2]

This distinction in heating mechanism has significant consequences for reaction kinetics. While microwave energy does not alter the activation energy of a reaction, it provides the necessary energy to overcome this barrier much more quickly than conventional heating.[2] This rapid energy transfer often leads to dramatic accelerations in reaction rates.[2][7]

Performance Metrics: A Head-to-Head Comparison

The choice between reflux and microwave synthesis for bromination reactions hinges on several key performance indicators.

Parameter	Conventional Reflux	Microwave-Assisted Synthesis (MAOS)
Reaction Time	Hours to days	Minutes
Reaction Yield	Often lower to moderate	Generally higher
Selectivity	Can be lower, potential for over-bromination	Often higher, improved regioselectivity
Energy Consumption	Can be higher for long reaction times	Lower due to significantly shorter reaction times
Scalability	Well-established for large-scale synthesis	Can be a limitation, though continuous flow reactors are emerging
Safety	Open to atmosphere, lower pressure buildup	Requires specialized equipment to handle potential high pressure and temperature

Reaction Time: The Microwave Advantage

One of the most significant advantages of MAOS is the drastic reduction in reaction time.[3] Reactions that may require hours or even days under reflux conditions can often be completed in a matter of minutes using microwave irradiation.[7][8] For instance, the synthesis of various heterocyclic compounds has seen reaction times slashed from over 12 hours with conventional heating to just one hour under microwave conditions.[9] This acceleration is a direct consequence of the efficient and rapid energy transfer inherent to microwave heating.[2][6]

Yield and Selectivity: A Tale of Two Methods

Microwave synthesis frequently leads to higher product yields and improved selectivity compared to conventional reflux.[7][10] The uniform and rapid heating minimizes the formation of byproducts that can arise from prolonged exposure to high temperatures in reflux conditions.[10]

In bromination reactions, selectivity is crucial. The acetamido group in acetanilide, for example, is an ortho-, para-directing group. Due to steric hindrance, the para-substituted product is typically favored.[11][12] Microwave irradiation can further enhance this regioselectivity.[9][13] The rapid heating and precise temperature control offered by microwave reactors can minimize the formation of di- and tri-substituted products, which can be a challenge with conventional heating methods.[14]

Energy Consumption: A Greener Approach

While the initial energy conversion efficiency of a magnetron in a microwave reactor is lower than that of a heating mantle, the significant reduction in reaction time often makes MAOS a more energy-efficient process overall.[15][16] By shortening reaction times from hours to minutes, the total energy consumed is substantially lower.[15] This aligns with the principles of green chemistry by reducing energy consumption and promoting more sustainable laboratory practices.[7][10]

Experimental Protocols: Bromination of Acetanilide

To provide a practical comparison, let's consider the bromination of acetanilide, a classic example of electrophilic aromatic substitution.

Conventional Reflux Protocol

This protocol is adapted from standard undergraduate organic chemistry laboratory procedures.[11][17]

Materials:

• Acetanilide

• Glacial Acetic Acid

• Bromine

• Ethanol

• Sodium Bisulfite solution (aqueous)

Procedure:

• In a round-bottom flask, dissolve acetanilide in glacial acetic acid.

• In a fume hood, slowly add a solution of bromine in glacial acetic acid to the acetanilide solution with stirring.

• Reflux the mixture for the required duration (typically several hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, pour the reaction mixture into cold water containing sodium bisulfite to quench unreacted bromine.

• Collect the precipitated p-bromoacetanilide by vacuum filtration.

• Recrystallize the crude product from ethanol to obtain the purified product.

Microwave-Assisted Protocol

This protocol is a representative example of how the reaction can be adapted for microwave synthesis.

Materials:

• Acetanilide

• Glacial Acetic Acid

• N-Bromosuccinimide (NBS)

• Ethanol

Procedure:

• In a microwave reaction vessel, combine acetanilide and N-bromosuccinimide in glacial acetic acid.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-120°C) for a short duration (e.g., 5-15 minutes), with stirring.

• Monitor the pressure inside the vessel to ensure it remains within safe limits.

• After the reaction is complete, cool the vessel to room temperature.

• Pour the reaction mixture into cold water.

• Collect the precipitated p-bromoacetanilide by vacuum filtration.

• Recrystallize the crude product from ethanol.

Visualizing the Decision: A Workflow Diagram

The choice between reflux and microwave synthesis can be guided by several factors. The following diagram illustrates a decision-making workflow for selecting the appropriate heating method for a bromination reaction.

Caption: Decision workflow for choosing between reflux and microwave synthesis.

Safety Considerations: A Critical Aspect

While microwave synthesis offers numerous advantages, it is not without its safety considerations. The use of closed vessels can lead to a significant buildup of pressure, and the rapid heating rates require careful monitoring and control.[18][19] It is imperative to use microwave reactors specifically designed for chemical synthesis, which are equipped with pressure and temperature sensors and safety features to prevent accidents.[18][20] Domestic microwave ovens are not suitable and should never be used for chemical reactions.[18]

Conclusion: The Right Tool for the Right Job

Both reflux and microwave-assisted synthesis are valuable tools in the synthetic chemist's arsenal.

• Conventional reflux remains a robust and well-understood method, particularly for large-scale syntheses where scalability is a primary concern.

• Microwave-assisted synthesis shines in the realm of rapid reaction optimization, high-throughput synthesis, and for reactions where enhanced yields and selectivity are paramount.[21][22] Its alignment with the principles of green chemistry further solidifies its position as a modern and efficient synthetic technique.[7][10]

Ultimately, the choice between these two methods will depend on the specific requirements of the reaction, including the desired scale, the need for speed, and the importance of selectivity. By understanding the fundamental principles and performance characteristics of each, researchers can make strategic decisions to accelerate their research and development efforts.

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A Senior Application Scientist's Guide to 2,2-Dibromo-3-methylbutane in Combinatorial Synthesis

Executive Summary

In the landscape of combinatorial chemistry, the selection of building blocks is paramount to generating libraries of novel compounds with diverse and potent biological activities.[1][2] This guide provides an in-depth analysis of 2,2-dibromo-3-methylbutane, a unique gem-dibromoalkane, evaluating its efficacy as a scaffold for creating sterically demanding molecular architectures. We will explore its core reactivity through carbene intermediates, compare its performance against less hindered analogues, and provide actionable experimental protocols. The central thesis is that while the inherent steric bulk of the neopentyl moiety presents synthetic challenges, it offers an invaluable opportunity to access unique and unexplored chemical space, a primary objective in modern drug discovery.

Introduction: The Molecular Profile of 2,2-Dibromo-3-methylbutane

2,2-Dibromo-3-methylbutane is an aliphatic hydrocarbon bearing two bromine atoms on the same carbon atom (a gem-dibromo configuration).[3] Its structure is defined by two key features that dictate its chemical behavior:

• The gem-Dibromo Group: This functionality is the reactive center of the molecule. It is a well-established precursor for the generation of carbenes, highly reactive divalent carbon intermediates, through a process known as α-elimination.[4]

• The Neopentyl Skeleton: The dibrominated carbon is adjacent to a tert-butyl group, creating a neopentyl (t-BuCH₂-) substructure. This arrangement confers extreme steric hindrance around the reactive center.[5][6] This steric shield dramatically influences reaction kinetics, often slowing SN2 reactions to a crawl, and dictates the regioselectivity of elimination reactions.[6][7] It is this pronounced steric bulk that makes 2,2-dibromo-3-methylbutane a specialized tool for introducing significant three-dimensional complexity.

The strategic value of this building block lies not in its general utility, but in its specific capacity to generate the neopentylidene carbene (t-Bu-CH:) . This intermediate serves as the primary reactive species for library construction.

Core Synthetic Applications: Harnessing Carbene Reactivity

The primary application of 2,2-dibromo-3-methylbutane in a combinatorial context is the generation and subsequent trapping of its corresponding carbene. Carbenes are neutral, electron-deficient intermediates that readily engage in a variety of bond-forming reactions.[8][9]

Carbene-Mediated [2+1] Cycloaddition

The most powerful reaction involving carbenes for library synthesis is the [2+1] cycloaddition with alkenes to form cyclopropanes.[10][11] This transformation is highly valuable as it constructs a strained three-membered ring, a motif present in numerous bioactive molecules, while simultaneously introducing the bulky neopentyl group.

The reaction proceeds via the following general steps:

• Carbene Formation: Treatment of 2,2-dibromo-3-methylbutane with a strong, non-nucleophilic base (typically an organolithium reagent like n-BuLi) at low temperatures induces α-elimination. The base removes a proton, and a bromide ion is subsequently lost, yielding the neopentylidene carbene.[4]

• Cycloaddition: The generated carbene, a highly reactive electrophile, is trapped in situ by an alkene. The reaction is typically concerted for singlet carbenes, leading to a stereospecific transfer of the alkene geometry to the cyclopropane product.[4][12]

This approach allows for the systematic combination of the 2,2-dibromo-3-methylbutane building block with a diverse library of alkenes, rapidly generating a collection of unique, sterically-hindered cyclopropanes.

Potential for C-H Insertion Reactions

A secondary, though less controlled, application of carbenes is their ability to insert into C-H bonds.[11][12] While often challenging to make selective in intermolecular reactions, intramolecular C-H insertion can be a powerful tool for creating complex polycyclic systems. A combinatorial library designed with substrates containing both the neopentylidene carbene precursor and strategically placed C-H bonds could yield novel bicyclic or spirocyclic scaffolds.

Comparative Analysis with Alternative Building Blocks

The decision to use 2,2-dibromo-3-methylbutane must be weighed against other, more common gem-dibromide building blocks. The key differentiator is the degree of steric hindrance and the nature of the substituent being introduced.

Feature	2,2-Dibromo-3-methylbutane	2,2-Dibromopropane	Dibromomethane (CH₂Br₂) *
Structure
Generated Carbene	Neopentylidene	Isopropylidene	Methylene
Relative Steric Hindrance	Very High	Moderate	Low
Key Moiety Introduced	Sterically demanding neopentyl group, increasing lipophilicity and creating a defined 3D architecture.	Isopropyl group, providing moderate bulk.	A simple methylene (-CH₂-) bridge, forming an unsubstituted cyclopropane ring.
Synthetic Utility	Ideal for creating libraries where significant steric shielding is desired to probe deep or constrained binding pockets.	A good balance for introducing moderate steric bulk without the extreme hindrance of the neopentyl group.	The default choice for simple cyclopropanation, as seen in Simmons-Smith reactions.[12]
Anticipated Reactivity	Likely slower reaction rates due to steric impediment of the approach to the carbene center.[6][7]	Generally faster and more versatile than the neopentyl analogue.	High reactivity, though often used as a carbenoid (e.g., iodomethylzinc iodide) to temper reactivity.[12]

Note: Dibromomethane is often used to generate a carbenoid (a metal-complexed carbene) rather than a free carbene.

Causality Behind the Choice: The selection is driven by the hypothesis being tested. If the goal is to explore the effect of maximal steric bulk on biological activity, 2,2-dibromo-3-methylbutane is the superior choice. If a less demanding scaffold or simple ring formation is desired, the alternatives are more practical.

Experimental Protocols & Visualization

Trustworthiness in synthetic chemistry is rooted in reproducible, well-understood protocols. Below is a representative procedure for the cyclopropanation of cyclohexene, designed as a self-validating system with clear causality for each step.

Protocol: Synthesis of 7-(tert-Butyl)-7-bromobicyclo[4.1.0]heptane

This protocol details the formation of the cyclopropane ring from 2,2-dibromo-3-methylbutane and cyclohexene.

Materials:

• 2,2-Dibromo-3-methylbutane

• Cyclohexene (freshly distilled)

• n-Butyllithium (n-BuLi), 1.6 M in hexanes

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reactor Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a rubber septum, and a low-temperature thermometer is charged with anhydrous diethyl ether (50 mL) and cyclohexene (1.2 equivalents).

  • Causality: Anhydrous (moisture-free) conditions are critical. Organolithium reagents like n-BuLi are extremely strong bases and will be quenched instantly by water. The inert nitrogen atmosphere prevents degradation from atmospheric oxygen and moisture.

• Cooling: The reaction flask is cooled to -78 °C using a dry ice/acetone bath.

  • Causality: Carbene intermediates are highly energetic and can undergo undesired side reactions (e.g., dimerization). Maintaining a very low temperature controls their reactivity and favors the desired cycloaddition pathway.

• Substrate Addition: 2,2-Dibromo-3-methylbutane (1.0 equivalent) is added to the cooled solution via syringe.

• Base Addition: n-Butyllithium solution (1.1 equivalents) is added dropwise via syringe over 20 minutes, ensuring the internal temperature does not rise above -70 °C. The solution may turn slightly yellow, indicating the formation of the organolithium intermediate.

  • Causality: Slow, dropwise addition is essential to maintain temperature control and prevent localized high concentrations of the highly reactive base, which could lead to side reactions.

• Reaction: The mixture is stirred at -78 °C for 2 hours, then allowed to slowly warm to room temperature overnight (approx. 12-16 hours).

  • Causality: The initial low-temperature period allows for the controlled formation of the carbene and its subsequent trapping. The slow warming to room temperature ensures the reaction proceeds to completion.

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C (ice bath).

  • Causality: The quench destroys any remaining n-BuLi. A saturated NH₄Cl solution is a mild acid source that protonates any anionic species without causing unwanted side reactions that a strong acid might induce.

• Workup & Purification: The mixture is transferred to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted twice with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Visualizing Workflows and Mechanisms

Diagrams are essential for conceptualizing complex processes in combinatorial chemistry and reaction mechanisms.

Caption: General split-pool workflow for combinatorial synthesis.

Caption: Reaction mechanism for carbene generation and cycloaddition.

Conclusion and Future Outlook

2,2-Dibromo-3-methylbutane is not a universally applicable building block; its utility is highly specific and strategic. Its primary value lies in its function as a precursor to the neopentylidene carbene, a reagent capable of introducing a significant steric footprint into molecular scaffolds via [2+1] cycloaddition.

• Efficacy: The efficacy of this building block is directly tied to the research question. For creating libraries designed to probe sterically-congested active sites or to enforce specific molecular conformations, it is a highly effective tool. For general-purpose library synthesis, less hindered and more reactive alternatives are superior.

• Challenges: The main challenges are the potentially lower reaction yields and slower kinetics compared to less bulky analogues. Reaction conditions must be meticulously optimized to favor the desired carbene pathway over potential side reactions.

• Outlook: The future application of 2,2-dibromo-3-methylbutane and similar hindered building blocks is promising, particularly in the context of fragment-based drug discovery and the synthesis of covalent inhibitors, where precise, three-dimensional space-filling models are crucial for achieving potency and selectivity. Its use will continue to be a tactical choice for chemists aiming to populate libraries with compounds possessing unique and well-defined steric properties.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,2-Dibromo-3-methylbutane

This document provides comprehensive, step-by-step guidance for the safe handling and disposal of 2,2-Dibromo-3-methylbutane. As a halogenated hydrocarbon, this compound requires specific protocols to ensure the safety of laboratory personnel and maintain environmental compliance. The procedures outlined below are grounded in established safety principles and are designed to provide researchers, scientists, and drug development professionals with a self-validating system for managing this chemical waste stream.

Part 1: Immediate Safety & Hazard Assessment

Before handling 2,2-Dibromo-3-methylbutane, a thorough understanding of its hazard profile is essential. This compound, like many brominated organics, presents multiple risks that dictate the necessary handling and disposal precautions. The primary hazards include potential flammability and irritation to the skin, eyes, and respiratory system.[1]

The causality behind stringent handling protocols is the need to prevent uncontrolled reactions and minimize personnel exposure. Halogenated compounds can release toxic vapors, and their improper storage or disposal can lead to hazardous chemical reactions.[2] Therefore, adherence to the following personal protective equipment (PPE) standards is mandatory.

Table 1: Hazard Profile and Required Controls for 2,2-Dibromo-3-methylbutane

Hazard Classification	Required Personal Protective Equipment (PPE)	Engineering Controls & Work Practices
Halogenated Organic Compound	Chemical-resistant gloves (e.g., Viton®, Barrier®)[3], Lab coat or chemical-resistant apron.[1][3]	Handle exclusively in a designated Satellite Accumulation Area (SAA).
Skin & Eye Irritant [1]	Chemical safety goggles or a full-face shield.[3]	Ensure safety shower and eyewash stations are accessible and unobstructed.
Potential Respiratory Irritant [1]	Use of a respirator may be required if vapors are generated or ventilation is inadequate.[3]	All handling and transfers must be performed inside a certified chemical fume hood.[3]
Flammable Liquid [1]	N/A (Control is procedural)	Keep away from heat, sparks, open flames, and other ignition sources.[1] Use non-sparking tools for all transfers.[1][4]

Part 2: Waste Segregation Protocol: The Cornerstone of Safe Disposal

The single most critical step in managing 2,2-Dibromo-3-methylbutane waste is proper segregation. Halogenated organic wastes are treated differently than non-halogenated wastes, primarily due to the corrosive and toxic byproducts (e.g., hydrogen bromide) generated during incineration.[5] Mixing halogenated compounds with other waste streams, such as acids or oxidizers, can trigger violent and dangerous reactions.[2][6]

Therefore, 2,2-Dibromo-3-methylbutane waste must always be collected in a dedicated container labeled for "Halogenated Organic Waste."[7] This ensures it is sent to a specialized hazardous waste incinerator equipped with flue gas scrubbers to neutralize acidic gases.[4]

The following workflow diagram illustrates the critical decision-making process for segregating this waste.

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Comprehensive Safety and Handling Guide for 2,2-Dibromo-3-methylbutane

Hazard Analysis: An Evidence-Based Assessment

Given the absence of a specific SDS for 2,2-Dibromo-3-methylbutane (CAS No. 62127-60-0)[1], a hazard assessment has been conducted by extrapolating data from analogous compounds such as 2,3-Dibromo-2,3-dimethylbutane, 2-bromo-2-methylbutane, and various isomers of bromo-methylbutane. This analysis suggests that 2,2-Dibromo-3-methylbutane should be treated as a hazardous substance with the following potential risks:

• Flammability: Halogenated alkanes can be flammable. Related compounds are classified as flammable liquids.[2][3][4][5][6][7] Therefore, 2,2-Dibromo-3-methylbutane should be handled as a flammable liquid, kept away from heat, sparks, open flames, and other ignition sources.[2][3][4][5][6]

• Skin and Eye Irritation/Corrosion: Direct contact with similar brominated compounds causes skin irritation and serious eye damage.[2][3][4][5][7][8] It is crucial to prevent any skin or eye contact.

• Respiratory Tract Irritation: Inhalation of vapors may cause respiratory irritation.[3][4][7][8] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

• Toxicity: While specific toxicity data for 2,2-Dibromo-3-methylbutane is unavailable, related compounds are noted as harmful if swallowed.[7][9] Ingestion should be strictly avoided.

• Aquatic Toxicity: Some related compounds are very toxic to aquatic life with long-lasting effects.[2][7] Discharge into the environment must be avoided.[2][9]

Table 1: Hazard Summary based on Analogous Compounds

Hazard Category	Associated Risks & Precautions	Source Analogs
Flammability	Flammable liquid and vapor. Keep away from ignition sources. Use non-sparking tools and explosion-proof equipment.[2][3][6]	2-bromo-2-methylbutane, 1-Bromo-3-methylbutane
Health Hazards	Causes severe skin burns and eye damage.[2] May cause respiratory irritation.[3][4] Harmful if swallowed.[7][9]	2,3-Dibromo-2,3-dimethylbutane, 2-bromo-2-methylbutane, 1-Bromo-3-methylbutane
Environmental	Potentially very toxic to aquatic life with long-lasting effects.[2][7] Avoid release to the environment.[2][9]	2,3-Dibromo-2,3-dimethylbutane, 1-Bromo-3-methylbutane

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is mandatory when handling 2,2-Dibromo-3-methylbutane. The selection of PPE should be based on a thorough risk assessment of the specific procedures being undertaken.[10]

Core PPE Requirements:

• Hand Protection: Wear chemically impermeable gloves.[4][9] Given that this is a halogenated hydrocarbon, suitable glove materials include Viton or Norfoil for extended contact.[11] Nitrile gloves may be suitable for incidental contact but should be changed immediately upon contamination.[11][12]

• Eye and Face Protection: Chemical safety goggles are the minimum requirement.[4][6][8][13] A face shield should be worn in conjunction with goggles when there is a risk of splashing.[14]

• Skin and Body Protection: A flame-retardant lab coat is essential.[2] For larger quantities or procedures with a higher risk of exposure, flame-retardant antistatic protective clothing and chemical-resistant aprons are recommended.[2][4]

• Respiratory Protection: All work should be performed in a certified chemical fume hood to minimize inhalation of vapors.[15] If a fume hood is not available or if engineering controls are insufficient, a full-face respirator with appropriate cartridges (e.g., type ABEK) must be used.[2]

PPE Selection Workflow

Caption: PPE selection workflow for handling 2,2-Dibromo-3-methylbutane.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is critical for minimizing exposure and ensuring a safe working environment.

Preparation:

• Designated Area: All handling of 2,2-Dibromo-3-methylbutane must occur in a designated area, such as a chemical fume hood, with clear signage indicating the hazards.

• Emergency Equipment: Ensure an eyewash station, safety shower, and a Class B fire extinguisher (or one suitable for flammable liquids like dry chemical or carbon dioxide) are immediately accessible.[6][9]

• Spill Kit: A spill kit containing absorbent material for organic solvents (e.g., vermiculite or sand) should be readily available.[6]

Handling:

• Ventilation: Work exclusively in a well-ventilated area, with a certified chemical fume hood being the standard.[6][9][16]

• Grounding: Ground and bond containers when transferring the material to prevent static discharge, a potential ignition source.[2][3][6]

• Incompatible Materials: Store and handle away from strong oxidizing agents, strong bases, and certain metals.[5]

• Personal Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were worn.[2][3][9] Do not eat, drink, or smoke in the laboratory.[16]

First Aid Measures:

• Skin Contact: Immediately remove all contaminated clothing.[3][9] Wash the affected area with soap and plenty of water for at least 15 minutes.[9] Seek medical attention.[9]

• Eye Contact: Rinse cautiously with water for several minutes.[9] Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.[9] Seek immediate medical attention.[9]

• Inhalation: Move the person to fresh air.[5][9] If breathing is difficult, provide oxygen.[9] If not breathing, give artificial respiration.[9] Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting.[2][9] Rinse mouth with water.[9] Never give anything by mouth to an unconscious person.[9] Seek immediate medical attention.[9]

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical lifecycle to prevent environmental contamination and ensure regulatory compliance.

• Waste Classification: 2,2-Dibromo-3-methylbutane and materials contaminated with it should be classified as hazardous waste.

• Containerization: Collect waste in a dedicated, properly labeled, and sealed container. The container should be compatible with halogenated organic compounds.

• Disposal Route: Dispose of the chemical waste through an approved hazardous waste disposal facility.[3][4] Do not dispose of it down the drain or with general laboratory trash.[2][9]

• Decontamination: Decontaminate any reusable equipment that has come into contact with the chemical using an appropriate solvent, and collect the rinse as hazardous waste.

Disposal Decision Tree

Caption: Decision tree for the safe disposal of 2,2-Dibromo-3-methylbutane waste.

By adhering to this comprehensive guide, laboratory professionals can confidently and safely handle 2,2-Dibromo-3-methylbutane, ensuring both personal safety and environmental responsibility.

References

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